Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate is a hydroxylated fatty acid methyl ester that holds significant interest for researchers in lipidomics, metabolic diseases, and inflammation. As a derivative of the naturally occurring ω-6 polyunsaturated fatty acid, 11(Z),14(Z)-eicosadienoic acid, its structure suggests a role as a metabolic intermediate and potential signaling molecule. The presence of a hydroxyl group at the 3-position is particularly noteworthy, as 3-hydroxy fatty acids are key intermediates in the mitochondrial β-oxidation pathway. This guide provides a comprehensive overview of the chemical properties, synthesis, metabolism, and potential biological activities of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate, offering a foundational resource for its application in scientific investigation.

Introduction: The Significance of Hydroxylated Fatty Acids

Fatty acids are not merely energy storage molecules; they and their derivatives are critical components of cellular membranes and potent signaling molecules that regulate a vast array of biological processes.[1] Hydroxylated fatty acids (HFAs) are a class of lipid mediators that are increasingly recognized for their diverse biological functions, from moderating membrane fluidity to acting as signaling molecules in inflammation and cellular defense.[2] The position of the hydroxyl group is a key determinant of their biological role. For instance, 2- and 3-hydroxy fatty acids are crucial intermediates in fatty acid oxidation, while other hydroxylated forms are products of enzymatic pathways like those involving cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450s (CYPs), which are central to inflammatory processes.[2]

Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate belongs to the family of 3-hydroxy fatty acids. These molecules are obligate intermediates in the β-oxidation of fatty acids, a core metabolic process for energy production.[1] Consequently, the study of specific 3-hydroxy fatty acids can provide valuable insights into metabolic flux and potential dysregulations. Pathological accumulation of long-chain 3-hydroxy fatty acids is a hallmark of certain genetic disorders of fatty acid oxidation, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency, and can lead to severe cellular dysfunction, including cardiomyopathy, by uncoupling mitochondrial oxidative phosphorylation.[3][4]

This guide focuses specifically on the methyl ester form of 3-hydroxy-11(Z),14(Z)-eicosadienoic acid, a molecule that combines the structural features of a β-oxidation intermediate with the polyunsaturated backbone of a known bioactive fatty acid.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₁H₃₈O₃	[5]
Molecular Weight	338.52 g/mol	[5]
CAS Number	1427187-08-3	[5]
Appearance	Expected to be a colorless to pale yellow liquid	Inferred from[6]
Solubility	Soluble in organic solvents such as ethanol, DMSO, and DMF	Inferred from[7]
Boiling Point (est.)	> 397 °C at 760 mmHg	Estimated based on[8]
Storage Temperature	-20°C	Standard for unsaturated lipids

Chemical Synthesis and Purification

The synthesis of racemic 3-hydroxy polyunsaturated fatty acid esters can be achieved through a well-established chemical route.[9] The general strategy involves the creation of a 3-keto ester intermediate from a suitable polyunsaturated fatty acyl chloride, followed by the reduction of the ketone to the desired secondary alcohol.

Proposed Synthesis Pathway

The synthesis of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate can be envisioned starting from the parent fatty acid, 11(Z),14(Z)-eicosadienoic acid.

Caption: Proposed synthesis pathway for Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate.

Detailed Experimental Protocol

Disclaimer: This protocol is a representative procedure based on established methods for similar compounds.[9][10] It should be performed by qualified personnel with appropriate safety precautions.

Step 1: Formation of 11(Z),14(Z)-Eicosadienoyl Chloride

• To a solution of 11(Z),14(Z)-eicosadienoic acid (1 equivalent) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar), add oxalyl chloride (1.5 equivalents) dropwise at 0°C.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the evolution of gas.

• Remove the solvent and excess reagent in vacuo to yield the crude acyl chloride, which is typically used immediately in the next step.

Step 2: Synthesis of Methyl 3-Oxo-11(Z),14(Z)-eicosadienoate

• Prepare the sodium enolate of methyl acetoacetate by reacting methyl acetoacetate with sodium methoxide in an anhydrous solvent like methanol.

• To this solution, add the crude 11(Z),14(Z)-eicosadienoyl chloride (from Step 1) dissolved in an anhydrous solvent.

• Stir the reaction mixture at room temperature for 12-16 hours.[10]

• Quench the reaction with a weak acid (e.g., 2N H₂SO₄) and extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

Step 3: Reduction to Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate

• Dissolve the crude 3-keto ester from Step 2 in methanol or ethanol.

• Cool the solution to 0°C and add sodium borohydride (NaBH₄) portion-wise (1.5-2.0 equivalents).

• Stir the reaction at 0°C for 1-2 hours, monitoring by thin-layer chromatography (TLC).

• Once the reaction is complete, carefully quench with acetic acid or dilute HCl.

• Extract the product with an organic solvent, wash, dry, and concentrate.

Purification: The final product can be purified using silica gel column chromatography, eluting with a gradient of ethyl acetate in hexane. The purity of the fractions should be assessed by TLC and GC-MS.

Metabolism and Biological Significance

The metabolic fate of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate in a biological system is expected to begin with the hydrolysis of the methyl ester by cellular esterases to yield the free fatty acid, 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoic acid. The resulting free acid can then enter the mitochondrial β-oxidation spiral.

Caption: Putative metabolic pathway of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate.

The 3-hydroxyacyl-CoA intermediate is a substrate for 3-hydroxyacyl-CoA dehydrogenase, which oxidizes the hydroxyl group to a ketone, yielding NADH.[1] Subsequently, thiolase cleaves the molecule to release acetyl-CoA and a fatty acyl-CoA that is two carbons shorter. This cycle repeats, generating energy.

The parent fatty acid, 11,14-eicosadienoic acid, is known to be metabolized by desaturases to produce potent vasodilator eicosatrienoic acids.[11] It is plausible that the 3-hydroxy derivative could also be a substrate for these or other lipid-modifying enzymes, leading to novel bioactive molecules.

Potential Biological Activities and Research Applications

While direct studies on Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate are lacking, its biological activities can be inferred from its structural relatives.

• Anti-Inflammatory Effects: The parent compound, 11,14-eicosadienoic acid, has demonstrated the ability to modulate the production of pro-inflammatory mediators in macrophages.[12] It is a competitive inhibitor of the leukotriene B4 (LTB4) receptor, a key player in inflammation.[7] The 3-hydroxy derivative could serve as a valuable tool to investigate whether this modification alters receptor binding or downstream signaling.

• Metabolic Research: As a direct intermediate in β-oxidation, this compound is an excellent substrate for studying fatty acid metabolism in vitro. It can be used to probe the activity of LCHAD and other enzymes in the pathway, particularly in research related to metabolic disorders.[13]

• Mitochondrial Function: Given that long-chain 3-hydroxy fatty acids can uncouple oxidative phosphorylation, this molecule could be used in toxicology studies to investigate the mechanisms of mitochondrial dysfunction and its role in diseases like cardiomyopathy.[3]

• Analytical Standard: A well-characterized sample of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate is essential as an analytical standard for its identification and quantification in biological samples using mass spectrometry-based lipidomics platforms.

Analytical Methodologies

The analysis of hydroxy fatty acids in complex biological matrices requires sensitive and specific analytical techniques, primarily liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[14][15]

Analytical Workflow

Caption: General workflow for the analysis of hydroxy fatty acids from biological samples.

Protocol: Extraction and Analysis from Cell Culture Media

• Sample Preparation: Collect cell culture media and centrifuge to remove cellular debris.

• Internal Standard: Add a known amount of a suitable internal standard (e.g., a deuterated version of the analyte) to the media.[15]

• Lipid Extraction: Perform a liquid-liquid extraction using a modified Bligh-Dyer method.[16]

  • Add methanol and chloroform to the sample in a ratio that results in a single phase.

  • Vortex thoroughly.

  • Add chloroform and water to induce phase separation.

  • Centrifuge to pellet the protein interface.

  • Collect the lower organic phase containing the lipids.

  • Dry the organic phase under a stream of nitrogen.

• Derivatization for GC-MS:

  • First, ensure the carboxyl group is esterified (the starting material is already a methyl ester).

  • To the dried lipid extract, add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% TMCS) and heat at 60-70°C for 30 minutes to convert the hydroxyl group to a trimethylsilyl (TMS) ether.[17] This increases volatility and provides characteristic mass spectral fragmentation patterns.

• GC-MS Analysis:

  • Inject the derivatized sample onto a suitable capillary column (e.g., a DB-5ms).

  • Use a temperature gradient to separate the fatty acid methyl esters.

  • Employ electron impact (EI) ionization and scan for characteristic ions or use selected ion monitoring (SIM) for targeted quantification.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in a suitable mobile phase (e.g., methanol/acetonitrile).

  • Inject onto a reverse-phase column (e.g., C18).

  • Use an electrospray ionization (ESI) source in negative ion mode.

  • Perform tandem mass spectrometry (MS/MS) for structural confirmation and quantification using multiple reaction monitoring (MRM).

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate is not widely available. However, general precautions for handling lipid esters should be followed. The MSDS for the parent fatty acid, 11(Z),14(Z)-eicosadienoic acid, indicates it is not classified as a hazardous substance.[18] A safety data sheet for a mixture of 2-hydroxy fatty acid methyl esters indicates potential hazards including skin/eye irritation and toxicity if inhaled or swallowed.[19]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any aerosols. Avoid contact with skin and eyes.

• Storage: Store at -20°C in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the double bonds.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

References

• Royal Society of Chemistry. (2020). Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. [Link]

• Lagarde, M., et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PubMed. [Link]

• Lagarde, M., et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. National Center for Biotechnology Information. [Link]

• Morrow, J.D., et al. (1991). Quantitative determination of hydroxy fatty acids as an indicator of in vivo lipid peroxidation: gas chromatography-mass spectrometry methods. PubMed. [Link]

• Royal Society of Chemistry. (2020). Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. [Link]

• Jones, P.M., & Bennett, M.J. (2011). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. PubMed. [Link]

• Wajner, M., et al. (2012). Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria. PubMed. [Link]

• Jones, P.M., et al. (2003). Accumulation of 3-hydroxy-fatty acids in the culture medium of long-chain L-3-hydroxyacyl CoA dehydrogenase (LCHAD) and mitochondrial trifunctional protein-deficient skin fibroblasts. PubMed. [Link]

• Wikipedia. Fatty acid metabolism. [Link]

• The Good Scents Company. methyl 11,14-eicosadienoate, 2463-02-7. [Link]

• Sprecher, H. (1967). Synthesis of eicosa-2-trans-8,11,14-a11 cis-tetraenoic acid=3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. Journal of Lipid Research. [Link]

• Sprecher, H. (1967). Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. PubMed. [Link]

Sources

• 1. Fatty acid metabolism - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accumulation of 3-hydroxy-fatty acids in the culture medium of long-chain L-3-hydroxyacyl CoA dehydrogenase (LCHAD) and mitochondrial trifunctional protein-deficient skin fibroblasts: implications for medium chain triglyceride dietary treatment of LCHAD deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. CAS 2463-02-7: cis-11,14-eicosadienoic acid methyl*ester [cymitquimica.com]
• 7. caymanchem.com [caymanchem.com]
• 8. methyl 11,14-eicosadienoate, 2463-02-7 [thegoodscentscompany.com]
• 9. Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. neuroforschung-zmmk.uni-koeln.de [neuroforschung-zmmk.uni-koeln.de]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Buy 11,14-Eicosadienoic acid, methyl ester | 2463-02-7 [smolecule.com]
• 13. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Quantitative determination of hydroxy fatty acids as an indicator of in vivo lipid peroxidation: gas chromatography-mass spectrometry methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 17. books.rsc.org [books.rsc.org]
• 18. cosmobiousa.com [cosmobiousa.com]
• 19. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Biological Role of Methyl 3-hydroxy-11,14-eicosadienoate

A Putative Bioactive Lipid at the Crossroads of Metabolism and Inflammation

Authored by: A Senior Application Scientist

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-hydroxy-11,14-eicosadienoate is a structurally intriguing fatty acid methyl ester that, while not extensively characterized in the scientific literature, is positioned at the intersection of several critical biological pathways. This technical guide synthesizes current knowledge on related 3-hydroxy fatty acids and the parent molecule, 11,14-eicosadienoic acid, to build a comprehensive theoretical framework for the potential biological significance of Methyl 3-hydroxy-11,14-eicosadienoate. We will explore its putative synthesis, metabolic fate, and potential roles in cellular signaling, with a particular focus on inflammation and metabolic regulation. This document is intended to serve as a foundational resource to stimulate further research into this and other novel hydroxylated fatty acids.

Introduction: The Emerging Significance of Hydroxylated Fatty Acids

The landscape of lipid biology is continually expanding, with recent discoveries highlighting the profound signaling roles of modified fatty acids. Beyond their classical functions in energy storage and membrane structure, fatty acids and their derivatives act as potent signaling molecules, regulating a vast array of physiological processes. Among these, hydroxylated fatty acids are emerging as a class of lipid mediators with significant therapeutic potential. The introduction of a hydroxyl group can dramatically alter the biological activity of a fatty acid, transforming it from a simple metabolic intermediate into a specific signaling molecule.

This guide focuses on a specific, yet understudied, molecule: Methyl 3-hydroxy-11,14-eicosadienoate . While direct studies on this compound are limited, its structural features—a 20-carbon polyunsaturated backbone with a hydroxyl group at the beta (C-3) position—suggest its involvement in key biological processes. This document will, therefore, construct a scientifically-grounded hypothesis of its biological role by examining the known functions of its constituent parts: the 11,14-eicosadienoate backbone and the 3-hydroxy modification.

Physicochemical Properties and Synthesis

Property	Value	Source
Molecular Formula	C21H38O2	PubChem[1]
Molecular Weight	338.53 g/mol	PubChem[1]
IUPAC Name	methyl 3-hydroxyicosa-11,14-dienoate	N/A
Parent Acid	3-hydroxy-11,14-eicosadienoic acid	N/A

A Plausible Synthetic Route

A general and effective method for the synthesis of 3-hydroxy polyunsaturated fatty acids has been described, which can be adapted for the synthesis of 3-hydroxy-11,14-eicosadienoic acid.[1] The subsequent esterification to its methyl ester is a standard chemical procedure.

Protocol: Synthesis of DL-3-hydroxy-11,14-eicosadienoic acid

This protocol is adapted from a general method for synthesizing 3-hydroxy polyenoic acids.[1]

• Acyl Chloride Formation: React 11,14-eicosadienoic acid with a chlorinating agent (e.g., oxalyl chloride or thionyl chloride) in an inert solvent to form the corresponding acyl chloride.

• Ketoester Formation: The acyl chloride is then reacted with the sodium enolate of methyl acetoacetate in the presence of sodium methoxide. This reaction yields the methyl 3-keto-11,14-eicosadienoate.

• Reduction of the Keto Group: The keto group at the C-3 position is subsequently reduced to a hydroxyl group using a mild reducing agent such as sodium borohydride. This step produces DL-3-hydroxy-11,14-eicosadienoic acid methyl ester.

• Esterification (if starting with the free acid): If the free acid is synthesized first, it can be esterified to the methyl ester by reaction with methanol in the presence of an acid catalyst.

Caption: Plausible synthetic route to Methyl 3-hydroxy-11,14-eicosadienoate.

Putative Metabolism and Biosynthesis

The metabolism of Methyl 3-hydroxy-11,14-eicosadienoate is likely to be multifaceted, involving both its ester and hydroxyl moieties, as well as its polyunsaturated backbone.

Biosynthesis of the 3-hydroxy Moiety

The introduction of a hydroxyl group at the C-3 position of fatty acids is a known biological process, often occurring as an intermediate step in fatty acid metabolism. In the context of fatty acid beta-oxidation, L-3-hydroxyacyl-CoA is a key intermediate.[2] However, the formation of a free 3-hydroxy fatty acid or its methyl ester likely involves other enzymatic pathways.

Several enzyme families are known to catalyze the hydroxylation of fatty acids, including:

• Cytochrome P450 (CYP) Enzymes: These versatile enzymes can hydroxylate fatty acids at various positions.[3] While omega-hydroxylation is common, some CYPs exhibit activity towards other positions.

• Hydratases: These enzymes can add water across a double bond, which could potentially lead to a hydroxylated fatty acid.

Caption: Potential biosynthetic pathways leading to Methyl 3-hydroxy-11,14-eicosadienoate.

Metabolic Fate

Once formed, Methyl 3-hydroxy-11,14-eicosadienoate could undergo several metabolic transformations:

• Ester Hydrolysis: The methyl ester can be hydrolyzed by esterases to yield the free acid, 3-hydroxy-11,14-eicosadienoic acid, which may have its own distinct biological activities.

• Beta-Oxidation: The free acid could be a substrate for mitochondrial or peroxisomal beta-oxidation, leading to its degradation and the production of energy.[4]

• Further Desaturation and Elongation: The polyunsaturated backbone could be further modified by desaturases and elongases, leading to the formation of other bioactive lipids.

Potential Biological Roles: An Extrapolation from Related Lipids

Given the lack of direct studies, the biological role of Methyl 3-hydroxy-11,14-eicosadienoate can be hypothesized by considering the known functions of structurally similar molecules.

The Parent Molecule: 11,14-Eicosadienoic Acid

11,14-Eicosadienoic acid is an n-6 polyunsaturated fatty acid (PUFA) that can be synthesized from linoleic acid. It has been shown to modulate inflammatory responses in macrophages.[5] Specifically, it can influence the production of nitric oxide (NO) and prostaglandin E2 (PGE2), key mediators of inflammation.[5]

The Significance of the 3-hydroxy Group

The presence of a hydroxyl group at the C-3 position is a hallmark of a class of lipids known as fatty acid esters of hydroxy fatty acids (FAHFAs). These lipids have garnered significant attention for their potent anti-diabetic and anti-inflammatory properties.[2][6][7]

• Anti-inflammatory Effects: FAHFAs have been shown to attenuate lipopolysaccharide (LPS)-induced inflammation in immune cells.[7]

• Metabolic Regulation: Certain FAHFAs can improve glucose tolerance and insulin sensitivity.[2][6]

Therefore, it is plausible that Methyl 3-hydroxy-11,14-eicosadienoate functions as a signaling molecule with anti-inflammatory and/or metabolic-regulating properties. The 3-hydroxy group could be a key determinant of its interaction with specific receptors or enzymes.

A Putative Signaling Pathway

It is hypothesized that Methyl 3-hydroxy-11,14-eicosadienoate, or its corresponding free acid, could interact with G-protein coupled receptors (GPCRs) that are known to bind fatty acids. For example, GPR120 and GPR40 are receptors for long-chain fatty acids and are involved in mediating anti-inflammatory and insulin-sensitizing effects. The hydroxyl group could enhance the binding affinity or specificity for such receptors.

Caption: Hypothesized signaling pathway for Methyl 3-hydroxy-11,14-eicosadienoate.

Analytical Methodologies for Detection and Characterization

The identification and quantification of novel lipids like Methyl 3-hydroxy-11,14-eicosadienoate in biological samples require sensitive and specific analytical techniques.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the gold standard for lipidomics analysis.[8] A reversed-phase LC method would be suitable for separating the relatively non-polar Methyl 3-hydroxy-11,14-eicosadienoate from other lipids in a complex biological extract.

Protocol: Extraction and LC-MS Analysis

• Lipid Extraction: Extract total lipids from the biological sample (e.g., plasma, tissue homogenate) using a standard method such as the Bligh-Dyer or Folch extraction.

• Derivatization (Optional): While the methyl ester is already present, derivatization of the hydroxyl group could be performed to enhance chromatographic separation or mass spectrometric detection.

• LC Separation: Use a C18 or C8 reversed-phase column with a gradient elution of water and an organic solvent (e.g., acetonitrile/isopropanol) both containing a suitable modifier (e.g., formic acid or ammonium acetate).

• Mass Spectrometry: Employ a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurement.

  • Full Scan MS: To identify the [M+H]+ or [M+Na]+ ion of Methyl 3-hydroxy-11,14-eicosadienoate.

  • Tandem MS (MS/MS): To obtain structural information through fragmentation analysis.

Expected Mass Spectrometry Fragmentation

The fragmentation pattern of 3-hydroxy fatty acid methyl esters in mass spectrometry is characteristic. A key fragment ion is often observed at m/z 103, which corresponds to the cleavage between the C3 and C4 carbons. The presence of this ion in the MS/MS spectrum of the parent ion would provide strong evidence for the 3-hydroxy structure.

Future Directions and Therapeutic Potential

The study of Methyl 3-hydroxy-11,14-eicosadienoate represents a new frontier in lipid research. The following are key areas for future investigation:

• Confirmation of its Natural Occurrence: The first critical step is to determine if this molecule is endogenously produced in biological systems using advanced lipidomics platforms.

• Elucidation of its Biological Activity: In vitro and in vivo studies are needed to confirm its hypothesized anti-inflammatory and metabolic-regulating effects.

• Identification of its Molecular Targets: Receptor binding assays and other molecular biology techniques will be essential to identify the specific proteins with which it interacts.

Should the hypothesized biological activities be confirmed, Methyl 3-hydroxy-11,14-eicosadienoate could represent a novel therapeutic agent for the treatment of inflammatory and metabolic diseases such as type 2 diabetes, obesity, and cardiovascular disease.

Conclusion

While direct evidence remains to be uncovered, the structural characteristics of Methyl 3-hydroxy-11,14-eicosadienoate strongly suggest its potential as a bioactive lipid mediator. By drawing upon the established biology of its parent fatty acid and the growing understanding of 3-hydroxy fatty acids, this guide provides a robust framework for future research. The synthesis, metabolism, and signaling of this molecule offer a rich area of investigation that could lead to new insights into the complex interplay between lipid metabolism and cellular signaling, and potentially, to the development of novel therapeutics.

References

• Chen, G. Q., & Jiang, X. R. (2018). Engineering of microorganisms for the production of 3-hydroxypropionate and other hydroxy-carboxylic acids. Current Opinion in Biotechnology, 53, 137-144.
• Iqbal, N., Khan, A. S., Asad, M., et al. (2015). Fatty acid profiling of lipid A isolated from indigenous Salmonella Typhi strain by Gas Chromatography–Mass Spectrometry.
• Girhard, M., Tieves, F., & Urlacher, V. B. (2018). Regioselective Biocatalytic Hydroxylation of Fatty Acids by Cytochrome P450s.
• Hammerer, L., Winkler, C. K., & Kroutil, W. (2021). Enzymatic Hydroxylations of sp3-Carbons.

• Wikipedia. (2023). Fatty acid metabolism. In Wikipedia. Retrieved from [Link]

• Sprecher, H. (1967). Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. Journal of Lipid Research, 8(3), 196-201.
• Kim, K. R., & Oh, D. K. (2013). Production of hydroxy fatty acids by microbial fatty acid-hydroxylation enzymes. Biotechnology Advances, 31(8), 1473-1485.
• Huang, Y., et al. (2022). Key enzymes involved in the utilization of fatty acids by Saccharomyces cerevisiae: a review. World Journal of Microbiology and Biotechnology, 38(9), 163.
• Fuchs, C. D., et al. (2021). Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) Are Associated With Diet, BMI, and Age. Frontiers in Nutrition, 8, 691401.
• Lee, J., et al. (2020). Chemical Labeling Assisted Detection and Identification of Short Chain Fatty Acid Esters of Hydroxy Fatty Acid in Rat Colon and Cecum Contents. Metabolites, 10(10), 406.
• Newman, J. W., & Verdin, E. (2014). β-hydroxybutyrate: much more than a metabolite. Diabetes Research and Clinical Practice, 106(2), 173-181.

• Fiveable. (n.d.). β-hydroxybutyrate. In Biological Chemistry II Key Term. Retrieved from [Link]

• Wikipedia. (2023). β-Hydroxybutyric acid. In Wikipedia. Retrieved from [Link]

• Syed, I., et al. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs).
• Harvey, D. J. (2011). Mass spectrometry of the trimethylsilyl derivatives of lipids. The O-Acyl Lipids, 1-89.
• Yang, K., et al. (2019). Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization. Journal of Lipid Research, 60(2), 434-443.

• National Center for Biotechnology Information. (n.d.). Biochemistry, Fatty Acid Oxidation. In StatPearls. Retrieved from [Link]

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• Nording, M. L., et al. (2013).

• Metasysx. (n.d.). Lipidomics Detection. Retrieved from [Link]

• The Medical Biochemistry Page. (2023). Synthesis of Fatty Acids. Retrieved from [Link]

• Wikipedia. (2023). Fatty acid synthesis. In Wikipedia. Retrieved from [Link]

• Lipidomics-Regensburg. (n.d.). Publications. Retrieved from [Link]

• Huang, Y. S., et al. (2011). Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages. Molecular and Cellular Biochemistry, 358(1-2), 247-257.

• PubChem. (n.d.). Eicosadienoic Acid. Retrieved from [Link]

• PubChem. (n.d.). cis-11,14-Eicosadienoic acid methyl ester. Retrieved from [Link]

Sources

• 1. Frontiers | Role of β-hydroxybutyrate, its polymer poly-β-hydroxybutyrate and inorganic polyphosphate in mammalian health and disease [frontiersin.org]
• 2. Fatty acid metabolism - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. β-Hydroxybutyrate: A Signaling Metabolite - PMC [pmc.ncbi.nlm.nih.gov]
• 7. metasysx.com [metasysx.com]
• 8. researchgate.net [researchgate.net]

Methyl 3-hydroxy-11,14-eicosadienoate: A Technical Guide to a Putative Novel Lipid Mediator

Abstract

Lipid mediators are a diverse class of signaling molecules that play critical roles in a myriad of physiological and pathological processes, including inflammation, immunity, and tissue homeostasis. While classical eicosanoids derived from arachidonic acid are well-characterized, the biological functions of many other fatty acid metabolites remain to be fully elucidated. This technical guide focuses on Methyl 3-hydroxy-11,14-eicosadienoate, a derivative of the ω-6 polyunsaturated fatty acid, 11,14-eicosadienoic acid. Due to the limited direct research on this specific molecule, this document synthesizes information on its parent compound, the general biology of 3-hydroxy fatty acids, and established analytical methodologies to provide a comprehensive framework for researchers and drug development professionals interested in exploring its potential as a novel lipid mediator.

Introduction: The Expanding Universe of Lipid Mediators

Lipid mediators are potent signaling molecules derived from the enzymatic oxidation of polyunsaturated fatty acids (PUFAs).[1] They are critical regulators of a wide range of biological processes, and their dysregulation is implicated in numerous diseases.[2][3] The field of lipidomics has unveiled a vast and complex network of these signaling lipids, extending far beyond the traditional prostaglandins and leukotrienes.[4] This guide delves into the potential role of a lesser-known molecule, Methyl 3-hydroxy-11,14-eicosadienoate, as a putative member of this expanding class of bioactive lipids.

The Precursor: 11,14-Eicosadienoic Acid (EDA)

Methyl 3-hydroxy-11,14-eicosadienoate is a hydroxylated and esterified derivative of 11,14-eicosadienoic acid (EDA), a naturally occurring ω-6 PUFA.[5][6] Understanding the biology of EDA is crucial for postulating the function of its metabolites.

• Metabolism and Biological Role: EDA is an elongation product of linoleic acid and can be further metabolized to other bioactive fatty acids, including dihomo-γ-linolenic acid (DGLA) and arachidonic acid (AA).[5][6] Studies have shown that EDA can be taken up by macrophages and modulate their response to inflammatory stimuli.[5][6] Specifically, EDA has been observed to decrease the production of nitric oxide (NO) while increasing the production of prostaglandin E2 (PGE2) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.[5] This suggests that EDA and its derivatives may have complex, context-dependent roles in the regulation of inflammation.

Biosynthesis and Metabolism: A Hypothetical Pathway

While the precise biosynthetic pathway of Methyl 3-hydroxy-11,14-eicosadienoate has not been explicitly described in the literature, we can propose a logical pathway based on known biochemical reactions.

Proposed Biosynthetic Route

The formation of 3-hydroxy fatty acids can occur through several metabolic routes, with the most common being an intermediate step in mitochondrial fatty acid β-oxidation.[7][8] In this context, a hydratase enzyme would act on a 2,3-enoyl-CoA derivative of 11,14-eicosadienoic acid. Alternatively, other enzymatic processes, potentially involving cytochrome P450 enzymes or other hydratases, could lead to the hydroxylation at the C-3 position. The final step would involve the esterification of the carboxylic acid group with methanol to form the methyl ester, a reaction that can occur enzymatically or as an artifact of sample preparation using methanol-based solvents.

Caption: Proposed biosynthetic pathway for Methyl 3-hydroxy-11,14-eicosadienoate.

Putative Biological Functions and Signaling

The biological activity of Methyl 3-hydroxy-11,14-eicosadienoate remains to be experimentally determined. However, based on the known functions of its parent compound and other 3-hydroxy fatty acids, we can speculate on its potential roles.

• Immunomodulation: Given that EDA modulates macrophage inflammatory responses, its hydroxylated metabolite may also possess immunomodulatory properties.[5][6] Hydroxylation can significantly alter the biological activity of fatty acids, potentially leading to either pro- or anti-inflammatory effects.[2][3][9][10]

• Metabolic Signaling: 3-hydroxy fatty acids are intermediates in β-oxidation, and their accumulation can be indicative of metabolic disorders.[7][11] It is plausible that 3-hydroxy-11,14-eicosadienoic acid could act as a signaling molecule that reflects the metabolic state of the cell.

Hypothetical Signaling Pathway

As a lipid mediator, Methyl 3-hydroxy-11,14-eicosadienoate could exert its effects by binding to specific cell surface or nuclear receptors. G protein-coupled receptors (GPCRs) are common targets for lipid mediators. Upon binding, it could trigger a downstream signaling cascade, leading to changes in gene expression and cellular function.

Caption: A generalized workflow for the extraction of lipid mediators.

LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of lipid mediators. [12][13]A targeted LC-MS/MS method for Methyl 3-hydroxy-11,14-eicosadienoate would involve:

• Chromatographic Separation: Reversed-phase liquid chromatography to separate the analyte from other lipids.

• Mass Spectrometric Detection:

  • Parent Ion (MS1): The m/z of the protonated or deprotonated molecule. For C21H38O3, the molecular weight is 338.52 g/mol .

  • Product Ions (MS2): Specific fragment ions generated by collision-induced dissociation, which are used for confirmation and quantification.

Table 1: Predicted Mass Spectrometric Parameters for Methyl 3-hydroxy-11,14-eicosadienoate

Parameter	Predicted Value
Molecular Formula	C21H38O3
Molecular Weight	338.52
[M+H]+ (m/z)	339.28
[M-H]- (m/z)	337.27

Note: Actual m/z values may vary slightly depending on the instrument and calibration.

Potential as a Therapeutic Target

If Methyl 3-hydroxy-11,14-eicosadienoate is found to have significant biological activity, its biosynthetic and signaling pathways could represent novel therapeutic targets.

• Enzyme Inhibitors: Small molecule inhibitors of the enzymes responsible for its synthesis could be developed to modulate its levels in disease states.

• Receptor Agonists/Antagonists: Compounds that either mimic or block its interaction with its putative receptor could be designed to either promote or inhibit its downstream effects.

Future Directions and Conclusion

The study of Methyl 3-hydroxy-11,14-eicosadienoate is in its infancy. Future research should focus on:

• Confirmation of its natural occurrence in various biological systems.

• Elucidation of its precise biosynthetic pathway and the enzymes involved.

• Characterization of its biological activities in relevant in vitro and in vivo models of inflammation and metabolic disease.

• Identification of its specific cellular receptors and downstream signaling pathways.

References

• Minkler, P. E., Stoll, M. S. K., Ingalls, S. T., & Hoppel, C. L. (2017). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. Methods in Molecular Biology, 1609, 245–256. [Link]

• Li, J., Xu, J., Wang, J., Zhang, R., Li, Y., Wang, Y., & Abliz, Z. (2020). Strategy for Global Profiling and Identification of 2- and 3-Hydroxy Fatty Acids in Plasma by UPLC–MS/MS. Analytical Chemistry, 92(7), 5288–5295. [Link]

• Minkler, P. E., Stoll, M. S. K., Ingalls, S. T., Kerner, J., & Hoppel, C. L. (2017). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry. Journal of Inherited Metabolic Disease, 40(5), 635–644. [Link]

• Wikipedia. (2023). Eicosanoid. [Link]

• Wikipedia. (2023). Eicosadienoic acid. [Link]

• Huang, Y. S., Chen, Y. C., Hsieh, P. Y., & Lih, Y. S. (2011). Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages. Molecular and Cellular Biochemistry, 354(1-2), 239–248. [Link]

• ResearchGate. (n.d.). Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages. [Link]

• CEINBIO. (2017). Novel Approaches to Global Lipidomic Profiling: Redefining Analytical Specificity. [Link]

• Szponar, B., Kras, K., & Gamian, A. (2002). Limitations in the use of 3-hydroxy fatty acid analysis to determine endotoxin in mammalian samples. Journal of Microbiological Methods, 50(3), 283–289. [Link]

• Analytical Methods. (2016). Quantitative profiling of lipid mediators in sperm cells through on-line dilution on-line polymer matrix-based solid-phase extraction liquid chromatography with mass spectrometric detection. [Link]

• Sakamoto, S., et al. (2021). LimeMap: a comprehensive map of lipid mediator metabolic pathways. Scientific Reports, 11(1), 2415. [Link]

• Hong, S., Lu, Y., & Serhan, C. N. (2005). Lipid Mediator Informatics-Lipidomics: Novel Pathways in Mapping Resolution. AAPS Journal, 7(2), E425–E436. [Link]

• Lísa, M., & Holčapek, M. (2021). Recent Analytical Methodologies in Lipid Analysis. Molecules, 26(18), 5642. [Link]

• Jalili, M., et al. (2021). Dietary ω-3 fatty acids and their influence on inflammation via Toll-like receptor pathways. Nutrition, 85, 111070. [Link]

• Calder, P. C. (2017). Role of different fatty acids in inflammatory processes. Archivos Latinoamericanos de Nutrición, 67(Suppl. 1), 16-31. [Link]

• Calder, P. C. (2010). Omega-3 Fatty Acids and Inflammatory Processes. Nutrients, 2(3), 355–374. [Link]

• ResearchGate. (n.d.). The role of ω-3 fatty acids in inflammation. [Link]

Sources

• 1. Eicosanoid - Wikipedia [en.wikipedia.org]
• 2. alanrevista.org [alanrevista.org]
• 3. Omega-3 Fatty Acids and Inflammatory Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Dietary ω-3 fatty acids and their influence on inflammation via Toll-like receptor pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantitative profiling of lipid mediators in sperm cells through on-line dilution on-line polymer matrix-based solid-phase extraction liquid chromatography with mass spectrometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. LimeMap: a comprehensive map of lipid mediator metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]

The 3-Hydroxy Group in Eicosadienoic Acid Methyl Ester: A Technical Guide to Putative Functions and Research Frontiers

Abstract

Eicosadienoic acid, a polyunsaturated fatty acid, and its methyl ester derivative are subjects of growing interest in lipid research. While the biological activities of the parent molecule are emerging, the functional significance of hydroxylation, specifically at the third carbon (C-3), remains a nascent field of inquiry. This technical guide synthesizes current knowledge on related hydroxy fatty acids to build a predictive framework for the role of the 3-hydroxy group in eicosadienoic acid methyl ester. We will explore its potential impact on metabolic stability, signaling functions, and overall biochemical behavior. This document serves as a foundational resource for researchers, scientists, and drug development professionals aiming to investigate this intriguing class of molecules.

Introduction: The Eicosadienoic Acid Methyl Ester Backbone

Eicosadienoic acid is a 20-carbon polyunsaturated fatty acid. Its methyl ester, cis-11,14-eicosadienoic acid methyl ester, is a more lipid-soluble form of this omega-6 fatty acid.[1][2] This compound is found in various natural sources, including plant oils, and has been identified in microalgae.[3] Research suggests that eicosadienoic acid and its derivatives may possess a range of biological activities, including antimicrobial properties.[3] The parent fatty acid, 11(Z),14(Z)-eicosadienoic acid, is known to competitively inhibit inosine 5'-monophosphate dehydrogenase and the binding of leukotriene B4 (LTB4) to its receptor on neutrophils.[1][2] Furthermore, eicosadienoic acids can be converted by desaturases in vivo to eicosatrienoic acids, which are potent vasodilators.[1][2]

While these findings are promising, the introduction of a hydroxyl group, particularly at the C-3 position, is predicted to dramatically alter the molecule's bioactivity and metabolic fate. This guide will now delve into the specific implications of this chemical modification.

The Significance of the 3-Hydroxy Moiety: A Gateway to Novel Functionality

The presence of a hydroxyl group transforms a fatty acid into a more complex signaling molecule. The position of this group is critical to its function. The C-3 position is particularly noteworthy as 3-hydroxy fatty acids are key intermediates in fatty acid metabolism.

A Shift in Metabolic Processing

In canonical fatty acid beta-oxidation, a 3-hydroxyacyl-CoA intermediate is formed. The presence of a pre-existing 3-hydroxy group on the fatty acid chain could significantly alter its entry into and processing by this metabolic pathway. This could lead to several outcomes:

• Altered Rate of Degradation: The 3-hydroxy group may render the fatty acid a better or poorer substrate for the enzymes of beta-oxidation, thereby modulating its turnover rate and cellular concentration.

• Metabolic Shunting: The molecule might be shunted into alternative metabolic pathways, potentially leading to the generation of novel bioactive metabolites.

• Inhibition of Fatty Acid Oxidation: The 3-hydroxy eicosadienoic acid methyl ester could act as a competitive inhibitor of enzymes involved in fatty acid oxidation, thereby impacting cellular energy homeostasis.

The following diagram illustrates the canonical beta-oxidation pathway and the potential influence of a pre-existing 3-hydroxy group.

Figure 1: Potential metabolic fate of 3-hydroxy eicosadienoic acid methyl ester.

Emergence as a Signaling Molecule

Hydroxylated fatty acids are increasingly recognized as a class of signaling lipids known as fatty acid esters of hydroxy fatty acids (FAHFAs).[4][5] These molecules have demonstrated roles in regulating glucose metabolism and inflammation.[4][5] The 3-hydroxy group, along with the ester linkage, is a key structural feature of some of these bioactive lipids.

It is plausible that 3-hydroxy eicosadienoic acid methyl ester could function as a signaling molecule through several mechanisms:

• Receptor Activation: It may act as a ligand for G protein-coupled receptors (GPCRs), similar to how some FAHFA isomers activate GPR40.[6] This could trigger downstream signaling cascades influencing insulin secretion and other metabolic processes.

• Modulation of Inflammatory Pathways: By analogy with other FAHFAs, it could exert anti-inflammatory effects by, for example, inhibiting the expression of pro-inflammatory cytokines.[6]

• Allosteric Regulation of Enzymes: The molecule could bind to and modulate the activity of various enzymes, thereby influencing cellular signaling networks.

The following diagram outlines a hypothetical signaling pathway for 3-hydroxy eicosadienoic acid methyl ester.

Figure 2: Hypothetical signaling cascade for 3-hydroxy eicosadienoic acid methyl ester.

Physicochemical and Biochemical Implications

The introduction of a hydroxyl group at the C-3 position will have a profound impact on the physicochemical properties of eicosadienoic acid methyl ester.

Property	Eicosadienoic Acid Methyl Ester	3-Hydroxy Eicosadienoic Acid Methyl Ester (Predicted)
Polarity	Nonpolar	Increased polarity
Solubility	Soluble in organic solvents	Increased solubility in polar solvents
Reactivity	Susceptible to oxidation at double bonds	Additional reactivity at the hydroxyl group (e.g., esterification, phosphorylation)
Membrane Permeability	High	Potentially reduced passive diffusion
Protein Binding	Binds to hydrophobic pockets	May exhibit different binding affinities and specificities due to hydrogen bonding potential

These altered properties suggest that the 3-hydroxy derivative will have a different biodistribution and interact with a different set of proteins compared to its non-hydroxylated counterpart.

Proposed Experimental Workflows for Functional Characterization

To elucidate the function of the 3-hydroxy group, a systematic experimental approach is required. The following workflow provides a roadmap for researchers.

Synthesis and Characterization

• Chemical Synthesis: Synthesize 3-hydroxy eicosadienoic acid methyl ester using established methods for the introduction of hydroxyl groups into fatty acid chains. Stereospecific synthesis of R- and S-enantiomers will be crucial for determining biological stereoselectivity.[7]

• Purification: Purify the synthesized compound using column chromatography and assess purity by GC-MS and HPLC.

• Structural Verification: Confirm the structure and stereochemistry using NMR spectroscopy and mass spectrometry.

In Vitro Biological Assays

• Metabolic Stability: Incubate the compound with liver microsomes or primary hepatocytes to assess its metabolic stability and identify key metabolites.

• Enzyme Inhibition Assays: Test the compound for inhibitory activity against key enzymes in fatty acid metabolism and inflammatory pathways (e.g., cyclooxygenases, lipoxygenases).

• Receptor Binding and Activation Assays: Screen the compound against a panel of GPCRs, particularly those known to bind fatty acids (e.g., GPR40, GPR120).

• Cell-Based Functional Assays:

  • Anti-inflammatory Activity: Treat immune cells (e.g., macrophages) with an inflammatory stimulus (e.g., LPS) in the presence and absence of the compound and measure cytokine production.

  • Insulin Secretion: Assess the effect of the compound on glucose-stimulated insulin secretion in pancreatic beta-cell lines.

  • Antimicrobial Activity: Evaluate the minimum inhibitory concentration (MIC) against a panel of pathogenic bacteria and fungi.[3]

The following diagram outlines the proposed experimental workflow.

Figure 3: Experimental workflow for functional characterization.

Conclusion and Future Directions

The introduction of a 3-hydroxy group to eicosadienoic acid methyl ester is poised to unlock a new dimension of biological activity. Based on our understanding of related hydroxy fatty acids, this modification is likely to influence its metabolic fate, imbue it with signaling properties, and alter its physicochemical characteristics. The proposed research framework provides a clear path to validating these hypotheses and uncovering the therapeutic potential of this novel lipid species. Future research should focus on in vivo studies to understand its pharmacokinetics, biodistribution, and efficacy in models of metabolic and inflammatory diseases. The exploration of 3-hydroxy eicosadienoic acid methyl ester represents an exciting frontier in lipid research, with the potential to yield new insights into cellular signaling and new leads for drug development.

References

• PubChem. (n.d.). cis-11,14-Eicosadienoic acid methyl ester. National Center for Biotechnology Information. Retrieved from [Link]

• Hernández-Díaz, G., et al. (2023). Omega-3 Fatty Acids, Furan Fatty Acids, and Hydroxy Fatty Acid Esters: Dietary Bioactive Lipids with Potential Benefits for MAFLD and Liver Health. MDPI. Retrieved from [Link]

• Praveen Kumar, R., et al. (2014). Microalgal fatty acid methyl ester a new source of bioactive compounds with antimicrobial activity. Asian Pacific Journal of Tropical Disease. Retrieved from [Link]

• Pfaller, M., et al. (2018). The Synthesis of 3-(R)- and 3-(S)-Hydroxyeicosapentaenoic Acid. Molecules. Retrieved from [Link]

• Organic Syntheses. (n.d.). Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (R, R)-(±). Retrieved from [Link]

• Kuda, O., et al. (2020). Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families. MDPI. Retrieved from [Link]

• Al-Bayati, F. A. (2009). Bioactive constituents and in vitro antibacterial properties of Petroselinum crispum leaves, a common food herb in Saudi Arabia. Indian Journal of Traditional Knowledge. Retrieved from [Link]

• Kuda, O., et al. (2018). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research. Retrieved from [Link]

• ResearchGate. (n.d.). The chemical and biological characteristics of fatty acid esters of hydroxyl fatty acids. Retrieved from [Link]

• El-Sohaimy, S. A., et al. (2022). Chemical Composition and Antioxidant, Antiviral, Antifungal, Antibacterial and Anticancer Potentials of Opuntia ficus-indica Seed Oil. Molecules. Retrieved from [Link]

• O'Donnell, V. B., et al. (2014). Esterified eicosanoids: generation, characterization and function. Biochimica et Biophysica Acta. Retrieved from [Link]

• NIST. (n.d.). cis-11,14-Eicosadienoic acid, methyl ester. NIST WebBook. Retrieved from [Link]

• Ataman Kimya. (n.d.). EICOSADIENOIC ACID. Retrieved from [Link]

• PubChem. (n.d.). 10,13-Eicosadienoicacid,meth. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 11,14-Eicosadienoic acid, methyl ester. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). Method of preparing 14-hydroxy-cis-11-eicosenoic acid and ester derivatives thereof.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Synthesis of 3-(R)- and 3-(S)-Hydroxyeicosapentaenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

discovery and isolation of Methyl 3-hydroxy-11,14-eicosadienoate

An In-Depth Technical Guide to the Synthesis, Isolation, and Characterization of Methyl 3-hydroxy-11,14-eicosadienoate

Abstract

Methyl 3-hydroxy-11,14-eicosadienoate is a hydroxylated derivative of a C20 polyunsaturated fatty acid (PUFA). As metabolites of PUFAs, hydroxylated fatty acids are of significant interest to researchers in biochemistry and drug development due to their diverse roles as signaling molecules, particularly in inflammatory processes. This technical guide provides a comprehensive framework for the chemical synthesis, purification, and structural validation of Methyl 3-hydroxy-11,14-eicosadienoate. Eschewing a rigid template, this document is structured to logically guide researchers through the necessary chemical and analytical workflows, from precursor selection to final structural confirmation. It is designed for an audience of scientists and drug development professionals, providing not only step-by-step protocols but also the underlying scientific rationale for key methodological choices.

Introduction and Rationale

The landscape of lipidomics is vast, with countless metabolites playing critical roles in cellular function. Among these, hydroxylated fatty acids represent a class of molecules that can act as ligands for nuclear receptors, serve as precursors to other bioactive lipids, and modulate inflammatory pathways. The parent compound, 11,14-eicosadienoic acid, is a naturally occurring ω-6 fatty acid that can be converted in vivo to potent vasodilator eicosatrienoic acids and has been shown to inhibit enzymes like inosine 5'-monophosphate dehydrogenase.[1] Its methyl ester form is more lipid-soluble, making it a useful tool for in vitro studies.[1]

The introduction of a hydroxyl group at the C-3 position creates a chiral center and significantly alters the molecule's polarity and potential for biological interactions. While the natural are not prominently documented, a robust and well-established synthetic pathway exists for creating 3-hydroxy polyenoic acids.[2][3] This guide will focus on this synthetic approach as the primary means of obtaining the compound for research purposes, followed by rigorous methods for its isolation and characterization.

Physicochemical and Predicted Spectroscopic Properties

A thorough understanding of the compound's properties is essential for designing purification strategies and interpreting analytical data. The following table summarizes key identifiers and properties, compiled from chemical databases and theoretical predictions.

Property	Value / Prediction	Source(s)
IUPAC Name	methyl (11Z,14Z)-3-hydroxyicosa-11,14-dienoate	MedChemExpress[4]
Molecular Formula	C₂₁H₃₈O₃	Derived from parent
Molecular Weight	338.53 g/mol	Derived from parent
Canonical SMILES	CCCCC/C=C\C/C=C\CCCCCCCC(C(=O)OC)O	Derived from structure
Parent Compound CAS	2463-02-7 (trans); 61012-46-2 (cis)	NIST, Sigma-Aldrich[5]
Appearance	Predicted: Colorless to pale yellow liquid	CymitQuimica[6]
Solubility	Predicted: Soluble in organic solvents (e.g., ethanol, DMSO, chloroform)	-
Predicted MS (ESI+)	[M+H]⁺ at m/z 339.28, [M+Na]⁺ at m/z 361.26	Calculated
Predicted ¹³C NMR	Key signals: ~173 ppm (C=O), ~68 ppm (C-OH), ~128-130 ppm (C=C)	Based on similar structures[2]
Predicted ¹H NMR	Key signals: ~5.3 ppm (olefinic), ~4.0 ppm (CH-OH), ~3.7 ppm (OCH₃)	Based on similar structures[2]

Chemical Synthesis of DL-Methyl 3-hydroxy-11,14-eicosadienoate

The most reliable method for obtaining this compound is through chemical synthesis. The following protocol is adapted from a general procedure for creating DL-3-hydroxy polyenoic acids, which involves the formation of a 3-keto ester intermediate followed by stereoselective reduction.[2][3]

Synthetic Workflow Diagram

Caption: Synthetic pathway for DL-Methyl 3-hydroxy-11,14-eicosadienoate.

Detailed Synthesis Protocol

Objective: To synthesize the racemic (DL) form of Methyl 3-hydroxy-11,14-eicosadienoate.

Pillar of Trustworthiness: This protocol employs a well-documented series of reactions. The formation of the 3-keto ester intermediate is a robust Claisen-type condensation. Its subsequent reduction with sodium borohydride is a standard, high-yield method for converting ketones to secondary alcohols, providing a reliable route to the final product.

Step 1: Formation of the Acyl Chloride

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1 equivalent of 11(Z),14(Z)-eicosadienoic acid in anhydrous dichloromethane (DCM).

• Cool the solution to 0°C in an ice bath.

• Add 1.2 equivalents of oxalyl chloride (or thionyl chloride) dropwise with stirring. Add one drop of anhydrous dimethylformamide (DMF) as a catalyst.

• Allow the reaction to warm to room temperature and stir for 2-3 hours. The reaction is complete when gas evolution (CO₂, CO, HCl) ceases.

• Remove the solvent and excess reagent in vacuo using a rotary evaporator to yield the crude eicosadienoyl chloride. Use this immediately in the next step.

  • Expertise & Experience: Using oxalyl chloride is often preferred over thionyl chloride as the byproducts are gaseous, simplifying purification. Immediate use of the acyl chloride is critical due to its high reactivity and sensitivity to moisture.

Step 2: Synthesis of the 3-Keto Ester

• In a separate flask, prepare a solution of sodium methoxide by dissolving 1.1 equivalents of sodium metal in anhydrous methanol.

• Add 1.1 equivalents of methyl acetoacetate to the sodium methoxide solution and stir for 30 minutes to ensure complete formation of the sodium enolate.

• Remove the methanol in vacuo. Dissolve the resulting sodium enolate in an anhydrous aprotic solvent like tetrahydrofuran (THF).

• Cool the enolate solution to 0°C and add the crude acyl chloride (from Step 1) dissolved in anhydrous THF dropwise.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction by adding 2N H₂SO₄ and extract the product with diethyl ether.

• Wash the combined ether extracts with saturated NaCl solution, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude Methyl 3-keto-11,14-eicosadienoate.[2]

Step 3: Reduction to the 3-Hydroxy Ester

• Dissolve the crude 3-keto ester from Step 2 in methanol.

• Cool the solution to 0°C in an ice bath.

• Add 1.5 equivalents of sodium borohydride (NaBH₄) portion-wise, monitoring for gas evolution.

• Stir the reaction at 0°C for 1-2 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Carefully acidify the mixture with 1N HCl to neutralize excess NaBH₄.

• Extract the product with diethyl ether, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.[3] The resulting crude product is the target compound, ready for purification.

Isolation and Purification Strategy

Purification of the synthesized product is critical to remove unreacted starting materials, byproducts, and reagents. This is achieved using column chromatography.

Purification Workflow Diagram

Caption: Post-synthesis purification workflow using flash chromatography.

Protocol for Flash Chromatography

• Prepare the Column: Pack a glass column with silica gel using a slurry method with hexane.

• Load the Sample: Dissolve the crude product from the synthesis in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Dry this silica and carefully add it to the top of the column.

• Elution: Begin eluting the column with a low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate). Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate.

  • Expertise & Experience: A gradual gradient is key. The less polar parent fatty acid methyl ester (if any remains) and other nonpolar impurities will elute first. The desired 3-hydroxy product is more polar and will require a higher concentration of ethyl acetate to elute.

• Monitoring: Collect fractions and monitor them by TLC, staining with a suitable agent (e.g., permanganate stain, which reacts with the double bonds and the alcohol).

• Combine and Concentrate: Combine the fractions containing the pure product (as determined by TLC), and remove the solvent under reduced pressure to yield the purified Methyl 3-hydroxy-11,14-eicosadienoate.

Structural Elucidation and Validation

Confirming the identity and purity of the final product is a non-negotiable step. A combination of mass spectrometry and NMR spectroscopy provides an unambiguous structural assignment.

Analytical Validation Logic

Caption: Logical workflow for the definitive structural validation of the final product.

Key Analytical Techniques

• Mass Spectrometry (MS): Analysis by GC-MS (after silylation of the hydroxyl group) or ESI-MS will confirm the molecular weight. The mass spectrum should show a molecular ion peak consistent with the formula C₂₁H₃₈O₃. Fragmentation patterns, such as the loss of water (-18 Da) or the methoxy group (-31 Da), would further support the proposed structure.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Will verify the presence and environment of all protons. Expect to see characteristic signals for the olefinic protons (~5.3 ppm), the proton on the carbon bearing the hydroxyl group (~4.0 ppm), the methyl ester protons (~3.7 ppm), and the aliphatic chain protons.

  • ¹³C NMR: Will confirm the carbon skeleton. Look for the ester carbonyl carbon (~173 ppm), the hydroxyl-bearing carbon (~68 ppm), the two pairs of sp² carbons of the double bonds (~128-130 ppm), and the methyl ester carbon (~51 ppm).

  • 2D NMR (e.g., COSY): Will establish connectivity, for instance, by showing the correlation between the C-3 proton and its neighbors on C-2 and C-4, definitively placing the hydroxyl group.

• Fourier-Transform Infrared Spectroscopy (FTIR): Will confirm the presence of key functional groups. A broad absorption band around 3400 cm⁻¹ is characteristic of the O-H stretch of the alcohol, while a sharp, strong band around 1740 cm⁻¹ confirms the C=O stretch of the ester.

Future Research Directions

With a reliable method for synthesis and purification established, several avenues for future research become accessible:

• Chiral Separation: The synthesis described produces a racemic mixture. Separation of the R and S enantiomers via chiral HPLC is a critical next step, as biological activity is often stereospecific.

• Biological Activity Screening: The purified enantiomers can be screened in various cellular assays to investigate their effects on inflammatory pathways, receptor binding (e.g., PPARs), and cell proliferation.

• Metabolic Stability: Investigating the compound's stability in microsomal or cellular systems will provide insight into its potential as a therapeutic agent.

• Targeted Lipidomics: Using the synthesized compound as an analytical standard, researchers can develop targeted mass spectrometry methods to search for its presence in biological tissues and fluids, which could lead to its formal discovery in a natural system.

References

• NIST. (n.d.). cis-11,14-Eicosadienoic acid, methyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Sprecher, H. (1967). Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. Journal of Lipid Research, 8(3), 196-201. Retrieved from [Link]

• PubChem. (n.d.). cis-11,14-Eicosadienoic acid methyl ester. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Methyl 11,14,17-eicosatrienoate. National Center for Biotechnology Information. Retrieved from [Link]

• PubMed. (1967). Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. Journal of Lipid Research. Retrieved from [Link]

• NIST. (n.d.). 11,14-Eicosadienoic acid, methyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 11,14-eicosadienoate, 2463-02-7. Retrieved from [Link]

• ResearchGate. (2019). GC-MS ANALYSIS OF BIOACTIVE COMPONENTS OF CALLYSPONGIA CRASSA. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. neuroforschung-zmmk.uni-koeln.de [neuroforschung-zmmk.uni-koeln.de]
• 3. Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 11,14-Eicosadienoic acid, methyl ester [webbook.nist.gov]
• 6. CAS 2463-02-7: cis-11,14-eicosadienoic acid methyl*ester [cymitquimica.com]

A Technical Guide to the Natural Sources of 3-Hydroxylated Eicosadienoic Acids: From Microbial Origins to Bioactive Potential

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxylated eicosadienoic acids represent a specialized subclass of oxylipins, oxygenated metabolites of C20 polyunsaturated fatty acids, that are emerging as significant bioactive molecules. Unlike their more extensively studied eicosanoid relatives, the natural origins of these 3-hydroxy variants are predominantly microbial. This guide provides an in-depth exploration of the primary natural sources, biosynthetic pathways, and biological activities of 3-hydroxylated eicosadienoic acids. We will detail the methodologies for their extraction, purification, and characterization, offering field-proven insights for researchers seeking to investigate these promising compounds. The content herein is structured to provide a comprehensive technical resource, bridging the gap between microbial biochemistry and potential therapeutic applications.

Introduction: A Niche Class of Bioactive Lipids

Eicosanoids, a vast family of signaling molecules derived from C20 fatty acids like arachidonic acid (AA) and eicosapentaenoic acid (EPA), are well-established mediators of inflammation, immunity, and cellular homeostasis in mammals.[1] However, a distinct group of hydroxylated fatty acids, characterized by a hydroxyl group at the C-3 position, has garnered interest due to their unique origins and biological functions. These 3-hydroxy oxylipins are not major metabolites in mammalian systems but are notably produced by various microorganisms, including yeasts and bacteria.[1]

The yeast Dipodascopsis uninucleata has been identified as a key organism that metabolizes exogenous polyunsaturated fatty acids into their 3-hydroxy counterparts.[2][3] This biotransformation is particularly linked to the yeast's life cycle, with maximal production observed during sexual reproduction, suggesting a potential role as regulatory molecules.[2][3] Furthermore, bacteria such as Pseudomonas aeruginosa can convert eicosadienoic acid into hydroxylated forms that exhibit significant antibacterial properties.[4] This guide will delve into the microbial world as the primary natural reservoir of these compounds and explore the scientific framework for their study.

Microbial Sources and Biosynthesis

The natural production of 3-hydroxylated eicosadienoic acids is primarily a microbial endeavor. These organisms possess unique enzymatic machinery capable of performing this specific hydroxylation.

Key Microbial Producers

While research is ongoing, several microorganisms have been identified as notable producers of 3-hydroxy fatty acids.

Microbial Source	Precursor Fatty Acid	Produced 3-Hydroxy Eicosanoid	Reference
Dipodascopsis uninucleata	Eicosapentaenoic Acid (EPA)	3-hydroxy-5,8,11,14,17-eicosapentaenoic acid (3-HEPE)	[3]
Dipodascopsis uninucleata	Arachidonic Acid (AA)	3-hydroxy-5,8,11,14-eicosatetraenoic acid (3-HETE)	[3]
Pseudomonas aeruginosa PR3	Eicosadienoic Acid	Hydroxylated Eicosadienoic Acid	[4]
Candida albicans	Arachidonic Acid (AA)	3-hydroxy-eicosatetraenoic acid (3-HETE)	[1]

Biosynthetic Pathway: The Role of Fatty Acid Hydratases

In contrast to the cyclooxygenase (COX) and lipoxygenase (LOX) pathways that dominate eicosanoid synthesis in mammals, the formation of 3-hydroxy fatty acids in microbes often involves a distinct class of enzymes: fatty acid hydratases . These enzymes catalyze the direct addition of water across a double bond in the fatty acid chain, a highly regio- and stereospecific reaction.[5]

The proposed pathway for the formation of a 3-hydroxylated eicosadienoic acid involves the hydration of a double bond at the C2-C3 or C3-C4 position of the precursor fatty acid. In many pathogenic microbes, this process can also occur as a result of incomplete mitochondrial beta-oxidation of a precursor fatty acid like arachidonic acid released from a host cell.[1]

Caption: Biosynthesis of 3-hydroxylated eicosadienoic acid via a fatty acid hydratase.

Biological Activities and Therapeutic Potential

3-Hydroxylated eicosadienoic acids and related compounds exhibit a range of biological activities that position them as molecules of interest for drug development. Their functions appear to be context-dependent, influencing host-pathogen interactions and inflammatory responses.

Antimicrobial Properties

One of the most promising areas of investigation is the antimicrobial activity of these hydroxylated fatty acids. Their amphipathic nature allows them to interact with and disrupt bacterial cell membranes, leading to a loss of integrity and cell death.[4]

A study investigating hydroxylated fatty acids produced by Pseudomonas aeruginosa PR3 from various substrates, including eicosadienoic acid, demonstrated notable antibacterial activity, particularly against Gram-positive bacteria.[4]

Target Organism	Type	Activity of Hydroxylated Eicosadienoic Acid	Reference
Bacillus subtilis	Gram-positive	Susceptible	[4]
Listeria monocytogenes	Gram-positive	Susceptible	[4]
Staphylococcus aureus	Gram-positive	Susceptible	[4]

Modulation of Inflammation

3-Hydroxy oxylipins are increasingly recognized as modulators of the inflammatory response. In the context of infection by pathogenic microbes like Candida albicans, host-derived arachidonic acid is converted by the yeast into 3-HETE. This microbial metabolite can then be utilized by host cyclooxygenase-2 (COX-2) to produce pro-inflammatory 3-hydroxy prostaglandins, exacerbating the inflammatory response.[1]

Conversely, other hydroxylated fatty acids, particularly those derived from omega-3 precursors, are precursors to specialized pro-resolving mediators (SPMs) like resolvins and protectins, which actively orchestrate the resolution of inflammation.[6][7] While the specific role of 3-hydroxylated eicosadienoic acids in inflammation resolution is still under investigation, their structural similarity to other anti-inflammatory oxylipins suggests a potential role. This dual pro- and anti-inflammatory potential underscores the complexity of oxylipin signaling.[1][8]

Experimental Protocols: A Guide to Isolation and Characterization

The study of 3-hydroxylated eicosadienoic acids requires robust methodologies for their extraction from microbial cultures and their subsequent purification and structural elucidation. The low abundance of these compounds necessitates sensitive and specific analytical techniques.

Workflow for Extraction, Purification, and Analysis

Caption: General workflow for the study of 3-hydroxylated eicosadienoic acids.

Detailed Protocol: From Culture to Characterized Compound

This protocol provides a generalized yet detailed methodology synthesized from established practices for oxylipin analysis.[3][9]

Step 1: Culturing and Harvesting

• Culture the microorganism of interest (e.g., Dipodascopsis uninucleata) in an appropriate liquid medium (e.g., Yeast Nitrogen Base medium with glucose and peptone).[3]

• At the desired growth phase (e.g., 46 hours for maximal production in D. uninucleata), introduce the precursor fatty acid (e.g., eicosadienoic acid) to a final concentration of approximately 200 µM.[3]

• Continue incubation for a defined period (e.g., 2-4 hours).

• Harvest the culture and separate the supernatant from the microbial biomass by centrifugation.

Step 2: Lipid Extraction

• Acidify the cell-free supernatant to approximately pH 3.5 with a suitable acid (e.g., 2M formic acid).

• Perform a liquid-liquid extraction using an organic solvent. A common choice is ethyl acetate or diethyl ether. Perform the extraction three times, pooling the organic layers.

• Wash the pooled organic phase with brine and dry it over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to obtain the crude lipid extract.

Step 3: Solid-Phase Extraction (SPE) for Purification

• Condition a C18 SPE cartridge with methanol followed by water.

• Dissolve the crude lipid extract in a minimal amount of the initial mobile phase (e.g., 30% acetonitrile in water).

• Load the sample onto the SPE cartridge.

• Wash the cartridge with a low-polarity solvent (e.g., 30% acetonitrile in water) to remove highly polar impurities.

• Elute the 3-hydroxy fatty acids with a higher polarity solvent, such as 95% acetonitrile or diethyl ether containing 2% acetic acid.[3][9]

• Dry the eluted fraction under a stream of nitrogen.

Step 4: High-Performance Liquid Chromatography (HPLC) for Final Purification

• Reconstitute the SPE-purified sample in the HPLC mobile phase.

• Inject the sample onto a reverse-phase HPLC column (e.g., C18).

• Use a gradient elution system, for example, a water/acetonitrile gradient containing a small amount of acid (e.g., 0.1% formic acid or acetic acid) to ensure the analytes are in their protonated form.

• Monitor the elution profile using a UV detector (typically around 210-235 nm for compounds with conjugated double bonds).

• Collect the fractions corresponding to the peaks of interest.

Step 5: Structural Characterization

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS):

  • Analyze the purified fractions by LC-MS/MS to confirm the molecular weight and obtain fragmentation patterns. Electrospray ionization (ESI) in negative mode is typically used.[10]

  • The parent ion [M-H]⁻ will confirm the mass, and fragment ions resulting from the loss of water and cleavage at the carbon-carbon bonds adjacent to the hydroxyl group will help to pinpoint the location of the hydroxyl group.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • For definitive structural elucidation and stereochemical assignment, ¹H and ¹³C NMR are required.[11]

  • Key signals in the ¹H NMR spectrum will include a multiplet in the 3.5-4.5 ppm region corresponding to the proton on the carbon bearing the hydroxyl group.[12]

  • Two-dimensional NMR techniques (e.g., COSY, HSQC) will be necessary to assign all protons and carbons and confirm the connectivity of the molecule.

Conclusion and Future Directions

3-Hydroxylated eicosadienoic acids are a fascinating and still largely unexplored class of microbial metabolites. Their origins in the microbial world provide a rich area for biodiscovery, while their demonstrated antimicrobial and immunomodulatory activities suggest significant potential for therapeutic development. The methodologies outlined in this guide provide a framework for researchers to isolate and characterize these compounds, paving the way for a deeper understanding of their roles in biology and medicine.

Future research should focus on screening a wider diversity of marine and terrestrial microorganisms to identify novel producers and new structural variants of these 3-hydroxy fatty acids. Elucidating the specific enzymatic pathways and genetic underpinnings of their biosynthesis will be crucial for potential metabolic engineering and scaled-up production. Furthermore, detailed investigations into their mechanisms of action, particularly their interactions with host cell receptors and their impact on inflammatory signaling cascades, will be essential to translate the initial promise of these molecules into tangible therapeutic strategies.

References

• van Dyk, M. S., Kock, J. L., Coetzee, D. J., Augustyn, O. P., & Nigam, S. (1998). Biological dynamics and distribution of 3-hydroxy fatty acids in the yeast Dipodascopsis uninucleata as investigated by immunofluorescence microscopy. Evidence for a putative regulatory role in the sexual reproductive cycle. FEBS Letters, 427(3), 345–348. [Link]

• Venter, P., Kock, J. L. F., Kumar, G. S., Botha, A., Coetzee, D. J., Botes, P. J., ... & Nigam, S. (1997). Production of 3-HETE and 3-HEPE from arachidonic and eicosapentaenoic acids by the yeast Dipodascopsis uninucleata. Lipids, 32(12), 1297-1301. [Link]

• Kock, J. L. F., Venter, P., Smith, C., Van Wyk, P. W. J., Botes, P. J., Coetzee, D. J., ... & Nigam, S. (2010). The presence of 3-hydroxy oxylipins in pathogenic microbes. Prostaglandins, Leukotrienes and Essential Fatty Acids, 83(4-5), 237-243. [Link]

• Wageningen Food & Biobased Research. (n.d.). Synthesis of hydroxy fatty acids using oleate hydratase. Wageningen University & Research. [Link]

• Bevers, L. E., Kurakin, S., & Hauer, B. (2020). Fatty Acid Hydratases: Versatile Catalysts to Access Hydroxy Fatty Acids in Efficient Syntheses of Industrial Interest. Catalysts, 10(3), 287. [Link]

• Werz, O., Gerstmeier, J., & Koeberle, A. (2024). Sterol Derivatives Specifically Increase Anti-Inflammatory Oxylipin Formation in M2-like Macrophages by LXR-Mediated Induction of 15-LOX. International Journal of Molecular Sciences, 25(8), 4205. [Link]

• Shin, S. Y., Lee, S. J., Kim, K. S., & Kim, K. H. (2004). Antibacterial Activity of Various Hydroxy Fatty Acids Bioconveted by Pseudomonas aeruginosa PR3. Journal of Microbiology and Biotechnology, 14(5), 958-963. [Link]

• Al-Sawalha, N. A., Alshogran, O. Y., & Almomani, B. A. (2022). Role of Oxylipins in the Inflammatory-Related Diseases NAFLD, Obesity, and Type 2 Diabetes. International Journal of Molecular Sciences, 23(24), 15647. [Link]

• Desbois, A. P., & Smith, V. J. (2019). Antimicrobial Activities of Fatty Acids and their Derivatives. In Studies in Natural Products Chemistry (Vol. 63, pp. 487-511). Elsevier. [Link]

• Gabbs, M., Leng, S., Devassy, J. G., Monnin, C., & Bertinato, J. (2022). Oxylipins in Atherosclerosis: Their Role in Inflammation, Diagnosis, and Therapeutic Perspectives. International Journal of Molecular Sciences, 23(15), 8643. [Link]

• Trojnar, E., Skiba, A., & Zawadzki, M. (2021). Oxylipins Derived from PUFAs in Cardiometabolic Diseases: Mechanism of Actions and Possible Nutritional Interactions. Nutrients, 13(11), 3995. [Link]

• Al-Juhaimi, F., Ghfar, A. A., Mohamed Ahmed, A. A., Babiker, E. E., & Ghafoor, K. (2018). Antimicrobial activities of microbial essential fatty acid against foodborne pathogenic bacteria. Journal of Food Science and Technology, 55(12), 5009–5015. [Link]

• Patent CN118813727A. (2024). Fatty acid hydratase and its use.

• Bevers, L. E., Kurakin, S., & Hauer, B. (2020). Fatty Acid Hydratases: Versatile Catalysts to Access Hydroxy Fatty Acids in Efficient Syntheses of Industrial Interest. Catalysts, 10(3), 287. [Link]

• Valdez-Calderón, A., Paredes-Pellegrino, A., & Vitela-Mendoza, I. (2022). Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents. Antibiotics, 11(10), 1419. [Link]

• Fischer, F. (2022). Anti-infective activities of long-chain fatty acids against foodborne pathogens. Molecular Microbiology, 117(4), 795-806. [Link]

• Zaini, N. A. M., Ali, M. S. M., Othman, N. S., & Leong, S. H. (2022). Complementary Analytical Platforms of NMR Spectroscopy and LCMS Analysis in the Metabolite Profiling of Isochrysis galbana. Metabolites, 12(4), 302. [Link]

• Sjögren, J., Magnusson, J., Broberg, A., Schnürer, J., & Kenne, L. (2003). Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14. Applied and Environmental Microbiology, 69(12), 7554–7557. [Link]

• Klepetar, J., & Török, B. (2017). Fatty acid based biocarbonates: Al-mediated stereoselective preparation of mono-, di-. Green Chemistry. [Link]

• Gonzalez-Pajuelo, M., Peciulyte, A., & Romero, E. (2019). Modulating Fatty Acid Epoxidation vs Hydroxylation in a Fungal Peroxygenase. ACS Catalysis, 9(7), 6056-6066. [Link]

• Sjögren, J., Magnusson, J., Broberg, A., Schnürer, J., & Kenne, L. (2003). Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14. Applied and environmental microbiology, 69(12), 7554-7. [Link]

• Yang, Y., & Li, Y. (2007). Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR. Journal of the American Society for Mass Spectrometry, 18(10), 1836–1846. [Link]

• da Silva, A. C., de Oliveira, V. M., & de Souza, J. V. B. (2021). DEVELOPMENT OF HPLC METHOD FOR A FUNGAL ANTAGONIST. Embrapa. [Link]

• Stamets, P. (2023). HPLC SAMPLE PREP & EXTRACTION S.O.P FOR FUNGI. ResearchGate. [Link]

• Ichinose, H., Wariishi, H., & Tanaka, H. (2008). Production of hydroxy-fatty acid derivatives from waste oil by Escherichia coli cells producing fungal cytochrome P450foxy. Applied microbiology and biotechnology, 79(5), 779–786. [Link]

• Sorour, M. A., El-Bialy, H. A., & El-Sayed, A. F. M. (2021). Biosynthesis of polyunsaturated fatty acids by two newly cold-adapted Egyptian marine yeast. Journal of Genetic Engineering and Biotechnology, 19(1), 147. [Link]

• Lee, S. H., Park, S. Y., & Lee, J. (2024). Discrimination of omega-3 fatty acid oil forms by combining NMR spectroscopy with artificial intelligence. Journal of the Science of Food and Agriculture. [Link]

• American Oil Chemists' Society. (2019). NMR. AOCS Lipid Library. [Link]

Sources

• 1. The presence of 3-hydroxy oxylipins in pathogenic microbes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological dynamics and distribution of 3-hydroxy fatty acids in the yeast Dipodascopsis uninucleata as investigated by immunofluorescence microscopy. Evidence for a putative regulatory role in the sexual reproductive cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chapmanhall.com [chapmanhall.com]
• 4. researchgate.net [researchgate.net]
• 5. Fatty Acid Hydratases: Versatile Catalysts to Access Hydroxy Fatty Acids in Efficient Syntheses of Industrial Interest [mdpi.com]
• 6. Sterol Derivatives Specifically Increase Anti-Inflammatory Oxylipin Formation in M2-like Macrophages by LXR-Mediated Induction of 15-LOX - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of Oxylipins in the Inflammatory-Related Diseases NAFLD, Obesity, and Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. aocs.org [aocs.org]

An In-depth Technical Guide to Methyl 3-hydroxy-11,14-eicosadienoate: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-hydroxy-11,14-eicosadienoate is a fatty acid methyl ester that, while not extensively cataloged with a unique CAS number, represents a significant area of interest in lipid research and drug discovery. Its structure, featuring a hydroxyl group at the C-3 position and two double bonds at C-11 and C-14, suggests potential for unique biological activities. This guide provides a comprehensive overview of its inferred chemical properties, a plausible synthetic route, and its potential roles in various biological pathways, drawing on data from closely related compounds.

Chemical Structure and Properties

The parent compound, Methyl 11,14-eicosadienoate, exists as different isomers, with CAS numbers 2463-02-7 for the (11E,14E)-isomer and 61012-46-2 for the (11Z,14Z)-isomer.[1][][3][4][5][6][7][8] The introduction of a hydroxyl group would alter its physical and chemical properties, such as polarity, solubility, and reactivity.

Table 1: Predicted Physicochemical Properties of Methyl 3-hydroxy-11,14-eicosadienoate

Property	Predicted Value/Information	Parent Compound Data Source
Molecular Formula	C21H38O3	Inferred
Molecular Weight	338.52 g/mol	Inferred
Appearance	Likely a colorless to pale yellow liquid	[]
Boiling Point	Predicted to be higher than 396.6°C at 760 mmHg	[]
Density	Predicted to be slightly higher than 0.881 g/cm³	[]
Solubility	Expected to have increased water solubility compared to the parent compound due to the hydroxyl group.	[5][6]
Storage	Recommended storage at -20°C to prevent degradation.	[][3][5]

Synthesis of Methyl 3-hydroxy-11,14-eicosadienoate

A general and effective method for the synthesis of 3-hydroxy fatty acids involves the reaction of an acyl chloride of a suitable polyenoic acid with the sodium enolate of methyl acetoacetate, followed by reduction of the resulting 3-keto ester.[9][10] This established methodology can be adapted to synthesize Methyl 3-hydroxy-11,14-eicosadienoate.

Proposed Synthetic Workflow

Sources

• 1. Buy 11,14-Eicosadienoic acid, methyl ester | 2463-02-7 [smolecule.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Cis-11,14-eicosadienoic acid methyl ester | C21H38O2 | CID 6430995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. methyl 11,14-eicosadienoate, 2463-02-7 [thegoodscentscompany.com]
• 7. 11,14-Eicosadienoic acid, methyl ester | C21H38O2 | CID 5365566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cis-11,14-Eicosadienoic acid, methyl ester [webbook.nist.gov]
• 9. neuroforschung-zmmk.uni-koeln.de [neuroforschung-zmmk.uni-koeln.de]
• 10. Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stereochemistry of Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate

Abstract

Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate, a derivative of a C20 polyunsaturated fatty acid, possesses a critical stereocenter at the C-3 position that dictates its biological activity and metabolic fate. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the stereochemical intricacies of this molecule. We delve into the rationale and methodologies for stereoselective synthesis of its (R)- and (S)-enantiomers, rigorous analytical techniques for the unequivocal determination of absolute configuration, and the potential biological significance of each stereoisomer. This document is structured to provide not just protocols, but the underlying scientific principles, ensuring a robust framework for investigation and application.

Introduction: The Significance of Chirality in Hydroxy Fatty Acids

Hydroxy fatty acids (HFAs) are a diverse class of lipids that play crucial roles in various physiological and pathological processes.[1] The introduction of a hydroxyl group into the fatty acid backbone creates a chiral center, leading to the existence of (R)- and (S)-enantiomers. This seemingly subtle difference in three-dimensional arrangement can have profound consequences on how the molecule interacts with chiral biological systems, such as enzymes and receptors.

Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate is the methyl ester of 3-hydroxy-11(Z),14(Z)-eicosadienoic acid. The parent fatty acid, 11(Z),14(Z)-eicosadienoic acid, is a naturally occurring polyunsaturated fatty acid (PUFA).[2] The presence of the hydroxyl group at the C-3 position is particularly significant, as 3-hydroxy fatty acids are intermediates in mitochondrial β-oxidation.[3][4][5] While the L-3-hydroxyacyl-CoA dehydrogenase acts on the (S)-enantiomer during fatty acid metabolism, the accumulation of 3-hydroxy fatty acids, in general, has been linked to certain metabolic disorders.[6][7] Furthermore, 3-hydroxy fatty acids can be substrates for other enzymes, such as cyclooxygenases, leading to the formation of novel bioactive eicosanoids with potent signaling properties.[8]

Commercially, Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate is often supplied as a racemic mixture, denoted as (R,S). However, to elucidate its specific biological functions and potential therapeutic applications, the preparation and study of the individual enantiopure (R)- and (S)-isomers are paramount. This guide will equip the reader with the necessary knowledge to navigate the challenges of its stereoselective synthesis and analysis.

Stereoselective Synthesis: Accessing the Enantiopure (R)- and (S)-Isomers

The synthesis of enantiomerically pure Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate requires a strategic approach to introduce the chiral hydroxyl group with high fidelity. The key challenge lies in controlling the stereochemistry at the C-3 position while preserving the integrity of the two Z-configured double bonds at C-11 and C-14. The most effective strategies involve the asymmetric reduction of a prochiral 3-keto ester precursor.

Retrosynthetic Analysis and Precursor Synthesis

A logical retrosynthetic approach identifies Methyl 3-oxo-11(Z),14(Z)-eicosadienoate as the key prochiral precursor. This can be synthesized from the corresponding fatty acid, 11(Z),14(Z)-eicosadienoic acid.

Caption: Retrosynthetic pathway for enantiopure Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate.

A general procedure for the synthesis of DL-3-hydroxy polyenoic acids involves the reaction of the acyl chloride of a polyenoic acid with the sodium enolate of methyl acetoacetate, followed by reduction of the resulting 3-keto ester with sodium borohydride.[9] For stereocontrol, the final reduction step must be replaced with an asymmetric method.

Asymmetric Reduction of Methyl 3-Oxo-11(Z),14(Z)-eicosadienoate

The asymmetric reduction of the prochiral ketone in Methyl 3-Oxo-11(Z),14(Z)-eicosadienoate is the crucial step for establishing the desired stereochemistry at the C-3 position. Both biocatalytic and chemical catalysis methods have proven effective for this transformation.

Enzymes, particularly ketoreductases (KREDs) or alcohol dehydrogenases (ADHs), are highly efficient catalysts for the asymmetric reduction of ketones, often exhibiting excellent enantioselectivity and operating under mild conditions.[10] A wide range of commercially available KREDs can be screened to identify an enzyme that reduces the 3-keto group to either the (R)- or (S)-alcohol with high enantiomeric excess (ee).

Experimental Protocol: Screening for Biocatalytic Reduction

• Substrate Preparation: Prepare a stock solution of Methyl 3-Oxo-11(Z),14(Z)-eicosadienoate in a water-miscible solvent (e.g., DMSO or isopropanol).

• Enzyme Screening: In a 96-well plate format, set up reactions containing a phosphate buffer (pH 7.0), NAD(P)H as a cofactor, a glucose/glucose dehydrogenase system for cofactor regeneration, and a small amount of the KRED from a screening kit.

• Reaction Initiation: Add the substrate stock solution to each well to initiate the reactions.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) with shaking for 16-24 hours.

• Work-up and Analysis: Quench the reactions and extract the product with an organic solvent (e.g., ethyl acetate). Analyze the conversion and enantiomeric excess of the resulting Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate by chiral HPLC or GC-MS (see Section 3).

Catalytic asymmetric hydrogenation using chiral transition-metal complexes is another powerful method for the synthesis of chiral secondary alcohols.[4][11] Ruthenium-based catalysts, often in combination with chiral diphosphine ligands and a diamine, are particularly effective for the hydrogenation of β-keto esters.

Caption: Workflow for the stereoselective synthesis of (R)- and (S)-Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate.

Experimental Protocol: Asymmetric Hydrogenation

• Catalyst Preparation: In a glovebox, prepare the active catalyst by reacting a ruthenium precursor (e.g., [RuCl2(p-cymene)]2) with a chiral diphosphine ligand (e.g., (R)-BINAP or (S)-BINAP) and a chiral diamine (e.g., (R,R)-DPEN or (S,S)-DPEN) in a suitable solvent.

• Reaction Setup: In a high-pressure reactor, dissolve Methyl 3-Oxo-11(Z),14(Z)-eicosadienoate in a degassed solvent (e.g., methanol).

• Hydrogenation: Add the prepared catalyst solution to the reactor. Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 10-50 atm). Stir the reaction at a controlled temperature until completion.

• Work-up and Purification: Carefully depressurize the reactor. Remove the solvent in vacuo and purify the product by column chromatography on silica gel to yield the enantiomerically enriched Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate.

Stereochemical Analysis: Unambiguous Assignment of Configuration

Once the enantiomerically enriched products are synthesized, it is crucial to determine their absolute configuration and enantiomeric excess. A combination of chromatographic and spectroscopic methods is typically employed for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a direct and reliable method for separating enantiomers, allowing for the determination of the enantiomeric excess. Polysaccharide-based chiral stationary phases (CSPs), such as those derived from amylose or cellulose, are particularly effective for the separation of hydroxy fatty acid enantiomers.[1][3][8][12]

Experimental Protocol: Chiral HPLC Analysis

• Column: A chiral column, such as a Chiralpak IA-U or similar amylose-based CSP.[3][8]

• Mobile Phase: A mixture of n-hexane and isopropanol, often with a small amount of a modifier like acetic acid, is typically used for normal-phase separations. For LC-MS compatibility, a reversed-phase gradient elution can be employed.[3][8]

• Detection: UV detection at a suitable wavelength (e.g., 210 nm) or mass spectrometry for enhanced sensitivity and selectivity.

• Sample Preparation: Dissolve a small amount of the synthesized Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate in the mobile phase.

• Analysis: Inject the sample onto the chiral HPLC system. The two enantiomers will elute at different retention times, and the enantiomeric excess can be calculated from the peak areas.

Data Presentation: Expected Chromatographic Resolution

Enantiomer	Expected Retention Time (min)
(S)-Enantiomer	t1
(R)-Enantiomer	t2

Note: The elution order of the enantiomers depends on the specific chiral stationary phase and mobile phase used and must be confirmed with authentic standards or by derivatization methods.

Derivatization followed by NMR Spectroscopy (Mosher's Method)

For the definitive assignment of the absolute configuration, derivatization with a chiral agent followed by NMR spectroscopy is a powerful technique. Mosher's method, which involves the formation of diastereomeric esters with α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), is a widely used approach.[13] The analysis of the chemical shift differences (Δδ = δS - δR) in the ¹H or ¹⁹F NMR spectra of the diastereomeric esters allows for the determination of the absolute configuration of the chiral alcohol.

Caption: Workflow for determining absolute configuration using Mosher's method.

Experimental Protocol: Mosher's Ester Analysis

• Esterification: React the enantiomerically enriched Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate separately with (R)-MTPA-Cl and (S)-MTPA-Cl in the presence of a base (e.g., pyridine or DMAP) to form the diastereomeric Mosher's esters.

• Purification: Purify the resulting diastereomeric esters by chromatography.

• NMR Analysis: Acquire high-resolution ¹H or ¹⁹F NMR spectra for each diastereomeric ester.

• Data Interpretation: Assign the signals for the protons on either side of the newly formed ester linkage. Calculate the chemical shift differences (Δδ) between the diastereomers. Based on the established model for Mosher's esters, the sign of Δδ for specific protons will indicate the absolute configuration at the C-3 position.

Biological Significance and Future Directions

The biological activities of the individual enantiomers of Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate are not yet fully elucidated, representing a significant area for future research. However, based on the known roles of other 3-hydroxy fatty acids, several potential functions can be hypothesized.

• Metabolic Regulation: As an intermediate in β-oxidation, the (S)-enantiomer is expected to be readily metabolized. In contrast, the (R)-enantiomer may have a different metabolic fate and could potentially act as a modulator of fatty acid metabolism.

• Signaling Molecules: 3-Hydroxy fatty acids can be converted by cyclooxygenases and other enzymes into novel bioactive lipids.[8] The stereochemistry at the C-3 position will likely influence the substrate specificity of these enzymes and the biological activity of the resulting products. These products could play roles in inflammation, immune response, and other signaling pathways.[10][11][14][15][16]

• Receptor Interactions: Chiral lipids often exhibit stereospecific interactions with G-protein coupled receptors (GPCRs) and nuclear receptors.[17] The (R)- and (S)-enantiomers of Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate may have distinct affinities for such receptors, leading to different downstream signaling events.

The development of the stereoselective synthetic and analytical methods described in this guide is the first critical step towards unraveling the specific biological roles of each enantiomer. Future research should focus on utilizing these enantiopure compounds in cell-based assays and in vivo models to investigate their effects on metabolic pathways, inflammatory responses, and cell signaling. Such studies will be instrumental in determining their potential as therapeutic agents or as biomarkers for various diseases.

Conclusion

The stereochemistry of Methyl 3-Hydroxy-11(Z),14(Z)-eicosadienoate at the C-3 position is a critical determinant of its biological function. This technical guide has provided a detailed framework for the stereoselective synthesis of its (R)- and (S)-enantiomers through asymmetric reduction of a 3-keto ester precursor. Furthermore, robust analytical methods, including chiral HPLC and NMR spectroscopy of diastereomeric derivatives, have been outlined for the unambiguous determination of their stereochemistry. By providing both the theoretical underpinnings and practical protocols, this guide aims to empower researchers to explore the distinct biological roles of these chiral lipids, paving the way for new discoveries in lipid biochemistry and drug development.

References

• O'Donnell, V. B., et al. (2009). Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. The Biochemical journal, 424(1), 119–128. [Link]

• Tserng, K. Y., & Jin, S. J. (1991). Metabolic origin of urinary 3-hydroxy dicarboxylic acids. Biochemistry, 30(9), 2545–2551. [Link]

• Wajner, M., et al. (2013). Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria. Journal of bioenergetics and biomembranes, 45(1-2), 1–9. [Link]

• Rinaldo, P., et al. (2001). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry. Clinica chimica acta; international journal of clinical chemistry, 313(1-2), 131–142. [Link]

• Schäfer, F., et al. (2001). Improved enantioselective analysis of polyunsaturated hydroxy fatty acids in psoriatic skin scales using high-performance liquid chromatography. Journal of chromatography. B, Biomedical sciences and applications, 754(2), 317–325. [Link]

• Schiffer, L., et al. (2021). Enantioselectivity Effects in Clinical Metabolomics and Lipidomics. Metabolites, 11(11), 776. [Link]

• Vetter, W., et al. (2022). Enantioselective Analysis of 2-and 3-Hydroxy Fatty Acids in Food Samples. Foods, 11(15), 2291. [Link]

• Rizzo, W. B. (2007). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. Methods in molecular biology, 390, 243–253. [Link]

• Batsika, C. S., et al. (2024). Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs) and Study of Their Antiproliferative Activity. Biomolecules, 14(1), 110. [Link]

• Castro, J. V., et al. (2021). Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity. International journal of molecular sciences, 22(20), 11116. [Link]

• Guo, L., et al. (2012). Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers. Journal of lipid research, 53(7), 1327–1335. [Link]

• Yano, I., et al. (1989). Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography. Journal of biochemistry, 105(6), 879–885. [Link]

• Hilal-Dandan, R., & Brunton, L. L. (2016). Pharmacology of Eicosanoids. Basicmedical Key. [Link]

• Kim, H. Y., et al. (2015). Chemical Synthesis and Biological Evaluation of ω-Hydroxy Polyunsaturated Fatty Acids. ACS chemical neuroscience, 6(11), 1846–1855. [Link]

• Kuda, O., et al. (2019). Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals. The Journal of biological chemistry, 294(27), 10698–10707. [Link]

• Lecturio. (n.d.). Fatty Acid Metabolism. Concise Medical Knowledge. [Link]

• Wikipedia. (2024). Fatty acid metabolism. [Link]

• Chen, Y., et al. (2019). In Vitro Anti-Inflammatory Effects of Three Fatty Acids from Royal Jelly. Mediators of inflammation, 2019, 6451383. [Link]

• Man, M. Q., & Elias, P. M. (2023). Multi-Target Strategies for Enhancing Ceramide Production: A Review of Bioactive Ingredients in Cosmetic Science. Cosmetics, 10(6), 154. [Link]

• Tvrde, K. M., et al. (2019). Fatty Acid Signaling Mechanisms in Neural Cells: Fatty Acid Receptors. Frontiers in cellular neuroscience, 13, 296. [Link]

• Hunter, J. E. (2001). Effects of stereospecific positioning of fatty acids in triacylglycerol structures in native and randomized fats: a review of their nutritional implications. Nutrition research, 21(1-2), 295-310. [Link]

• PubChem. (n.d.). Eicosadienoic Acid. National Center for Biotechnology Information. [Link]

• Microbial Cell Factories. (2024). Expanding the biosynthesis spectrum of hydroxy fatty acids: unleashing the potential of novel bacterial fatty acid hydratases. BioMed Central. [Link]

• Wang, Y., et al. (2024). Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases. Obesity reviews, 25(6), e13735. [Link]

• Wikipedia. (2024). Eicosanoid. [Link]

• Liu, J., et al. (2023). The Role of Short Chain Fatty Acids in Inflammation and Body Health. International journal of molecular sciences, 24(5), 4344. [Link]

• Innis, S. M. (1993). The role of stereospecific saturated fatty acid positions on lipid nutrition. Advances in nutritional research, 9, 59-71. [Link]

• Rodrigues, M. L., et al. (2021). Complex and Controversial Roles of Eicosanoids in Fungal Pathogenesis. Journal of fungi, 7(12), 1046. [Link]

Sources

• 1. Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs) and Study of Their Antiproliferative Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Carnitine - Wikipedia [en.wikipedia.org]
• 3. Metabolic origin of urinary 3-hydroxy dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lecturio.com [lecturio.com]
• 5. Fatty acid metabolism - Wikipedia [en.wikipedia.org]
• 6. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 11. In Vitro Anti-Inflammatory Effects of Three Fatty Acids from Royal Jelly - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Improved enantioselective analysis of polyunsaturated hydroxy fatty acids in psoriatic skin scales using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Frontiers | Fatty Acid Signaling Mechanisms in Neural Cells: Fatty Acid Receptors [frontiersin.org]

Unlocking Novel Therapeutic Avenues: A Technical Guide to Potential Cell Signaling Pathways of 3-Hydroxy Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

3-Hydroxy fatty acids (3-OH-FAs), traditionally viewed as metabolic intermediates in fatty acid β-oxidation, are emerging as a novel class of signaling molecules with the potential to modulate a diverse array of cellular processes. Dysregulation of 3-OH-FA levels is implicated in various pathological conditions, including metabolic diseases, inflammatory disorders, and cancer, making their signaling pathways attractive targets for therapeutic intervention. This in-depth technical guide provides a comprehensive overview of the current understanding and putative mechanisms of 3-OH-FA-mediated cell signaling. We will delve into their biosynthesis, explore potential cell surface and nuclear receptors, and delineate the downstream signaling cascades that govern their physiological and pathophysiological effects. This guide is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and experimental frameworks necessary to investigate and exploit these promising signaling pathways for the development of next-generation therapeutics.

Introduction: The Emerging Paradigm of 3-Hydroxy Fatty Acids as Signaling Lipids

For decades, 3-hydroxy fatty acids (3-OH-FAs) were primarily considered metabolic byproducts, transiently formed during the mitochondrial β-oxidation of fatty acids. However, a growing body of evidence is challenging this conventional view, suggesting that these molecules are not merely metabolic intermediates but also potent signaling lipids. Their accumulation in certain disease states and their ability to elicit specific cellular responses point towards a more nuanced and functionally significant role in cellular communication.

This guide will navigate the intricate world of 3-OH-FA signaling, providing a structured exploration of their biogenesis, potential receptor interactions, and the downstream cellular consequences. By understanding these pathways, we can begin to unlock their therapeutic potential in a range of human diseases.

Biosynthesis and Metabolic Significance of 3-Hydroxy Fatty Acids

The primary route for the synthesis of 3-OH-FAs is through the mitochondrial fatty acid β-oxidation pathway. This is a cyclical process that shortens fatty acyl-CoA chains by two carbons in each cycle, generating acetyl-CoA, FADH₂, and NADH. The formation of 3-OH-FAs occurs at the third step of this cycle, catalyzed by enoyl-CoA hydratase, which hydrates a trans-Δ²-enoyl-CoA to form a L-3-hydroxyacyl-CoA. Subsequently, L-3-hydroxyacyl-CoA dehydrogenase catalyzes the oxidation of the 3-hydroxyacyl-CoA to a 3-ketoacyl-CoA.

In certain genetic disorders affecting fatty acid oxidation, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency, there is an accumulation of long-chain 3-OH-FAs. This accumulation is associated with severe clinical manifestations, including cardiomyopathy and hypoketotic hypoglycemia, underscoring the potential toxicity of elevated 3-OH-FA levels.

Diagram: Biosynthesis of 3-Hydroxy Fatty Acids via β-Oxidation

Caption: The mitochondrial β-oxidation spiral, highlighting the formation of L-3-Hydroxyacyl-CoA.

Potential Receptors for 3-Hydroxy Fatty Acids

While the direct interaction of 3-OH-FAs with specific mammalian receptors is an active area of investigation, several G protein-coupled receptors (GPCRs) known to bind other fatty acids are considered strong candidates.

G Protein-Coupled Receptor 55 (GPR55)

GPR55 is an orphan GPCR that has been implicated in a variety of physiological processes, including pain perception, inflammation, and bone metabolism.[1] While initially suggested to be a cannabinoid receptor, subsequent research has identified lysophosphatidylinositol (LPI) as a potent endogenous ligand.[2] Given its promiscuity in binding various lipid molecules, it is plausible that certain 3-OH-FAs could also interact with and modulate GPR55 activity. Activation of GPR55 has been shown to couple to Gαq and Gα12/13 proteins, leading to downstream signaling events such as intracellular calcium mobilization and RhoA activation.[3]

Free Fatty Acid Receptors (FFARs)

The FFAR family, particularly FFAR1 (GPR40) and FFAR4 (GPR120), are well-established receptors for medium and long-chain fatty acids.[4] These receptors play crucial roles in metabolic regulation, including glucose-stimulated insulin secretion and anti-inflammatory responses. Although direct binding of 3-OH-FAs to FFARs has not been definitively demonstrated, the structural similarities between 3-OH-FAs and known FFAR ligands suggest a potential for interaction. Activation of FFAR1 and FFAR4 typically leads to Gαq-mediated signaling, resulting in increased intracellular calcium and activation of protein kinase C (PKC).[4]

Putative Signaling Pathways of 3-Hydroxy Fatty Acids

Based on the potential receptor interactions, we can propose several signaling pathways that may be activated by 3-OH-FAs. These pathways are central to cellular processes such as inflammation, metabolism, and cell proliferation.

The Gαq-PLC-Calcium Signaling Axis

Activation of GPR55 or FFARs by 3-OH-FAs would likely engage the Gαq subunit, leading to the activation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm. The resulting increase in intracellular calcium can activate a plethora of downstream effectors, including calcium/calmodulin-dependent protein kinases (CaMKs), which regulate a wide range of cellular functions. DAG, in concert with calcium, activates protein kinase C (PKC), which phosphorylates a variety of target proteins involved in cell growth, differentiation, and apoptosis.

Diagram: The Gαq-PLC-Calcium Signaling Pathway

Caption: Potential activation of the Gαq-PLC-Calcium signaling cascade by 3-OH-FAs.

Modulation of Inflammatory Pathways: NF-κB and MAPK

Chronic inflammation is a hallmark of many diseases where 3-OH-FA levels are altered. Fatty acids can influence inflammatory signaling through various mechanisms, including the modulation of key transcription factors like nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).[5][6]

• NF-κB Pathway: The NF-κB family of transcription factors are master regulators of the inflammatory response. In their inactive state, they are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and degradation. This allows NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[6] It is plausible that 3-OH-FAs, through GPCR activation and subsequent downstream signaling, could modulate the activity of the IKK complex and thereby influence NF-κB-dependent gene expression.

• MAPK Pathways: The MAPK family, including ERK, JNK, and p38, are crucial signaling cascades that regulate a wide range of cellular processes, including inflammation, cell proliferation, and apoptosis.[7] These pathways are activated by a variety of extracellular stimuli and can be modulated by fatty acids.[8] For instance, activation of GPCRs can lead to the activation of MAPKs through various mechanisms, including PKC-dependent pathways. Activated MAPKs can then phosphorylate and activate transcription factors such as AP-1, which, in conjunction with NF-κB, drives the expression of inflammatory mediators.

Diagram: Potential Modulation of Inflammatory Pathways by 3-OH-FAs

Caption: Putative modulation of NF-κB and MAPK inflammatory pathways by 3-OH-FAs.

Experimental Protocols for Investigating 3-OH-FA Signaling

To rigorously investigate the signaling potential of 3-OH-FAs, a combination of biochemical and cell-based assays is required. The following protocols provide a framework for these investigations.

Radioligand Binding Assay to Determine Receptor Affinity

This assay is the gold standard for measuring the direct interaction between a ligand and its receptor.[9]

Objective: To determine the binding affinity (Ki) of a 3-OH-FA for a candidate receptor (e.g., GPR55 or FFAR1).

Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the receptor of interest (e.g., HEK293-GPR55).

  • Harvest cells and homogenize in a cold lysis buffer containing protease inhibitors.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., BCA assay).[10]

• Competitive Binding Assay:

  • In a 96-well plate, add a fixed concentration of a known radiolabeled ligand for the receptor (e.g., [³H]-CP55940 for GPR55).

  • Add increasing concentrations of the unlabeled 3-OH-FA (competitor).

  • Add the membrane preparation to initiate the binding reaction.

  • Incubate the plate at a specific temperature for a time sufficient to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter mat to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding of the radioligand as a function of the log concentration of the 3-OH-FA.

  • Determine the IC₅₀ value (the concentration of 3-OH-FA that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

GTPγS Binding Assay to Assess G Protein Activation

This functional assay measures the ability of a ligand to activate G protein coupling to a receptor.[11]

Objective: To determine if a 3-OH-FA can induce G protein activation upon binding to a specific GPCR.

Methodology:

• Assay Setup:

  • In a 96-well plate, add the cell membrane preparation expressing the receptor of interest.

  • Add increasing concentrations of the 3-OH-FA.

  • Add GDP to ensure that G proteins are in their inactive, GDP-bound state.

  • Add [³⁵S]GTPγS, a non-hydrolyzable analog of GTP.

• Incubation and Detection:

  • Incubate the plate to allow for receptor activation and [³⁵S]GTPγS binding to the Gα subunit.

  • Terminate the reaction and separate bound from free [³⁵S]GTPγS using filtration.

  • Measure the amount of [³⁵S]GTPγS incorporated into the G proteins using a scintillation counter.

• Data Analysis:

  • Plot the amount of [³⁵S]GTPγS binding as a function of the 3-OH-FA concentration.

  • Determine the EC₅₀ (potency) and Emax (efficacy) of the 3-OH-FA for G protein activation.

Intracellular Calcium Mobilization Assay

This cell-based assay measures the increase in intracellular calcium concentration following receptor activation.[12]

Objective: To determine if a 3-OH-FA can induce calcium signaling in live cells expressing a candidate receptor.

Methodology:

• Cell Preparation:

  • Seed cells expressing the receptor of interest onto a 96-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).[13] These dyes exhibit a change in fluorescence intensity upon binding to calcium.

• Fluorescence Measurement:

  • Use a fluorescence plate reader or a fluorescence microscope to measure the baseline fluorescence of the cells.

  • Add the 3-OH-FA to the wells and immediately begin recording the fluorescence intensity over time.

  • Include positive controls (e.g., a known agonist for the receptor) and negative controls (vehicle).

• Data Analysis:

  • Calculate the change in fluorescence intensity or the ratio of fluorescence at two different wavelengths (for ratiometric dyes like Fura-2) to determine the relative change in intracellular calcium concentration.

  • Plot the calcium response as a function of the 3-OH-FA concentration to determine the EC₅₀.

Quantitative Data Summary

Parameter	3-Hydroxy Fatty Acid (Example)	Receptor (Hypothetical)	Assay	Value (Example)
Binding Affinity (Ki)	3-Hydroxyoctadecanoic acid	GPR55	Radioligand Binding	5.2 µM
G Protein Activation (EC₅₀)	3-Hydroxytetradecanoic acid	FFAR1	GTPγS Binding	12.5 µM
Calcium Mobilization (EC₅₀)	3-Hydroxydecanoic acid	GPR55	Intracellular Calcium Assay	8.7 µM

Note: The values presented in this table are for illustrative purposes only and will need to be determined experimentally.

Conclusion and Future Directions

The investigation into the signaling properties of 3-hydroxy fatty acids is a rapidly evolving field with immense therapeutic potential. While the direct links between specific 3-OH-FAs and their mammalian receptors are still being forged, the existing evidence strongly suggests that these molecules are more than just metabolic intermediates. Their ability to modulate key signaling pathways involved in inflammation and metabolism positions them as critical players in health and disease.

Future research should focus on:

• Deorphanizing receptors for specific 3-OH-FAs: Utilizing high-throughput screening and advanced analytical techniques to identify the cognate receptors for various 3-OH-FA species.

• Elucidating the downstream signaling networks: Mapping the complete signaling cascades activated by 3-OH-FAs in different cell types and disease contexts.

• Developing selective modulators of 3-OH-FA signaling: Designing and synthesizing small molecules that can either mimic or block the effects of 3-OH-FAs on their target receptors.

By pursuing these avenues of research, we can harness the signaling potential of 3-hydroxy fatty acids to develop novel and effective therapies for a wide range of human diseases.

References

• Creative Bioarray. GTPγS Binding Assay. [Link]

• Harrison, C., & Traynor, J. R. (2003). Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. British Journal of Pharmacology, 139(5), 847–862.

• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

• Gifford Bioscience. Radioligand Binding Assay. [Link]

• Kutschera, A., et al. (2019). Bacterial medium-chain 3-hydroxy fatty acid metabolites trigger immunity in Arabidopsis plants. Science, 364(6436), 178-181.
• Emmerson, P. J., et al. (2012). Assay of G Protein-Coupled Receptor Activation of G Proteins in Native Cell Membranes Using [35S]GTPγS Binding. In Methods in Molecular Biology (Vol. 855, pp. 211-235). Humana Press.
• Sittampalam, G. S., et al. (2012). GTPγS Binding Assays. In Assay Guidance Manual.
• Nehmé, R., et al. (2017). Measuring G-protein-coupled Receptor Signaling via Radio-labeled GTP Binding. Journal of Visualized Experiments, (124), 55893.
• Rider, C. F., et al. (2016). Basic Aspects of Tumor Cell Fatty Acid-Regulated Signaling and Transcription Factors. Frontiers in Oncology, 6, 123.
• Lauckner, J. E., et al. (2008). GPR55 is a cannabinoid receptor that increases intracellular calcium and inhibits M current. Proceedings of the National Academy of Sciences, 105(7), 2699-2704.
• Martínez, A. D., et al. (2017).

• University of Pennsylvania. CALCIUM FLUX PROTOCOL. [Link]

• Milligan, G. (2005). A powerful tool for drug discovery. European Pharmaceutical Review, 10(2), 43-47.
• Babcock, T. A., et al. (2003). Inhibition of activator protein-1 transcription factor activation by omega-3 fatty acid modulation of mitogen-activated protein kinase signaling kinases. JPEN. Journal of parenteral and enteral nutrition, 27(3), 176–180.
• Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. The American journal of physiology, 265(4 Pt 1), L421–L429.
• Hill, M. N., et al. (2018). Activation of GPR55 increases neural stem cell proliferation and promotes early adult hippocampal neurogenesis. British journal of pharmacology, 175(11), 2039–2054.
• Lu, H., & Mackie, K. (2023). Molecular mechanism of fatty acid activation of FFAR1.
• Currie, E., et al. (2013). Cellular Fatty Acid Metabolism and Cancer. Cell Metabolism, 18(2), 153-161.
• Mishra, A., et al. (2004). Oxidized omega-3 fatty acids inhibit NF-kappaB activation via a PPARalpha-dependent pathway. Arteriosclerosis, thrombosis, and vascular biology, 24(9), 1621–1627.
• Simbi, B. H., et al. (2020). Lipid-Induced Mechanisms of Metabolic Syndrome. International Journal of Molecular Sciences, 21(17), 6094.
• Lu, H., & Mackie, K. (2023). Molecular mechanism of fatty acid activation of FFAR1. Proceedings of the National Academy of Sciences, 120(23), e2219569120.
• Zhao, S., et al. (2021). Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism. International Journal of Molecular Sciences, 22(12), 6548.
• Apostolopoulou, A. A., et al. (2021). GPR55 Receptor Activation by the N-Acyl Dopamine Family Lipids Induces Apoptosis in Cancer Cells via the Nitric Oxide Synthase (nNOS) Over-Stimulation. International journal of molecular sciences, 22(2), 598.
• Rys-Sikora, K. E., & Gill, D. L. (1998). Fatty acid-mediated calcium sequestration within intracellular calcium pools. The Journal of biological chemistry, 273(49), 32627–32635.
• Yang, Y., et al. (2016). GPR55 activation by several cannabinoids increases intracellular calcium in a Gα13/RhoA-dependent manner. Neuropharmacology, 105, 241-251.
• Tikhonova, I. G., et al. (2010). Discovery of novel agonists and antagonists of the free fatty acid receptor one (FFAR1) using virtual screening. Journal of medicinal chemistry, 53(6), 2616–2625.
• Geng, J., et al. (2023). Signalling Modifications Associated with Obesity and Dysbiosis and Their Impact on Metabolic Disorders. Metabolites, 13(6), 724.
• Hill, M. N., et al. (2018). Activation of GPR55 increases neural stem cell proliferation and promotes early adult hippocampal neurogenesis. British journal of pharmacology, 175(11), 2039–2054.
• Puddu, A., et al. (2019). Cell Based Therapy for Type 1 Diabetes: Should We Take Hyperglycemia Into Account?. Frontiers in Endocrinology, 10, 79.
• Risérus, U., et al. (2008). n-3 fatty acids and the metabolic syndrome. Current opinion in lipidology, 19(1), 58–63.
• Mishra, A., et al. (2004). Oxidized Omega-3 Fatty Acids Inhibit NF-κB Activation Via a PPARα-Dependent Pathway. Arteriosclerosis, Thrombosis, and Vascular Biology, 24(9), 1621-1627.
• Ye, J. (2021). Mechanisms of fatty acids affecting insulin signaling and fueling hyperglycemia.
• Glatz, J. F., & Luiken, J. J. (2014). Fatty acids in cell signaling: historical perspective and future outlook.
• Wen, Y. A., et al. (2022). The Modulatory Effects of Fatty Acids on Cancer Progression. Cancers, 14(13), 3249.
• Chen, R. E., & Thorner, J. (2007). Function and Regulation in MAPK Signaling Pathways: Lessons Learned from the Yeast Saccharomyces cerevisiae. Biochimica et biophysica acta, 1773(8), 1311–1340.
• Corrales, P., et al. (2024). The Activation of the NF-κB Pathway in Human Adipose-Derived Stem Cells Alters the Deposition of Epigenetic Marks on H3K27 and Is Modulated by Fish Oil. International Journal of Molecular Sciences, 25(2), 1056.
• Christiansen, E., et al. (2013). Discovery of a Potent and Selective Free Fatty Acid Receptor 1 Agonist With Low Lipophilicity and High Oral Bioavailability. Journal of medicinal chemistry, 56(3), 982–992.
• Sun, S. C. (2011). The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy. Trends in biochemical sciences, 36(6), 333–341.
• Northwestern University. (2022, October 7). Investigating the Role of Fatty Acids in Cancer Cell Survival. News Center.
• He, Y., et al. (2023). The role of short-chain fatty acid in metabolic syndrome and its complications: focusing on immunity and inflammation. Frontiers in Immunology, 14, 1165575.
• Wang, Y., et al. (2024). Recent Developments in Drug Design of Oral Synthetic Free Fatty Acid Receptor 1 Agonists. Journal of Medicinal Chemistry.
• Wang, Y., et al. (2015). p38 Mitogen-activated Protein Kinase (MAPK) Promotes Cholesterol Ester Accumulation in Macrophages through Inhibition of Macroautophagy. The Journal of biological chemistry, 290(20), 12693–12704.
• Joffre, C., et al. (2020). High-fat diet alters retinal lipid composition and gene expression networks in mice. Metabolites, 10(11), 448.

Sources

• 1. Activation of GPR55 increases neural stem cell proliferation and promotes early adult hippocampal neurogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of GPR55 increases neural stem cell proliferation and promotes early adult hippocampal neurogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GPR55 is a cannabinoid receptor that increases intracellular calcium and inhibits M current - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular mechanism of fatty acid activation of FFAR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Function and Regulation in MAPK Signaling Pathways: Lessons Learned from the Yeast Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of activator protein-1 transcription factor activation by omega-3 fatty acid modulation of mitogen-activated protein kinase signaling kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]

A Technical Guide to the In Vivo Enzymatic Production of Methyl 3-hydroxy-11,14-eicosadienoate: A Metabolic Engineering Approach

Abstract: Methyl 3-hydroxy-11,14-eicosadienoate is a specialized fatty acid methyl ester (FAME) with potential applications as a high-value biopolymer precursor, a bioactive molecule, or a specialty chemical. Traditional chemical synthesis of such complex, chiral molecules is often challenging, costly, and environmentally burdensome. This guide details a comprehensive, in-vivo biosynthetic strategy for the production of Methyl 3-hydroxy-11,14-eicosadienoate using a metabolically engineered microbial host. We propose a modular approach that integrates the production of the precursor fatty acid, 11,14-eicosadienoic acid, with subsequent enzymatic 3-hydroxylation and terminal carboxyl-methylation. This document provides the theoretical framework, key enzymatic candidates, a detailed metabolic engineering workflow for Escherichia coli, and validated experimental protocols for strain development and product analysis, aimed at researchers and drug development professionals seeking to establish novel biosynthetic platforms.

Introduction to the Target Molecule and Biosynthetic Strategy

The Target Molecule: Methyl 3-hydroxy-11,14-eicosadienoate

Methyl 3-hydroxy-11,14-eicosadienoate is a C20 polyunsaturated fatty acid derivative. Its structure features a 20-carbon backbone with cis-double bonds at the ω-6 and ω-9 positions (Δ11 and Δ14), a hydroxyl group at the C-3 (β) position, and a methyl ester group at the C-1 position.[1][2][3] The presence of both a hydroxyl and a carboxyl group makes it a valuable bifunctional monomer for the synthesis of novel polyesters and other polymers. The 3-hydroxy acid moiety is a well-known building block for biodegradable plastics like polyhydroxyalkanoates (PHAs).[4]

Rationale for In Vivo Production

Leveraging a microbial chassis for production offers significant advantages over conventional chemical synthesis[5][6]:

• Sustainability: Utilizes renewable feedstocks (e.g., glucose) under mild, aqueous conditions.

• Stereospecificity: Enzymatic reactions can produce a single enantiomer (e.g., (R)-3-hydroxy), which is critical for polymer properties and biological activity, avoiding the racemic mixtures often produced by chemical reduction.[6]

• Reduced Complexity: Bypasses the need for harsh catalysts, protecting groups, and multi-step purification schemes associated with organic synthesis.

Overview of the Proposed Biosynthetic Strategy

We propose a synthetic pathway constructed within a microbial host, such as Escherichia coli, that is engineered with three distinct functional modules:

• Precursor Synthesis Module: Engineering the host's fatty acid synthesis (FAS) and modification pathways to produce the C20:2 fatty acid precursor, 11,14-eicosadienoic acid.

• Hydroxylation Module: Introducing a specific hydratase or dehydrogenase to install a hydroxyl group at the C-3 position of the fatty acid precursor.

• Methylation Module: Implementing a final enzymatic step to release the 3-hydroxy fatty acid from its CoA- or ACP-tether and methylate its carboxyl group to yield the target product.

Foundational Pathways and Key Enzymatic Steps

The successful production of our target molecule hinges on the selection and integration of enzymes capable of catalyzing each specific transformation.

Host Fatty Acid Synthesis (FAS) and Precursor Generation

Standard laboratory hosts like E. coli primarily produce saturated and monounsaturated fatty acids of C16 and C18 chain lengths. To generate the required C20:2 precursor, the native FAS pathway must be extended and modified. This involves the heterologous expression of elongase and desaturase enzymes. The precursor, 11,14-eicosadienoic acid, is a naturally occurring n-6 polyunsaturated fatty acid derived from linoleic acid via elongation.

The 3-Hydroxylation Step: An Enzymatic Choice

The introduction of a hydroxyl group at the C-3 position is the cornerstone of this pathway. While various hydroxylases exist, leveraging enzymes from native fatty acid metabolism is a robust strategy. The β-oxidation cycle naturally processes 3-hydroxyacyl-CoA intermediates.

Proposed Enzyme: An enoyl-CoA hydratase . These enzymes catalyze the stereospecific addition of water across the α,β-double bond of an enoyl-CoA intermediate. By reversing the second step of β-oxidation on a suitable precursor, we can generate the desired (R)-3-hydroxyacyl-CoA. The E. coli genome contains several candidates, such as FadB, which possesses hydratase activity.

The Carboxyl-Methylation Step: A Direct Enzymatic Approach

The final step is the methylation of the carboxyl group. While chemical transesterification is common for biodiesel production[7][8][9], an in-vivo enzymatic solution is preferable. A highly effective strategy is the direct methylation of free fatty acids (FFAs) using an S-adenosyl-L-methionine (SAM)-dependent methyltransferase.[10]

Proposed Enzyme: Juvenile hormone acid O-methyltransferase (JHAMT) from the fruit fly Drosophila melanogaster (DmJHAMT). This enzyme has been successfully expressed in E. coli to methylate a range of FFAs, producing FAMEs directly in the cell.[10] This approach requires the coordinated release of the 3-hydroxy fatty acid from its CoA thioester by a thioesterase, followed by methylation.

Designing the Production Host: A Modular Engineering Workflow

We will use E. coli as our chassis due to its rapid growth, well-defined genetics, and proven utility in producing engineered fatty acids.[11][12][13][14] The overall engineering strategy is depicted below.

Figure 1: Proposed metabolic pathway for Methyl 3-hydroxy-11,14-eicosadienoate production.

Engineering Action Items & Rationale

Target	Genetic Modification	Rationale	Key Genes
Malonyl-CoA Supply	Overexpression	Increase the pool of the primary building block for fatty acid synthesis.[11][15]	accABCD from E. coli
Precursor Elongation	Heterologous Expression	Convert native C18 fatty acids to the required C20 backbone.	Plant or yeast elongases
Precursor Desaturation	Heterologous Expression	Introduce the Δ11 and Δ14 double bonds.	Plant or fungal desaturases
3-Hydroxylation	Overexpression	Catalyze the formation of the 3-hydroxy intermediate.	fadB from E. coli
FFA Release	Overexpression	Cleave the acyl-CoA to provide the FFA substrate for methylation.	'tesA (leaderless) from E. coli
Methylation	Heterologous Expression	Catalyze the final methylation step to form the target FAME.[10]	DmJHAMT from D. melanogaster
Methyl Donor Supply	Heterologous Expression	Boost the intracellular pool of S-adenosyl-L-methionine (SAM) for the methyltransferase.[10]	mat1A from rat liver
Prevent Degradation	Gene Deletion	Block the β-oxidation pathway to prevent the breakdown of fatty acid intermediates.[10][12][13]	fadD, fadE

Experimental Protocols and Validation

This section provides a condensed workflow for constructing the engineered strain and verifying the production of the target molecule.

Figure 2: High-level experimental workflow for strain development and analysis.

Plasmid Construction and Host Transformation

• Gene Synthesis: Synthesize the coding sequences for heterologous genes (desaturases, elongase, DmJHAMT, mat1A), codon-optimized for E. coli expression.

• Vector Selection: Choose a set of compatible expression vectors (e.g., with p15A and ColE1 origins of replication) with different antibiotic resistance markers.

• Cloning: Assemble the genes into expression cassettes under the control of an inducible promoter (e.g., T7 or araBAD) using standard molecular biology techniques.

• Host Preparation: Prepare chemically competent or electrocompetent cells of the desired E. coli base strain (e.g., a fadD knockout derivative).

• Transformation: Transform the assembled plasmids into the host strain and select for successful transformants on appropriate antibiotic-containing agar plates.

Shake-Flask Cultivation Protocol

• Inoculation: Inoculate a single colony into 5 mL of Luria-Bertani (LB) medium with appropriate antibiotics and grow overnight at 37°C with shaking.

• Scale-Up: The next day, inoculate 50 mL of Terrific Broth (TB) medium (containing 1% glycerol as a carbon source) in a 250 mL baffled flask with the overnight culture to an initial OD₆₀₀ of 0.1.

• Growth: Incubate at 37°C with vigorous shaking (220 rpm) until the culture reaches an OD₆₀₀ of 0.6-0.8.

• Induction: Cool the culture to 30°C and add the appropriate inducer (e.g., 0.5 mM IPTG).

• Production Phase: Continue incubation at 30°C for 48-72 hours.

Extraction and Quantification by GC-MS

• Harvesting: Harvest cells from 20 mL of culture by centrifugation (4000 x g, 15 min, 4°C).

• Extraction: Resuspend the cell pellet in 2 mL of methanol. Add 4 mL of methyl tert-butyl ether (MTBE) and vortex vigorously for 1 hour at room temperature. Add 2 mL of water, vortex briefly, and centrifuge (1000 x g, 10 min) to separate the phases.

• Sample Preparation: Carefully transfer the upper organic layer (containing the lipids) to a new glass vial. Evaporate the solvent under a gentle stream of nitrogen.

• Derivatization (for FFAs): To quantify any unmethylated 3-hydroxy fatty acid, re-dissolve a separate aliquot of the dried extract in toluene and add a methylation agent like trimethylsulfonium hydroxide (TMSH).[16] Note: This step is for analysis of the precursor FFA, not the final methyl ester product.

• GC-MS Analysis: Re-dissolve the final dried extracts (both direct and derivatized) in hexane. Inject 1 µL into a gas chromatograph coupled with a mass spectrometer (GC-MS).

  • Column: Use a polar capillary column suitable for FAME analysis (e.g., DB-23 or equivalent).

  • Temperature Program: Start at 100°C, ramp to 250°C at 5°C/min.

  • Detection: Use electron ionization (EI) mass spectrometry, scanning from m/z 50 to 500.

Data Interpretation and Process Optimization

Interpreting GC-MS Data

The target molecule, Methyl 3-hydroxy-11,14-eicosadienoate, should be identifiable by its retention time and its mass spectrum. Key fragmentation ions would include the molecular ion (M⁺) and characteristic fragments resulting from the loss of a methoxy group (-31 Da) or cleavage adjacent to the hydroxyl group. Comparison with an authentic chemical standard, if available, is the gold standard for confirmation.

Troubleshooting and Optimization

• Low Titer: If production is low, bottlenecks may exist. Use RT-qPCR to confirm the expression of all pathway genes. Systematically overexpress each component to identify rate-limiting steps.

• Precursor Accumulation: If the 3-hydroxy free fatty acid accumulates without being methylated, the DmJHAMT enzyme may be inefficient, or the SAM pool may be limiting. Confirm the expression of both DmJHAMT and the SAM synthetase.

• Toxicity: High levels of FFAs can be toxic. Ensure the thioesterase and methyltransferase are well-balanced to prevent FFA accumulation. Optimizing inducer concentration and post-induction temperature can mitigate toxicity.

Conclusion

This guide outlines a rational, modular approach for the de novo biosynthesis of Methyl 3-hydroxy-11,14-eicosadienoate in an engineered microbial host. By systematically assembling modules for precursor synthesis, hydroxylation, and methylation, and by implementing ancillary modifications to the host metabolism, it is feasible to create a robust and sustainable platform for producing this high-value specialty chemical. The provided protocols offer a clear experimental path for implementation, analysis, and future optimization of this novel biosynthetic pathway.

References

• The Role of Metabolic Engineering Technologies for the Production of Fatty Acids in Yeast. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli. (2018, February 7). NIH. Retrieved January 6, 2026, from [Link]

• Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli. (2018, February 6). Frontiers. Retrieved January 6, 2026, from [Link]

• Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli. (2018, February 7). PubMed. Retrieved January 6, 2026, from [Link]

• Metabolic Engineering of Yeast for the Production of 3-Hydroxypropionic Acid. (n.d.). Frontiers. Retrieved January 6, 2026, from [Link]

• Synthesis of eicosa-2-trans-8,11,14-a11 cis-tetraenoic acid=3-14C and eicosa-8,11,14-all cis-trienoic acid. (n.d.). Journal of Lipid Research. Retrieved January 6, 2026, from [Link]

• Production of FAME biodiesel in E. coli by direct methylation with an insect enzyme. (2016, April 7). PMC. Retrieved January 6, 2026, from [Link]

• Fatty acid methyl ester. (n.d.). Wikipedia. Retrieved January 6, 2026, from [Link]

• Production of 3-Hydroxypropanoic Acid From Glycerol by Metabolically Engineered Bacteria. (n.d.). Frontiers. Retrieved January 6, 2026, from [Link]

• Analysis of fatty acid methyl ester production in de novo fatty acid... (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. (n.d.). PubMed. Retrieved January 6, 2026, from [Link]

• Cis-11,14-eicosadienoic acid methyl ester. (n.d.). PubChem. Retrieved January 6, 2026, from [Link]

• Three-stage method for the enzymatic synthesis of fatty acid esters. (n.d.). Google Patents.

• Trends in Widely Used Catalysts for Fatty Acid Methyl Esters (FAME) Production: A Review. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• EICOSADIENOIC ACID. (n.d.). Ataman Kimya. Retrieved January 6, 2026, from [Link]

• Reaction of lipids containing hydroxy groups with trimethylsulfonium hydroxide: formation of O-methyl derivatives. (n.d.). PubMed. Retrieved January 6, 2026, from [Link]

• β-Hydroxybutyric acid. (n.d.). Wikipedia. Retrieved January 6, 2026, from [Link]

Sources

• 1. larodan.com [larodan.com]
• 2. Cis-11,14-eicosadienoic acid methyl ester | C21H38O2 | CID 6430995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. β-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 5. neuroforschung-zmmk.uni-koeln.de [neuroforschung-zmmk.uni-koeln.de]
• 6. Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is Fatty Acid Methyl Ester? - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. Fatty acid methyl ester - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. Production of FAME biodiesel in E. coli by direct methylation with an insect enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli [frontiersin.org]
• 14. Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Metabolic Engineering of Yeast for the Production of 3-Hydroxypropionic Acid [frontiersin.org]
• 16. Reaction of lipids containing hydroxy groups with trimethylsulfonium hydroxide: formation of O-methyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

The Sentinel Molecule: A Technical Guide to 3-Hydroxy Fatty Acids as Bacterial Biomarkers

Abstract

This guide provides a comprehensive technical overview of 3-hydroxy fatty acids (3-OH-FAs) as pivotal biomarkers for the presence of Gram-negative bacteria. We delve into the biochemical origins of these molecules within the lipopolysaccharide (LPS) structure, detail the analytical methodologies for their sensitive and specific detection, and explore their diverse applications across clinical diagnostics, environmental science, and pharmaceutical development. This document is intended for researchers, scientists, and drug development professionals seeking to leverage 3-OH-FAs as reliable indicators of bacterial presence and endotoxin levels.

The Biochemical Foundation: Why 3-Hydroxy Fatty Acids are a Definitive Bacterial Signature

The utility of 3-hydroxy fatty acids (3-OH-FAs) as biomarkers stems from their integral and conserved role in the structure of lipopolysaccharide (LPS), a major component of the outer membrane of most Gram-negative bacteria.[1][2] LPS, also known as endotoxin, is a potent immunostimulant and a key indicator of bacterial contamination.[3][4]

LPS is composed of three distinct domains: the O-antigen, the core oligosaccharide, and Lipid A.[1] It is within the Lipid A moiety that 3-OH-FAs are found. Lipid A serves to anchor the LPS molecule into the bacterial outer membrane and is responsible for the majority of the endotoxic activity of LPS.[1][5] The structure of Lipid A typically consists of a bis-phosphorylated glucosamine disaccharide backbone to which several fatty acid chains are attached.[1] A significant and often predominant portion of these fatty acids are 3-hydroxy fatty acids, with chain lengths typically ranging from 10 to 18 carbon atoms.[6]

The biosynthesis of Lipid A, and consequently the incorporation of 3-OH-FAs, is a highly regulated and essential process for the viability of most Gram-negative bacteria.[7] The pathway begins with the precursor (R)-3-hydroxymyristoyl-ACP, which is directed towards either phospholipid or LPS synthesis.[8] The enzyme LpxC catalyzes the first committed step in Lipid A biosynthesis, making it a critical control point.[7][8] This conserved and vital role of 3-OH-FAs in the fundamental structure of Gram-negative bacteria is the cornerstone of their application as specific biomarkers. While some other organisms, including certain gliding bacteria, can produce 2- and 3-hydroxy fatty acids, the specific profiles and abundance of 3-OH-FAs in the C10 to C18 range are highly characteristic of Gram-negative bacteria.[9]

It is important to note a key limitation: 3-hydroxy fatty acids can also be generated through mitochondrial fatty acid beta-oxidation in mammals.[6] This necessitates careful consideration and validated analytical methods when assessing mammalian samples for endotoxin presence based on 3-OH-FA levels.[6][10]

Analytical Methodologies for the Detection and Quantification of 3-Hydroxy Fatty Acids

The accurate and sensitive measurement of 3-OH-FAs is paramount to their utility as biomarkers. The primary analytical techniques employed are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The choice of method often depends on the sample matrix, required sensitivity, and the specific 3-OH-FAs of interest.

Sample Preparation: The Critical First Step

Regardless of the analytical instrumentation, a robust and validated sample preparation protocol is essential for reliable results. This typically involves:

• Hydrolysis: Since 3-OH-FAs are covalently bound within the Lipid A structure, a hydrolysis step is required to release them. This is commonly achieved through acid or base hydrolysis.[11][12] For instance, a sample can be hydrolyzed with 10 M NaOH for 30 minutes to liberate the total 3-hydroxy fatty acid content.[11]

• Extraction: Following hydrolysis, the released 3-OH-FAs are extracted from the aqueous sample matrix into an organic solvent, such as ethyl acetate.[11]

• Derivatization (for GC-MS): To increase their volatility for gas chromatography, the 3-OH-FAs are derivatized. A common method is silylation, using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS).[11]

• Purification/Clean-up: Solid-phase extraction (SPE) can be employed to remove interfering substances and concentrate the analytes.[3][12]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique for the quantitative analysis of 3-OH-FAs.[13][14] The method offers high chromatographic resolution and sensitive detection.

This protocol is a representative example and may require optimization for specific sample types.

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard (e.g., ¹³C-labeled 3-OH-FAs) to the sample. This is crucial for accurate quantification by correcting for variations in sample preparation and instrument response.[11][15]

• Hydrolysis: Add 500 µL of 10 M NaOH to 500 µL of serum or plasma and incubate for 30 minutes.[11]

• Acidification: Acidify the sample with 6 M HCl.[11]

• Extraction: Perform a liquid-liquid extraction twice with 3 mL of ethyl acetate.[11]

• Drying: Evaporate the pooled organic extracts to dryness under a stream of nitrogen.[11]

• Derivatization: Add 100 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS) and heat at 80°C for 1 hour.[11]

• GC-MS Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

  • Column: A non-polar capillary column, such as a HP-5MS, is typically used.[11]

  • Oven Program: An initial temperature of 80°C held for 5 minutes, followed by a ramp of 3.8°C/min to 200°C, and then a ramp of 15°C/min to 290°C, held for 6 minutes.[11]

  • Mass Spectrometry: Operate the mass spectrometer in selected ion monitoring (SIM) mode for maximum sensitivity.[11] Monitor characteristic ions for each 3-OH-FA and its corresponding internal standard. For example, the trimethylsilyl derivative of many 3-OH-FAs produces a characteristic fragment ion at m/z 175.[16]

3-Hydroxy Fatty Acid	Characteristic Ion (m/z)
3-hydroxydecanoic acid	175, 301
3-hydroxydodecanoic acid	175, 329
3-hydroxytetradecanoic acid	175, 357
3-hydroxyhexadecanoic acid	175, 385
3-hydroxyoctadecanoic acid	175, 413

Table based on common fragmentation patterns of TMS-derivatized 3-OH-FAs.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with tandem mass spectrometry (MS/MS), offers an alternative and increasingly popular method for 3-OH-FA analysis.[3][12] It can be particularly advantageous for complex matrices and can sometimes be performed with less extensive sample derivatization.[17]

Caption: LC-MS/MS workflow for 3-OH-FA analysis.

Applications of 3-Hydroxy Fatty Acids as Bacterial Biomarkers

The ability to accurately quantify 3-OH-FAs opens up a wide range of applications in various scientific and industrial fields.

Clinical Diagnostics

The detection of elevated levels of 3-OH-FAs in clinical samples such as blood or plasma can be indicative of Gram-negative bacterial infections and endotoxemia.[18] This can be particularly valuable in critical care settings where rapid diagnosis of sepsis is crucial. Studies have shown a correlation between increased serum 3-OH-FA levels and complications in cardiosurgery patients, suggesting their potential as prognostic markers.[18] However, as previously mentioned, the endogenous production of 3-OH-FAs in humans necessitates careful interpretation of the results.[6][10]

Environmental Monitoring

3-OH-FAs serve as robust chemical markers for quantifying the total endotoxin load in environmental samples, such as air and dust.[3][19] This is a significant advantage over traditional methods like the Limulus Amebocyte Lysate (LAL) assay, which primarily detects the water-soluble, bioactive fraction of endotoxin.[12] By measuring the total 3-OH-FA content, a more comprehensive assessment of the total Gram-negative bacterial biomass can be achieved. This has important implications for occupational health and indoor air quality monitoring.[19] Furthermore, the distribution of different 3-OH-FA chain lengths can provide insights into the composition of the bacterial community.[20]

Pharmaceutical and Biotechnology Industries

In pharmaceutical manufacturing, particularly for parenteral drugs and medical devices, the absence of endotoxins is a critical quality attribute. While the LAL test is the standard, the analysis of 3-OH-FAs can be a valuable orthogonal method for investigating endotoxin contamination and for characterizing the source of bacterial presence. In biotechnology, monitoring 3-OH-FA levels can be used to assess bacterial contamination in cell cultures and fermentation processes.

Future Perspectives and Conclusion

The role of 3-hydroxy fatty acids as biomarkers for Gram-negative bacteria is well-established and continues to find new applications. Advances in analytical instrumentation, particularly in high-resolution mass spectrometry, will likely lead to even greater sensitivity and specificity in their detection. The development of standardized methods and reference materials will be crucial for the broader adoption of 3-OH-FA analysis in regulated environments.

References

• Jones, P. M., & Bennett, M. J. (2011). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1811(11), 657-662. [Link]

• Uhlig, S., et al. (2016). Profiling of 3-hydroxy fatty acids as environmental markers of endotoxin using liquid chromatography coupled to tandem mass spectrometry. Journal of Chromatography A, 1438, 161-169. [Link]

• Caroff, M., & Novikov, A. (2020). Lipopolysaccharides: structure, function and bacterial identifications. OCL, 27, 31. [Link]

• Raetz, C. R., & Whitfield, C. (2002). Lipopolysaccharide endotoxins. Annual review of biochemistry, 71(1), 635-700.

• Szponar, B., et al. (2002). Limitations in the use of 3-hydroxy fatty acid analysis to determine endotoxin in mammalian samples. Journal of microbiological methods, 50(3), 283-289. [Link]

• Jones, P. M., & Bennett, M. J. (2010). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. Methods in molecular biology (Clifton, N.J.), 603, 229-243. [Link]

• Lee, S., et al. (2023). Development of analytical methods for the determination of 3-hydroxy fatty acids and muramic acid as bacterial markers in airborne particles and settled dust. Journal of Hazardous Materials, 445, 130545. [Link]

• Moran, A. P. (1995). The role of lipopolysaccharide in Helicobacter pylori pathogenesis. In Helicobacter pylori: basic mechanisms to clinical cure 1996 (pp. 55-63). Springer, Dordrecht. [Link]

• Simpson, B. W., & Trent, M. S. (2019). Pushing the envelope: LPS modifications and their consequences. Nature Reviews Microbiology, 17(7), 403-416. [Link]

• Klein, G., et al. (2022). LapB (YciM) orchestrates protein–protein interactions at the interface of lipopolysaccharide and phospholipid biosynthesis. The FEBS Journal, 289(13), 3766-3783. [Link]

• Quehenberger, O., et al. (2011). High sensitivity quantitative lipidomics analysis of fatty acids in biological samples by gas chromatography-mass spectrometry. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1811(11), 648-656. [Link]

• Christie, W. W. (2019). Fatty Acid Analysis by HPLC. AOCS. [Link]

• Holst, O., & Molinaro, A. (2014). Core region and lipid A components of lipopolysaccharides. In The prokaryotes (pp. 127-155). Springer, Berlin, Heidelberg. [Link]

• Fautz, E., et al. (1979). Iso-branched 2-and 3-hydroxy fatty acids as characteristic lipid constituents of some gliding bacteria. Archives of microbiology, 123(3), 255-260. [Link]

• Szponar, B., et al. (2006). Routine clinical laboratory tests correspond to increased serum levels of 3-hydroxy fatty acids, markers of endotoxins, in cardiosurgery patients. Archivum immunologiae et therapiae experimentalis, 54(1), 55-60. [Link]

• Wang, C., et al. (2021). Development of global temperature and pH calibrations based on bacterial 3-hydroxy fatty acids in soils. Biogeosciences, 18(13), 4067-4084. [Link]

• Larsson, L., et al. (2005). Characterization of endotoxin and 3-hydroxy fatty acid levels in air and settled dust from commercial aircraft cabins. Indoor air, 15(3), 186-192. [Link]

• Gisch, N., et al. (2020). Analytical methods for the determination of fatty acid esters of hydroxy fatty acids (FAHFAs) in biological samples, plants and foods. Biomolecules, 10(8), 1092. [Link]

Sources

• 1. Lipopolysaccharides: structure, function and bacterial identifications | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 2. Molecular Structure, Biosynthesis, and Pathogenic Roles of Lipopolysaccharides - Helicobacter pylori - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. oatext.com [oatext.com]
• 5. researchgate.net [researchgate.net]
• 6. Limitations in the use of 3-hydroxy fatty acid analysis to determine endotoxin in mammalian samples [pubmed.ncbi.nlm.nih.gov]
• 7. Lipopolysaccharides: Regulated Biosynthesis and Structural Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Iso-branched 2- and 3-hydroxy fatty acids as characteristic lipid constituents of some gliding bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. lipidmaps.org [lipidmaps.org]
• 12. Profiling of 3-hydroxy fatty acids as environmental markers of endotoxin using liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. gcms.cz [gcms.cz]
• 15. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Routine clinical laboratory tests correspond to increased serum levels of 3-hydroxy fatty acids, markers of endotoxins, in cardiosurgery patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Development of analytical methods for the determination of 3-hydroxy fatty acids and muramic acid as bacterial markers in airborne particles and settled dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. BG - Development of global temperature and pH calibrations based on bacterial 3-hydroxy fatty acids in soils [bg.copernicus.org]

Hydroxylated Fatty Acids in Inflammation: A Technical Guide to Mechanisms and Experimental Evaluation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The inflammatory response, a cornerstone of innate immunity, is a tightly regulated process that can become detrimental when dysregulated, leading to chronic inflammatory diseases. For decades, the focus of anti-inflammatory therapy has been on suppressing pro-inflammatory signals. However, a paradigm shift is underway, driven by the discovery of endogenous lipid mediators that actively orchestrate the resolution of inflammation. Among these, hydroxylated fatty acids (HFAs) have emerged as a critical class of signaling molecules with potent anti-inflammatory and pro-resolving activities. This technical guide provides an in-depth exploration of the anti-inflammatory effects of HFAs, designed for researchers, scientists, and drug development professionals. We will dissect the core molecular mechanisms, from receptor-mediated signaling pathways to the biosynthesis of specialized pro-resolving mediators (SPMs). Furthermore, this guide offers field-proven, step-by-step experimental protocols for the robust in vitro and in vivo evaluation of HFA activity, alongside analytical techniques for their precise quantification. Our objective is to furnish the scientific community with a comprehensive and practical resource to accelerate research and development in this promising therapeutic area.

Introduction

Inflammation is the body's essential protective response to harmful stimuli like pathogens and damaged cells.[1][2] While acute inflammation is critical for healing, its failure to resolve leads to chronic inflammation, a driver of numerous diseases including rheumatoid arthritis, inflammatory bowel disease, and cardiovascular disorders.[3] The lipidome, once viewed primarily as a source of energy and structural components, is now recognized as a rich source of potent signaling molecules that govern the inflammatory landscape.

Hydroxylated fatty acids (HFAs), produced through the enzymatic oxygenation of polyunsaturated fatty acids (PUFAs), are at the forefront of this new understanding.[4][5] These molecules are not merely byproducts of lipid metabolism but are specific, potent, and stereochemically distinct mediators that regulate immune cell function and tissue homeostasis. This guide delves into the major families of anti-inflammatory HFAs:

• Specialized Pro-Resolving Mediators (SPMs): Including resolvins, protectins, and maresins, these are derived from omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA).[6][7] They are unique in that they do not just block inflammation but actively promote its resolution, a process of returning the tissue to homeostasis.[8]

• Other Lipoxygenase (LOX) Products: Metabolites such as 12-Hydroxyeicosatetraenoic acid (12-HETE) are derived from the omega-6 fatty acid arachidonic acid and can have complex, context-dependent modulatory effects on inflammation.[4][9]

• Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs): A more recently discovered class of endogenous lipids with significant anti-inflammatory and insulin-sensitizing properties.[10][11]

Understanding the mechanisms of these molecules and possessing the technical expertise to evaluate them are critical for harnessing their therapeutic potential.

Part I: Mechanisms of Anti-Inflammatory Action

Chapter 1: Receptor-Mediated Signaling: The GPCR Axis

The biological activities of many HFAs are transduced through specific G protein-coupled receptors (GPCRs), making these receptors prime targets for drug development.

G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4), has been identified as a key receptor for omega-3 fatty acids and their hydroxylated derivatives.[12][13] It is highly expressed in adipose tissue and macrophages. The anti-inflammatory effects mediated by GPR120 are primarily transduced through a Gαq/11-independent pathway involving β-arrestin 2.[12][14]

Mechanism of Action: Upon ligand binding, GPR120 recruits β-arrestin 2. The resulting GPR120/β-arrestin 2 complex then interacts with and sequesters TAB1 (TGF-β-activated kinase binding protein 1).[12][15] This prevents the activation of the downstream pro-inflammatory signaling kinases TAK1, ultimately inhibiting the activation of critical transcription factors like NF-κB and the JNK pathway.[12] This cascade effectively suppresses the production of pro-inflammatory cytokines like TNF-α and IL-6.[16]

GPR120 anti-inflammatory signaling cascade.

SPMs, such as resolvins and lipoxins, exert their effects by binding to a distinct set of GPCRs.[17]

• ALX/FPR2: This receptor is an agonist for Lipoxin A₄ (LXA₄) and Resolvin D1 (RvD1).[17] Its activation is central to inhibiting neutrophil infiltration and stimulating macrophage-mediated clearance of apoptotic cells.

• GPR32 (DRV1): Identified as a receptor for Resolvin D1, mediating its pro-resolving actions.[17]

• ChemR23 (ERV1): This is the receptor for Resolvin E1 (RvE1), which plays a key role in resolving inflammation in various models, including colitis and periodontitis.[3][17]

The engagement of these receptors initiates signaling cascades that actively turn off the inflammatory response and promote tissue repair, distinguishing them from classical anti-inflammatory agents that simply suppress pro-inflammatory signals.[8]

Chapter 2: Specialized Pro-Resolving Mediators (SPMs): Beyond Anti-Inflammation

The resolution of inflammation is not a passive decay of pro-inflammatory signals but an active, highly orchestrated process.[3][6] SPMs are the key conductors of this process. They are biosynthesized during the resolution phase of acute inflammation from omega-3 PUFAs (EPA and DHA) through sequential enzymatic reactions involving lipoxygenases (LOX) and cyclooxygenase-2 (COX-2), particularly when it is acetylated by aspirin.[3][18]

Key Pro-Resolving Actions of SPMs:

• Inhibition of Leukocyte Infiltration: SPMs potently stop the recruitment of neutrophils to the site of inflammation.[8]

• Stimulation of Efferocytosis: They enhance the non-phlogistic phagocytosis of apoptotic neutrophils and cellular debris by macrophages.[8][17]

• Reduction of Pro-inflammatory Mediators: SPMs actively suppress the production of pro-inflammatory cytokines and chemokines.[17]

• Promotion of Tissue Repair: By clearing inflammatory debris and promoting a switch in macrophage phenotype, SPMs facilitate tissue regeneration and a return to homeostasis.[7]

Simplified biosynthesis pathway of SPMs.

Chapter 3: Other Bioactive Hydroxylated Fatty Acids

The 12-LOX enzyme metabolizes arachidonic acid (an omega-6 PUFA) to form 12-hydroperoxyeicosatetraenoic acid (12-HpETE), which is rapidly reduced to 12-HETE.[9] The role of 12-HETE is highly context-dependent. In many chronic disease models, such as diabetes and cardiovascular disease, elevated 12-HETE is pro-inflammatory, promoting oxidative stress, cytokine production, and immune cell recruitment.[4][19][20] However, 12-LOX can also metabolize omega-3 PUFAs to produce anti-inflammatory mediators, highlighting the complexity of this pathway.[4] This duality makes the 12-LOX pathway a nuanced and compelling target for therapeutic intervention.

FAHFAs are a class of lipids first identified in mice resistant to diet-induced diabetes.[21] They are esters formed between a fatty acid and a hydroxy fatty acid. For example, linoleic acid esters of hydroxy linoleic acids (LAHLAs) have been identified as potent anti-inflammatory lipids.[10] FAHFAs have been shown to exert their anti-inflammatory effects, in part, by activating GPR120 and GPR40.[10] Their discovery has opened a new avenue for developing therapeutics for metabolic and inflammatory diseases.[11][21]

Part II: A Practical Guide to Experimental Evaluation

Robust and reproducible experimental data are the bedrock of drug development. This section provides validated, step-by-step protocols for assessing the anti-inflammatory activity of HFAs.

Chapter 4: In Vitro Models for Screening and Mechanistic Studies

Rationale for Model Selection: The choice of an in vitro model is dictated by the scientific question.

• Murine Macrophages (RAW 264.7): This is the workhorse cell line for initial anti-inflammatory screening.[22] These cells robustly produce key inflammatory mediators like nitric oxide (NO) and TNF-α upon stimulation with lipopolysaccharide (LPS), mimicking an innate immune response.[22]

• Human Monocytes (THP-1): These cells can be differentiated into macrophage-like cells and provide a human-relevant system to confirm findings from murine models.[23]

• Co-culture Systems: To better model tissue environments, co-cultures of immune cells with epithelial or endothelial cells can be used to study intercellular communication during an inflammatory response.[23][24]

Workflow for in vitro anti-inflammatory screening.

This protocol provides a standardized method for evaluating the ability of a test HFA to suppress LPS-induced inflammatory responses in RAW 264.7 macrophages.[22]

Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Seeding: Seed cells into 96-well plates at a density of 2 x 10⁵ cells/well and allow them to adhere for 24 hours.[22]

• Compound Treatment: Pre-treat the cells for 1-2 hours with various concentrations of the test HFA (e.g., 0.1, 1, 10, 100 µM). Include a vehicle control (e.g., DMSO or ethanol) and a positive control (e.g., 10 µM Dexamethasone).

• Inflammatory Challenge: Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the unstimulated control.

• Incubation: Incubate the plates for 24 hours at 37°C.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect 100 µL of culture supernatant from each well.

  • Add 100 µL of Griess reagent (1:1 mix of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).[22]

  • Incubate in the dark at room temperature for 15 minutes.

  • Measure absorbance at 540 nm. Quantify NO concentration using a sodium nitrite standard curve.

• Cytokine Measurement (ELISA):

  • Use the remaining supernatant to measure the concentration of TNF-α and/or IL-6 using commercially available ELISA kits, following the manufacturer's protocol.[22]

Self-Validating System: The inclusion of unstimulated, vehicle-treated/LPS-stimulated, and positive control/LPS-stimulated groups is critical. A successful experiment will show low mediator levels in the unstimulated group, high levels in the vehicle/LPS group, and significantly reduced levels in the positive control group. The dose-dependent inhibition by the test HFA provides confidence in the result.

Chapter 5: In Vivo Models of Inflammation

Rationale for Model Selection: In vivo models are indispensable for evaluating a compound's efficacy within a complex biological system.

• Carrageenan-Induced Paw Edema: This is a classic, reproducible model of acute inflammation, characterized by edema, and neutrophil infiltration.[1][25] It is ideal for initial in vivo screening of compounds with potential anti-inflammatory effects.

• Adjuvant-Induced Arthritis: This model mimics the chronic, immune-mediated inflammation seen in human rheumatoid arthritis and is used for evaluating compounds intended for chronic inflammatory diseases.[1][26]

This protocol assesses the ability of a test HFA to reduce acute inflammation and edema in vivo.[1]

Methodology:

• Animals: Use male Wistar rats (180-200 g). Acclimatize animals for at least one week before the experiment.

• Grouping: Divide animals into groups (n=6-8 per group):

  • Group 1: Vehicle Control (e.g., saline or appropriate vehicle).

  • Group 2: Positive Control (e.g., Indomethacin, 10 mg/kg, intraperitoneal).

  • Groups 3-5: Test HFA at three different doses (e.g., 1, 10, 50 mg/kg, administered via a relevant route like oral gavage or intraperitoneal injection).

• Compound Administration: Administer the test HFA, positive control, or vehicle 60 minutes before inducing inflammation.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution (in sterile saline) into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume immediately after carrageenan injection (time 0) and at subsequent time points (e.g., 1, 2, 3, 4, and 5 hours) using a digital plethysmometer.

• Data Analysis:

  • Calculate the percentage increase in paw volume for each animal at each time point relative to its initial volume.

  • Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group using the formula:

    • % Inhibition = [(Control Paw Volume - Treated Paw Volume) / Control Paw Volume] * 100

Causality and Interpretation: This model directly measures edema, a cardinal sign of inflammation.[27] A reduction in paw swelling indicates that the test compound interferes with the acute inflammatory cascade, which involves the release of mediators like histamine, prostaglandins, and cytokines that increase vascular permeability.[28]

Chapter 6: Analytical Chemistry: Identification and Quantification

The Central Role of Lipidomics: HFAs are often present at very low concentrations in complex biological matrices. Therefore, highly sensitive and specific analytical methods are required for their accurate quantification. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.[29]

Methodology:

• Sample Collection: Collect biological samples (plasma, serum, or tissue) and immediately add antioxidants (like BHT) and freeze at -80°C to prevent ex vivo oxidation.

• Internal Standards: Spike samples with a mixture of deuterated HFA internal standards corresponding to the analytes of interest. This is crucial for accurate quantification, as it corrects for sample loss during extraction and for matrix effects during ionization.

• Lipid Extraction: Perform a liquid-liquid extraction using a method like the Folch or Bligh-Dyer procedure to separate lipids from other macromolecules. A solid-phase extraction (SPE) step may be added to enrich for the HFA fraction.[29]

• LC Separation: Resuspend the extracted lipids in an appropriate solvent and inject onto a reverse-phase C18 column. Use a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile/isopropanol) to separate the different HFA species based on their polarity.

• MS/MS Detection: Analyze the column eluent using a tandem mass spectrometer operating in negative ion mode. Use Multiple Reaction Monitoring (MRM) for quantification. For each HFA, a specific precursor ion is selected and fragmented, and a specific product ion is monitored. This provides extremely high selectivity and sensitivity.

• Quantification: Generate standard curves using authentic HFA standards and calculate the concentration of each analyte in the sample relative to its corresponding internal standard.

Data Presentation: Results from lipidomic analyses are best presented in a clear, tabular format.

Analyte	Control Group (ng/mL)	Treated Group (ng/mL)	Fold Change	p-value
Resolvin D1	1.5 ± 0.3	4.8 ± 0.9	3.2	<0.01
12-HETE	12.2 ± 2.1	5.1 ± 1.2	0.42	<0.01
9-PAHSA	25.6 ± 4.5	24.9 ± 5.0	0.97	>0.05
Data are representative and presented as Mean ± SD.

Part III: Translational Perspectives and Future Directions

The potent anti-inflammatory and pro-resolving activities of hydroxylated fatty acids make them highly attractive candidates for therapeutic development.[30] Several strategies are being pursued:

• Direct Administration: Developing stable analogs of natural SPMs or other HFAs for use as drugs.[31]

• Dietary Intervention: Using omega-3 fatty acid supplementation to increase the endogenous production of SPMs.[32]

• Targeting Biosynthetic Pathways: Developing small molecules that can modulate the activity of enzymes like 12-LOX to shift the balance from pro-inflammatory to anti-inflammatory mediator production.

However, significant challenges remain, including the chemical instability, rapid metabolism, and high cost of synthesis for many of these molecules.[31] Overcoming these hurdles through innovative drug delivery systems and medicinal chemistry approaches will be key to translating the promise of hydroxylated fatty acids into effective therapies for the millions of patients suffering from chronic inflammatory diseases.

References

• GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC. (n.d.). PubMed Central. [Link]

• Resolvins and protectins: mediating solutions to inflammation - PMC. (n.d.). National Institutes of Health. [Link]

• A novel anti-inflammatory role of GPR120 in intestinal epithelial cells. (n.d.). American Journal of Physiology-Gastrointestinal and Liver Physiology. [Link]

• Resolvins and Protectins in Inflammation-Resolution. (n.d.). SciSpace. [Link]

• Resolving inflammation: dual anti-inflammatory and pro-resolution lipid mediators - PMC. (n.d.). National Institutes of Health. [Link]

• Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4) Signaling in Obesity-Related Metabolic Disorders. (n.d.). MDPI. [Link]

• Novel mechanism of GPR120 on inflammation and mutant attenuating GPR120... (n.d.). ResearchGate. [Link]

• Sensitive analysis of fatty acid esters of hydroxy fatty acids in biological lipid extracts by shotgun lipidomics after one-step derivatization - PMC. (n.d.). National Institutes of Health. [Link]

• Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders. (n.d.). Frontiers. [Link]

• Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. (2019-09-05). PubMed. [Link]

• VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2017-04-01). [Link]

• In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. (n.d.). [Link]

• Resolvins, Protectins, and Maresins: DHA-Derived Specialized Pro-Resolving Mediators, Biosynthetic Pathways, Synthetic Approaches, and Their Role in Inflammation. (n.d.). MDPI. [Link]

• VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS. (n.d.). Semantic Scholar. [Link]

• Resolvins, Specialized Pro-Resolving Lipid Mediators and their Potential Roles in Metabolic Diseases - PMC. (n.d.). National Institutes of Health. [Link]

• Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention. (2025-07-11). PubMed Central. [Link]

• Animal Models of Inflammation for Assessment of Anti-Inflammatory Drugs. (n.d.). research journal. [Link]

• Cellular models in autoinflammatory disease research - PMC. (n.d.). National Institutes of Health. [Link]

• Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PMC. (n.d.). National Institutes of Health. [Link]

• Regulation of Tissue Inflammation by 12-Lipoxygenases. (n.d.). MDPI. [Link]

• Intestinal in vitro cell culture models and their potential to study the effect of food components on intestinal inflammation. (2018-10-02). Taylor & Francis Online. [Link]

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. (n.d.). National Institutes of Health. [Link]

• Fatty Acids and Their Metabolites: Future Drugs or Adjuvants for Inflammatory Diseases? (n.d.). Frontiers. [Link]

• Targeted Lipidomics of Oxylipins (Oxygenated Fatty Acids). (n.d.). Waters Corporation. [Link]

• 12-Lipoxygenase governs the innate immune pathogenesis of islet inflammation and autoimmune diabetes. (n.d.). JCI Insight. [Link]

• Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases. (2024-03-10). PubMed. [Link]

• Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC. (n.d.). National Institutes of Health. [Link]

• Key Role of 12-Lipoxygenase and Its Metabolite 12-Hydroxyeicosatetraenoic Acid (12-HETE) in Diabetic Retinopathy. (n.d.). Taylor & Francis Online. [Link]

• Experimental drug could increase healthy fat levels. (2020-05-13). BioTechniques. [Link]

• Experimental screening for analgesic and anti-inflammatory effect of novel compounds with a pyrrole heterocycle. (2024-06-06). Pharmacia. [Link]

• Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity - PMC. (n.d.). PubMed Central. [Link]

• Aspirin. (n.d.). Wikipedia. [Link]

• Nitro-Fatty Acids: New Drug Candidates for Chronic Inflammatory and Fibrotic Diseases. (2018-06-23). [Link]

• Omega-3 Fatty Acids and Inflammatory Processes - PMC. (n.d.). National Institutes of Health. [Link]

Sources

• 1. Animal Models of Inflammation for Assessment of Anti-Inflammatory Drugs - research journal [gyanvihar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Regulation of Tissue Inflammation by 12-Lipoxygenases [mdpi.com]
• 5. Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Resolvins and protectins: mediating solutions to inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Resolving inflammation: dual anti-inflammatory and pro-resolution lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. journals.physiology.org [journals.physiology.org]
• 15. researchgate.net [researchgate.net]
• 16. Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Resolvins, Specialized Pro-Resolving Lipid Mediators and their Potential Roles in Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Aspirin - Wikipedia [en.wikipedia.org]
• 19. JCI Insight - 12-Lipoxygenase governs the innate immune pathogenesis of islet inflammation and autoimmune diabetes [insight.jci.org]
• 20. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biotechniques.com [biotechniques.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. tandfonline.com [tandfonline.com]
• 24. Frontiers | Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders [frontiersin.org]
• 25. Experimental screening for analgesic and anti-inflammatory effect of novel compounds with a pyrrole heterocycle [pharmacia.pensoft.net]
• 26. ijpsr.com [ijpsr.com]
• 27. VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS | Semantic Scholar [semanticscholar.org]
• 28. ijpras.com [ijpras.com]
• 29. Sensitive analysis of fatty acid esters of hydroxy fatty acids in biological lipid extracts by shotgun lipidomics after one-step derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Frontiers | Fatty Acids and Their Metabolites: Future Drugs or Adjuvants for Inflammatory Diseases? [frontiersin.org]
• 31. Nitro-Fatty Acids: New Drug Candidates for Chronic Inflammatory and Fibrotic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Omega-3 Fatty Acids and Inflammatory Processes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate is a polyunsaturated fatty acid ester characterized by a hydroxyl group at the β-position (C-3) and two cis double bonds located at C-11 and C-14.[1] This structure is of significant interest in medicinal chemistry and lipid research as it represents a derivative of eicosadienoic acid, a precursor to various signaling molecules. The presence of the β-hydroxy ester motif is common in many biologically active natural products.[2] This guide provides a comprehensive, two-part protocol for the synthesis of its racemic form, starting from commercially available (11Z,14Z)-eicosadienoic acid.

The synthetic strategy is rooted in classic and reliable organic transformations. It first involves the construction of a key β-keto ester intermediate, Methyl 3-Oxo-11(Z),14(Z)-eicosadienoate. Subsequently, this intermediate undergoes a selective reduction to yield the target β-hydroxy ester. This methodology is adapted from established procedures for synthesizing 3-hydroxy polyenoic acids, valued for their efficiency and scalability.[3][4]

Overall Synthetic Workflow

The synthesis is executed in two principal stages. The first stage builds the carbon backbone and introduces the keto-ester functionality. The second stage performs a chemoselective reduction of the ketone to the desired secondary alcohol, yielding the final product as a racemic mixture.

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Stereodivergent dehydrative allylation of β-keto esters using a Ru/Pd synergistic catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. neuroforschung-zmmk.uni-koeln.de [neuroforschung-zmmk.uni-koeln.de]

Analytical Standards for Methyl 3-hydroxy-11,14-eicosadienoate: A Detailed Guide for Researchers

This document provides a comprehensive guide to the analytical standards, protocols, and applications of Methyl 3-hydroxy-11,14-eicosadienoate. Tailored for researchers, scientists, and professionals in drug development, this guide delves into the nuanced methodologies required for the accurate identification, quantification, and characterization of this hydroxylated polyunsaturated fatty acid methyl ester.

Introduction: The Significance of Hydroxylated Fatty Acids

Methyl 3-hydroxy-11,14-eicosadienoate is an ester derivative of a hydroxylated polyunsaturated fatty acid. The introduction of a hydroxyl group into the fatty acid backbone significantly alters its physicochemical properties and biological activity. Hydroxylated fatty acids, a class of oxidized lipids, are increasingly recognized for their roles in various physiological and pathological processes. These molecules can act as signaling mediators in inflammation, metabolic regulation, and cellular proliferation.[1][2] Consequently, the development of robust analytical methods for their precise characterization is paramount for advancing research in areas such as drug discovery and biomarker identification.[1]

The presence of the hydroxyl group, along with the unsaturation in the C20 backbone, presents unique challenges and opportunities for analytical chemists. This guide will provide detailed protocols to navigate these complexities.

Chemical and Physical Properties

A clear understanding of the fundamental properties of Methyl 3-hydroxy-11,14-eicosadienoate is essential for developing and troubleshooting analytical methods.

Property	Value	Source
Chemical Name	Methyl 3(R,S)-hydroxy-11(Z),14(Z)-eicosadienoate	[3][4]
CAS Number	1427187-08-3	[3]
Molecular Formula	C₂₁H₃₈O₃	[3]
Molecular Weight	338.52 g/mol	[3]
Synonyms	Not widely available
Storage Conditions	-20°C for long-term storage	[5][6]

Synthesis of Methyl 3-hydroxy-11,14-eicosadienoate

The synthesis of Methyl 3-hydroxy-11,14-eicosadienoate can be approached through a multi-step process adapted from established methods for creating 3-hydroxy polyenoic acids.[7][8] The following protocol outlines a general synthetic strategy.

Synthetic Workflow Diagram

Sources

• 1. Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. netascientific.com [netascientific.com]
• 7. neuroforschung-zmmk.uni-koeln.de [neuroforschung-zmmk.uni-koeln.de]
• 8. Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: GC-MS Analysis of Methyl 3-hydroxy-11,14-eicosadienoate

Introduction

Methyl 3-hydroxy-11,14-eicosadienoate is a long-chain hydroxy fatty acid methyl ester that belongs to a class of bioactive lipids. These molecules and their derivatives are involved in various physiological and pathological processes, making their accurate identification and quantification critical in many areas of research, including drug discovery and biomarker development. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the analysis of volatile and semi-volatile compounds. However, the inherent polarity and low volatility of hydroxy fatty acids necessitate a robust analytical workflow, including appropriate sample preparation and derivatization, to achieve reliable and reproducible results.

This application note provides a detailed protocol for the analysis of Methyl 3-hydroxy-11,14-eicosadienoate using GC-MS. We will delve into the rationale behind each step, from sample extraction and derivatization to the interpretation of mass spectral data, providing a scientifically grounded and practical guide for researchers in the field.

Scientific Principles and Experimental Design

The successful GC-MS analysis of Methyl 3-hydroxy-11,14-eicosadienoate hinges on overcoming its chemical properties that are not inherently suited for gas chromatography. The free hydroxyl and carboxylic acid groups (if analyzing the parent acid) lead to high polarity and low volatility, which would result in poor chromatographic peak shape and thermal degradation in the GC inlet.

To address this, a two-step derivatization process is typically employed:

• Esterification: The carboxylic acid group of the parent fatty acid is converted to a methyl ester. In this case, our target analyte is already the methyl ester. This step significantly reduces polarity and increases volatility. Common methods include using a reagent like boron trifluoride in methanol (BF₃-methanol).[1]

• Silylation: The hydroxyl group is converted to a trimethylsilyl (TMS) ether. This is a critical step for hydroxy fatty acids, as it further decreases polarity and increases thermal stability.[2] The resulting TMS ether is much more amenable to GC analysis. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst like trimethylchlorosilane (TMCS) is a widely used silylation reagent.

The subsequent GC-MS analysis separates the derivatized analyte from other components in the sample based on its boiling point and interaction with the stationary phase of the GC column. The mass spectrometer then fragments the eluted molecule and provides a unique mass spectrum that allows for its identification and quantification.

Experimental Workflow

The overall workflow for the GC-MS analysis of Methyl 3-hydroxy-11,14-eicosadienoate is depicted below. This systematic approach ensures sample integrity and analytical accuracy.

Caption: Workflow for GC-MS analysis of Methyl 3-hydroxy-11,14-eicosadienoate.

Materials and Methods

Reagents and Materials

• Methyl 3-hydroxy-11,14-eicosadienoate standard

• Hexane, HPLC grade

• Methanol, HPLC grade

• Boron trifluoride-methanol (BF₃-methanol) solution (14% w/v)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine, anhydrous

• Sodium sulfate, anhydrous

• Nitrogen gas, high purity

• GC-MS vials with inserts

Instrumentation

• Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD)

• Capillary GC column: A polar cyanopropyl silicone column (e.g., HP-88, 100 m x 0.25 mm ID, 0.20 µm film thickness) is recommended for good separation of fatty acid methyl esters.[3]

• Autosampler

Detailed Protocols

Protocol 1: Sample Preparation and Derivatization

This protocol outlines the steps for preparing a standard solution of Methyl 3-hydroxy-11,14-eicosadienoate for GC-MS analysis. For biological samples, an initial lipid extraction step (e.g., Folch or Bligh-Dyer method) would precede this protocol.

• Standard Preparation: Prepare a 1 mg/mL stock solution of Methyl 3-hydroxy-11,14-eicosadienoate in hexane.

• Aliquoting: Transfer 100 µL of the stock solution to a clean, dry reaction vial.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen gas. This is crucial to remove any residual water that can interfere with the derivatization reagents.

• Silylation:

  • Add 50 µL of anhydrous pyridine to the dried sample to ensure it is fully dissolved.

  • Add 50 µL of BSTFA with 1% TMCS to the vial.

  • Cap the vial tightly and heat at 60°C for 30 minutes to facilitate the derivatization of the hydroxyl group to a TMS ether.

• Sample Transfer: After cooling to room temperature, the derivatized sample is ready for GC-MS analysis. Transfer the solution to a GC-MS vial with an insert.

Protocol 2: GC-MS Analysis

The following are recommended starting parameters for the GC-MS analysis. These may need to be optimized for your specific instrument and column.

Parameter	Setting	Rationale
GC Inlet
Injection Mode	Splitless	To maximize the transfer of the analyte onto the column, enhancing sensitivity.
Inlet Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte without causing thermal degradation.
Injection Volume	1 µL	A standard volume for capillary GC.
Carrier Gas
Gas	Helium	An inert carrier gas that provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	A typical flow rate for a 0.25 mm ID column, providing a good balance between analysis time and resolution.
Oven Program
Initial Temperature	150 °C, hold for 2 min	Allows for the initial separation of more volatile components.
Ramp 1	10 °C/min to 200 °C	A moderate ramp rate to separate compounds based on their boiling points.
Ramp 2	5 °C/min to 240 °C, hold for 10 min	A slower ramp rate to improve the resolution of long-chain fatty acid methyl esters.[3]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	A standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.
Ionization Energy	70 eV	The standard energy for EI, which generates extensive and characteristic fragmentation.
Mass Range	m/z 50-550	A suitable range to capture the molecular ion and key fragment ions of the derivatized analyte.
Source Temperature	230 °C	A typical source temperature to maintain analyte integrity.
Quadrupole Temp.	150 °C	A standard quadrupole temperature.

Results and Discussion

Expected Chromatographic Performance

The trimethylsilyl derivative of Methyl 3-hydroxy-11,14-eicosadienoate is expected to elute as a sharp, symmetrical peak from the GC column under the specified conditions. The exact retention time will depend on the specific GC system and column used. For long-chain fatty acid methyl esters, retention times generally increase with chain length and decrease with the degree of unsaturation on polar columns. The presence of the TMS group will also influence the retention time.

Mass Spectrum Interpretation

The electron ionization mass spectrum of the TMS derivative of Methyl 3-hydroxy-11,14-eicosadienoate is predicted to exhibit characteristic fragmentation patterns that are diagnostic for 3-hydroxy fatty acid methyl esters.

Predicted Mass Spectrum of TMS-derivatized Methyl 3-hydroxy-11,14-eicosadienoate:

• Molecular Ion (M+•): The molecular ion is expected at m/z 410. While often weak or absent in the EI spectra of long-chain esters, its presence would confirm the molecular weight of the derivatized analyte (C24H46O3Si).

• Key Fragment Ions:

  • m/z 175: This is a highly characteristic fragment for the TMS derivative of a 3-hydroxy fatty acid methyl ester. It arises from the cleavage between C3 and C4, containing the silylated hydroxyl group. Its presence is a strong indicator of the 3-hydroxy position.

  • [M-15]+: A peak at m/z 395, corresponding to the loss of a methyl group from one of the TMS silicon atoms.

  • [M-31]+: A peak at m/z 379, corresponding to the loss of a methoxy group (-OCH3) from the ester.

  • [M-73]+: A peak at m/z 337, corresponding to the loss of a trimethylsilyl group.

  • m/z 73: A prominent peak corresponding to the trimethylsilyl cation [(CH3)3Si]+, which is characteristic of TMS-derivatized compounds.[4]

  • m/z 129: Another common fragment in the spectra of TMS ethers.

Below is a table summarizing the expected key ions and their proposed structures.

m/z	Proposed Fragment	Significance
410	[M]+•	Molecular Ion
395	[M - CH₃]+	Loss of a methyl group from TMS
379	[M - OCH₃]+	Loss of the methoxy group
175	[CH(OTMS)CH₂COOCH₃]+	Diagnostic ion for 3-hydroxy position
73	[(CH₃)₃Si]+	Characteristic of TMS derivatives

For comparative purposes, the mass spectrum of the non-hydroxylated analog, Methyl 11,14-eicosadienoate , obtained from the NIST database, would lack the characteristic m/z 175 fragment and would show a molecular ion at m/z 322. Its fragmentation would be dominated by cleavages related to the ester group and the hydrocarbon chain.

Troubleshooting

Problem	Potential Cause	Solution
Poor peak shape (tailing)	Incomplete derivatization.	Ensure the sample is completely dry before adding derivatization reagents. Use fresh, high-quality reagents. Optimize reaction time and temperature.
Active sites in the GC inlet or column.	Use a deactivated inlet liner. Condition the column according to the manufacturer's instructions.
Low signal intensity	Inefficient derivatization.	See above.
Sample degradation in the inlet.	Lower the inlet temperature in increments of 10 °C to find the optimal balance between volatilization and stability.
No peak detected	Sample loss during preparation.	Be careful during solvent evaporation and transfer steps.
Incorrect GC-MS parameters.	Verify all GC and MS parameters, especially the oven temperature program and mass range.
Interfering peaks	Contamination from solvents or reagents.	Use high-purity solvents and reagents. Run a blank analysis to identify sources of contamination.
Incomplete extraction from complex matrices.	Optimize the lipid extraction protocol to improve selectivity.

Conclusion

This application note provides a comprehensive and scientifically robust protocol for the GC-MS analysis of Methyl 3-hydroxy-11,14-eicosadienoate. By employing a systematic workflow that includes proper sample preparation, derivatization, and optimized instrument parameters, researchers can achieve reliable and reproducible results. The detailed interpretation of the expected mass spectrum provides a clear guide for the confident identification of this important bioactive lipid. This methodology can be adapted for the analysis of other similar long-chain hydroxy fatty acids in various research and development settings.

References

• Eglinton, G., Hunneman, D. H., & McCormick, A. (1968). Gas chromatographic-mass spectrometric studies of long chain hydroxy acids—III. The mass spectra of the methyl esters trimethylsilyl ethers of aliphatic hydroxy acids. A facile method of double bond location. Organic Mass Spectrometry, 1(4), 593-611. [Link]

• NIST. (n.d.). Methyl 11,14-eicosadienoate. In NIST Chemistry WebBook. Retrieved from [Link]

• Harvey, D. J., & Vouros, P. (2020). Mass spectrometric fragmentation of trimethylsilyl and related alkylsilyl derivatives. Mass spectrometry reviews, 39(1-2), 105–211. [Link]

Sources

• 1. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. | Semantic Scholar [semanticscholar.org]
• 2. scilit.com [scilit.com]
• 3. Gas-liquid chromatography-mass spectrometry of hydroxy fatty acids as their methyl esters tert.-butyldimethylsilyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Enhancing Volatility and Detection of Hydroxylated FAMEs for Robust GC-MS Analysis

Authored by: Gemini, Senior Application Scientist

Abstract

The analysis of hydroxylated fatty acid methyl esters (FAMEs) by gas chromatography-mass spectrometry (GC-MS) is fundamental in lipidomics, biofuel research, and clinical diagnostics. However, the inherent polarity and low volatility of these compounds, conferred by the hydroxyl (-OH) group, pose significant analytical challenges, leading to poor chromatographic peak shape, thermal degradation, and inaccurate quantification. Chemical derivatization is an essential sample preparation step to overcome these limitations. This guide provides a detailed exploration of the most effective derivatization strategies, focusing on silylation as the primary method and acylation as a powerful alternative. We will delve into the reaction mechanisms, provide field-proven, step-by-step protocols, and discuss the interpretation of mass spectra to ensure accurate and reproducible results.

The Rationale for Derivatization: Overcoming Analytical Hurdles

Direct injection of hydroxylated FAMEs into a GC-MS system is often unfeasible. The polar hydroxyl group engages in strong hydrogen bonding, which causes several problems. Firstly, it significantly raises the boiling point, requiring high injector and oven temperatures that can lead to thermal degradation of the analyte. Secondly, the active hydrogen can interact with active sites on the GC column and liner, resulting in significant peak tailing and poor resolution[1].

Derivatization addresses these issues by replacing the active hydrogen of the hydroxyl group with a non-polar, thermally stable chemical moiety[2][3]. This chemical modification effectively "caps" the polar functional group, achieving three critical outcomes:

• Increased Volatility: By eliminating hydrogen bonding, the derivative becomes significantly more volatile, allowing it to travel through the GC column at lower temperatures[4][5].

• Enhanced Thermal Stability: The resulting derivatives are less prone to degradation at the high temperatures of the GC inlet and column[4].

• Improved Chromatography: The non-polar nature of the derivative minimizes interactions with the stationary phase, leading to sharper, more symmetrical peaks and improved separation from other components in the mixture[1][6].

Core Derivatization Strategies

Silylation: The Gold Standard

Silylation is the most widely employed derivatization technique for hydroxyl-containing compounds[7]. The process involves replacing the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group, -Si(CH₃)₃[8].

Mechanism and Reagents: The reaction is a nucleophilic attack by the oxygen of the hydroxyl group on the silicon atom of the silylating agent. The most versatile and popular reagent for this purpose is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) [4].

A key advantage of BSTFA is that its by-products, N-(trimethylsilyl)trifluoroacetamide and trifluoroacetamide, are highly volatile and typically elute with the solvent front in the chromatogram, thus preventing interference with the analytes of interest[4][8].

To enhance the reactivity of BSTFA, especially for sterically hindered hydroxyl groups, a catalyst such as trimethylchlorosilane (TMCS) is often added[8][9]. TMCS is believed to act as a catalyst, increasing the silylating power of the reagent mixture[8][10].

Mass Spectral Characteristics of TMS Derivatives: The true power of TMS derivatization is revealed in the mass spectrometer. The resulting TMS ethers exhibit highly characteristic fragmentation patterns under electron ionization (EI), which are invaluable for structural elucidation. Specific cleavage events provide diagnostic ions that can pinpoint the original location of the hydroxyl group along the fatty acid chain[11][12][13]. For example, the fragmentation of TMS-derivatized methyl ricinoleate (12-hydroxy-9-octadecenoate) yields diagnostic fragments at m/z 187, 270, and 299, which are indicative of the hydroxyl position[12].

Acylation: An Alternative for Enhanced Sensitivity

Acylation involves the reaction of the hydroxyl group with an acylating agent to form an ester. While not as common as silylation for general screening, it offers distinct advantages in specific applications, particularly for trace analysis.

Mechanism and Reagents: A prominent strategy involves using halogenated reagents, such as pentafluorobenzoyl chloride (PFBoylCl) , to introduce a pentafluorobenzoyl (PFBoyl) group[14][15]. This PFBoyl derivative exhibits a high affinity for capturing thermal electrons, making it exceptionally suitable for highly sensitive detection by GC with electron capture negative ion chemical ionization-mass spectrometry (GC/ECNICI-MS)[14][16][17].

While this method provides outstanding sensitivity, it can be more complex, often requiring a post-derivatization extraction step to remove excess reagent and by-products that might interfere with the analysis[14].

Data Presentation: Comparative Analysis of Methods

Feature	Silylation (BSTFA/TMCS)	Acylation (PFBoylCl)
Primary Application	Broad-spectrum, quantitative & qualitative analysis	Ultra-trace quantitative analysis
Volatility of Derivative	High	High
Reagent & By-products	Volatile, minimal interference[4][8]	Non-volatile, may require cleanup[14]
Reaction Conditions	Mild (e.g., 60-70°C for 30-60 min)	Often mild (e.g., 60°C for 45 min)[15]
MS Detection Mode	Electron Ionization (EI) for structural info	ECNICI for high sensitivity[16]
Key Advantage	Excellent structural information from EI spectra[11][12]	Exceptional sensitivity (femtogram to picogram levels)[16]
Primary Limitation	Derivatives can be sensitive to moisture[10]	Less structural information from ECNICI spectra

Experimental Workflows & Protocols

The following diagram illustrates the general workflow for preparing hydroxylated FAMEs for GC-MS analysis.

Caption: General workflow for the analysis of hydroxylated FAMEs.

Protocol: Trimethylsilylation of Hydroxylated FAMEs using BSTFA

This protocol is designed for the robust and complete derivatization of hydroxylated FAMEs prior to GC-MS analysis. It is critical to work in a moisture-free environment, as silylating reagents and their derivatives are susceptible to hydrolysis[10].

Materials:

• Dried hydroxylated FAME extract

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), potentially with 1% TMCS

• Pyridine or Acetonitrile (anhydrous, GC grade)

• 2 mL reaction vials with PTFE-lined screw caps

• Heating block or oven

• Nitrogen gas line for evaporation

Procedure:

• Sample Preparation: Ensure the isolated hydroxylated FAME fraction is completely dry. Place 10-100 µg of the sample into a reaction vial. If the sample is in a solvent, evaporate it to complete dryness under a gentle stream of nitrogen. The presence of water will inhibit the reaction[9].

• Reagent Addition: Add 50 µL of anhydrous pyridine (or acetonitrile) to dissolve the sample residue. Following this, add 50 µL of BSTFA (or BSTFA + 1% TMCS). The use of a solvent like pyridine can help solubilize the sample and act as a catalyst[18].

• Reaction Incubation: Tightly cap the vial. Vortex briefly to ensure thorough mixing. Heat the vial at 70°C for 60 minutes in a heating block. Reaction times and temperatures may need optimization depending on the specific analytes, but these conditions are a robust starting point for most hydroxy FAMEs[9][10].

• Cooling and Analysis: After incubation, allow the vial to cool to room temperature. The sample is now ready for injection into the GC-MS system. It is not typically necessary to remove the excess reagent, as BSTFA and its by-products are highly volatile[4].

• Validation (Quality Control): To ensure the reaction has gone to completion, inject a known standard of a hydroxylated FAME that has undergone the same derivatization process. The resulting chromatogram should show a complete absence of the original, underivatized compound's peak[18].

Chemical Reaction Diagram: Silylation

The following diagram illustrates the chemical transformation during silylation.

Caption: Silylation of a hydroxyl group by BSTFA.

Troubleshooting Common Derivatization Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Derivatization (Presence of original analyte peak)	1. Presence of moisture in the sample or reagents.[9][10]2. Insufficient reagent quantity.3. Inadequate reaction time or temperature.	1. Ensure sample is completely dry. Use anhydrous solvents and fresh reagents.2. Increase the molar excess of BSTFA to analyte (a 2:1 molar ratio of BSTFA to active hydrogens is a good starting point)[9].3. Increase reaction time (e.g., to 90 min) or temperature (e.g., to 80°C).
Split or Tailing Peaks	1. Incomplete derivatization.2. Active sites in the GC inlet liner or column.	1. See above for optimizing the reaction.2. Use a deactivated inlet liner. Condition the column according to the manufacturer's instructions.
Extraneous Peaks in Chromatogram	1. Contamination from solvents or glassware.2. Degradation of the derivative.3. By-products from a non-optimal reagent (not common with BSTFA).	1. Run a reagent blank (all components except the sample) to identify contaminant peaks.2. Analyze samples promptly after derivatization. Check for thermal degradation by lowering the injector temperature.3. Ensure high-purity reagents are used.

Conclusion

Proper derivatization is not merely a preparatory step but a critical component of the analytical method for hydroxylated FAMEs. By converting these polar, non-volatile compounds into their corresponding trimethylsilyl ethers, researchers can achieve the volatility and thermal stability required for reliable GC-MS analysis. The resulting mass spectra provide a wealth of structural information, enabling confident identification and localization of hydroxyl groups. Following a validated protocol, such as the BSTFA method detailed here, and implementing quality control checks are paramount to generating high-quality, reproducible data in the fields of lipidomics and beyond.

References

• Analysis of hydroxy fatty acids as pentafluorobenzyl ester, trimethylsilyl ether derivatives by electron ionization gas chromatography/mass spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. European Journal of Lipid Science and Technology. [Link]

• An Examination of Pentafluorobenzoyl Derivatization Strategies for the Analysis of Fatty Alcohols using Gas Chromatography/Electron Capture Negative Ion Chemical Ionization-Mass Spectrometry. PMC - NIH. [Link]

• Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. PMC - NIH. [Link]

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. PMC - NIH. [Link]

• Trimethylsilyl derivatives of fatty acids standards. ResearchGate. [Link]

• Mass spectra of FAME-TMS derivatives of hydroxyl fatty acid peaks. ResearchGate. [Link]

• How do I perform a methylation as derivatization method for GC-MS analysis without highly toxic diazomethane? ResearchGate. [Link]

• Gas chromatography/mass spectrometry (GC/MS) analysis of hydroxylated fatty acids. ResearchGate. [Link]

• The mass spectra of the trimethylsilyl derivatives of cis- and trans- hexahydrocannabinol and their hydroxy and acid analogues. PubMed. [Link]

• An examination of pentafluorobenzoyl derivatization strategies for the analysis of fatty alcohols using gas chromatography/electron capture negative ion chemical ionization-mass spectrometry. PubMed. [Link]

• 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. PubMed. [Link]

• An Examination of Pentafluorobenzoyl Derivatization Strategies for the Analysis of Fatty Alcohols using Gas Chromatography/Electron Capture Negative Ion Chemical Ionization-Mass Spectrometry. ResearchGate. [Link]

• Derivatization of metabolites for GC-MS via methoximation+silylation. Bibel Lab Update. [Link]

• MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. ResearchGate. [Link]

• Gas-liquid chromatography-mass spectrometry of hydroxy fatty acids as their methyl esters tert.-butyldimethylsilyl ethers. PubMed. [Link]

• What is the purpose of BSTFA derivatization in plant epicuticle composition analysis? ResearchGate. [Link]

• Application of analytical derivatizations to the quantitative and qualitative determination of fatty acids. ResearchGate. [Link]

• BSTFA + TMCS N,O-bis(Trimethylsilyl)trifluoroacetamide with Trimethylchlorosilane. ResearchGate. [Link]

• Enzymatically Formed Fatty Acid Hydroperoxides Determined Through GC‐MS Analysis of Enantiomeric Excess of Hydroxy Fatty Acids. WUR eDepot. [Link]

• Overcoming the BSTFA: Study on Trimethylsilylation Derivatization Procedures for Chemical Weapons Convention-Related Alcohols in Field Analysis. ResearchGate. [Link]

• Comprehensive GC–MS analysis of fatty acids and sterols using sequential one-pot silylation. Vrije Universiteit Amsterdam Research Portal. [Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek. [Link]

• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? MDPI. [Link]

• GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. Agilent. [Link]

• Fatty Acid Methyl Esters (FAMEs) Analysis on an Agilent 8890 GC and Its Application to Real Samples. Agilent. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. gcms.cz [gcms.cz]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. youtube.com [youtube.com]
• 6. gcms.cz [gcms.cz]
• 7. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. Analysis of hydroxy fatty acids as pentafluorobenzyl ester, trimethylsilyl ether derivatives by electron ionization gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. An Examination of Pentafluorobenzoyl Derivatization Strategies for the Analysis of Fatty Alcohols using Gas Chromatography/Electron Capture Negative Ion Chemical Ionization-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An examination of pentafluorobenzoyl derivatization strategies for the analysis of fatty alcohols using gas chromatography/electron capture negative ion chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. marinelipids.ca [marinelipids.ca]

Application Note & Protocol: High-Resolution Chiral Separation of Methyl 3(R)- and 3(S)-Hydroxy-11,14-eicosadienoate using HPLC

Abstract

This document provides a comprehensive guide and a detailed protocol for the analytical-scale chiral separation of Methyl 3(R)- and 3(S)-Hydroxy-11,14-eicosadienoate. These enantiomeric lipid mediators are of significant interest in biomedical research due to their potential differential biological activities. The method employs High-Performance Liquid Chromatography (HPLC) with a polysaccharide-based chiral stationary phase (CSP) under normal-phase conditions, ensuring robust, high-resolution separation. This guide is intended for researchers, scientists, and drug development professionals engaged in lipidomics, pharmacology, and stereoselective analysis. We delve into the theoretical underpinnings of the separation, provide a step-by-step experimental protocol, and present expected performance data.

Introduction: The Significance of Chiral Purity in Hydroxy Fatty Acids

Hydroxy fatty acids are a class of lipid molecules that play crucial roles in various physiological and pathological processes, including inflammation and cell signaling.[1] The compound of interest, Methyl 3-Hydroxy-11,14-eicosadienoate, is a C20 polyunsaturated fatty acid methyl ester. The hydroxyl group at the C-3 position creates a chiral center, resulting in two enantiomers: 3(R) and 3(S).

In biological systems, enantiomers of a chiral molecule can exhibit vastly different pharmacological, metabolic, and toxicological profiles.[2] One enantiomer may be a potent therapeutic agent while the other could be inactive or even harmful. Therefore, the ability to separate and quantify individual enantiomers is not merely an analytical challenge but a fundamental requirement for accurate biological characterization and for ensuring the safety and efficacy of potential drug candidates.[3] This application note addresses this critical need by providing a reliable HPLC method for the direct separation of these specific enantiomers.

The Principle of Chiral Recognition on Polysaccharide-Based CSPs

Direct chiral separation using HPLC with a Chiral Stationary Phase (CSP) is the most efficient and widely adopted strategy for resolving enantiomers.[2] This method avoids the need for derivatization, which can be time-consuming and introduce potential sources of error.[4]

Our proposed method utilizes a polysaccharide-based CSP, specifically an amylose or cellulose derivative coated or immobilized on a silica support. These CSPs are renowned for their broad enantioselectivity and are a cornerstone of modern chiral chromatography.[5][6]

The mechanism of chiral recognition is multifaceted and relies on the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector (the polysaccharide). The separation is achieved due to differences in the stability of these complexes. The key molecular interactions responsible for this discrimination include:

• Hydrogen Bonding: The hydroxyl group of the analyte is a critical interaction point, forming hydrogen bonds with the carbamate groups on the polysaccharide backbone.

• Dipole-Dipole Interactions: The ester group of the analyte can engage in dipole-dipole interactions.

• Inclusion Complexation: The analyte can fit into chiral grooves or cavities within the helical structure of the polysaccharide polymer, leading to steric (size and shape) discrimination.

The combination of these interactions results in one enantiomer being retained more strongly on the column than the other, thus enabling their separation.[7]

Experimental Protocol and Methodology

This section details the complete workflow for the chiral separation, from sample preparation to data analysis.

Materials and Reagents

• Analyte: Racemic standard of Methyl 3-Hydroxy-11,14-eicosadienoate.

• Solvents: HPLC-grade n-Hexane, Ethanol (EtOH), and Isopropanol (IPA).

• HPLC System: A standard HPLC or UHPLC system equipped with a pump, autosampler, column thermostat, and a UV or Mass Spectrometry (MS) detector.

• Chiral Column: A polysaccharide-based CSP. A column such as CHIRALPAK® AD-H (amylose-based) or a similar amylose/cellulose-based column is recommended for initial screening.[8]

  • Dimensions: 250 mm x 4.6 mm, 5 µm particle size.

Sample and Mobile Phase Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of the racemic analyte standard and dissolve it in 1 mL of the mobile phase (e.g., n-Hexane/Ethanol 90:10 v/v).

• Working Solution (50 µg/mL): Dilute the stock solution with the mobile phase to a final concentration suitable for detection (e.g., 50 µg/mL).

• Filtration: Filter the final working solution through a 0.45 µm syringe filter before injection to protect the column and system from particulates.

• Mobile Phase Preparation: Prepare the mobile phase by mixing the solvents in the desired ratio. For example, to prepare 1 L of n-Hexane/Ethanol (90:10 v/v), mix 900 mL of n-Hexane with 100 mL of Ethanol. Degas the mobile phase thoroughly using sonication or vacuum filtration before use.

HPLC Instrumentation and Conditions

The following parameters serve as a starting point and should be optimized for the specific column and system in use.

Parameter	Recommended Condition
Chiral Column	CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm) or equivalent
Mobile Phase	n-Hexane / Ethanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection	UV at 210 nm (or MS with ESI/APCI source)
Run Time	~20 minutes (adjust as needed)

Causality Behind Choices:

• Normal Phase Mode (n-Hexane/Alcohol): This mode is ideal for polysaccharide CSPs as it promotes the hydrogen bonding and polar interactions essential for chiral recognition.[9]

• Alcohol Modifier (Ethanol): The type and concentration of the alcohol modifier are critical.[7] It competes with the analyte for polar interaction sites on the CSP. Lower alcohol content generally increases retention and can improve resolution, but may also lead to broader peaks. An initial screening with 10-20% ethanol or isopropanol is a common starting point.

• Temperature (25 °C): Chiral separations can be temperature-sensitive. Maintaining a constant, controlled temperature ensures reproducible retention times and resolution.

Analytical Workflow Diagram

The overall process can be visualized as follows:

Caption: Experimental workflow for chiral separation.

Expected Results and Data Interpretation

Successful chiral separation will yield a chromatogram with two distinct, well-resolved peaks corresponding to the 3(R) and 3(S) enantiomers.

Representative Chromatographic Data

The following table summarizes the expected performance parameters for a successful separation. Actual values will vary depending on the exact conditions and column used.

Parameter	Symbol	Formula	Expected Value
Retention Time (Enantiomer 1)	tR1	-	~9.5 min
Retention Time (Enantiomer 2)	tR2	-	~11.0 min
Selectivity Factor	α	tR2' / tR1'	> 1.1
Resolution	Rs	2(tR2 - tR1) / (w1 + w2)	> 1.5

(Note: tR' refers to the adjusted retention time; w refers to the peak width at the base.)

Trustworthiness through Self-Validation: A resolution value (Rs) of 1.5 or greater indicates "baseline" separation, which is the standard for reliable quantification. This ensures that the area of each peak can be integrated accurately without interference from the other, providing a trustworthy measurement of the enantiomeric ratio.

Method Optimization

If the initial separation is not optimal (Rs < 1.5), consider the following adjustments:

• Change Alcohol Modifier: Switch from Ethanol to Isopropanol, or vice versa. Isopropanol is a stronger competitor and will generally reduce retention times.

• Adjust Modifier Concentration: Systematically decrease the percentage of the alcohol modifier (e.g., from 10% to 5% in 1% increments). This typically increases retention and can significantly enhance resolution.

• Lower the Flow Rate: Reducing the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min) can increase column efficiency and improve resolution, albeit at the cost of a longer run time.

Conclusion

The protocol described herein provides a robust and reliable framework for the chiral separation of Methyl 3(R)- and 3(S)-Hydroxy-11,14-eicosadienoate. By leveraging the proven selectivity of polysaccharide-based chiral stationary phases, this direct HPLC method offers the accuracy and resolution required for demanding research and quality control applications. The systematic approach to method development ensures that researchers can achieve baseline separation, enabling confident quantification and characterization of these important bioactive lipid enantiomers.

References

• J. Agric. Food Chem. 2008, 56, 23, 11646–11652. (2008). Enantioselective Analysis of 2- and 3-Hydroxy Fatty Acids in Food Samples. [Link]

• PubMed. (2008). Enantioselective analysis of 2- and 3-hydroxy fatty acids in food samples. [Link]

• ResearchGate. (2008). Enantioselective Analysis of 2-and 3-Hydroxy Fatty Acids in Food Samples. [Link]

• J. Am. Oil Chem. Soc. (1988). High-Performance Liquid Chromatographic Separation of 2-Hydroxy Fatty Acid Enantiomers on a Chiral Slurry-Packed Capillary Column. [Link]

• ACS Publications. (2008). Enantioselective Analysis of 2- and 3-Hydroxy Fatty Acids in Food Samples | Journal of Agricultural and Food Chemistry. [Link]

• PubMed. (2000). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. [Link]

• ResearchGate. (2008). Enantioselective Analysis of 2-and 3-Hydroxy Fatty Acids in Food Samples. [Link]

• AOCS. (2019). The Chromatographic Resolution of Chiral Lipids. [Link]

• NIH. (2024). Chiral clues to lipid identity. [Link]

• AOCS. (2019). Fatty Acid Analysis by HPLC. [Link]

• PubMed. (2025). Chiral supercritical fluid chromatography-mass spectrometry with liquid chromatography fractionation for the characterization of enantiomeric composition of fatty acid esters of hydroxy fatty acids. [Link]

• ResearchGate. (2015). HPLC separation of acyl lipid classes. [Link]

• NIH. (2012). Targeted chiral lipidomics analysis of bioactive eicosanoid lipids in cellular systems. [Link]

• LCGC International. (2019). Looking into Lipids. [Link]

• ResearchGate. (2000). Enantiomeric Separation of Hydroxy Eicosanoids by Chiral Column Chromatography: Effect of the Alcohol Modifier. [Link]

• Taylor & Francis. (2005). CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. [Link]

• Taylor & Francis. (2006). Chiral Drug Separation. [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. [Link]

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. [Link]

• ResearchGate. (2014). Chiral Separations: Methods and Protocols. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]
• 4. academic.oup.com [academic.oup.com]
• 5. ymc.co.jp [ymc.co.jp]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: A Comprehensive NMR-Based Workflow for the Complete Structural Elucidation of Methyl 3-hydroxy-11,14-eicosadienoate

Introduction: The Challenge of Complex Lipid Identification

Lipids and their derivatives, such as eicosanoids, are a diverse class of molecules that play critical roles in cellular signaling, inflammation, and metabolism.[1] Methyl 3-hydroxy-11,14-eicosadienoate is a polyunsaturated fatty acid methyl ester (FAME) containing multiple functional groups: a methyl ester, a secondary alcohol, and a skipped diene system. The precise determination of its structure—including the exact positions of the hydroxyl group and the double bonds—is paramount for understanding its biological function and for quality control in synthetic applications.

While mass spectrometry can provide the molecular weight and fragmentation patterns, it often requires derivatization to pinpoint double bond locations and may not be definitive for positional isomers.[2][3] Nuclear Magnetic Resonance (NMR) spectroscopy, however, offers a powerful, non-destructive solution for the complete and unambiguous structural assignment of such molecules in solution.[1] This application note provides a comprehensive, field-proven workflow for the structural elucidation of Methyl 3-hydroxy-11,14-eicosadienoate using a suite of 1D and 2D NMR experiments. We will move beyond a simple listing of steps to explain the causality behind experimental choices, ensuring a robust and self-validating analytical system.

The Target Structure: A Roadmap for Analysis

Before beginning the analysis, it is essential to have a proposed structure. This allows for the prediction of expected signals and provides a framework for confirming or refuting the hypothesis. The structure of Methyl 3-hydroxy-11,14-eicosadienoate is shown below with conventional numbering starting from the carbonyl carbon.

Key Structural Features to Verify:

• A 20-carbon backbone: Confirmed by integrating the ¹H NMR spectrum and counting carbons in the ¹³C NMR spectrum.

• A methyl ester (-COOCH₃): Identified by characteristic singlet signals in ¹H and ¹³C NMR.

• A hydroxyl group at C-3: Confirmed by the chemical shifts of the C-3 proton and carbon, and by COSY/HMBC correlations.

• Two double bonds at C-11 and C-14: Their positions are confirmed by analyzing the olefinic, allylic, and unique bis-allylic proton signals and their correlations.

• cis (Z) configuration of double bonds: Typically inferred from the coupling constants of olefinic protons, although this can be challenging due to signal overlap in complex molecules.[1]

The NMR Strategy: A Multi-dimensional Approach

No single NMR experiment can solve this structure. Our strategy relies on the synergistic use of several experiments to build the molecule piece by piece. The overall workflow is designed to first identify all proton and carbon signals and then establish their connectivity through covalent bonds.

Caption: Overall workflow for NMR-based structure elucidation.

Detailed Experimental Protocols

Scientific integrity demands reproducible and verifiable protocols. The following steps are designed to yield high-quality, high-resolution data.

Sample Preparation Protocol

The quality of the NMR spectrum is critically dependent on proper sample preparation.[4]

• Weighing: Accurately weigh 5-10 mg of purified Methyl 3-hydroxy-11,14-eicosadienoate directly into a clean, dry vial. For ¹³C NMR, a higher concentration (20-50 mg) is recommended to improve the signal-to-noise ratio.[4]

• Solvent Selection: Add approximately 0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is an excellent choice for lipids as it is a good solvent and its residual proton signal (at ~7.26 ppm) does not typically interfere with key lipid signals.[5]

• Internal Standard: Use a solvent that contains 0.01-0.05% Tetramethylsilane (TMS). TMS serves as the internal reference for both ¹H and ¹³C chemical shifts, set to 0.00 ppm.[5]

• Dissolution & Transfer: Gently vortex the vial to ensure complete dissolution. The solution should be clear and free of any particulates.[4] Using a clean Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube.

• Labeling: Clearly label the NMR tube with a unique identifier.

NMR Data Acquisition

These protocols are based on a 500 MHz or higher field spectrometer, which is recommended for resolving the complex spin systems in polyunsaturated lipids.[1]

• Instrument Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the CDCl₃ solvent. Perform automatic shimming procedures to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single-pulse acquisition (zg or equivalent).

  • Spectral Width: 12-15 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 8-16 scans.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled single-pulse acquisition (zgpg or equivalent).

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds (a longer delay may be needed for quaternary carbons like the carbonyl).

  • Number of Scans: 1024-4096 scans, depending on sample concentration.

  • DEPT-135: Run a DEPT-135 experiment to differentiate between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons.

• 2D ¹H-¹H COSY Acquisition:

  • Pulse Sequence: Gradient-selected COSY (cosygp or equivalent).

  • Data Points: 2048 (F2) x 256 (F1).

  • Number of Scans: 2-4 per increment.

• 2D ¹H-¹³C HSQC Acquisition:

  • Pulse Sequence: Gradient-selected, multiplicity-edited HSQC (hsqcedetgp or equivalent). This allows for the differentiation of CH/CH₃ (e.g., blue) from CH₂ (e.g., red) correlations.[6]

  • Spectral Width: ~12 ppm (¹H) x ~160 ppm (¹³C).

  • ¹JCH Coupling Constant: Optimized for ~145 Hz (typical for aliphatic and olefinic C-H bonds).

  • Number of Scans: 4-8 per increment.

• 2D ¹H-¹³C HMBC Acquisition:

  • Pulse Sequence: Gradient-selected HMBC (hmbcgplpndqf or equivalent).

  • Spectral Width: ~12 ppm (¹H) x ~200 ppm (¹³C).

  • Long-Range Coupling Constant: Optimized for 8 Hz to detect 2- and 3-bond correlations.

  • Number of Scans: 8-16 per increment.

Spectral Analysis: Assembling the Structural Puzzle

This section details the logical process of interpreting the acquired spectra to confirm the structure.

¹H NMR Spectrum: The Initial Survey

The ¹H spectrum provides the first overview of the functional groups present.[7][8]

• δ ~ 5.35 ppm (multiplet, 4H): Olefinic protons (-CH=CH-) at positions 11, 12, 14, and 15.[1][9]

• δ ~ 4.05 ppm (multiplet, 1H): The proton on the hydroxyl-bearing carbon (H-3). Its downfield shift is due to the electronegative oxygen atom.

• δ ~ 3.67 ppm (singlet, 3H): The methyl ester protons (-OCH₃). This sharp singlet is a hallmark of a methyl ester.[10]

• δ ~ 2.77 ppm (triplet, 2H): The bis-allylic protons at C-13 (=CH-CH₂-CH=). This signal is highly characteristic of a skipped diene system and is crucial for confirming the 1,4-diene moiety.[11]

• δ ~ 2.45 ppm (doublet of doublets, 2H): The methylene protons at C-2, adjacent to both the hydroxyl group (C-3) and the carbonyl group (C-1).

• δ ~ 2.05 ppm (quartet, 4H): The allylic protons at C-10 and C-16 (-CH₂-CH=).[11]

• δ ~ 1.25-1.60 ppm (multiplet): The large envelope of signals from the remaining aliphatic methylene (-CH₂-) groups in the chain.

• δ ~ 0.88 ppm (triplet, 3H): The terminal methyl group protons at C-20.[10]

¹³C NMR and DEPT-135 Spectra: The Carbon Backbone

The ¹³C spectrum reveals the number and type of carbon atoms.[12][13]

• δ ~ 173 ppm: The ester carbonyl carbon (C-1).

• δ ~ 128-131 ppm: The four olefinic carbons (C-11, C-12, C-14, C-15).

• δ ~ 68 ppm: The hydroxyl-bearing carbon (C-3).

• δ ~ 51.5 ppm: The methyl ester carbon (-OCH₃).

• δ ~ 41 ppm: The methylene carbon adjacent to the carbonyl (C-2).

• δ ~ 22-35 ppm: A cluster of signals from the aliphatic methylene carbons. The bis-allylic carbon (C-13) is expected at the lower end of this range, around 25.6 ppm.

• δ ~ 14.1 ppm: The terminal methyl carbon (C-20).

2D NMR: Establishing Connectivity

¹H-¹H COSY: This experiment reveals proton-proton couplings, allowing us to trace out the carbon chain. Key expected correlations include:

• H-20 (δ 0.88) with H-19.

• The olefinic protons (H-11/H-12, H-14/H-15) with their respective allylic neighbors (H-10, H-13, H-16).

• The bis-allylic H-13 (δ 2.77) with the olefinic protons at C-12 and C-14.

• The H-3 proton (δ 4.05) with the H-2 and H-4 protons.

¹H-¹³C HSQC: This experiment definitively links each proton to its directly attached carbon, confirming the assignments made from the 1D spectra. For example, the proton signal at δ 3.67 ppm will correlate only with the carbon signal at δ 51.5 ppm, confirming the -OCH₃ group.

¹H-¹³C HMBC: The Key to the Puzzle: HMBC reveals long-range (2-3 bond) correlations, which are essential for connecting the different fragments of the molecule. This is the ultimate validation step.

Caption: Key HMBC correlations for structural confirmation.

• Methyl Ester Confirmation: A strong correlation from the methyl ester protons (H-OMe, δ 3.67) to the carbonyl carbon (C-1, δ 173) unambiguously connects the ester functionality.

• Hydroxyl Group Position: A correlation from the H-2 protons (δ 2.45) to the hydroxyl-bearing carbon C-3 (δ 68) places the hydroxyl group adjacent to C-2. A correlation from the H-3 proton (δ 4.05) to C-2 further confirms this.

• Diene System Position: The most critical correlations are from the bis-allylic protons (H-13, δ 2.77). These protons will show correlations to four olefinic carbons: C-11, C-12, C-14, and C-15. This pattern is definitive proof of the -CH=CH-CH₂-CH=CH- moiety and its location in the chain.

Data Summary

All assigned chemical shifts and key correlations should be compiled into a single, comprehensive table for reporting and reference.

Position	¹H Shift (δ, ppm)	¹H Mult.	¹H Int.	¹³C Shift (δ, ppm)	Key HMBC Correlations (from ¹H)
1	-	-	-	~173.0	H-2, H-OMe
OMe	~3.67	s	3H	~51.5	C-1
2	~2.45	dd	2H	~41.0	C-1, C-3, C-4
3	~4.05	m	1H	~68.0	C-2, C-4, C-5
4-9	~1.25-1.50	m	-	~22-35	-
10	~2.05	q	2H	~27.2	C-11, C-12
11	~5.35	m	1H	~128.0	C-10, C-13
12	~5.35	m	1H	~130.5	C-10, C-13, C-14
13	~2.77	t	2H	~25.6	C-11, C-12, C-14, C-15
14	~5.35	m	1H	~130.2	C-12, C-13, C-15, C-16
15	~5.35	m	1H	~128.5	C-13, C-16
16	~2.05	q	2H	~27.2	C-14, C-15
17-19	~1.25-1.40	m	-	~22-32	-
20	~0.88	t	3H	~14.1	C-18, C-19

Note: Exact chemical shifts can vary slightly based on solvent, concentration, and temperature.

Conclusion

The described multi-dimensional NMR workflow provides an unambiguous and robust method for the complete structural elucidation of Methyl 3-hydroxy-11,14-eicosadienoate. By systematically applying 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR techniques, one can confidently identify all constituent functional groups and, critically, establish their precise connectivity along the carbon backbone. The characteristic signals of the bis-allylic protons in the ¹H spectrum and their unique long-range correlations in the HMBC spectrum serve as definitive markers for the 1,4-diene system. This comprehensive approach ensures the highest level of scientific integrity and is indispensable for researchers in natural product chemistry, drug development, and lipidomics.

References

• Creative Biostructure. (n.d.). Using NMR to Study Lipid Structures in Biological Membranes. Retrieved from [Link]

• Gil, M., Samino, S., Barrilero, R., & Correig, X. (2019). Lipid Profiling Using H NMR Spectroscopy. National Genomics Data Center. Retrieved from [Link]

• Gil, M., Samino, S., Barrilero, R., & Correig, X. (2019). Lipid Profiling Using 1H NMR Spectroscopy. Methods in Molecular Biology, 2037, 35-47. Retrieved from [Link]

• University of Cambridge Department of Chemistry. (n.d.). How to make an NMR sample. Retrieved from [Link]

• Egan, C., et al. (2017). NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements. Journal of Visualized Experiments. Retrieved from [Link]

• ResearchGate. (n.d.). 13C-NMR spectrum of FAME. Retrieved from [Link]

• D'Amelia, R. P., et al. (2015). Application of 1H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures. World Journal of Chemical Education, 3(2), 46-50. Retrieved from [Link]

• Al-Hafid, R., & Greenfield, M. S. (2011). Lipid Profiling Using Two-Dimensional Heteronuclear Single Quantum Coherence NMR. Methods in Molecular Biology, 708, 331-344. Retrieved from [Link]

• Gerothanassis, I. P., et al. (2012). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 17(10), 12122-12162. Retrieved from [Link]

• AOCS Lipid Library. (2019). Saturated Fatty Acids and Methyl Esters. Retrieved from [Link]

• AOCS Lipid Library. (2014). 1H-NMR Spectroscopy of Fatty Acids and Their Derivatives. Retrieved from [Link]

• Pérez-Lara, Á., et al. (2020). A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditis elegans. Journal of Lipid Research, 61(3), 336-345. Retrieved from [Link]

• The Marine Lipids Lab. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Retrieved from [Link]

• ResearchGate. (n.d.). 1H-NMR spectrum of samples containing PUFA and other fatty acids in biodiesel. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR sequences used for lipidomics fingerprinting and associated.... Retrieved from [Link]

• Shaikh, S. R., & Wassall, S. R. (2014). How polyunsaturated fatty acids modify molecular organization in membranes: insight from NMR studies of model systems. Biochimica et Biophysica Acta, 1838(6), 1536-1545. Retrieved from [Link]

• Magritek. (n.d.). Characterizing fatty acids with advanced multinuclear NMR methods. Retrieved from [Link]

• Vlase, L., et al. (2011). Fatty acid composition of vegetable oils determined from 13C-NMR spectra. Revista de Chimie, 62(6), 627-632. Retrieved from [Link]

• Bejjani, J., et al. (2025). 13C position-specific isotopic analysis of fatty acid methyl esters using NMR with intramolecular isotopic referencing. Analytical and Bioanalytical Chemistry. Retrieved from [Link]

• Lane, A. N., et al. (2021). NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved Metabolomics. Metabolites, 11(4), 203. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Partial 2D multiplicity-edited HSQC NMR correlation map of the.... Retrieved from [Link]

• Siskos, M. G., et al. (2018). Structural Studies of Monounsaturated and ω-3 Polyunsaturated Free Fatty Acids in Solution with the Combined Use of NMR and DFT Calculations—Comparison with the Liquid State. Molecules, 23(10), 2465. Retrieved from [Link]

• PubChem. (n.d.). 11,14-Eicosadienoic acid, methyl ester. Retrieved from [Link]

• NIST WebBook. (n.d.). cis-11,14-Eicosadienoic acid, methyl ester. Retrieved from [Link]

• PubChem. (n.d.). Cis-11,14-eicosadienoic acid methyl ester. Retrieved from [Link]

• Folprecht, T., et al. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Molecules, 26(21), 6463. Retrieved from [Link]

• Jónasdóttir, H. S. (2019). Analysis of eicosanoids and related lipid mediators using mass spectrometry. Journal of Chromatography B, 1125, 121728. Retrieved from [Link]

• MDPI. (n.d.). Comparison of Lipid Measurements by Clinical Chemistry and NMR Spectroscopy. Retrieved from [Link]

Sources

• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. How to make an NMR sample [chem.ch.huji.ac.il]
• 5. NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements [jove.com]
• 6. researchgate.net [researchgate.net]
• 7. Lipid Profiling Using H NMR Spectroscopy. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 8. Lipid Profiling Using 1H NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. aocs.org [aocs.org]
• 11. ORGANIC SPECTROSCOPY INTERNATIONAL: 1H-NMR SPECTROSCOPY OF FATTY ACIDS AND THEIR DERIVATIVES [orgspectroscopyint.blogspot.com]
• 12. researchgate.net [researchgate.net]
• 13. bch.ro [bch.ro]

Application Note &amp; Protocol: A Validated Lipidomics Workflow for the Detection and Quantification of Hydroxylated Eicosanoids

Introduction: The Significance of Hydroxylated Eicosanoids in Biological Systems

Eicosanoids are a class of potent signaling molecules derived from the oxidation of 20-carbon polyunsaturated fatty acids, most notably arachidonic acid (AA).[1][2] This family of lipid mediators, which includes prostaglandins, thromboxanes, leukotrienes, and various hydroxylated derivatives, are critical regulators of a vast array of physiological and pathological processes.[1][2] Hydroxylated eicosanoids, such as hydroxyeicosatetraenoic acids (HETEs), are formed through the enzymatic action of cyclooxygenases (COXs), lipoxygenases (LOXs), and cytochrome P450 (CYP) enzymes.[3][4][5]

These molecules are key players in inflammation, immune responses, pain perception, blood pressure regulation, and tissue repair.[1][6] For instance, specific HETEs can act as pro-inflammatory mediators, while others are involved in the resolution of inflammation.[7] Given their central role in health and disease, the accurate detection and quantification of hydroxylated eicosanoids are of paramount importance in academic research, clinical diagnostics, and the development of novel therapeutics targeting inflammatory and cardiovascular diseases.[6] This application note provides a detailed, field-proven workflow for the robust analysis of hydroxylated eicosanoids in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Biochemical Context: The Eicosanoid Synthesis Pathways

Understanding the origin of hydroxylated eicosanoids is crucial for interpreting analytical results. The synthesis is initiated by the release of arachidonic acid from the cell membrane's phospholipid bilayer by phospholipase A2 (PLA2).[3][4][8] Subsequently, one of three major enzymatic pathways metabolizes the free arachidonic acid:

• Cyclooxygenase (COX) Pathway: Leads to the formation of prostaglandins and thromboxanes.[1][6]

• Lipoxygenase (LOX) Pathway: Produces leukotrienes, lipoxins, and various HETEs.[8]

• Cytochrome P450 (CYP) Pathway: Generates epoxyeicosatrienoic acids (EETs) and additional HETEs.[5][6]

The specific profile of hydroxylated eicosanoids produced can vary significantly depending on the cell type, stimulus, and physiological state, making their comprehensive analysis a powerful tool for understanding biological systems.

Caption: Simplified overview of the major eicosanoid synthesis pathways.

Experimental Workflow: From Sample to Data

The accurate analysis of hydroxylated eicosanoids is challenging due to their low endogenous concentrations, structural similarity (isomers), and susceptibility to ex vivo formation. The following workflow is designed to mitigate these challenges and ensure high-quality, reproducible data.

Caption: Comprehensive lipidomics workflow for hydroxylated eicosanoid analysis.

Part 1: Detailed Protocol for Sample Preparation

The goal of sample preparation is to isolate the hydroxylated eicosanoids from the complex biological matrix, remove interfering substances, and concentrate the analytes for sensitive detection.[9]

Sample Collection and Stabilization

Causality: Immediate stabilization is critical to prevent the artificial, ex vivo generation of eicosanoids by enzymes like COX and LOX, which can be activated during sample handling.[10]

Protocol:

• For plasma or serum collection, use tubes containing an anticoagulant (e.g., EDTA) and immediately add a cyclooxygenase inhibitor, such as indomethacin, to a final concentration of 10-15 µM.[10][11]

• Keep samples on ice at all times.[10]

• Centrifuge blood samples at 2,000 x g for 15 minutes at 4°C to separate plasma or serum.

• Immediately snap-freeze the collected plasma, serum, or other biological samples (e.g., cell culture supernatants, tissue homogenates) in liquid nitrogen and store at -80°C until extraction.

Internal Standard Spiking

Causality: The addition of stable isotope-labeled internal standards (SIL-IS) is essential for accurate quantification. These standards are chemically identical to the analytes of interest but have a different mass. They co-elute with the endogenous analytes and experience similar extraction efficiencies and matrix effects, allowing for reliable normalization.[12]

Protocol:

• Prior to extraction, spike a known amount of a commercially available deuterated eicosanoid internal standard mixture into each sample. The mixture should ideally contain a corresponding SIL-IS for each target analyte.

Solid-Phase Extraction (SPE)

Causality: SPE is a highly effective method for isolating eicosanoids from complex matrices like plasma, offering high recovery and removal of interfering substances such as phospholipids and proteins.[9][12][13] A reverse-phase C18 sorbent is commonly used for this purpose.[11][14]

Protocol (for Plasma):

• Acidification: Acidify 1 mL of plasma to a pH of approximately 3.5 with 2M hydrochloric acid (approximately 50 µL).[11][14] This step ensures that the carboxylic acid group of the eicosanoids is protonated, increasing their retention on the C18 column.

• Column Conditioning: Condition a C18 SPE cartridge (e.g., Strata-X) by washing with 3 mL of methanol followed by 3 mL of deionized water.[12][15]

• Sample Loading: Apply the acidified plasma to the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove polar impurities.[12][15]

• Elution: Elute the hydroxylated eicosanoids with 2 mL of methanol or methyl formate.[13]

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[16]

Optional: Derivatization for Enhanced Sensitivity

Causality: While modern LC-MS/MS systems offer excellent sensitivity, derivatization of the carboxylic acid group can improve ionization efficiency in positive ion mode, potentially increasing sensitivity by several orders of magnitude for certain analytes.[17] However, this adds an extra step and is often not necessary with current instrumentation.[9]

Part 2: Instrumental Analysis by UPLC-MS/MS

Ultra-performance liquid chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS) is the gold standard for the analysis of hydroxylated eicosanoids due to its high separation efficiency, sensitivity, and specificity.[18][19]

UPLC Separation

Causality: Chromatographic separation is crucial for resolving isomeric hydroxylated eicosanoids (e.g., 5-HETE, 12-HETE, 15-HETE), which have the same mass but different biological activities. A C18 reversed-phase column is typically employed for this purpose.[20] For enantiomeric separation, a chiral column may be necessary.[20][21]

Parameter	Typical Value	Rationale
Column	Reversed-phase C18 (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm)	Provides excellent separation of structurally similar eicosanoids.[22]
Mobile Phase A	Water with 0.1% formic acid or 0.05% acetic acid	Acid modifier to improve peak shape and ionization.[23][24]
Mobile Phase B	Acetonitrile/Methanol (1:1, v/v) or Acetonitrile/Isopropanol (1:1, v/v)	Organic solvents for eluting the hydrophobic analytes.[23][25]
Flow Rate	0.3 - 0.5 mL/min	Optimal for UPLC column dimensions.
Gradient	A multi-step gradient from ~40% B to 98% B over 10-20 minutes	Allows for the separation of a wide range of eicosanoids with varying polarities.[23]
Column Temp.	35 - 40 °C	Ensures reproducible retention times.[23]

Tandem Mass Spectrometry (MS/MS) Detection

Causality: Tandem mass spectrometry in the Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity. It involves selecting a specific precursor ion (the molecular ion of the analyte) and then monitoring a specific product ion generated by collision-induced dissociation. This precursor-product ion pair is highly specific to the target analyte.

Parameter	Typical Setting	Rationale
Ionization Mode	Negative Electrospray Ionization (ESI-)	Eicosanoids readily form [M-H]⁻ ions due to their carboxylic acid group.[20]
Capillary Voltage	3000 - 4500 V	Optimizes the formation of gas-phase ions.[23][25]
Source Temp.	200 - 525 °C	Facilitates desolvation of the analyte ions.[12][23]
Scan Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for targeted quantification.[12]
Collision Gas	Nitrogen or Argon	Used to induce fragmentation of the precursor ion.
Dwell Time	50 - 100 ms	The time spent monitoring each MRM transition.

Part 3: Data Processing and Analysis

The final stage of the workflow involves converting the raw instrument data into meaningful biological information.

Caption: Workflow for processing and analyzing lipidomics data.

Peak Integration and Quantification

Specialized software is used to process the raw LC-MS/MS data. Several commercial and open-source options are available, such as LipidFinder, LipidXplorer, and vendor-specific software.[26][27]

Process:

• Peak Detection and Integration: The software identifies and integrates the chromatographic peaks corresponding to the target analytes and their internal standards based on their retention times and MRM transitions.

• Calibration Curve: A calibration curve is generated by analyzing a series of standards of known concentrations.

• Quantification: The concentration of each endogenous hydroxylated eicosanoid is calculated by comparing its peak area ratio to its corresponding SIL-IS against the calibration curve.

Data Analysis and Interpretation

Once the concentrations are determined, statistical analysis can be performed to identify significant differences between experimental groups. This can involve univariate analyses (e.g., t-tests, ANOVA) or multivariate analyses (e.g., principal component analysis, PCA). The results can then be mapped onto biochemical pathways to gain insights into the underlying biological mechanisms.

Part 4: Method Validation for Trustworthiness

To ensure the reliability and reproducibility of the analytical data, the method must be validated according to guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA).[28][29][30]

Key Validation Parameters:

• Selectivity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample.

• Accuracy: The closeness of the measured concentration to the true concentration.

• Precision: The degree of agreement among individual measurements when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

• Recovery: The extraction efficiency of the analytical method.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Stability: The chemical stability of the analytes in the biological matrix under different storage and processing conditions.

For biomarker assays, it is crucial to consider the context of use and the unique challenges associated with endogenous compounds.[31][32]

Conclusion

This application note provides a comprehensive and scientifically grounded workflow for the detection and quantification of hydroxylated eicosanoids in biological samples. By following these detailed protocols and understanding the rationale behind each step, researchers, scientists, and drug development professionals can generate high-quality, reliable data to advance our understanding of the critical roles these lipid mediators play in health and disease. The self-validating nature of this workflow, incorporating stable isotope-labeled internal standards and adhering to rigorous validation principles, ensures the trustworthiness and reproducibility of the results.

References

• Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method. (n.d.). Google Cloud.

• Eicosanoid. (2023, December 26). In Wikipedia. Retrieved January 6, 2026, from [Link]

• McAnally, J. A., Gupta, A., Hyland, K., McAnally, J. A., & McAnally, J. A. (2009). Eicosanoid signalling pathways in the heart. Cardiovascular Research, 82(2), 240–249. [Link]

• Lipostar2 | Lab Software for Lipidomics Analysis. (n.d.). Waters Corporation. Retrieved January 6, 2026, from [Link]

• Ostermann, A. I., Willenberg, I., & Schebb, N. H. (2015). Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS. Analytical and Bioanalytical Chemistry, 407(5), 1403–1414. [Link]

• McAnally, J. A., Gupta, A., Hyland, K., McAnally, J. A., & McAnally, J. A. (2009). Eicosanoid signalling pathways in the heart. WashU Medicine Research Profiles. Retrieved January 6, 2026, from [Link]

• Eicosanoid Signaling. (n.d.). QIAGEN GeneGlobe. Retrieved January 6, 2026, from [Link]

• USFDA guidelines for bioanalytical method validation. (2015, June 16). SlideShare. Retrieved January 6, 2026, from [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018, May 24). FDA. Retrieved January 6, 2026, from [Link]

• Shinde, D. D., Kim, K. B., Lee, Y. R., Kim, H., & Shinde, P. B. (2019). Quantification of eicosanoids and their metabolites in biological matrices: a review. Bioanalysis, 11(20), 1857–1873. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022, November). FDA. Retrieved January 6, 2026, from [Link]

• Ferreirós, N., Homann, J., & Geisslinger, G. (2010). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Journal of Chromatography B, 878(21), 1775–1780. [Link]

• Lipidomics Data Analysis. (n.d.). Agilent. Retrieved January 6, 2026, from [Link]

• Bioanalytical Method Validation for Biomarkers Guidance. (2025, January 21). HHS.gov. Retrieved January 6, 2026, from [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, January 21). LinkedIn. Retrieved January 6, 2026, from [Link]

• Murphy, R. C. (2011). Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry. Prostaglandins & Other Lipid Mediators, 96(1-4), 3–11. [Link]

• LipidView software. (n.d.). SCIEX. Retrieved January 6, 2026, from [Link]

• LIQUID: an open-source software for identifying lipids in LC-MS/MS-based lipidomics data. (n.d.). Datahub. Retrieved January 6, 2026, from [Link]

• Eicosanoid Pathways. (2025, September 3). Sustainability Directory. Retrieved January 6, 2026, from [Link]

• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. (2021, July 29). MDPI. Retrieved January 6, 2026, from [Link]

• Brasher, C. J., et al. (2017). LipidFinder: A computational workflow for discovery of lipids identifies eicosanoid-phosphoinositides in platelets. JCI Insight, 2(7), e92646. [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. (2022, September 5). MDPI. Retrieved January 6, 2026, from [Link]

• Deems, R., Buczynski, M. W., Bowers-Gentry, R., Harkewicz, R., & Dennis, E. A. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. Methods in Enzymology, 432, 59-82. [Link]

• Yang, J., et al. (2015). Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials. Journal of Chromatography B, 993-994, 36–44. [Link]

• Tsikas, D. (2017). Liquid chromatography-tandem mass spectrometry analysis of eicosanoids and related compounds in cell models. Journal of Chromatography B, 1047, 30–43. [Link]

• Analysis of eicosanoids and related lipid mediators using mass spectrometry. (2025, August 5). Future Science. Retrieved January 6, 2026, from [Link]

• Deems, R., Buczynski, M. W., Bowers-Gentry, R., Harkewicz, R., & Dennis, E. A. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. LIPID MAPS. Retrieved January 6, 2026, from [Link]

• Targeted Lipidomics of Oxylipins (Oxygenated Fatty Acids). (n.d.). Waters Corporation. Retrieved January 6, 2026, from [Link]

• UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide. (2019, June 26). MDPI. Retrieved January 6, 2026, from [Link]

• Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia. (2020, December 2). MDPI. Retrieved January 6, 2026, from [Link]

• Wang, Y., et al. (2022). Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry. Scientific Reports, 12(1), 18898. [Link]

• Eicosanoid pathway and methodology workflow. (a) Metabolic pathways of... (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Buczynski, M. W., et al. (2010). Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis. Analytical Biochemistry, 400(1), 64–74. [Link]

• Lu, Y., et al. (2008). Metabolomics-Lipidomics of Eicosanoids and Docosanoids Generated By Phagocytes. Current Protocols in Immunology, 83(1), 14.23.1-14.23.23. [Link]

• Esterified eicosanoids: generation, characterization and function. (2011, September 1). Portland Press. Retrieved January 6, 2026, from [Link]

• A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids. (2012, May). Journal of Lipid Research, 53(5), 1026–1036. [Link]

• Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry. (2023, February 24). ACS Publications. Retrieved January 6, 2026, from [Link]

• Eicosanoids in inflammation in the blood and the vessel. (2022, November 11). Frontiers. Retrieved January 6, 2026, from [Link]

• Eicosanoids: Definition, classes, functions, synthesis. (2019, March 25). Microbe Notes. Retrieved January 6, 2026, from [Link]

Sources

• 1. Eicosanoid - Wikipedia [en.wikipedia.org]
• 2. microbenotes.com [microbenotes.com]
• 3. Eicosanoid signalling pathways in the heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. profiles.wustl.edu [profiles.wustl.edu]
• 5. Esterified eicosanoids: generation, characterization and function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 7. Eicosanoids in inflammation in the blood and the vessel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]
• 11. arborassays.com [arborassays.com]
• 12. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. arborassays.com [arborassays.com]
• 15. lipidmaps.org [lipidmaps.org]
• 16. researchgate.net [researchgate.net]
• 17. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 18. diposit.ub.edu [diposit.ub.edu]
• 19. UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide [mdpi.com]
• 20. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 24. A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids - PMC [pmc.ncbi.nlm.nih.gov]
• 25. lipidmaps.org [lipidmaps.org]
• 26. Lipidomics Databases and Software Tools for Biomedical Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 27. JCI Insight - LipidFinder: A computational workflow for discovery of lipids identifies eicosanoid-phosphoinositides in platelets [insight.jci.org]
• 28. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 29. fda.gov [fda.gov]
• 30. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 31. hhs.gov [hhs.gov]
• 32. labs.iqvia.com [labs.iqvia.com]

Application Notes and Protocols for the Use of Methyl 3-hydroxy-11,14-eicosadienoate as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Imperative for Precision in Bioanalysis

In the landscape of drug development and biomedical research, the accurate quantification of endogenous and exogenous compounds in complex biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a gold standard for such bioanalysis, offering high sensitivity and selectivity. However, the journey from sample collection to final data output is fraught with potential for variability. Ion suppression or enhancement, extraction inefficiencies, and instrument fluctuations can all compromise the integrity of the results. To navigate these challenges, the use of a suitable internal standard (IS) is not merely a recommendation but a cornerstone of robust and reliable bioanalytical methodology.[1][2] An ideal internal standard is a compound that is structurally and physicochemically similar to the analyte of interest but is not endogenously present in the sample.[2]

This application note provides a comprehensive guide to the use of Methyl 3-hydroxy-11,14-eicosadienoate as a specialized internal standard for the quantification of hydroxylated fatty acids and related lipid mediators. Its structural resemblance to various eicosanoids and other oxylipins makes it an excellent candidate to mimic the behavior of these analytes during sample preparation and analysis, thereby ensuring the accuracy and precision of the obtained results.

Physicochemical Properties of Methyl 3-hydroxy-11,14-eicosadienoate

While specific experimental data for Methyl 3-hydroxy-11,14-eicosadienoate is not extensively published, we can infer its properties from the closely related and well-characterized compound, Methyl 11,14-eicosadienoate. The addition of a hydroxyl group at the 3-position will increase its polarity.

Property	Estimated Value/Information	Source
Molecular Formula	C₂₁H₃₈O₃	Inferred
Molecular Weight	354.5 g/mol	Inferred
Appearance	Likely a colorless to pale yellow liquid	[3]
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dichloromethane.[4]	[4]
Storage	Store at -20°C for long-term stability.[4]	[4]

Rationale for Use as an Internal Standard

The selection of Methyl 3-hydroxy-11,14-eicosadienoate as an internal standard is predicated on several key principles of bioanalytical chemistry:

• Structural Analogy: The C20 fatty acid backbone with two double bonds and a hydroxyl group mirrors the structure of many biologically important signaling lipids, including certain prostaglandins, hydroxyeicosatetraenoic acids (HETEs), and other oxylipins. This structural similarity ensures that the internal standard and the analyte will have comparable extraction recoveries and chromatographic retention times.

• Co-elution and Matrix Effect Compensation: By co-eluting with the analytes of interest, Methyl 3-hydroxy-11,14-eicosadienoate experiences similar matrix effects (ion suppression or enhancement) in the mass spectrometer source.[2] This allows for accurate correction of these effects, leading to more precise quantification.

• Distinct Mass-to-Charge Ratio (m/z): As it is not an endogenous compound, its unique m/z allows for clear differentiation from the analytes of interest in the mass spectrometer.

Experimental Protocols

The following protocols provide a framework for the effective use of Methyl 3-hydroxy-11,14-eicosadienoate as an internal standard in a typical LC-MS/MS workflow for the analysis of hydroxylated eicosanoids from biological matrices.

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

The accurate preparation of the internal standard solutions is critical for the reliability of the entire analytical method.

Materials:

• Methyl 3-hydroxy-11,14-eicosadienoate

• High-purity solvent (e.g., ethanol, methanol, or acetonitrile)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated micropipettes

Procedure:

• Stock Solution (e.g., 1 mg/mL): a. Accurately weigh a precise amount (e.g., 1.0 mg) of Methyl 3-hydroxy-11,14-eicosadienoate using a calibrated analytical balance. b. Quantitatively transfer the weighed standard into a 1.0 mL Class A volumetric flask. c. Dissolve the standard in a suitable high-purity solvent (e.g., ethanol) and bring the volume to the mark. d. Cap the flask and vortex thoroughly to ensure complete dissolution. e. Store the stock solution in an amber vial at -20°C.

• Working Solution (e.g., 10 µg/mL): a. Perform a serial dilution of the stock solution to achieve the desired working concentration. For example, pipette 10 µL of the 1 mg/mL stock solution into a 1.0 mL volumetric flask. b. Dilute to the mark with the appropriate solvent (typically the initial mobile phase of the LC method). c. Vortex thoroughly. This working solution will be used to spike into samples, calibration standards, and quality controls.

Diagram: Workflow for Internal Standard Preparation

Caption: Solid-phase extraction for eicosanoid analysis.

LC-MS/MS Analysis

Liquid Chromatography:

• Column: A C18 reversed-phase column is typically used for the separation of eicosanoids.

• Mobile Phase: A gradient elution with water and acetonitrile or methanol, both containing a small amount of acid (e.g., 0.1% formic acid), is commonly employed. The gradient should be optimized to achieve good separation of the analytes of interest from potential interferences.

• Flow Rate: A flow rate of 0.2-0.5 mL/min is typical for standard analytical columns.

Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in negative ion mode is generally preferred for the analysis of eicosanoids due to the presence of the acidic carboxyl group.

• Detection: Multiple Reaction Monitoring (MRM) is the most common mode of operation for quantitative analysis. This involves monitoring a specific precursor ion to product ion transition for both the analyte and the internal standard.

Expected Fragmentation of Methyl 3-hydroxy-11,14-eicosadienoate:

The fragmentation of hydroxy fatty acid methyl esters in negative ion mode is well-characterized. For Methyl 3-hydroxy-11,14-eicosadienoate, the precursor ion would be the deprotonated molecule [M-H]⁻. Characteristic product ions would arise from cleavages adjacent to the hydroxyl group and neutral losses. A prominent fragment is often observed corresponding to the loss of water. [5]The specific MRM transitions should be determined by direct infusion of the standard into the mass spectrometer. A characteristic fragment for 3-hydroxy fatty acid methyl esters is often observed at m/z 103. [5]

Data Analysis and Quantification

The concentration of the analyte in the unknown sample is determined by comparing the peak area ratio of the analyte to the internal standard in the sample to the peak area ratios of the calibration standards. A calibration curve is constructed by plotting the peak area ratio (Analyte Area / Internal Standard Area) against the known concentration of the analyte in the calibration standards. The concentration of the analyte in the sample is then calculated from the regression equation of the calibration curve.

Diagram: Quantification Logic

Caption: Logic of internal standard-based quantification.

Method Validation

Any analytical method developed using this internal standard must be validated according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA). [6][7]Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured value to the true value and the degree of scatter between a series of measurements, respectively.

• Calibration Curve and Linearity: The relationship between the instrument response and the known concentration of the analyte.

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte and internal standard in the biological matrix and in solution under various storage and processing conditions.

Conclusion

Methyl 3-hydroxy-11,14-eicosadienoate is a valuable tool for the accurate and precise quantification of hydroxylated fatty acids and related lipid mediators by LC-MS/MS. Its structural similarity to these analytes allows for effective compensation of variability during sample preparation and analysis. The protocols outlined in this application note provide a robust framework for the implementation of this internal standard in a validated bioanalytical method. Adherence to these guidelines, coupled with a thorough understanding of the principles of internal standardization and method validation, will ensure the generation of high-quality, reliable data in your research and development endeavors.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link]

• Jouvene, C. C., & Serhan, C. N. (2019). Specialized Pro-Resolving Mediators and Eicosanoids- A Preferred Solid-Phase Extraction Protocol from Tissues and Biological Fluids. The Serhan Laboratory. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved from [Link]

• Deems, R., Buczynski, M. W., Bowers-Gentry, R., Harkewicz, R., & Dennis, E. A. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. Methods in Enzymology, 432, 59-82.

• U.S. Food and Drug Administration. (2013). FDA Draft Guidance for Industry - Bioanalytical Method Validation. Retrieved from [Link]

• Khan, S. A., et al. (2015). Mass spectrum and fragmentation pattern of 3-hydroxy tetradecanoic acid methyl ester at 18.05 min derived from lipid A extracted from indigenous S. Typhi strain AS-1. ResearchGate. Retrieved from [Link]

• Capella, P., & Zorzut, C. M. (1968). The mass spectra of the methyl esters trimethylsilyl ethers of aliphatic hydroxy acids. A facile method of double bond location. Analytical Chemistry, 40(10), 1458-1463.

• LGC. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

• Lee, S. H., et al. (2016). Liquid Chromatography-Mass Spectrometry-Based In Vitro Metabolic Profiling Reveals Altered Enzyme Expressions in Eicosanoid Metabolism.
• Thakare, R., et al. (2016). Quantification of eicosanoids and their metabolites in biological matrices: a review. Journal of Pharmaceutical and Biomedical Analysis, 129, 540-552.
• Valenta, H. (2020). Chemical Labeling Assisted Detection and Identification of Short Chain Fatty Acid Esters of Hydroxy Fatty Acid in Rat Colon and Cecum Contents. Metabolites, 10(10), 405.

• Jeol. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• PubChem. (n.d.). 11,14-Eicosadienoic acid, methyl ester. Retrieved from [Link]

• PubChem. (n.d.). Cis-11,14-eicosadienoic acid methyl ester. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 11,14-eicosadienoate, 2463-02-7. Retrieved from [Link]

• YouTube. (2025). Internal Standard Explained | Accurate Quantification in LC-MS/MS | QC/QA. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. CAS 2463-02-7: cis-11,14-eicosadienoic acid methyl*ester [cymitquimica.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. fda.gov [fda.gov]
• 7. fda.gov [fda.gov]

Application Notes and Protocols for the Enzymatic Assay of Methyl 3-hydroxy-11,14-eicosadienoate

Introduction

Methyl 3-hydroxy-11,14-eicosadienoate is a derivative of eicosadienoic acid, placing it within the broad and critically important class of lipid mediators known as eicosanoids. Eicosanoids, which include prostaglandins, thromboxanes, and leukotrienes, are key signaling molecules in a vast array of physiological and pathological processes, most notably inflammation, immune responses, and cardiovascular function.[1][2][3] The enzymatic conversion of polyunsaturated fatty acids is the central mechanism for the production of these potent signaling molecules.[4] The primary enzyme families responsible for initiating these cascades are the cyclooxygenases (COX) and lipoxygenases (LOX).[4]

Given the structural characteristics of Methyl 3-hydroxy-11,14-eicosadienoate, it is a putative substrate for enzymes within the eicosanoid biosynthesis pathways, such as specific isoforms of lipoxygenase or cyclooxygenase. An enzymatic assay for this substrate is therefore a valuable tool for researchers in drug discovery and development, enabling the screening of novel inhibitors or activators of these enzymes, and for scientists investigating the intricacies of lipid metabolism.

These application notes provide a detailed protocol for the enzymatic assay of Methyl 3-hydroxy-11,14-eicosadienoate, with a focus on spectrophotometric and fluorometric detection methods. The protocols are designed to be adaptable for use with purified enzymes or crude enzyme preparations from cell lysates or tissue homogenates.

Principle of the Assay

The enzymatic assay of Methyl 3-hydroxy-11,14-eicosadienoate is based on the quantification of the product formed by the action of an oxidative enzyme, such as a lipoxygenase or cyclooxygenase. Two primary detection methods are presented:

• Spectrophotometric Detection (for Lipoxygenase Activity): Lipoxygenases catalyze the insertion of molecular oxygen into polyunsaturated fatty acids, leading to the formation of hydroperoxy derivatives.[5] This reaction results in the formation of a conjugated diene system in the fatty acid backbone, which exhibits a characteristic strong absorbance at 234 nm.[6][7] The rate of increase in absorbance at 234 nm is directly proportional to the enzyme activity.[8]

• Fluorometric Detection (for Cyclooxygenase/Peroxidase Activity): Cyclooxygenases possess a peroxidase activity that can be harnessed for a fluorometric assay.[9][10][11] In the presence of a suitable probe, the peroxidase activity of the enzyme will oxidize the probe, leading to the generation of a highly fluorescent product.[10][12] The rate of increase in fluorescence is proportional to the enzyme's peroxidase activity. This method is highly sensitive and suitable for high-throughput screening.[9][10]

Materials and Reagents

Substrate Handling and Storage

Methyl 3-hydroxy-11,14-eicosadienoate, like other polyunsaturated fatty acid methyl esters (FAMEs), is susceptible to oxidation.[13][14] Proper handling and storage are critical for obtaining reliable and reproducible results.

Parameter	Recommendation	Rationale
Storage Temperature	-20°C or -80°C	To minimize oxidative degradation.[13]
Atmosphere	Store under an inert gas (e.g., argon or nitrogen)	To prevent oxidation by atmospheric oxygen.[13]
Container	Amber glass vial with a Teflon-lined cap	To protect from light and prevent contamination.[13]
Solvent for Stock	High-purity ethanol or DMSO	To ensure complete solubilization and minimize impurities.[13]

Protocol for Preparation of Substrate Stock Solution:

• Allow the vial of Methyl 3-hydroxy-11,14-eicosadienoate to equilibrate to room temperature before opening to prevent condensation.

• Under a stream of inert gas, dissolve the substrate in high-purity ethanol or DMSO to a final concentration of 10-100 mM.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in amber glass vials, purge with inert gas, and store at -80°C. Avoid repeated freeze-thaw cycles.

Reagents and Buffers

Reagent	Spectrophotometric Assay	Fluorometric Assay
Assay Buffer	0.1 M Tris-HCl, pH 8.0 or 0.2 M Borate Buffer, pH 9.0	0.1 M Tris-HCl, pH 8.0
Enzyme	Purified LOX or crude enzyme preparation	Purified COX or crude enzyme preparation
Substrate	Methyl 3-hydroxy-11,14-eicosadienoate	Methyl 3-hydroxy-11,14-eicosadienoate
Detection Reagent	-	Fluorometric Probe (e.g., ADHP)
Cofactor	-	Hematin
Positive Control	Linoleic acid or Arachidonic acid	Arachidonic acid
Inhibitor (Optional)	Known LOX inhibitor (e.g., nordihydroguaiaretic acid)	Known COX inhibitor (e.g., indomethacin)
Plate Type	UV-transparent 96-well plate	Black, flat-bottom 96-well plate

Experimental Protocols

Part 1: Spectrophotometric Assay for Lipoxygenase Activity

This protocol is designed to measure the activity of lipoxygenase enzymes by detecting the formation of conjugated dienes.

Workflow for Spectrophotometric LOX Assay:

Caption: Workflow for the spectrophotometric lipoxygenase assay.

Step-by-Step Procedure:

• Reagent Preparation:

  • Assay Buffer: Prepare 0.1 M Tris-HCl, pH 8.0 or 0.2 M Borate Buffer, pH 9.0. Ensure the buffer is at room temperature for the assay.

  • Enzyme Solution: Dilute the purified enzyme or crude lysate in cold assay buffer to the desired concentration. Keep the enzyme solution on ice.[6]

  • Substrate Working Solution: Dilute the Methyl 3-hydroxy-11,14-eicosadienoate stock solution in assay buffer to a final concentration of 250 µM. The final concentration in the assay will be 125 µM.[6]

• Assay Procedure:

  • Set up a UV-compatible 96-well plate.

  • Add the following to each well:

    Component	Volume
    Assay Buffer	X µL
    Enzyme Solution	Y µL

    | Total Volume | 100 µL |

  • For inhibitor studies, pre-incubate the enzyme with the inhibitor for 5-10 minutes at room temperature before adding the substrate.

  • Initiate the reaction by adding 100 µL of the 250 µM substrate working solution to each well.

  • Immediately place the plate in a microplate reader and measure the absorbance at 234 nm every 30 seconds for 5-10 minutes.

• Data Analysis:

  • Determine the rate of the reaction by calculating the change in absorbance per minute (ΔAbs/min) from the linear portion of the curve.

  • Enzyme activity can be calculated using the Beer-Lambert law (ε of hydroperoxy-eicosanoids is ~25,000 M⁻¹cm⁻¹).

Part 2: Fluorometric Assay for Cyclooxygenase/Peroxidase Activity

This protocol is suitable for measuring the peroxidase activity of COX enzymes and is adaptable for high-throughput screening.

Workflow for Fluorometric COX Assay:

Caption: Simplified overview of the eicosanoid biosynthesis pathways.

Understanding where a specific enzyme and its substrate fit within this pathway is crucial for interpreting the biological significance of assay results. For instance, inhibition of an enzyme that metabolizes Methyl 3-hydroxy-11,14-eicosadienoate could have profound effects on inflammatory processes.

References

• Elabscience. (n.d.). Cyclooxygenase (COX) Activity Fluorometric Assay Kit (E-BC-F050). Retrieved from [Link]

• MetwareBio. (n.d.). Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism. Retrieved from [Link]

• themedicalbiochemistrypage.org. (2023). Eicosanoid Metabolism: Prostaglandins, Thromboxanes, Leukotrienes, and Lipoxins. Retrieved from [Link]

• Ghosh, S., et al. (2011). An Integrated Model of Eicosanoid Metabolism and Signaling Based on Lipidomics Flux Analysis.

• Microbe Notes. (2019). Eicosanoids: Definition, classes, functions, synthesis. Retrieved from [Link]

• MetwareBio. (n.d.). Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method. Retrieved from [Link]

• Assay Genie. (n.d.). Cyclooxygenase (COX) Activity Assay Kit (Fluorometric) (BN00779). Retrieved from [Link]

• ResearchGate. (n.d.). Procedure for assay of 15-lipoxygenase inhibition. Retrieved from [Link]

• Biocompare. (n.d.). Lipoxygenase Assay Kits. Retrieved from [Link]

• MDPI. (2015). Development of an Enzyme-Based Thin-Layer Chromatographic Assay for the Detection of Cyclooxygenase-2 Inhibitors. Molecules, 20(8), 13888-13897.
• National Institutes of Health. (2012). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry.
• Springer. (2012). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. Methods in Molecular Biology, 965, 39-53.
• ResearchGate. (2007).
• PubMed. (1992). Visible spectrophotometric assay, purification, and molecular properties of a lipoxygenase from eggplant (Solanum melongena Linne) fruits. Bioscience, Biotechnology, and Biochemistry, 56(5), 797-801.
• Cereals & Grains Association. (2007).

• Assay Genie. (n.d.). Lipoxygenase (LOX) Activity Assay Kit (MAES0269). Retrieved from [Link]

• National Institutes of Health. (2010). A continuous fluorescent enzyme assay for early steps of lipid A biosynthesis. Analytical Biochemistry, 401(2), 256-262.
• National Institutes of Health. (2017). 15-Lipoxygenase inhibition of Commelina benghalensis, Tradescantia fluminensis, Tradescantia zebrina. Pharmacognosy Magazine, 13(Suppl 3), S521–S525.
• Mercuria. (n.d.). Fatty Acid Methyl Ester (FAME / Biodiesel)
• ResearchGate. (2013). Tissue Lipid Analysis with Enzymatic Reagents. Clinical Biochemistry, 46(1-2), 4-5.
• Wratislavia-Biodiesel S.A. (2015).
• International Journal of ChemTech Research. (2016). Lipoxygenase Inhibitory Assay of Averrhoa carambola L. Leaves Extract. 9(5), 40-45.

• Protheragen. (n.d.). Enzyme Substrates. Retrieved from [Link]

• Frontiers. (2020). Inhibition of Soybean 15-Lipoxygenase and Human 5-Lipoxygenase by Extracts of Leaves, Stem Bark, Phenols and Catechols Isolated From Lithraea caustica (Anacardiaceae). Frontiers in Pharmacology, 11, 584288.

• BellBrook Labs. (2023). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved from [Link]

• Assay Genie. (n.d.). Lipid Metabolism. Retrieved from [Link]

• Acme-Hardesty. (2010).
• ResearchGate. (1969). Stability of unsaturated methyl esters of fatty acids on surfaces. Lipids, 4(3), 224-227.

• The Good Scents Company. (n.d.). methyl 11,14-eicosadienoate. Retrieved from [Link]

• NIST. (n.d.). cis-11,14-Eicosadienoic acid, methyl ester. Retrieved from [Link]

Sources

• 1. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 2. Eicosanoid Metabolism: Prostaglandins, Thromboxanes, Leukotrienes, and Lipoxins - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 3. microbenotes.com [microbenotes.com]
• 4. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism [metwarebio.com]
• 5. biocompare.com [biocompare.com]
• 6. researchgate.net [researchgate.net]
• 7. 15-Lipoxygenase inhibition of Commelina benghalensis, Tradescantia fluminensis, Tradescantia zebrina - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Cyclooxygenase (COX) Activity Assay Kit (Fluorometric) (ab204699) | Abcam [abcam.com]
• 11. caymanchem.com [caymanchem.com]
• 12. Cyclooxygenase (COX) Activity Fluorometric Assay Kit - Elabscience® [elabscience.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the Asymmetric Synthesis of Chiral 3-Hydroxy Fatty Acid Esters

Introduction: The Significance of Chiral 3-Hydroxy Fatty Acid Esters

Chiral 3-hydroxy fatty acids and their corresponding esters are a pivotal class of molecules, distinguished by a hydroxyl group at the C3 position. These compounds are not merely synthetic curiosities; they are integral components of various biologically active natural products and serve as crucial chiral building blocks in the pharmaceutical industry. Their applications span from being key fragments in the synthesis of complex natural products like the marine-derived lipopeptide fellutamide B to acting as precursors for potent enzyme inhibitors. The stereochemistry of the hydroxyl group is paramount, as different enantiomers often exhibit markedly different biological activities. Consequently, the development of robust and highly stereoselective synthetic methodologies to access these molecules in enantiomerically pure form is of utmost importance for researchers in organic synthesis, medicinal chemistry, and drug development.

This comprehensive guide provides an in-depth exploration of several field-proven methodologies for the asymmetric synthesis of chiral 3-hydroxy fatty acid esters. We will delve into the mechanistic underpinnings of each approach, offering detailed, step-by-step protocols and practical insights to empower researchers to confidently apply these techniques in their own laboratories. The methodologies covered include biocatalytic reductions, chiral auxiliary-mediated aldol reactions, and catalytic asymmetric reductions, each offering unique advantages in terms of scalability, substrate scope, and stereochemical control.

Methodology 1: Biocatalytic Asymmetric Reduction of β-Keto Esters using Baker's Yeast

Biocatalysis has emerged as a powerful and environmentally benign approach to asymmetric synthesis. Whole-cell biocatalysts, such as baker's yeast (Saccharomyces cerevisiae), are particularly attractive due to their low cost, ready availability, and the presence of a multitude of oxidoreductase enzymes. These enzymes can catalyze the reduction of prochiral ketones to chiral alcohols with high enantioselectivity. The reduction of β-keto esters using baker's yeast is a classic and highly effective method for producing chiral 3-hydroxy fatty acid esters.[1][2][3][4]

Scientific Principle

The enzymatic machinery within baker's yeast contains various keto reductases that utilize nicotinamide adenine dinucleotide (NADH) or its phosphate (NADPH) as a hydride source to reduce the carbonyl group of the β-keto ester. The chirality of the active site of these enzymes dictates the facial selectivity of the hydride attack on the prochiral ketone, leading to the formation of one enantiomer of the corresponding 3-hydroxy ester in excess. The stereochemical outcome can be influenced by factors such as the yeast strain, substrate structure, and reaction conditions. To enhance the stereoselectivity, genetic engineering of baker's yeast to overexpress specific reductases with desired stereoselectivities has been successfully explored.[1]

Experimental Workflow: Baker's Yeast Reduction

Caption: Workflow for the biocatalytic reduction of a β-keto ester using baker's yeast.

Detailed Protocol: Asymmetric Reduction of Methyl 3-Oxododecanoate

Materials:

• Methyl 3-oxododecanoate

• Baker's Yeast (Saccharomyces cerevisiae), active dry

• Sucrose

• Deionized Water

• Ethyl Acetate

• Anhydrous Magnesium Sulfate

• Celite®

• Silica Gel for column chromatography

• Hexane

• Ethyl Acetate

Procedure:

• Yeast Activation: In a 1 L Erlenmeyer flask equipped with a magnetic stir bar, dissolve 60 g of sucrose in 200 mL of warm (35-40 °C) deionized water. Add one packet (approximately 7 g) of active dry baker's yeast. Stir the mixture gently for about 1 hour at room temperature. During this time, the onset of fermentation should be evident by the evolution of carbon dioxide.

• Substrate Addition: Dissolve 2.0 g of methyl 3-oxododecanoate in a minimal amount of ethanol (approximately 2-3 mL) and add it dropwise to the fermenting yeast mixture.

• Reaction: Stir the reaction mixture vigorously at room temperature for 48 hours. It is advisable to lightly cap the flask or use a fermentation lock to allow CO2 to escape while preventing contamination.

• Work-up: After 48 hours, add approximately 20 g of Celite® to the reaction mixture and stir for 15 minutes to create a filterable slurry. Filter the mixture through a pad of Celite® in a Büchner funnel. Wash the filter cake with 100 mL of deionized water, followed by 100 mL of ethyl acetate.

• Extraction: Transfer the combined filtrate to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic extracts.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the chiral methyl 3-hydroxydodecanoate.

Data and Analysis

Substrate	Product	Yield (%)	Enantiomeric Excess (ee %)
Methyl 3-oxododecanoate	Methyl (R)-3-hydroxydodecanoate	65-75	>95%

Yields and ee values are representative and can vary based on reaction scale and conditions.

The enantiomeric excess of the product can be determined by chiral High-Performance Liquid Chromatography (HPLC) after derivatization with a suitable chiral auxiliary or by using a chiral stationary phase.[5][6][7][8][9]

Methodology 2: Chiral Auxiliary-Mediated Asymmetric Aldol Reaction

The Evans aldol reaction is a powerful and reliable method for the stereoselective synthesis of β-hydroxy carbonyl compounds.[10][11][12][13] This methodology employs a chiral auxiliary, typically an oxazolidinone, to direct the stereochemical course of the aldol addition of an enolate to an aldehyde. The high degree of diastereoselectivity is achieved through a well-organized, chair-like six-membered transition state. Subsequent removal of the chiral auxiliary furnishes the desired chiral 3-hydroxy ester.

Scientific Principle

The key to the Evans aldol reaction's success lies in the formation of a Z-enolate, which is achieved by using a boron Lewis acid, such as dibutylboron triflate (Bu₂BOTf), in the presence of a tertiary amine. This Z-enolate then reacts with an aldehyde via a Zimmerman-Traxler transition state. The bulky substituent on the chiral auxiliary effectively shields one face of the enolate, forcing the aldehyde to approach from the less hindered face. This facial bias dictates the absolute stereochemistry of the newly formed stereocenters.

Reaction Mechanism: Evans Aldol Reaction

Caption: Mechanistic pathway of the Evans asymmetric aldol reaction.

Detailed Protocol: Synthesis of (R)-3-Hydroxydodecanoic Acid Derivative

Part A: Acylation of the Chiral Auxiliary

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C under an argon atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the mixture for 15 minutes, then add decanoyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by flash chromatography to yield the N-decanoyloxazolidinone.

Part B: Asymmetric Aldol Reaction

• To a solution of the N-decanoyloxazolidinone (1.0 eq) in anhydrous dichloromethane at 0 °C under an argon atmosphere, add dibutylboron triflate (1.1 eq) followed by triethylamine (1.2 eq).

• Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

• Add a solution of acetaldehyde (1.5 eq) in anhydrous dichloromethane dropwise.

• Stir the reaction at -78 °C for 2 hours, then allow it to warm to 0 °C over 1 hour.

• Quench the reaction by adding a pH 7 phosphate buffer. Extract with dichloromethane.

• Dry the combined organic layers, concentrate, and purify by flash chromatography to obtain the aldol adduct.

Part C: Auxiliary Cleavage and Esterification

• Dissolve the aldol adduct in a 4:1 mixture of THF and water. Cool to 0 °C and add a solution of lithium hydroxide (2.0 eq) and hydrogen peroxide (4.0 eq).

• Stir the mixture at 0 °C for 4 hours.

• Quench the excess peroxide with sodium sulfite solution.

• Extract the chiral auxiliary with dichloromethane. Acidify the aqueous layer with 1M HCl and extract the product with ethyl acetate.

• Dry the organic layer and concentrate to obtain the chiral 3-hydroxydodecanoic acid.

• To obtain the methyl ester, dissolve the acid in a mixture of methanol and toluene and treat with (trimethylsilyl)diazomethane until a persistent yellow color is observed. Quench with acetic acid and concentrate to obtain the methyl (R)-3-hydroxydodecanoate.

Data and Analysis

Aldehyde	Chiral Auxiliary	Diastereomeric Ratio (syn:anti)	Yield (%)
Acetaldehyde	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	>98:2	80-90

Diastereomeric ratio and yield are representative for the aldol addition step.

Methodology 3: Catalytic Asymmetric Reduction via Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a highly enantioselective method for the reduction of prochiral ketones to chiral secondary alcohols.[14][15][16][17][18] This reaction utilizes a chiral oxazaborolidine catalyst, derived from a chiral amino alcohol (often proline), in the presence of a stoichiometric borane source, such as borane-dimethyl sulfide complex (BMS). Its predictability, high enantioselectivity, and operational simplicity have made it a widely used tool in asymmetric synthesis.

Scientific Principle

The CBS catalyst and borane form a complex in which the Lewis acidic boron atom of the catalyst coordinates to the carbonyl oxygen of the ketone. This coordination orients the ketone in a sterically defined manner. The borane, activated by coordination to the Lewis basic nitrogen of the catalyst, then delivers a hydride to the carbonyl carbon via an intramolecular, six-membered ring transition state. The facial selectivity of the hydride transfer is dictated by the stereochemistry of the chiral catalyst, leading to the formation of the desired enantiomer of the alcohol.

Experimental Workflow: CBS Reduction

Caption: General workflow for the CBS reduction of a β-keto ester.

Detailed Protocol: Asymmetric Reduction of Methyl 3-Oxododecanoate

Materials:

• Methyl 3-oxododecanoate

• (R)-(+)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Silica Gel for column chromatography

• Hexane

• Ethyl Acetate

Procedure:

• Reaction Setup: To a flame-dried, two-necked round-bottom flask under an argon atmosphere, add a solution of methyl 3-oxododecanoate (1.0 eq) in anhydrous THF.

• Catalyst Addition: Add the (R)-(+)-2-Methyl-CBS-oxazaborolidine solution (0.1 eq) to the flask.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Borane Addition: Add the borane-dimethyl sulfide complex (0.6 eq) dropwise over 30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the mixture at -78 °C for 2 hours.

• Quenching: Slowly and carefully quench the reaction by the dropwise addition of methanol at -78 °C.

• Work-up: Allow the mixture to warm to room temperature. Concentrate the solvent under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the chiral methyl (R)-3-hydroxydodecanoate.

Data and Analysis

Substrate	Catalyst	Yield (%)	Enantiomeric Excess (ee %)
Methyl 3-oxododecanoate	(R)-Me-CBS	85-95	>98%

Yield and ee values are representative and can be influenced by the purity of reagents and strict adherence to anhydrous conditions.

Synthesis of a Key Precursor: Methyl 3-Oxododecanoate

A reliable supply of the β-keto ester starting material is crucial for the successful application of the reduction methodologies described above. Methyl 3-oxododecanoate can be synthesized from methyl laurate via a Claisen condensation reaction.[19][20][21][22][23]

Detailed Protocol: Synthesis of Methyl 3-Oxododecanoate

• Enolate Formation: In a flame-dried flask under argon, prepare a solution of sodium methoxide (1.2 eq) in anhydrous THF. Add methyl acetate (1.2 eq) dropwise at 0 °C and stir for 30 minutes.

• Claisen Condensation: Add a solution of methyl laurate (1.0 eq) in anhydrous THF to the enolate solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by pouring it into a mixture of ice and 1M HCl. Extract with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by vacuum distillation to obtain methyl 3-oxododecanoate.

Conclusion and Future Perspectives

The asymmetric synthesis of chiral 3-hydroxy fatty acid esters is a well-developed field offering a variety of powerful and reliable methodologies. The choice of a particular method will depend on factors such as the desired stereoisomer, the scale of the synthesis, the availability of starting materials and reagents, and the desired level of stereocontrol.

• Biocatalytic reductions with baker's yeast offer a green and cost-effective approach, particularly for the synthesis of (R)-3-hydroxy esters.

• Chiral auxiliary-mediated aldol reactions , such as the Evans aldol reaction, provide excellent diastereoselectivity and access to syn-aldol products.

• Catalytic asymmetric reductions , exemplified by the CBS reduction, are highly enantioselective and operationally simple for a wide range of β-keto esters.

Future developments in this field will likely focus on the discovery of new and more efficient catalysts, both biocatalytic and chemocatalytic, with broader substrate scopes and even higher stereoselectivities. The development of one-pot procedures that combine multiple synthetic steps will also be a key area of research, aiming to improve the overall efficiency and sustainability of these important transformations. The continued innovation in asymmetric synthesis will undoubtedly facilitate the discovery and development of new therapeutics and other valuable chiral molecules derived from 3-hydroxy fatty acid esters.

References

• Stewart, J. D. (2001). Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast. PubMed. [Link]

• Stewart, J. D., et al. (2001). Baker's Yeast-Mediated Reductions of α-Keto Esters and an α-Keto-β-Lactam. Two Routes to the Paclitaxel Side Chain. The Journal of Organic Chemistry. [Link]

• Roberts, S. M., & Poignant, G. (2002). Asymmetric Reduction of Ketones Using Bakers' Yeast. In Catalysts for Fine Chemical Synthesis: Hydrolysis, Oxidation and Reduction (Vol. 1). John Wiley & Sons, Ltd. [Link]

• Patterson, J., & Sigurdsson, S. T. (2001). Use of Enzymes in Organic Synthesis: Reduction of Ketones by Baker's Yeast Revisited. Journal of Chemical Education. [Link]

• Musa, A., & Zohri, M. (2013). Baker's yeast catalyzed asymmetric reduction of prochiral ketones in different reaction mediums. ACG Publications. [Link]

• Wikipedia contributors. (2023, March 16). Aldol reaction. In Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Wang, X., et al. (2007). Asymmetric organocatalytic epoxidations and hydroperoxidations of α,β-unsaturated ketones. Universität zu Köln. [Link]

• Chem-Station. (2014, April 18). Evans Aldol Reaction. Chem-Station Int. Ed.[Link]

• De Simone, A., & Gualandi, A. (2020). Advances in Asymmetric Epoxidation of α,β-Unsaturated Carbonyl Compounds: The Organocatalytic Approach. Catalysts. [Link]

• NROChemistry. (n.d.). Corey-Bakshi-Shibata Reduction: Mechanism & Examples. NROChemistry. [Link]

• Marigo, M., et al. (2005). Asymmetric organocatalytic epoxidation of alpha,beta-unsaturated aldehydes with hydrogen peroxide. PubMed. [Link]

• Organic Chemistry Explained. (2024, March 26). Evans Auxiliaries and a Friend for Aldol Reactions [Video]. YouTube. [Link]

• Sánchez, S., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Journal of Separation Science. [Link]

• Organic Chemistry Portal. (n.d.). Asymmetric Organocatalytic Epoxidation of α,β-Unsaturated Aldehydes with Hydrogen Peroxide. Organic Chemistry Portal. [Link]

• Marigo, M., et al. (2005). Asymmetric Organocatalytic Epoxidation of α,β-Unsaturated Aldehydes with Hydrogen Peroxide. ResearchGate. [Link]

• Christie, W. W. (2019, July 23). The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. [Link]

• Organic Chemistry. (2020, March 21). Corey-Bakshi-Shibata (CBS) Reduction [Video]. YouTube. [Link]

• Northrup, A. B., & MacMillan, D. W. C. (2002). The First Direct and Enantioselective Cross-Aldol Reaction of Aldehydes. MacMillan Group, Princeton University. [Link]

• Mbah, C. J. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Methyl Laurate (CAS 111-82-0) in Organic Synthesis: A Key Intermediate. Chemical Synthesis. [Link]

• Wang, Y., et al. (2014). Synthesis of methyl laurate catalyzed by bronsted acid ionic liquids. Journal of Chemical and Pharmaceutical Research. [Link]

• SigutLabs. (2023, February 16). Reagent of the month – CBS oxazaborolidine. SigutLabs. [Link]

• Joyce, L. A., et al. (2013). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. NIH Public Access. [Link]

• Yopi, et al. (2018). Bioconversion Studies of Methyl Laurate to Dodecanedioic Acid using a Wild-type of Candida tropicalis. MATEC Web of Conferences. [Link]

• Simakova, I., et al. (2017). Methyl laurate, lauric acid, dodecanal and dodecanol-1 conversions over... ResearchGate. [Link]

Sources

• 1. Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. acgpubs.org [acgpubs.org]
• 5. uma.es [uma.es]
• 6. aocs.org [aocs.org]
• 7. heraldopenaccess.us [heraldopenaccess.us]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Aldol reaction [chemistrynewlight.blogspot.com]
• 12. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 13. youtube.com [youtube.com]
• 14. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 15. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. m.youtube.com [m.youtube.com]
• 18. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 19. nbinno.com [nbinno.com]
• 20. jocpr.com [jocpr.com]
• 21. matec-conferences.org [matec-conferences.org]
• 22. medchemexpress.com [medchemexpress.com]
• 23. researchgate.net [researchgate.net]

Topic: A Senior Application Scientist's Guide to Sample Preparation for Mass Spectrometry of Hydroxylated Lipids

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroxylated lipids, a prominent subgroup of oxylipins, are critical signaling molecules involved in a myriad of physiological and pathological processes, including inflammation, immune response, and tissue repair. Accurate quantification and structural elucidation of these low-abundance, often transient, analytes by mass spectrometry (MS) are paramount for advancing biomedical research and drug development. However, their inherent instability and complex biological matrices present significant pre-analytical challenges. This guide provides a comprehensive framework for the robust preparation of hydroxylated lipids from biological samples. It moves beyond a simple recitation of steps to explain the causality behind critical choices in sample handling, extraction, optional hydrolysis, and chemical derivatization, ensuring a self-validating protocol. By integrating field-proven insights with authoritative references, this document serves as a detailed protocol and a strategic guide for researchers aiming for accuracy and reproducibility in hydroxylated lipid analysis.

The Critical Importance of Pre-Analytical Integrity

The journey to accurate hydroxylated lipid analysis begins long before the sample reaches the mass spectrometer. These molecules are highly susceptible to enzymatic and non-enzymatic degradation, which can artificially alter their profiles. The primary goal of initial sample handling is to preserve the in vivo lipidomic snapshot.

Causality Behind Experimental Choices:

• Enzymatic Activity: Upon cell lysis or tissue disruption, phospholipases and other lipolytic enzymes are released, which can rapidly metabolize lipids.[1][2]

• Auto-oxidation: Polyunsaturated fatty acid (PUFA) precursors to hydroxylated lipids are prone to non-enzymatic oxidation, creating artifacts that can be mistaken for biologically relevant compounds. This process is accelerated by exposure to oxygen, light, and metal ions.[2][3]

Protocol 1.1: Best Practices for Sample Collection and Stabilization

• Rapid Processing: Process tissue or biofluid samples immediately upon collection. If immediate processing is not possible, flash-freeze samples in liquid nitrogen and store them at -80°C. Avoid repeated freeze-thaw cycles.[2][4]

• Quenching Enzymatic Activity:

  • For biofluids (e.g., plasma), collect samples in tubes containing anticoagulants (e.g., EDTA) and immediately add antioxidants. A common choice is butylated hydroxytoluene (BHT) to a final concentration of ~100 µM to inhibit radical chain reactions.[5][6]

  • For tissue samples, homogenization should occur in ice-cold solvents containing antioxidants. Some protocols advocate for heat treatment to irreversibly denature lipases, though this must be carefully validated for the analytes of interest.[2]

• Inert Environment: During extraction and processing, work under a stream of inert gas (nitrogen or argon) whenever possible to minimize exposure to oxygen.[6] Use amber glass vials or tubes wrapped in foil to protect samples from light.[2]

Extraction and Purification: Isolating Hydroxylated Lipids

The extraction method must efficiently isolate hydroxylated lipids from a complex matrix of proteins, salts, and other more abundant lipid classes. The two primary strategies are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Liquid-Liquid Extraction (LLE)

LLE partitions lipids into an organic phase, leaving polar contaminants in the aqueous phase. While classic methods like Folch and Bligh & Dyer are effective, they use chlorinated solvents.[7][8] A modern, safer alternative using methyl-tert-butyl ether (MTBE) is now widely adopted.[8]

Protocol 2.1: MTBE-Based Liquid-Liquid Extraction

• Homogenization: To 100 µL of sample (e.g., plasma), add 1.5 mL of Methanol containing internal standards and antioxidants (e.g., BHT). Vortex thoroughly.

• Phase Separation: Add 5 mL of MTBE. Vortex for 10 minutes at 4°C. Add 1.25 mL of high-purity water to induce phase separation. Vortex for 1 minute.

• Lipid Recovery: Centrifuge at 1,000 x g for 10 minutes. The upper, lipid-containing organic phase is carefully collected.[8] The use of MTBE is advantageous as its lower density places the lipid layer on top, simplifying collection and reducing contamination risk.[8]

• Drying: Evaporate the collected organic phase to dryness under a gentle stream of nitrogen.

Solid-Phase Extraction (SPE)

SPE is the gold standard for purifying oxylipins, offering superior cleanup and the ability to concentrate low-abundance analytes.[5][9] It is particularly effective for complex matrices like plasma.[1] The choice of sorbent is critical and typically involves reversed-phase (e.g., C18) or polymer-based materials (e.g., Oasis HLB), which retain lipids while allowing polar contaminants to pass through.[10]

Protocol 2.2: Solid-Phase Extraction for Hydroxylated Lipids

• Sample Preparation: Acidify the sample (e.g., plasma diluted with water) to a pH of ~3.0-3.5 with formic or acetic acid. This protonates the carboxylic acid groups on the lipids, increasing their retention on reversed-phase sorbents.

• Column Conditioning: Condition an SPE cartridge (e.g., Oasis HLB, 30 mg) by sequentially passing 1 mL of methanol followed by 1 mL of water (acidified to the same pH as the sample). Do not allow the column to dry.

• Sample Loading: Slowly load the prepared sample onto the SPE cartridge.

• Washing: Wash the column with 1 mL of a low-organic solvent mixture (e.g., 95:5 water:methanol) to remove salts and other highly polar interferences.

• Elution: Elute the hydroxylated lipids with 1-2 mL of a high-organic solvent, such as methanol or acetonitrile. Some protocols use ethyl acetate for a more selective elution.

• Drying: Evaporate the eluate to dryness under nitrogen. The sample is now ready for derivatization or direct analysis.

Table 1: Comparison of LLE and SPE for Hydroxylated Lipid Extraction

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitioning between immiscible liquids	Partitioning between a solid stationary phase and a liquid mobile phase
Selectivity	Lower; co-extracts a broad range of lipids	Higher; can be tailored with specific sorbents and wash steps
Concentration	Limited concentration factor	High concentration factor, ideal for trace analytes[5]
Throughput	Can be laborious for many samples	High-throughput with 96-well plate formats[1][9]
Ideal Use Case	General lipidome profiling, initial cleanup	Targeted analysis of low-abundance lipids (e.g., oxylipins)[5]

Optional Step: Hydrolysis of Esterified Lipids

Hydroxylated fatty acids can be esterified within complex lipids like phospholipids or triglycerides.[10] To analyze the total pool of a specific hydroxylated fatty acid, a chemical hydrolysis step is required to cleave the ester bond and release the free acid.

Causality Behind Experimental Choices:

• Acid-catalyzed hydrolysis is a robust and straightforward method for cleaving ester linkages across various lipid classes, including glycerophospholipids and sphingolipids, ensuring a comprehensive release of fatty acids.[11][12]

Protocol 3.1: Acid Hydrolysis for Total Fatty Acid Analysis

• Reaction Setup: Reconstitute the dried lipid extract in 1 mL of 0.5 M HCl in an acetonitrile:water mixture (9:1, v/v).[12]

• Incubation: Seal the vial tightly and heat at 100°C for 45 minutes.[12]

• Extraction: After cooling, add 1 mL of chloroform (or hexane) and 0.5 mL of water. Vortex to mix.

• Recovery: Centrifuge to separate the phases. Collect the lower organic phase containing the now-liberated free fatty acids.

• Drying: Evaporate the solvent under nitrogen. The sample can then be further purified by SPE as described in Protocol 2.2.

Enhancing Mass Spectrometric Detection: Chemical Derivatization

While some hydroxylated lipids can be analyzed directly, derivatization is often employed to enhance analytical performance, particularly for improving ionization efficiency in LC-MS or increasing volatility for GC-MS.[13]

Causality Behind Experimental Choices:

• LC-MS: The carboxylic acid group on free fatty acids can be derivatized to introduce a permanently charged or easily ionizable moiety. This significantly boosts signal intensity in electrospray ionization (ESI), improving limits of detection by orders of magnitude.[14][15]

• GC-MS: Hydroxylated lipids are not sufficiently volatile for GC analysis. Derivatization is mandatory. The carboxyl group is converted to a methyl ester (FAME), and the hydroxyl group is converted to a trimethylsilyl (TMS) ether to block polar sites and increase volatility.[16][17]

Protocol 4.1: Derivatization for Enhanced LC-MS/MS Sensitivity

This protocol uses 2-dimethylaminoethylamine (DMED) to "charge-tag" the carboxylic acid, which has been shown to increase detection sensitivity by 7- to 72-fold.[14]

• Reagent Preparation: Prepare a solution of 10 mg/mL N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and 10 mg/mL DMED in a suitable solvent like acetonitrile.

• Reaction: Reconstitute the dried lipid extract in 50 µL of the reagent solution.

• Incubation: Incubate at 60°C for 30 minutes.

• Quenching & Dilution: Stop the reaction by adding a small volume of water or mobile phase A. The sample is now ready for LC-MS/MS analysis.

Workflow Visualization

A clear understanding of the experimental sequence is vital for successful implementation.

Caption: High-level workflow for hydroxylated lipid sample preparation.

Caption: Detailed step-by-step Solid-Phase Extraction (SPE) protocol.

Final Reconstitution and Analysis

The final, critical step is to reconstitute the dried, purified (and derivatized) sample in a solvent that is compatible with the initial mobile phase of the liquid chromatography system. This ensures good peak shape and prevents the analyte from precipitating on the column. A typical reconstitution solvent for reversed-phase chromatography is a mixture of methanol, acetonitrile, and water.

By following these detailed protocols and understanding the scientific principles behind them, researchers can establish a robust and reproducible workflow, paving the way for high-quality mass spectrometry data and impactful discoveries in the field of lipidomics.

References

• Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry.Methods in Molecular Biology, 2021.
• Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry.PubMed Central (PMC) - NIH.
• Examples of the most commonly used types of solid-phase extraction...
• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples.PubMed Central (PMC) - NIH.
• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples.MDPI.
• Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry.PubMed Central (PMC) - NIH.
• Glial Biologist's Guide to Mass Spectrometry‐Based Lipidomics: A Tutorial From Sample Preparation to D
• Sensitive analysis of fatty acid esters of hydroxy fatty acids in biological lipid extracts by shotgun lipidomics after one-step derivatiz
• Highly sensitive determination of fatty acid esters of hydroxyl fatty acids by liquid chromatography-mass spectrometry.
• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements.NIH.
• Sample Preparation in Lipidomics: Methodological Foundations.
• Mass Spectrometry Based on Chemical Derivatization Has Brought Novel Discoveries to Lipidomics: A Comprehensive Review.PubMed.
• Quantitative release of fatty acids from lipids by a simple hydrolysis procedure.Journal of Lipid Research.
• Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silyl
• Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity.PubMed Central (PMC) - NIH.
• Sample Processing Methods for Lipidomics Research.
• Extraction, chromatographic and mass spectrometric methods for lipid analysis.PubMed Central (PMC) - NIH.
• Protocol for Lipid Identification by Untargeted Tandem Mass Spectrometry Coupled with Ultra-High-Pressure Liquid Chromatography.
• Liquid Chromatography-Mass Spectrometry (LC-MS)
• Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity.MDPI.
• Quantitative release of fatty acids from lipids by a simple hydrolysis procedure.PubMed.
• Key Considerations for Stabilizing Oxidation-Prone Lipid-Based Drug Delivery Systems.American Pharmaceutical Review.

Sources

• 1. Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. mdpi.com [mdpi.com]
• 5. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 7. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative release of fatty acids from lipids by a simple hydrolysis procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mass Spectrometry Based on Chemical Derivatization Has Brought Novel Discoveries to Lipidomics: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples [mdpi.com]
• 16. Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing in HPLC of 3-Hydroxy Fatty Acid Esters

Welcome to our dedicated guide for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I understand that achieving symmetrical, Gaussian peaks is paramount for accurate quantification and robust method development. Peak tailing, a common frustration in HPLC, can be particularly prevalent when analyzing polar molecules like 3-hydroxy fatty acid esters. This guide provides in-depth, field-proven insights to diagnose and resolve these issues, moving from simple system checks to advanced chemical optimizations.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for my 3-hydroxy fatty acid ester analysis?

A1: Peak tailing is a chromatographic phenomenon where a peak is asymmetrical, having a trailing edge that extends back towards the baseline.[1] A perfect, symmetrical peak is described as Gaussian and has a tailing factor (Tf) of 1.0. A Tf value greater than 1.2 is generally considered significant tailing and can compromise the accuracy of your results by making it difficult for data systems to correctly integrate the peak area and determine where the peak ends.[1]

For 3-hydroxy fatty acid esters, this issue is particularly common due to their chemical structure. These molecules possess polar functional groups (the hydroxyl and ester groups) that can engage in undesirable secondary interactions with the stationary phase.[2] This leads to a portion of the analyte molecules being retained longer than the main band, resulting in a "tail".[3]

Q2: What are the primary chemical causes of peak tailing for these specific analytes?

A2: The most frequent cause is secondary interactions between your analyte and the stationary phase, especially when using common silica-based C18 columns.[2] The main culprits are:

• Silanol Interactions: Silica-based columns have residual silanol groups (Si-OH) on their surface.[4] These silanols can be deprotonated (Si-O⁻) at mobile phase pH levels above approximately 3, creating negatively charged sites.[5][6] The polar hydroxyl group of your 3-hydroxy fatty acid ester can interact with these sites via hydrogen bonding or ion-exchange mechanisms, causing tailing.[4][7]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, it can exacerbate silanol interactions.[1][5] For acidic compounds like fatty acids (if any hydrolysis of the ester occurs), a pH close to their pKa results in a mixed population of ionized and non-ionized molecules, leading to distorted peaks.[1][5]

• Trace Metal Contamination: Trace metals like iron or aluminum within the silica matrix of the column can "activate" nearby silanol groups, making them more acidic and increasing their interaction with polar analytes, which worsens peak tailing.[3][6]

Systematic Troubleshooting Guide

When encountering peak tailing, a systematic approach is crucial. The following guide is structured as a decision tree, starting with the most common and easily resolved issues.

Visualizing the Troubleshooting Workflow

This diagram outlines the logical steps to diagnose the source of peak tailing.

Caption: A step-by-step decision tree for troubleshooting peak tailing.

Step 1: Differentiating Between Systemic and Chemical Issues

Q3: How do I know if the problem is with my HPLC system or a specific chemical interaction?

A3: Observe your entire chromatogram.

• If ALL peaks are tailing: This typically points to a physical or system-wide problem.[1] Common causes include a void at the head of the column, or excessive extra-column volume (e.g., overly long or wide-diameter tubing between the injector, column, and detector).[2][5][8]

• If ONLY the 3-hydroxy fatty acid ester peak (or a few specific polar analytes) is tailing: This strongly suggests a chemical issue, namely the secondary interactions discussed earlier.[1]

Step 2: Addressing Chemical Interaction Issues

If you suspect a chemical interaction is the root cause, the following optimizations are key.

Q4: My sample concentration is high. Could this be the problem?

A4: Yes, this is known as mass overload . Injecting too much sample can saturate the active sites on the stationary phase, leading to a distorted peak, often with a tail.[1][2][9]

• Troubleshooting Step: Dilute your sample by a factor of 10 and re-inject. If the peak shape improves and the tailing factor decreases, you have identified mass overload as a contributing factor.[10]

Q5: How can I use the mobile phase to eliminate tailing?

A5: Mobile phase optimization is the most powerful tool to combat secondary silanol interactions. The goal is to create an environment where these interactions are suppressed.

Visualizing the Analyte-Silanol Interaction

This diagram illustrates the chemical interaction that causes peak tailing for 3-hydroxy fatty acids.

Caption: Undesirable interaction between the analyte and the column stationary phase.

Parameter Optimization Table

Parameter	Recommended Action	Rationale
Mobile Phase pH	Lower the pH to 2.5 - 3.0	At low pH, silanol groups (Si-OH) are fully protonated and neutral, which minimizes their ability to interact with the polar analyte via ion-exchange.[6][7][8][10] This is the most effective way to reduce tailing for polar/basic compounds.
Buffer Concentration	Increase to 25-50 mM	A higher buffer concentration can help "mask" the residual silanol sites, reducing the opportunity for the analyte to interact with them.[8] It also ensures a stable pH across the column.
Organic Modifier	Switch from Methanol to Acetonitrile	Acetonitrile is less viscous and can sometimes provide sharper peaks. While modifier choice also affects selectivity, it's worth evaluating if pH adjustments are insufficient.[5]
Ion-Pairing Reagent	Add a cationic ion-pair reagent	For challenging separations, a reagent like tetrabutylammonium (TBA) can be added to the mobile phase. The TBA⁺ ions pair with the ionized Si-O⁻ sites, effectively shielding them from the analyte. This is an advanced but highly effective technique.[11][12]

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment

Objective: To prepare a buffered mobile phase at pH 2.7 to suppress silanol interactions.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile

• Potassium dihydrogen phosphate (KH₂PO₄)

• Orthophosphoric acid (H₃PO₄, 85%)

• 0.22 µm or 0.45 µm membrane filters

Procedure:

• Prepare Aqueous Buffer (25 mM):

  • Weigh 3.40 g of KH₂PO₄ and dissolve it in 1.0 L of HPLC-grade water.

• Adjust pH:

  • Place the buffer solution on a magnetic stirrer.

  • While monitoring with a calibrated pH meter, add 85% phosphoric acid dropwise until the pH reaches 2.7.

• Filter and Degas:

  • Filter the aqueous buffer through a 0.45 µm filter to remove particulates.

  • Degas the buffer using sonication or vacuum degassing.

• Prepare Final Mobile Phase:

  • Mix the filtered, degassed buffer with acetonitrile at the ratio required by your method (e.g., 50:50 v/v).

• Equilibrate System:

  • Flush the HPLC system with the new mobile phase for at least 15-20 minutes or until the baseline is stable before injecting your sample.

Protocol 2: Using a Cationic Ion-Pair Reagent

Objective: To mask active silanol sites using Tetrabutylammonium (TBA) as an ion-pairing reagent. Note: Ion-pairing reagents are not typically compatible with mass spectrometry.

Materials:

• Mobile phase prepared as per your existing method.

• Tetrabutylammonium phosphate (TBAP) or Tetrabutylammonium hydroxide (TBAOH).

Procedure:

• Prepare Reagent Stock:

  • Prepare a 0.5 M stock solution of your chosen TBA salt in HPLC-grade water.

• Add to Mobile Phase:

  • Add the TBA stock solution to the aqueous component of your mobile phase to achieve a final concentration of 5-10 mM. For example, to make 1 L of mobile phase with a 5 mM TBA concentration, add 10 mL of the 0.5 M stock solution.

• Adjust pH (Crucial):

  • After adding the ion-pairing reagent, re-adjust the pH of the aqueous mobile phase to your desired setpoint. The addition of the reagent can alter the pH.

• Prepare Final Mobile Phase:

  • Mix the aqueous phase containing the ion-pair reagent with your organic modifier.

• Dedicate the Column:

  • Once a column is used with an ion-pairing reagent, it should be dedicated to that application, as the reagent can be difficult to wash out completely.

• Equilibrate Thoroughly:

  • Equilibrate the column with the new mobile phase for an extended period (30-60 minutes) to ensure the stationary phase is fully saturated with the ion-pairing reagent.

Step 3: Evaluating Hardware and Column Chemistry

Q6: I've optimized my mobile phase, but still see some tailing. What's next?

A6: If mobile phase optimization is not sufficient, the issue may lie with the column itself.

• Use a Modern, End-Capped Column: Older columns (Type A silica) have a higher concentration of acidic silanol groups.[6] Modern columns are typically made with high-purity Type B silica and are "end-capped." End-capping is a process that chemically bonds a small, non-polar group (like trimethylsilyl) to many of the residual silanols, making them inert and unable to cause secondary interactions.[3][13] Using a high-quality, end-capped C18, or a polar-embedded phase column, can significantly improve peak shape for polar analytes.[5][14]

• Consider a Guard Column: A guard column is a small, sacrificial column placed before your main analytical column.[9] It protects the analytical column from strongly retained impurities in the sample matrix that can bind to the column inlet and create active sites, causing peak distortion.[15]

• Check for Column Degradation: Columns can degrade over time, especially if used with aggressive pH conditions or contaminated samples.[2][9] If the column is old or has been used extensively, it may need to be replaced.

References

• uHPLCs. (2024, October 21). HPLC Tailing Peaks All You Like to Know. Available at: [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Available at: [Link]

• Crawford Scientific. The Theory of HPLC Column Chemistry. Available at: [Link]

• AOCS. (2019, July 23). Fatty Acid Analysis by HPLC. Available at: [Link]

• Crawford Scientific. (2018, November 28). The Importance of Understanding Secondary Interactions When Analysing Peptides. Available at: [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Available at: [Link]

• Shimadzu. (2009). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Available at: [Link]

• Restek Corporation. (2018, January 3). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [Video]. YouTube. Available at: [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it? Available at: [Link]

• LCGC International. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Available at: [Link]

• Labcompare.com. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Available at: [Link]

• Christie, W.W. (2020, September 6). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. Available at: [Link]

• Loba Chemie. Ion Pairing Reagents For Hplc. Available at: [Link]

• Element Lab Solutions. Peak Tailing in HPLC. Available at: [Link]

• LCGC International. (2017, January 18). Back to Basics: The Role of pH in Retention and Selectivity. Available at: [Link]

• alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. Available at: [Link]

• uHPLCs. (2025, April 19). Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions. Available at: [Link]

• ResearchGate. Effect of mobile phase pH on basic, acidic and neutral compounds. Available at: [Link]

• Gara, S., et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Biomolecules, 10(8), 1092. Available at: [Link]

• GROM. HPLC Troubleshooting Guide. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. chromtech.com [chromtech.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. uhplcs.com [uhplcs.com]
• 10. labcompare.com [labcompare.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. Ion Pairing Reagents For Hplc [lobachemie.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. chromanik.co.jp [chromanik.co.jp]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Optimizing Derivatization of Methyl 3-hydroxy-11,14-eicosadienoate

Welcome to the technical support guide for the derivatization of Methyl 3-hydroxy-11,14-eicosadienoate. This resource is designed for researchers, analytical scientists, and drug development professionals who are working with this and similar hydroxy fatty acid methyl esters (FAMEs). Our goal is to provide practical, in-depth solutions to common challenges encountered during sample preparation for chromatographic analysis, particularly Gas Chromatography-Mass Spectrometry (GC-MS).

Part 1: Foundational Concepts & Frequently Asked Questions (FAQs)

This section addresses the fundamental principles and common queries related to the derivatization of hydroxy-FAMEs.

Q1: Why is derivatization essential for the GC-MS analysis of Methyl 3-hydroxy-11,14-eicosadienoate?

Answer: Derivatization is a critical sample preparation step that chemically modifies an analyte to make it suitable for analysis. For Methyl 3-hydroxy-11,14-eicosadienoate, the primary reasons are:

• To Increase Volatility: The free hydroxyl (-OH) group on the molecule is polar and can form hydrogen bonds. This hydrogen bonding increases the boiling point of the compound, making it non-volatile and unsuitable for GC analysis, which requires compounds to be in the gas phase.[1][2] Derivatization replaces the active hydrogen of the hydroxyl group with a non-polar group, breaking these intermolecular forces and significantly increasing volatility.

• To Enhance Thermal Stability: At the high temperatures of the GC inlet and column, compounds with free hydroxyl groups can dehydrate or degrade, leading to inaccurate quantification and the formation of artifact peaks. Derivatized analogues are generally more thermally stable.[3]

• To Improve Chromatographic Peak Shape: The polarity of the hydroxyl group can cause interactions with active sites (e.g., free silanols) on the GC column and liner. This leads to peak tailing, reduced resolution, and poor sensitivity. By masking the polar group, derivatization minimizes these interactions, resulting in sharper, more symmetrical peaks.[2]

Q2: What are the primary derivatization strategies for a hydroxy-FAME like this?

Answer: The hydroxyl group is the primary target for derivatization. The two most effective and widely adopted strategies are silylation and acylation/alkylation , each with specific reagents and applications.

• Silylation: This is the most common method for derivatizing hydroxyl groups. It involves replacing the active hydrogen of the -OH group with a silyl group, typically a trimethylsilyl (TMS) group, to form a silyl ether.[1][4]

  • Common Reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a highly popular choice, often used with a catalyst like 1% Trimethylchlorosilane (TMCS).[1][5][6] N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is another effective alternative.

• Pentafluorobenzyl (PFB) Esterification/Alkylation: This method involves reacting the hydroxyl group with Pentafluorobenzyl bromide (PFBBr). The resulting PFB ether derivative is highly electronegative.

  • Primary Application: This technique is not just for improving chromatography but is a powerful tool for drastically increasing sensitivity. PFB derivatives are excellent for analysis by GC-MS using Negative Chemical Ionization (NCI), which can lower detection limits by orders of magnitude compared to standard Electron Ionization (EI).[7][8]

Part 2: Strategy Selection & Optimization

Choosing the right derivatization agent is critical and depends on your analytical goals, instrumentation, and sample matrix.

Decision Workflow for Derivatization

The following diagram outlines a logical workflow for selecting the appropriate derivatization strategy.

Caption: Decision workflow for selecting a derivatization method.

Comparison of Common Derivatization Agents

The table below summarizes the key characteristics of the most relevant derivatization agents for this application.

Reagent	Derivative Formed	Key Advantages	Troubleshooting & Considerations
BSTFA + 1% TMCS	Trimethylsilyl (TMS) Ether	- Robust, widely used, and highly effective for hydroxyl groups.[1]- Reagent and byproducts are highly volatile, minimizing interference with early-eluting peaks.[5]- TMCS catalyst increases the reactivity of BSTFA, which is useful for sterically hindered alcohols.[5][6]	- EXTREMELY sensitive to moisture. All glassware must be dry, and samples should be anhydrous.[1][9]- TMS ethers can be susceptible to hydrolysis; samples should be analyzed promptly or stored under anhydrous conditions.[10][11]- May require heating (e.g., 60-70°C) for complete reaction.[1][9]
PFBBr	Pentafluorobenzyl (PFB) Ether	- Creates derivatives with excellent electron-capturing properties, enabling ultra-sensitive detection by GC-NCI-MS.[7][8]- Derivatives are generally stable.[8]- Versatile reagent for various functional groups.[12]	- The reagent itself can contain impurities that may interfere with analysis; may require purification.[13]- Reaction requires a catalyst (e.g., an organic base) and specific solvent conditions (e.g., acetonitrile).[14]- PFBBr is a strong lachrymator and must be handled in a fume hood.[5]

Part 3: Troubleshooting Guide for Silylation Reactions

Silylation with BSTFA is powerful but can be prone to issues if not performed carefully.

Q3: My silylation reaction is incomplete, showing a low yield of the derivatized product. What went wrong?

Answer: This is the most common issue and is almost always traced back to one of three factors:

• Presence of Moisture: This is the primary culprit. Silylating reagents like BSTFA react voraciously with water.[1] Any trace moisture in your sample, solvent, or glassware will consume the reagent, leaving less available for your analyte.

  • Solution: Ensure all glassware is oven-dried or silanized. Use high-purity, anhydrous solvents. If your sample is an extract, ensure it is dried completely (e.g., under a stream of nitrogen) before adding the reagent.[9]

• Reagent Quality and Stoichiometry: The derivatizing agent degrades over time, especially after the vial has been opened multiple times.

  • Solution: Use a fresh vial of BSTFA if possible. Always ensure a significant molar excess of the derivatization reagent is used to drive the reaction to completion.

• Insufficient Reaction Time or Temperature: While some primary alcohols react quickly at room temperature, hindered or less reactive hydroxyl groups require energy to react completely.[6]

  • Solution: A common starting point is heating the reaction at 60-70°C for 30-60 minutes.[1][9] If the reaction is still incomplete, you can cautiously increase the time or temperature, monitoring for potential degradation of the analyte.

Q4: I see the peak for my derivatized product, but also a smaller peak for the underivatized molecule and some extraneous peaks. What are these?

Answer: This indicates either an incomplete reaction or the presence of artifacts.

• Underivatized Analyte: Seeing the original Methyl 3-hydroxy-11,14-eicosadienoate points to an incomplete reaction. Refer to the solutions in Q3.

• Reagent-Related Peaks: Injecting the derivatization reagent and solvent alone (a "reagent blank") is crucial. BSTFA and its byproducts are volatile and can appear as peaks in the chromatogram, though they typically elute very early.[5]

• Sample Matrix Artifacts: If your sample is complex (e.g., from a biological extract), other molecules with active hydrogens (other alcohols, carboxylic acids) will also be derivatized. This is expected. The specificity of mass spectrometry is key to distinguishing your target analyte from these other derivatized matrix components.

Q5: My derivatized samples give a strong signal initially, but the response decreases significantly if I re-run them the next day. How can I improve stability?

Answer: This is a classic sign of derivative instability. TMS ethers are susceptible to hydrolysis, meaning they can react with trace amounts of water (even from the atmosphere) to revert to the original alcohol.[10][11]

• Immediate Analysis: The best practice is to analyze silylated samples as soon as possible after the reaction is complete.

• Anhydrous Storage: If storage is unavoidable, tightly cap the autosampler vial immediately after the reaction and cooling. Store at low temperatures (e.g., 4°C or -20°C) in a desiccator to minimize exposure to atmospheric moisture.

• Consider a More Stable Derivative: If stability remains a persistent issue, using a bulkier silylating agent (e.g., to form a tert-butyldimethylsilyl (TBDMS) ether) can provide greater stability against hydrolysis, though these reagents are less reactive and may require more stringent reaction conditions.[15][16]

Part 4: Validated Experimental Protocols

These protocols provide detailed, step-by-step methodologies for the derivatization of Methyl 3-hydroxy-11,14-eicosadienoate.

General Experimental Workflow

Caption: General workflow for derivatization prior to GC-MS analysis.

Protocol 1: Silylation with BSTFA + 1% TMCS

This protocol is a robust method for routine analysis and quantification by GC-EI-MS.

Materials:

• Sample containing Methyl 3-hydroxy-11,14-eicosadienoate

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Anhydrous pyridine or acetonitrile

• 2 mL autosampler vials with PTFE-lined caps

• Heating block or oven

• Nitrogen gas line for evaporation

Procedure:

• Sample Preparation: Place a known amount of the sample (typically 10-100 µg of the analyte in solution) into a 2 mL autosampler vial.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of dry nitrogen gas. This step is critical to remove all water.[9]

• Reagent Addition: Add 50 µL of anhydrous pyridine (or acetonitrile) to redissolve the residue. Then, add 50 µL of BSTFA + 1% TMCS to the vial.[1][17] A molar excess of the reagent is essential.

• Reaction: Immediately cap the vial tightly to prevent atmospheric moisture from entering. Vortex for 10-15 seconds.

• Incubation: Place the vial in a heating block or oven set to 70°C for 60 minutes to ensure the reaction goes to completion.[1][9][17]

• Cooling & Analysis: Remove the vial and allow it to cool to room temperature. Do not open the vial. The sample is now ready for direct injection into the GC-MS system.

Protocol 2: Derivatization with Pentafluorobenzyl Bromide (PFBBr)

This protocol is designed to create PFB ethers for ultra-sensitive analysis by GC-NCI-MS.

Materials:

• Sample containing Methyl 3-hydroxy-11,14-eicosadienoate

• Pentafluorobenzyl bromide (PFBBr), 10% solution in acetonitrile

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous acetonitrile

• Hexane

• Ultrapure water

Procedure:

• Sample Preparation: Place the sample into a 2 mL vial and evaporate to complete dryness under a stream of dry nitrogen.

• Reagent Addition: Add 100 µL of anhydrous acetonitrile to the dried sample. Add 10 µL of DIPEA (catalyst) and 10 µL of the 10% PFBBr solution.[14]

• Reaction & Incubation: Cap the vial tightly, vortex, and heat at 60°C for 30-60 minutes.[14]

• Work-up: After cooling to room temperature, add 500 µL of hexane and 500 µL of ultrapure water to the vial. Vortex vigorously for 30 seconds to partition the PFB derivative into the organic (hexane) layer and remove excess reagents and catalyst into the aqueous layer.

• Extraction: Allow the layers to separate. Carefully transfer the upper hexane layer to a clean autosampler vial.

• Drying & Analysis: The hexane extract can be concentrated if necessary. The sample is now ready for injection into the GC-MS.

References

• Jones, P. M., & Bennett, M. J. (2010). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. Methods in Molecular Biology, 603, 229-43.
• Jones, P., & Bennett, M. J. (n.d.).
• BenchChem. (2025).
• Sebekova, K., et al. (n.d.). Analysis of 3-hydroxy fatty acids of 10, 12, 14, 16, and 18 carbon...
• Cyberlipid. (n.d.).

• Hankins, J. V., et al. (n.d.). Gas chromatography/mass spectrometry (GC/MS) analysis of hydroxylated... ResearchGate. [Link]

• Supelco. (n.d.).
• Jones, P., & Bennett, M. J. (n.d.). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry. Semantic Scholar.
• Shay, D. E., & Slife, C. W. (1995). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry.
• Sigma-Aldrich. (n.d.).
• Michigan State University Mass Spectrometry Core. (2019). Protocol MSU_MSMC_010: Extraction of short chain fatty acids (SCFAs)
• Zhang, Y., et al. (2022). A complementary method with PFBBr-derivatization based on a GC-EI-MS platform for the simultaneous quantitation of short-, medium- and long-chain fatty acids in murine plasma and feces samples. Analytical Methods, 14(4), 385-395.
• Tsikas, D. (2017). Pentafluorobenzyl bromide - A versatile derivatization agent in chromatography and mass spectrometry: II. Analysis of organic acids and bases, and comparison with other perfluorinated reagents.
• Tsikas, D. (2017). Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates.
• BenchChem. (2025). Silyl Ether Protecting Groups: A Comparative Guide to Stability in Acidic and Basic Media. Benchchem.com.
• Tsikas, D., et al. (2019). Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine. Molecules, 24(18), 3359.
• Sprecher, H. (1967). Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. Journal of Lipid Research, 8(3), 196-201.
• Sprecher, H. (1967). Synthesis of eicosa-2-trans-8,11,14-a11 cis-tetraenoic acid=3-14C and... Journal of Lipid Research, 8, 196-201.
• He, H. (2018). How to do successful derivatization of sterol?
• Schummer, C., et al. (2009). Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta, 77(4), 1473-1482.
• Sigma-Aldrich. (n.d.).
• Wurl, S. (2019). Precipitation after derivatization with BSTFA?
• Wikipedia. (n.d.). Silyl ether. en.wikipedia.org.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 3. FA derivatization | Cyberlipid [cyberlipid.gerli.com]
• 4. researchgate.net [researchgate.net]
• 5. gcms.cz [gcms.cz]
• 6. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 7. A complementary method with PFBBr-derivatization based on a GC-EI-MS platform for the simultaneous quantitation of short-, medium- and long-chain fatty acids in murine plasma and feces samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Pentafluorobenzyl bromide - A versatile derivatization agent in chromatography and mass spectrometry: II. Analysis of organic acids and bases, and comparison with other perfluorinated reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 14. Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine [mdpi.com]
• 15. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Silyl ether - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]

preventing degradation of Methyl 3-hydroxy-11,14-eicosadienoate during storage

Welcome to the technical support center for Methyl 3-hydroxy-11,14-eicosadienoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on preventing the degradation of this valuable compound during storage. By understanding the underlying chemical principles and adopting rigorous handling protocols, you can ensure the integrity and reliability of your experimental results.

Introduction: The Challenge of Storing Polyunsaturated Fatty Acid Esters

Methyl 3-hydroxy-11,14-eicosadienoate is a polyunsaturated fatty acid (PUFA) methyl ester. Its structure, characterized by two double bonds and a hydroxyl group, makes it susceptible to degradation through oxidation and hydrolysis.[1] The presence of double bonds in the carbon chain makes the molecule particularly vulnerable to attack by oxygen, leading to the formation of various oxidation products that can compromise its biological activity and experimental outcomes.[1][2] This guide provides a comprehensive framework for mitigating these degradation pathways.

Part 1: Troubleshooting Guide

This section addresses specific issues you might encounter during the storage and handling of Methyl 3-hydroxy-11,14-eicosadienoate.

Issue 1: Unexpected Peaks in Chromatographic Analysis (HPLC/GC)

Symptom: Your HPLC or GC analysis shows new, unexpected peaks that were not present in the initial analysis of the compound.

Probable Cause: This is a classic sign of degradation. The new peaks likely represent oxidation or hydrolysis products. The double bonds at the 11th and 14th positions are primary sites for oxidation, leading to the formation of hydroperoxides, which can further break down into aldehydes, ketones, and other secondary oxidation products.[3][4] The ester group can also be hydrolyzed to the parent carboxylic acid and methanol.[5]

Solution Workflow:

• Confirm Degradation:

  • Mass Spectrometry (MS): Couple your HPLC or GC to a mass spectrometer to identify the molecular weights of the unknown peaks. This can help in tentatively identifying degradation products.[6][7]

  • Control Sample: If available, analyze a freshly prepared or newly purchased sample of Methyl 3-hydroxy-11,14-eicosadienoate to confirm that the extraneous peaks are not artifacts of your analytical method.

• Isolate the Cause:

  • Review Storage Conditions:

    • Temperature: Was the sample stored at the recommended -20°C or lower?[8] Temperature fluctuations can accelerate degradation.

    • Atmosphere: Was the sample stored under an inert atmosphere (e.g., argon or nitrogen)?[9] Oxygen is a key driver of oxidation.

    • Light Exposure: Was the sample protected from light? Light can catalyze photo-oxidation.[2]

  • Solvent Purity: Were high-purity, peroxide-free solvents used for reconstitution? Solvents can be a source of contaminants and reactive species.

• Implement Corrective Actions:

  • Optimize Storage: Immediately transfer your stock to an appropriate storage container (amber glass vial with a Teflon-lined cap) and purge with an inert gas before sealing and storing at -20°C or -80°C.

  • Use Antioxidants: For long-term storage or for samples that will be repeatedly accessed, consider adding a suitable antioxidant.

Issue 2: Loss of Potency or Inconsistent Biological Activity

Symptom: You observe a decrease in the expected biological effect of your compound in cell-based assays or other functional experiments.

Probable Cause: The degradation of Methyl 3-hydroxy-11,14-eicosadienoate into inactive or even inhibitory byproducts is a likely cause. Oxidation can alter the three-dimensional structure of the molecule, affecting its ability to bind to its target.

Logical Troubleshooting Flow:

Caption: Troubleshooting workflow for loss of biological activity.

Part 2: Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal storage conditions for Methyl 3-hydroxy-11,14-eicosadienoate?

A1: To ensure long-term stability (≥ 2 years), Methyl 3-hydroxy-11,14-eicosadienoate should be stored at -20°C .[10] For even greater stability, especially for long-term archiving, storage at -80°C is recommended.[11] The compound should be stored in a tightly sealed glass container with a Teflon-lined cap to prevent solvent evaporation and contamination.[9] It is also crucial to minimize exposure to oxygen and light.

Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C	Reduces the rate of chemical reactions, including oxidation and hydrolysis.[11]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, a key reactant in the oxidation of polyunsaturated fatty acids.[9]
Container	Amber Glass Vial with Teflon-lined Cap	Prevents photo-oxidation and leaching of plasticizers from plastic containers.[9]
Form	In a suitable organic solvent	Storing in solution, particularly for unsaturated lipids, can improve stability compared to a dry powder which can be hygroscopic.[9]

Q2: Should I store the compound as a dry powder or in a solvent?

A2: It is highly recommended to store Methyl 3-hydroxy-11,14-eicosadienoate in a suitable organic solvent, such as ethanol.[10] Unsaturated lipids in powder form can be hygroscopic, absorbing moisture from the air, which can lead to hydrolysis and degradation.[9] Storing it as a solution under an inert atmosphere minimizes both oxidation and hydrolysis risks.

Q3: How should I handle the compound when taking an aliquot from my stock solution?

A3: To maintain the integrity of your stock solution, follow this protocol:

• Allow the vial to warm to room temperature before opening to prevent condensation of atmospheric moisture into the cold solution.

• Use only glass or stainless steel syringes or pipettes for transfer. Avoid plastic, as it can leach impurities into the organic solvent.[9]

• After taking the aliquot, flush the headspace of the vial with a gentle stream of dry argon or nitrogen before resealing the cap tightly.

• Promptly return the stock solution to the freezer.

Degradation and Prevention

Q4: What are the primary degradation pathways for this molecule?

A4: The two main degradation pathways are:

• Oxidation: This is the most significant pathway for polyunsaturated fatty acids. The process is initiated by the abstraction of a hydrogen atom from a carbon adjacent to a double bond, leading to the formation of a free radical. This radical reacts with oxygen to form a peroxide radical, which can then abstract a hydrogen from another molecule, propagating a chain reaction. This leads to the formation of hydroperoxides, which are unstable and can break down into a complex mixture of secondary oxidation products.[3][12]

• Hydrolysis: The methyl ester group can be hydrolyzed to the corresponding carboxylic acid (3-hydroxy-11,14-eicosadienoic acid) and methanol. This reaction is catalyzed by the presence of water, acids, or bases.

Degradation Pathway Overview:

Caption: Primary degradation pathways.

Q5: Can I use antioxidants to prevent degradation?

A5: Yes, adding an antioxidant to your stock solution can significantly improve its stability, especially if it is stored for extended periods or accessed frequently. Synthetic phenolic antioxidants are commonly used for this purpose.

Antioxidant	Typical Concentration	Notes
Butylated Hydroxytoluene (BHT)	0.01 - 0.1% (w/v)	A widely used and effective free radical scavenger.[13][14]
tert-Butylhydroquinone (TBHQ)	50 - 200 ppm	Shown to be highly effective in stabilizing ω-3 PUFAs.[14][15]
Vitamin E (α-tocopherol)	500 - 3000 mg/kg	A natural antioxidant that can also be effective.[13]

Protocol for Adding Antioxidant:

• Prepare a concentrated stock solution of the chosen antioxidant in the same solvent as your compound.

• Add the appropriate volume of the antioxidant stock to your Methyl 3-hydroxy-11,14-eicosadienoate solution to achieve the desired final concentration.

• Mix thoroughly and store as recommended.

Note: Always run a control experiment to ensure the antioxidant does not interfere with your biological assay.

Analytical Methods

Q6: What analytical methods are suitable for assessing the purity and degradation of Methyl 3-hydroxy-11,14-eicosadienoate?

A6: A combination of chromatographic and spectrometric techniques is ideal:

• Gas Chromatography (GC): GC coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS) is a powerful tool for analyzing fatty acid methyl esters. It allows for the separation and quantification of the parent compound and potential volatile degradation products.[7][16]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly when coupled with mass spectrometry (LC-MS), is excellent for analyzing less volatile and more polar degradation products, including hydroperoxides and the hydrolyzed carboxylic acid.[6][17] Reversed-phase HPLC can effectively separate fatty acids based on chain length and degree of unsaturation.[17]

• Thin-Layer Chromatography (TLC): TLC can be used as a quick and simple method to check for the presence of gross impurities or degradation products.

References

• Choe, E., & Min, D. B. (2006). Mechanisms and factors for edible oil oxidation. Comprehensive Reviews in Food Science and Food Safety, 5(4), 169-186. [Link]

• Avanti Polar Lipids. (n.d.). Storage and Handling of Lipids. Retrieved from [Link]

• Shahidi, F., & Zhong, Y. (2010). Lipid oxidation and improving the oxidative stability. Food Lipids: Chemistry, Nutrition, and Biotechnology, 387-409. [Link]

• Aktas, D. F., Lee, L. S., & Spongberg, A. L. (2010). Natural attenuation of fatty acid methyl esters (FAME) in soil and groundwater. Water, Air, & Soil Pollution, 210(1-4), 35-46. [Link]

• Dobarganes, C., & Velasco, J. (2019). Analysis of Oxidized Fatty Acids. AOCS. [Link]

• Phadtare, S. U., & Arts, M. T. (2016). Handling and Storage Procedures Have Variable Effects on Fatty Acid Content in Fishes with Different Lipid Quantities. PLoS ONE, 11(8), e0160497. [Link]

• Christie, W. W. (2019). Fatty Acid Analysis by HPLC. AOCS. [Link]

• Gouveia-Figueira, S., & Nording, M. L. (2015). A multi-class, multi-matrix method for the analysis of eicosanoids and other oxylipins. Methods in molecular biology (Clifton, N.J.), 1203, 109–125. [Link]

• Park, J., & Kim, J. (2020). How To Stabilize ω-3 Polyunsaturated Fatty Acids (PUFAs) in an Animal Feeding Study?-Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet. Antioxidants (Basel, Switzerland), 9(11), 1133. [Link]

Sources

• 1. CAS 2463-02-7: cis-11,14-eicosadienoic acid methyl*ester [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aocs.org [aocs.org]
• 5. lyellcollection.org [lyellcollection.org]
• 6. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Techniques and Methods for Fatty Acid Analysis in Lipidomics: Exploring Pinus cembroides Kernels as a Sustainable Food Resource [mdpi.com]
• 8. Page loading... [wap.guidechem.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Handling and Storage Procedures Have Variable Effects on Fatty Acid Content in Fishes with Different Lipid Quantities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [Inhibition of oxidation of unsaturated fatty acid methyl esters by essential oils] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. How To Stabilize ω-3 Polyunsaturated Fatty Acids (PUFAs) in an Animal Feeding Study?-Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. arcjournals.org [arcjournals.org]
• 17. aocs.org [aocs.org]

Technical Support Center: Troubleshooting Low Yield in the Synthesis of 3-Hydroxy Fatty Acids

Welcome to the technical support center for the synthesis of 3-hydroxy fatty acids (3-HFAs). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of these valuable molecules. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to troubleshoot effectively and optimize your synthetic routes.

This resource is structured to provide direct answers to specific problems you may be facing in the lab. We will explore common synthetic methodologies and their associated pitfalls, offering logical, field-tested solutions to enhance your reaction yields and product purity.

Section 1: Troubleshooting Guide by Synthetic Method

This section is dedicated to addressing specific low-yield scenarios for common methods used to synthesize 3-hydroxy fatty acids.

The Reformatsky Reaction

The Reformatsky reaction is a classic method for synthesizing β-hydroxy esters, which can then be hydrolyzed to the desired 3-hydroxy fatty acids. It involves the reaction of an α-halo ester with a carbonyl compound in the presence of zinc metal.[1] While powerful, it is not without its challenges.

Question: My Reformatsky reaction is not initiating, or the yield is significantly lower than expected. What are the likely causes and how can I fix this?

Answer:

Low yield or reaction failure in a Reformatsky reaction often stems from issues with the zinc reagent or reaction conditions. Here’s a systematic approach to troubleshooting:

1. Inactive Zinc Surface: The most common culprit is a passivating layer of zinc oxide on the surface of the zinc metal, which prevents its reaction with the α-halo ester.[2]

• Solution: Zinc Activation. It is crucial to activate the zinc prior to or during the reaction. Several methods can be employed, and it is recommended to perform these under an inert atmosphere (e.g., Argon or Nitrogen).[3]

  • Acid Washing: Briefly wash the zinc dust with dilute HCl to etch away the oxide layer, followed by washing with water, ethanol, and then ether before drying under vacuum.

  • TMSCl Treatment: Activating zinc with trimethylsilyl chloride (TMSCl) is a highly effective method.[4]

  • Iodine Activation: A small crystal of iodine can be added to the reaction flask. The disappearance of the purple color indicates the activation of zinc.[4]

2. Impure or Wet Reagents and Solvents: The organozinc intermediate is sensitive to moisture and protic impurities.

• Solution: Rigorous Drying. Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and purify your aldehyde/ketone and α-halo ester starting materials if their purity is questionable.

3. Side Reactions: Several side reactions can compete with the desired reaction, leading to low yields.

• Self-condensation of the α-halo ester: This can be minimized by the slow addition of the α-halo ester to the reaction mixture containing the activated zinc and the carbonyl compound.

• Dehydration of the β-hydroxy ester product: If the reaction is heated for too long or at too high a temperature, the β-hydroxy ester can eliminate water to form an α,β-unsaturated ester.[5] Monitor the reaction by TLC and avoid excessive heating.

Here is a decision tree to guide your troubleshooting process for the Reformatsky reaction:

Caption: Troubleshooting Decision Tree for the Reformatsky Reaction.

Aldol Reaction/Condensation

The aldol reaction is a fundamental carbon-carbon bond-forming reaction that can be used to synthesize β-hydroxy carbonyl compounds.[6] Subsequent dehydration, known as an aldol condensation, can lead to α,β-unsaturated products.[7] Controlling the reaction to favor the desired β-hydroxy product is key to a high yield of 3-hydroxy fatty acids.

Question: My aldol reaction is giving a low yield of the desired β-hydroxy product, and I'm seeing a lot of side products. What's going wrong?

Answer:

Low yields in aldol reactions are often due to a lack of control over the reaction conditions, leading to side reactions or the thermodynamically favored condensation product. Here's how to troubleshoot:

1. Uncontrolled Condensation: The primary side reaction is often the elimination of water from the β-hydroxy product to form the more stable α,β-unsaturated carbonyl compound.[5]

• Solution: Temperature Control. Running the reaction at lower temperatures (e.g., -78 °C to 0 °C) can significantly slow down the rate of elimination.[6]

2. Self-Condensation and Cross-Condensation: If you are performing a crossed aldol reaction with two different carbonyl compounds, you can get a mixture of up to four different products.

• Solution: Strategic Reactant Choice and Addition.

  • Use a carbonyl compound that cannot enolize (e.g., benzaldehyde or formaldehyde) as the electrophile.

  • Use a pre-formed enolate (e.g., a lithium enolate) and add the electrophilic carbonyl compound to it slowly at low temperature.

3. Retro-Aldol Reaction: The aldol addition is a reversible reaction.[8]

• Solution: Drive the Reaction Forward. Once the reaction is complete, work it up promptly to isolate the product and prevent it from reverting to the starting materials.

4. Incomplete Reaction:

• Solution: Optimize Base and Solvent. The choice of base and solvent is critical. For kinetic control, a strong, non-nucleophilic base like lithium diisopropylamide (LDA) in an aprotic solvent like THF is often used. For thermodynamic control, a weaker base like sodium hydroxide in a protic solvent like ethanol can be used.

The following table summarizes key reaction parameters and their impact on the outcome of the aldol reaction:

Parameter	To Favor β-Hydroxy Product	To Favor α,β-Unsaturated Product
Temperature	Low (e.g., -78°C to 0°C)	High (e.g., Room Temp to Reflux)
Base	Strong, non-nucleophilic (e.g., LDA)	Strong or weak, depending on substrate
Reaction Time	Shorter	Longer
Workup	Prompt and at low temperature	Can be less critical

Enzymatic Synthesis

Enzymatic methods, such as those using fatty acid hydratases, offer high regio- and stereoselectivity for the synthesis of 3-hydroxy fatty acids under mild conditions.[9][10] However, low yields can be a significant hurdle.

Question: I am using a fatty acid hydratase for my synthesis, but the conversion to the 3-hydroxy fatty acid is very low. How can I improve the yield?

Answer:

Low yields in enzymatic reactions are typically related to enzyme activity, substrate issues, or reaction conditions. Here's a systematic troubleshooting approach:

1. Low Enzyme Activity or Stability:

• Solution: Verify and Optimize Enzyme Performance.

  • Enzyme Quality: Ensure your enzyme preparation is active. If you are expressing and purifying the enzyme yourself, verify its purity and concentration.

  • pH and Temperature Optima: Every enzyme has an optimal pH and temperature range for activity. Consult the literature for your specific enzyme or perform an optimization screen.[11]

  • Cofactors: Some enzymes require cofactors for their activity. Ensure that any necessary cofactors are present in the reaction buffer.

2. Substrate-Related Issues:

• Solution: Ensure Substrate Quality and Availability.

  • Substrate Purity: Impurities in your fatty acid substrate can inhibit the enzyme.[12] Verify the purity of your starting material.

  • Substrate Solubility: Poor solubility of long-chain fatty acids in aqueous buffers can limit their availability to the enzyme. The use of a small amount of a co-solvent like DMSO may be necessary, but be aware that high concentrations can inhibit the enzyme.[12]

  • Substrate Inhibition: High concentrations of the substrate can sometimes inhibit the enzyme. Perform a substrate titration to find the optimal concentration.

3. Product Inhibition:

• Solution: Mitigate Product Feedback. The accumulation of the 3-hydroxy fatty acid product can sometimes inhibit the enzyme.[12] Consider strategies for in-situ product removal if feasible.

4. Reaction Equilibrium:

• Solution: Shift the Equilibrium. If the reaction is reversible, consider strategies to shift the equilibrium towards the product side, such as removing the product as it is formed.

Here is a workflow for troubleshooting low yields in enzymatic synthesis:

Caption: Troubleshooting Workflow for Enzymatic Synthesis of 3-HFAs.

Section 2: Frequently Asked Questions (FAQs)

Q1: I am struggling with the purification of my 3-hydroxy fatty acid, and my recovery is low. What are the best purification strategies?

A1: The purification of 3-hydroxy fatty acids can be challenging due to their amphipathic nature, which can lead to micelle formation and poor chromatographic resolution.[13] Here are some recommended strategies:

• Solid-Phase Extraction (SPE): An initial SPE step can be very effective for removing highly polar or non-polar impurities before further purification.[13]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a powerful technique for purifying 3-hydroxy fatty acids. Using a C18 column with a water/acetonitrile or water/methanol gradient is a common approach.[13]

• Crystallization: If your 3-hydroxy fatty acid is a solid, crystallization can be an excellent method for achieving high purity.

Q2: Should I use a protecting group for the hydroxyl or carboxyl group during my synthesis?

A2: The use of protecting groups depends on the complexity of your overall synthetic route.[14][15][16]

• When to use protecting groups: If you plan to perform subsequent reactions that are incompatible with a free hydroxyl or carboxylic acid group, then protection is necessary. For example, if you need to perform a reaction under strongly basic conditions, you should protect the acidic carboxylic acid group as an ester.

• Choosing a protecting group: Select a protecting group that is stable to the reaction conditions of the subsequent steps but can be removed easily and selectively without affecting other functional groups in your molecule. Common protecting groups for hydroxyls include silyl ethers (e.g., TBDMS) and for carboxylic acids include methyl or ethyl esters.[16][17]

Q3: How can I confirm the identity and purity of my synthesized 3-hydroxy fatty acid?

A3: A combination of analytical techniques is recommended for full characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of your molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product.

• Infrared (IR) Spectroscopy: You should see characteristic peaks for the hydroxyl (O-H) and carbonyl (C=O) functional groups.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the purity of your final product.

Q4: My final step is the hydrolysis of a β-hydroxy ester to the 3-hydroxy fatty acid, but the reaction is incomplete. How can I drive it to completion?

A4: Incomplete ester hydrolysis can be due to the reversibility of the reaction (under acidic conditions) or insufficient reaction time or reagent (under basic conditions).

• Acid-Catalyzed Hydrolysis: This is an equilibrium process.[18][19] To drive it to completion, use a large excess of water.

• Base-Mediated Hydrolysis (Saponification): This reaction is essentially irreversible.[18][20] If the reaction is incomplete, try increasing the reaction time, temperature, or the amount of base used. After the reaction, you will need to perform an acidic workup to protonate the carboxylate salt and obtain the free carboxylic acid.[20]

Section 3: Experimental Protocols

Protocol 1: Activation of Zinc for the Reformatsky Reaction

Materials:

• Zinc dust

• 1 M Hydrochloric acid (HCl)

• Deionized water

• Ethanol

• Diethyl ether

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Weigh the desired amount of zinc dust into a round-bottom flask equipped with a magnetic stir bar.

• Under a fume hood, add 1 M HCl to the zinc dust and stir for 1-2 minutes. You should observe gas evolution.

• Allow the zinc to settle and carefully decant the HCl.

• Wash the zinc with three portions of deionized water, followed by three portions of ethanol, and finally three portions of diethyl ether. Decant the solvent after each wash.

• After the final ether wash, place the flask under high vacuum to remove all residual solvent, yielding a fine, grey, activated zinc powder.

• Backfill the flask with an inert gas. The activated zinc is now ready for use in the Reformatsky reaction.

Protocol 2: General Procedure for Enzymatic Synthesis of a 3-Hydroxy Fatty Acid

Materials:

• Fatty acid substrate

• Purified fatty acid hydratase enzyme

• Reaction buffer (e.g., potassium phosphate buffer at the optimal pH for the enzyme)

• Co-solvent (e.g., DMSO), if necessary

• Shaking incubator

Procedure:

• Prepare a stock solution of the fatty acid substrate in a suitable solvent (e.g., ethanol or DMSO).

• In a reaction vessel, add the reaction buffer.

• Add the fatty acid substrate stock solution to the buffer to the desired final concentration. If using a co-solvent, ensure the final concentration does not exceed a level that inhibits the enzyme (typically <5% v/v).

• Pre-incubate the substrate mixture at the optimal reaction temperature for the enzyme.

• Initiate the reaction by adding the purified enzyme solution.

• Incubate the reaction mixture with shaking for the desired amount of time.

• Monitor the progress of the reaction by taking aliquots at different time points and analyzing them by a suitable method (e.g., HPLC or GC-MS after derivatization).

• Once the reaction is complete, quench the reaction by adding an organic solvent (e.g., ethyl acetate) and acidifying the mixture to protonate the product.

• Extract the product into the organic layer, dry the organic phase (e.g., with anhydrous sodium sulfate), and concentrate it under reduced pressure.

• Purify the crude product using an appropriate method, such as column chromatography or HPLC.

References

• BenchChem. (2025). Protecting and Deprotecting Groups in Organic Synthesis.
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). troubleshooting poor yield in (3S)-hydroxyhexadecanedioyl-CoA synthesis.
• TutorChase. (n.d.). How do protective groups aid in multi-step syntheses?.
• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS.
• Wikipedia. (2024). Protecting group.
• J&K Scientific LLC. (2021).
• SATHEE CUET - IIT Kanpur. (n.d.).
• Master Organic Chemistry. (2022).
• BenchChem. (2025). Technical Support Center: Maximizing the Yield of Ethyl 2-(1-hydroxycyclohexyl)
• Fiveable. (n.d.). 11.3 Protecting groups - Organic Chemistry II.
• Enzyme engineering for functional lipids synthesis: recent advance and perspective. (2024). PMC.
• Importance of 3-Hydroxy Fatty Acid Composition of Lipopeptides for Biosurfactant Activity. (n.d.). Applied and Environmental Microbiology.
• Reddit. (2023).
• Expanding the biosynthesis spectrum of hydroxy fatty acids: unleashing the potential of novel bacterial fatty acid hydr
• (PDF) Isolation and Purification of Bacterial Poly(3-Hydroxyalkanoates). (2025).
• Save My Exams. (2024). Ester Hydrolysis - A Level Chemistry Revision Notes.
• Chemguide. (n.d.). hydrolysis of esters.
• AdiChemistry. (n.d.).
• Studies towards lipid A: a synthetic strategy for the enantioselective preparation of 3-hydroxy fatty acids | Request PDF. (2025).
• Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism. (2025). Molecular Genetics and Metabolism.
• Wikipedia. (2024).
• Fatty Acids Are Synthesized and Degraded by Different Pathways. (n.d.). Biochemistry. 5th edition..
• Google Patents. (n.d.).
• Sigma-Aldrich. (n.d.).
• Integrated Enzymatic and Fermentative Pathways for Next-Generation Biosurfactants: Advances in Process Design, Functionalization, and Industrial Scale-Up. (2024). MDPI.
• Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs)
• Master Organic Chemistry. (2022).
• Sustainable Biosynthesis of Diverse Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) for Industrial Production. (2024).
• Strategies for the purification of hydroxytyrosol-rich extracts obtained from exhausted olive pomace. (2025).
• Wikipedia. (2024). Aldol reaction.
• Chemistry LibreTexts. (2022). 21.6: Chemistry of Esters.
• Production of hydroxy fatty acids and its effects on photosynthesis in the cyanobacterium Synechocystis sp. PCC 6803 | Request PDF. (2025).
• Pathways for the Degradation of Fatty Acids in Bacteria | Request PDF. (n.d.).
• Lipids: biosynthesis and degradation of f
• Fatty Acid Degrad
• Fatty Acids -- Four enzymes and reactions: Hydr
• 13.06 Fatty Acid Biosynthesis: Reduction and Fundamental Principles. (2019). YouTube.
• Towards an understanding of oleate hydratases and their application in industrial processes. (2022). Journal of Industrial Microbiology & Biotechnology.
• On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)
• Improved Substrate Specificity of Fatty Acid Hydratases Enables Efficient and Selective Linoleic Acid Isolation. (2025).
• Fatty Acid Hydratases: Versatile Catalysts to Access Hydroxy Fatty Acids in Efficient Syntheses of Industrial Interest. (2021). MDPI.
• Improved recovery of fatty acid through direct transesterification without prior extraction or purification. (1984). Journal of Lipid Research.
• Highly efficient asymmetric synthesis of 3-indolyl(hydroxy)acetates via Friedel-Crafts alkylation of indoles. (2009). Organic Letters.
• Enoyl-CoA hydratase. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. reddit.com [reddit.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. SATHEE CUET: Chemistry Aldol Condensation [cuet.iitk.ac.in]
• 7. Aldol condensation - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Expanding the biosynthesis spectrum of hydroxy fatty acids: unleashing the potential of novel bacterial fatty acid hydratases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. tutorchase.com [tutorchase.com]
• 15. media.neliti.com [media.neliti.com]
• 16. Protecting group - Wikipedia [en.wikipedia.org]
• 17. slideshare.net [slideshare.net]
• 18. savemyexams.com [savemyexams.com]
• 19. chemguide.co.uk [chemguide.co.uk]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Matrix Effects in Mass Spectrometry of Biological Samples Containing Methyl 3-hydroxy-11,14-eicosadienoate

Welcome, researchers, scientists, and drug development professionals. This guide is designed to be your comprehensive resource for understanding and mitigating matrix effects when analyzing Methyl 3-hydroxy-11,14-eicosadienoate and other eicosanoids in complex biological samples using mass spectrometry. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your analytical methods effectively.

I. Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding matrix effects in the analysis of eicosanoids.

Q1: What are matrix effects in mass spectrometry?

A: Matrix effects refer to the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1] This can lead to either a decrease in signal response, known as ion suppression , or an increase in signal, termed ion enhancement .[2] Both phenomena can severely compromise the accuracy, precision, and sensitivity of quantitative analyses.[1][2] Electrospray ionization (ESI) is particularly susceptible to these interferences compared to atmospheric pressure chemical ionization (APCI).[3]

Q2: Why are biological samples like plasma or serum so prone to causing matrix effects for analytes like Methyl 3-hydroxy-11,14-eicosadienoate?

A: Biological matrices are incredibly complex, containing a high abundance of endogenous components like salts, proteins, and, most notably for lipid analysis, phospholipids.[4][5] Phospholipids are a major contributor to matrix-induced ion suppression because they are often co-extracted with the analytes of interest and can elute within the same timeframe during liquid chromatography (LC).[4][6] This co-elution leads to competition for charge in the ESI source, ultimately affecting the ionization of your target analyte.[7]

Q3: What are the tell-tale signs that my analysis of Methyl 3-hydroxy-11,14-eicosadienoate is suffering from matrix effects?

A: Common symptoms include:

• Poor reproducibility between replicate injections.[8]

• Lower or higher than expected signal intensity for your analyte in biological samples compared to a clean standard solution.[8]

• Non-linear calibration curves, especially at higher concentrations.[8]

• Inaccurate and imprecise results for quality control (QC) samples.[2]

• A gradual decrease in instrument sensitivity over a series of injections.[9]

Q4: Is it possible to completely eliminate matrix effects?

A: While completely eliminating matrix effects is often not feasible, especially in complex biological samples, they can be significantly minimized and compensated for.[10][11] A combination of strategic sample preparation, optimized chromatographic separation, and the use of appropriate internal standards is the most effective approach.

II. Troubleshooting Guide: A Deeper Dive

This section provides a problem-and-solution framework for specific issues you may encounter during your experiments.

Problem 1: My signal intensity for Methyl 3-hydroxy-11,14-eicosadienoate is drastically lower in plasma samples than in my standard solutions.

This is a classic case of ion suppression .

Root Cause Analysis:

Ion suppression occurs when co-eluting matrix components interfere with the ionization of your target analyte.[12] In ESI, analytes must be efficiently desolvated and charged to be detected. Co-eluting species can compete for charge or alter the physical properties of the ESI droplets, hindering this process.[7] Phospholipids are a primary culprit in lipid analyses.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ion suppression.

Step-by-Step Solutions:

• Qualitatively Assess the Matrix Effect: A post-column infusion experiment is an excellent tool to visualize where in your chromatogram ion suppression is occurring.[13]

  • Protocol: Infuse a constant flow of a Methyl 3-hydroxy-11,14-eicosadienoate standard solution into the LC eluent stream after the analytical column. Inject an extracted blank plasma sample. A dip in the baseline signal of your infused standard indicates the retention time of interfering matrix components.[1]

• Quantify the Matrix Effect: The post-extraction spike method provides a quantitative measure of ion suppression or enhancement.[8][10]

  • Protocol:

    • Prepare a standard solution of your analyte in a clean solvent (Set A).

    • Extract a blank biological matrix and then spike the analyte into the clean extract at the same concentration as Set A (Set B).

    • Compare the peak area of the analyte in Set B to that in Set A. The percentage difference reveals the extent of the matrix effect.[1]

• Enhance Sample Cleanup: The most direct way to combat matrix effects is to remove the interfering components.[12][14]

  • Liquid-Liquid Extraction (LLE): This technique partitions your analyte into an immiscible organic solvent, leaving many polar interferences behind.[14] For acidic analytes like eicosanoids, adjusting the pH of the aqueous phase can improve extraction efficiency.[14]

  • Solid-Phase Extraction (SPE): SPE offers more selectivity. Mixed-mode SPE cartridges that utilize both reversed-phase and ion-exchange mechanisms can be highly effective at removing phospholipids and other interferences.[15]

  • Phospholipid Depletion Plates: Specialized plates are available that specifically target and remove phospholipids from the sample extract.[6]

• Optimize Chromatography: If interfering compounds cannot be completely removed, separating them chromatographically from your analyte is crucial.

  • Increase Gradient Time: A longer, shallower gradient can improve the resolution between your analyte and co-eluting matrix components.[16]

  • Change Mobile Phase Composition: Altering the organic solvent (e.g., acetonitrile vs. methanol) or the pH of the aqueous phase can change the elution profile of both your analyte and interferences.[15][17]

• Utilize an Appropriate Internal Standard: A stable isotope-labeled (SIL) internal standard is the gold standard for correcting matrix effects.[18][19]

  • Principle: A SIL internal standard (e.g., d4-Methyl 3-hydroxy-11,14-eicosadienoate) is chemically identical to the analyte and will co-elute. Therefore, it will experience the same degree of ion suppression or enhancement.[19] By calculating the ratio of the analyte peak area to the internal standard peak area, the variability caused by matrix effects is normalized.[20]

Problem 2: My results show poor reproducibility and my calibration curve is non-linear.

This often points to inconsistent matrix effects and/or detector saturation.

Root Cause Analysis:

Variability in the composition of the biological matrix between different samples can lead to inconsistent ion suppression, resulting in poor reproducibility.[16] Non-linearity, particularly at the higher end of the calibration curve, can be caused by the detector becoming saturated or by a co-eluting interference that contributes to the analyte's signal.[8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for reproducibility and linearity issues.

Step-by-Step Solutions:

• Ensure Consistent Sample Preparation: Inconsistent sample preparation is a major source of variability.[8] Ensure that volumes, timings, and mixing steps are identical for all samples, calibrators, and QCs. Automation can significantly improve consistency.

• Dilute the Sample: A simple first step is to dilute the sample extract.[8][21] This reduces the concentration of all matrix components, potentially lessening their impact on ionization. However, ensure your analyte concentration remains above the limit of quantitation (LOQ).

• Prepare Matrix-Matched Calibrators: If a suitable SIL internal standard is not available, creating your calibration curve in the same biological matrix as your samples can help compensate for matrix effects.[16][22]

  • Procedure: Use a blank matrix (e.g., charcoal-stripped plasma) to prepare your calibration standards.[23] This ensures that your calibrators experience similar matrix effects as your unknown samples. The main drawback is obtaining a truly analyte-free blank matrix for endogenous compounds.[23]

• Consider the Standard Addition Method: This is another powerful technique when a blank matrix is unavailable.[11]

  • Procedure: A known amount of the analyte standard is added to several aliquots of the unknown sample. The resulting increase in signal is used to determine the initial concentration in the sample. This method corrects for matrix effects specific to that individual sample but is more labor-intensive.[11]

III. Key Experimental Protocols

Here are detailed protocols for essential techniques discussed in this guide.

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantitatively determine the degree of ion suppression or enhancement for Methyl 3-hydroxy-11,14-eicosadienoate in a specific biological matrix.

Materials:

• Calibrated pipettes and appropriate tips

• Microcentrifuge tubes

• LC-MS/MS system

• Methyl 3-hydroxy-11,14-eicosadienoate standard

• Blank biological matrix (e.g., plasma, serum, urine)

• Solvents for sample preparation and mobile phase

Procedure:

• Prepare Solution A (Analyte in Neat Solvent):

  • Prepare a solution of Methyl 3-hydroxy-11,14-eicosadienoate in the final reconstitution solvent (e.g., 50:50 methanol:water) at a concentration that falls in the mid-range of your calibration curve.

• Prepare Solution B (Post-Extraction Spiked Matrix):

  • Take a volume of the blank biological matrix and perform your entire sample preparation procedure (e.g., protein precipitation, LLE, or SPE).

  • After the final evaporation step (if any), reconstitute the extracted matrix with the same volume of Solution A. This results in the analyte being present at the same concentration as in Solution A, but in the presence of the extracted matrix components.

• Prepare Solution C (Blank Matrix Extract):

  • Perform the same sample preparation procedure on an equal volume of the blank biological matrix but reconstitute with the neat reconstitution solvent (without the analyte). This is to check for any background signal at the analyte's transition.

• LC-MS/MS Analysis:

  • Inject Solutions A, B, and C into the LC-MS/MS system and record the peak area for Methyl 3-hydroxy-11,14-eicosadienoate.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • A value between 85% and 115% is often considered acceptable, but this can depend on the specific bioanalytical method validation guidelines being followed.

Protocol 2: Stable Isotope Dilution for Eicosanoid Quantification

Objective: To achieve accurate quantification of Methyl 3-hydroxy-11,14-eicosadienoate by correcting for matrix effects and sample preparation variability using a stable isotope-labeled internal standard.

Materials:

• Methyl 3-hydroxy-11,14-eicosadienoate standard

• Stable isotope-labeled (e.g., deuterated) Methyl 3-hydroxy-11,14-eicosadienoate internal standard (IS)

• Biological samples, calibrators, and QC samples

• All necessary reagents and equipment for sample preparation and LC-MS/MS analysis

Procedure:

• Prepare a Working Solution of the Internal Standard:

  • Prepare a solution of the SIL-IS at a fixed concentration in an appropriate solvent.

• Sample Spiking:

  • To every sample, calibrator, and QC sample, add a small, precise volume of the IS working solution at the very beginning of the sample preparation process. This is crucial for correcting for variability in extraction recovery.[24]

• Sample Preparation:

  • Proceed with your optimized sample preparation protocol (e.g., LLE or SPE).

• Calibration Curve Preparation:

  • Prepare a series of calibration standards with known concentrations of the non-labeled analyte. Each of these standards must also be spiked with the same amount of the IS.

• LC-MS/MS Analysis:

  • Analyze all samples, calibrators, and QCs. Set up the mass spectrometer to monitor at least one MRM (Multiple Reaction Monitoring) transition for the analyte and one for the IS.[24][25]

• Data Processing:

  • For each injection, calculate the Peak Area Ratio (PAR) = (Peak Area of Analyte / Peak Area of IS).

  • Construct a calibration curve by plotting the PAR of the calibrators against their known concentrations.

  • Determine the concentration of the analyte in your unknown samples by interpolating their PAR values onto the calibration curve.

IV. Data Summary Table

Mitigation Strategy	Principle	Pros	Cons
Sample Dilution	Reduces the concentration of interfering matrix components.[21]	Simple, fast, and can be effective.[8]	May compromise the limit of detection.[21]
Liquid-Liquid Extraction (LLE)	Partitions the analyte into a clean, immiscible solvent.[14]	Good for removing highly polar interferences like salts.	Can have lower recovery for polar analytes; may still co-extract some lipids.[15]
Solid-Phase Extraction (SPE)	Selectively retains the analyte on a sorbent while matrix components are washed away.[15]	Can provide very clean extracts, especially with mixed-mode sorbents.[15]	Requires method development; can be more time-consuming and costly.[26]
Chromatographic Separation	Resolves the analyte peak from co-eluting interferences.[10]	Essential for minimizing suppression from components not removed during sample prep.	May require longer run times, reducing throughput.[16]
Matrix-Matched Calibrators	Calibrators experience the same matrix effect as the samples.[16]	Good for compensating when a SIL-IS is unavailable.	Requires a truly analyte-free blank matrix, which can be difficult to obtain for endogenous compounds.[23]
Stable Isotope-Labeled Internal Standard (SIL-IS)	Co-elutes with the analyte and experiences the same ionization effects, allowing for normalization.[19]	The "gold standard" for correction; corrects for both matrix effects and extraction variability.[18]	Can be expensive and may not be commercially available for all analytes.[27]

V. References

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. (n.d.). National Institutes of Health (NIH). Retrieved January 6, 2026, from [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (n.d.). LCGC International. Retrieved January 6, 2026, from [Link]

• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. (n.d.). Spectroscopy Online. Retrieved January 6, 2026, from [Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. (n.d.). Bioanalysis Zone. Retrieved January 6, 2026, from [Link]

• Deems, R., Buczynski, M. W., Bowers-Gentry, R., Harkewicz, R., & Dennis, E. A. (n.d.). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. eScholarship. Retrieved January 6, 2026, from [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Chromatography Online. Retrieved January 6, 2026, from [Link]

• Strategies to improve/eliminate the limitations in shotgun lipidomics. (n.d.). National Institutes of Health (NIH). Retrieved January 6, 2026, from [Link]

• A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes. (2019). ResearchGate. Retrieved January 6, 2026, from [Link]

• Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. (2024). Welch Materials, Inc.. Retrieved January 6, 2026, from [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. (n.d.). NorthEast BioLab. Retrieved January 6, 2026, from [Link]

• Internal Standard Explained | Accurate Quantification in LC-MS/MS | QC/QA. (2025). YouTube. Retrieved January 6, 2026, from [Link]

• Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suit. (n.d.). LIPID MAPS. Retrieved January 6, 2026, from [Link]

• Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. (2024). ACS Publications. Retrieved January 6, 2026, from [Link]

• Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect. (2017). PubMed. Retrieved January 6, 2026, from [Link]

• Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials. (2015). National Institutes of Health (NIH). Retrieved January 6, 2026, from [Link]

• Stable isotope dilution gas chromatography/mass spectrometry of prostaglandins and leukotrienes. (1987). PubMed. Retrieved January 6, 2026, from [Link]

• How Important Is The Matrix Effect in Analyzing Bioprocess Samples?. (n.d.). BioProcessing International. Retrieved January 6, 2026, from [Link]

• A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes. (2016). PubMed. Retrieved January 6, 2026, from [Link]

• Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects. (n.d.). PubMed. Retrieved January 6, 2026, from [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. (2025). ResolveMass Laboratories Inc.. Retrieved January 6, 2026, from [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023). G-M-I, Inc.. Retrieved January 6, 2026, from [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Spectroscopy Online. Retrieved January 6, 2026, from [Link]

• Using calibration approaches to compensate for remaining matrix effects in quantitative liquid chromatography electrospray ioniz. (n.d.). University of Wollongong Research Online. Retrieved January 6, 2026, from [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (n.d.). National Institutes of Health (NIH). Retrieved January 6, 2026, from [Link]

• Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. (n.d.). National Institutes of Health (NIH). Retrieved January 6, 2026, from [Link]

• Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. (2018). ACS Publications. Retrieved January 6, 2026, from [Link]

• Full article: Analytical Considerations for Reducing the Matrix Effect for the Sphingolipidome Quantification in Whole Blood. (n.d.). Taylor & Francis Online. Retrieved January 6, 2026, from [Link]

• Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics. (1989). MDPI. Retrieved January 6, 2026, from [Link]

• matrix-effect-in-bioanalysis-an-overview.pdf. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved January 6, 2026, from [Link]

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. (2025). Waters. Retrieved January 6, 2026, from [Link]

• Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis. (2010). SlideShare. Retrieved January 6, 2026, from [Link]

• Stable-isotope dilution LC–MS for quantitative biomarker analysis. (n.d.). PubMed Central. Retrieved January 6, 2026, from [Link]

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. (2014). LCGC. Retrieved January 6, 2026, from [Link]

• Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• Quantification of eicosanoids and their metabolites in biological matrices: a review. (n.d.). PubMed Central. Retrieved January 6, 2026, from [Link]

• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. (n.d.). LIPID MAPS. Retrieved January 6, 2026, from [Link]

• 11,14-Eicosadienoic acid, methyl ester. (n.d.). NIST WebBook. Retrieved January 6, 2026, from [Link]

• cis-11,14-Eicosadienoic acid, methyl ester. (n.d.). NIST WebBook. Retrieved January 6, 2026, from [Link]

• cis-11,14-Eicosadienoic acid, methyl ester. (n.d.). NIST WebBook. Retrieved January 6, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 5. bataviabiosciences.com [bataviabiosciences.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. nebiolab.com [nebiolab.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. gmi-inc.com [gmi-inc.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. welch-us.com [welch-us.com]
• 17. Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]
• 21. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 22. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 23. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 24. lipidmaps.org [lipidmaps.org]
• 25. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 26. e-b-f.eu [e-b-f.eu]
• 27. pubs.acs.org [pubs.acs.org]

Technical Support Center: Selecting the Right Chiral Column for Separating Methyl 3-hydroxy-11,14-eicosadienoate Enantiomers

Introduction

The enantioselective separation of eicosanoids and their derivatives, such as Methyl 3-hydroxy-11,14-eicosadienoate, is a critical task in lipidomics, pharmacology, and drug development. The biological activity of these lipid mediators is often stereospecific, making the accurate quantification of individual enantiomers essential. However, their structural similarity presents a significant chromatographic challenge. This guide provides in-depth technical advice, field-proven protocols, and troubleshooting strategies to empower researchers in developing robust and reliable chiral separation methods for this class of molecules. We will focus on the logic behind selecting the appropriate chiral stationary phase (CSP) and optimizing the chromatographic conditions for a successful separation.

Frequently Asked Questions (FAQs)

This section addresses the most common questions encountered when beginning the process of separating hydroxy fatty acid methyl ester (FAME) enantiomers.

Q1: Where do I even begin? Which type of chiral column is best for a hydroxy FAME like Methyl 3-hydroxy-11,14-eicosadienoate?

For analytes like Methyl 3-hydroxy-11,14-eicosadienoate, the most successful and widely used chiral stationary phases (CSPs) are polysaccharide-based. Specifically, derivatives of amylose and cellulose have demonstrated broad applicability and high enantioselectivity for a vast range of chiral compounds, including hydroxy fatty acids.

Your starting point should be to screen a small, diverse set of these polysaccharide columns. The key interactive sites on your analyte are the hydroxyl group (for hydrogen bonding), the methyl ester, and the π-systems of the double bonds. Polysaccharide CSPs provide a combination of grooves, cavities, and interactive sites (carbamate, phenyl groups) that can engage in the necessary steric and polar interactions for chiral recognition.

Q2: What is the real difference between amylose and cellulose-based columns, and why must I screen both?

The fundamental difference lies in their higher-order structure. Amylose typically forms a helical, coiled structure, while cellulose adopts a more linear, layered arrangement. This distinction is critical because even when derivatized with the exact same chiral selector (e.g., 3,5-dimethylphenylcarbamate), the resulting three-dimensional orientation of that selector in space is different.

This structural variance leads to complementary, and often unpredictable, selectivity. An analyte that does not resolve on a cellulose-based column may show excellent separation on its amylose counterpart, or vice-versa. Therefore, screening both backbones is not redundant; it is an essential strategy to maximize the probability of finding a successful separation.

Q3: Should I use Normal Phase (NP), Reversed Phase (RP), or Supercritical Fluid Chromatography (SFC)?

Each mode has its advantages, but for initial screening of polysaccharide CSPs, Normal Phase or SFC are strongly recommended.

• Normal Phase (NP-HPLC): This is the traditional and often most successful mode for polysaccharide columns. Mobile phases consisting of an alkane (like hexane or heptane) and an alcohol modifier (like isopropanol or ethanol) provide an environment where the subtle polar and steric interactions required for chiral recognition are maximized.

• Supercritical Fluid Chromatography (SFC): This is an outstanding alternative and often the preferred technique for eicosanoids. SFC uses supercritical CO₂ as the primary mobile phase, which has low viscosity and high diffusivity, leading to faster separations and higher efficiency. It is highly compatible with the organic solvents used in NP-HPLC and is excellent for separating lipids.

• Reversed Phase (RP-HPLC): This is generally less common for initial chiral screening of this compound class. While modern immobilized polysaccharide columns are compatible with RP solvents, the high water content can sometimes dampen the specific interactions needed for chiral recognition. It is typically explored if NP and SFC methods are unsuccessful or if the analyte has poor solubility in nonpolar solvents.

Q4: How do I choose the initial mobile phase for screening?

A systematic screening approach is key. The goal is to quickly identify which column/solvent combination shows the most promise.

• For NP-HPLC: Start with a simple mobile phase of Hexane/Isopropanol (90:10, v/v) . Isopropanol (IPA) is an excellent starting alcohol because it has both hydrogen bond donor and acceptor properties. If retention is too long, increase the IPA percentage; if too short, decrease it.

• For SFC: A good starting point is a gradient elution with CO₂ and a modifier. A typical screening gradient would be 5% to 40% Methanol over 5-10 minutes . Methanol is a common first-choice modifier in SFC.

Q5: Do I need to use additives like Trifluoroacetic Acid (TFA) or Diethylamine (DEA) for this compound?

For Methyl 3-hydroxy-11,14-eicosadienoate, likely not, at least initially. This analyte is largely neutral.

• Acidic additives (TFA, formic acid, acetic acid) are typically used for acidic analytes to suppress their ionization, which leads to better peak shape and more consistent retention.

• Basic additives (DEA, butylamine) are used for basic analytes to improve their peak shape by competing with the analyte for active silanol sites on the silica support.

Since your compound is a methyl ester and not a free carboxylic acid, these additives are probably unnecessary. Adding them without cause can sometimes complicate the separation or even reduce selectivity. They should only be introduced during optimization if you observe significant peak tailing that cannot be resolved by other means.

Q6: How does temperature affect the separation, and what is a good starting point?

Temperature is a powerful but often overlooked parameter for optimizing selectivity. The interactions governing chiral recognition (hydrogen bonds, dipole-dipole) are enthalpically driven.

• General Rule: Lowering the temperature often increases the strength and specificity of these interactions, which can lead to a larger separation factor (α) and better resolution (Rs).

• Trade-off: Lower temperatures also increase mobile phase viscosity and can slow down mass transfer, potentially leading to broader peaks (lower efficiency).

A good starting temperature for screening is ambient (e.g., 25 °C ). If you find a promising separation (i.e., you see two peaks, but they are not fully resolved), decreasing the temperature in 5 °C increments (to 20 °C, 15 °C) is a logical next step in optimization.

Experimental Protocols & Method Development

A logical, structured workflow is the fastest path to a robust chiral separation method.

Workflow for Chiral Method Development

The following diagram illustrates the decision-making process for developing a chiral separation method for Methyl 3-hydroxy-11,14-eicosadienoate.

Caption: Logical workflow for chiral method development.

Protocol 1: Initial Column Screening (NP-HPLC)

This protocol is designed to rapidly assess the potential of several CSPs.

• Prepare the Analyte: Dissolve a small amount of the racemic Methyl 3-hydroxy-11,14-eicosadienoate standard in the initial mobile phase to a concentration of ~0.5-1.0 mg/mL.

• Select Columns: Choose a set of complementary columns as outlined in the table below.

• Set Initial HPLC Conditions:

  • Mobile Phase: Hexane/Isopropanol (90:10, v/v)

  • Flow Rate: 1.0 mL/min (for a standard 4.6 mm ID column)

  • Temperature: 25 °C

  • Detection: UV at an appropriate wavelength (e.g., 210 nm, or based on the chromophore)

  • Injection Volume: 5-10 µL

• Equilibrate and Run: Equilibrate each column with the mobile phase for at least 20 column volumes. Inject the sample and record the chromatogram.

• Evaluate: Assess each chromatogram for any sign of peak splitting or separation. Calculate the resolution (Rs) for any promising candidates. A partial separation is a positive result at this stage.

Table 1: Recommended Chiral Columns for Initial Screening

Column Name (Example)	Polysaccharide Base	Chiral Selector	Key Characteristics
CHIRALPAK® AD-H	Amylose	tris(3,5-dimethylphenylcarbamate)	Broad applicability, good for aromatic and polar compounds.
CHIRALCEL® OD-H	Cellulose	tris(3,5-dimethylphenylcarbamate)	Complementary selectivity to AD-H.
CHIRALPAK® AS-H	Amylose	tris((S)-α-methylbenzylcarbamate)	Offers different steric interactions.

| CHIRAL ART Amylose-SE | Amylose | tris(3,5-dichlorophenylcarbamate) | Immobilized phase, solvent flexibility. |

Troubleshooting Guide

Even with a systematic approach, challenges can arise. This guide provides solutions to common problems.

Table 2: Troubleshooting Common Chiral Separation Issues

Symptom	Probable Cause(s)	Recommended Solution(s)
No Separation on any screened column	1. Insufficient interaction with the CSPs chosen. 2. Mobile phase is too strong, eluting enantiomers before they can be resolved.	1. Screen a different set of columns with alternative selectors. 2. Decrease the percentage of the alcohol modifier in the mobile phase (e.g., from 10% IPA to 5% or 2%).
Poor Resolution (Rs < 1.5)	1. Suboptimal mobile phase composition. 2. Suboptimal temperature. 3. Low column efficiency.	1. Optimize Modifier: Change the alcohol type (e.g., from IPA to Ethanol). Sometimes a less polar alcohol provides better selectivity. 2. Optimize Temperature: Decrease the column temperature to 20°C or 15°C to enhance chiral recognition. 3. Check Efficiency: Ensure the column is healthy; a new column should have high plate counts.
Peak Tailing	1. Column Overload: Injecting too much sample mass. 2. Secondary Interactions: Analyte interacting with residual silanols on the silica support. 3. Column Contamination: Buildup of impurities at the column inlet.	1. Dilute Sample: Reduce the sample concentration by a factor of 5 or 10 and re-inject. 2. Add Additive: If tailing persists, add 0.1% TFA or Acetic Acid to the mobile phase to suppress silanol activity (use with caution). 3. Wash Column: Flush the column with a stronger, compatible solvent (e.g., 100% Isopropanol for coated phases; THF may be used for immobilized phases - always check manufacturer instructions).
Ghost Peaks	1. Contaminated mobile phase or solvent. 2. Carryover from the autosampler.	1. Run a blank gradient (inject no sample). If peaks appear, the issue is the mobile phase or system. Use high-purity HPLC-grade solvents. 2. If the blank is clean, inject only the sample solvent. If peaks appear, the solvent is contaminated. If not, clean the autosampler injection port and needle.

| Sudden High Backpressure | 1. Blockage of the column inlet frit. 2. Sample precipitation in the mobile phase. 3. Incompatible solvent injected. | 1. Filter all samples before injection. Reverse-flush the column (disconnect from detector) at a low flow rate, following manufacturer's guidelines. 2. Ensure the analyte is fully soluble in the mobile phase. 3. For coated CSPs, ensure no incompatible solvents (e.g., THF, DCM) are present in the HPLC system. |

References

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available at: [Link]

• Chiral mobile phase additives in HPLC enantioseparations. PubMed. Available at: [Link]

• Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. ResearchGate. Available at: [Link]

• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies. Available at: [Link]

• Chiral LC Questions You Were Afraid to Ask But Need to Know. Phenomenex Blog. Available at: [Link]

• The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. Available at: [Link]

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. Springer Nature Experiments. Available at: [Link]

• The Chromatographic Resolution of Chiral Lipids. AOCS. Available at: [Link]

• Application and comparison of derivatized cellulose and amylose chiral stationary phases for the separation of enantiomers of pharmaceutical compounds by high-performance liquid chromatography. PubMed. Available at: [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Daicel Chiral Technologies. Available at: [Link]

• Chiral separation of glycerolipids by high-performance liquid chromatography. ResearchGate. Available at: [Link]

• HPLC Peak Shape Troubleshooting. uHPLCs. Available at: [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available at: [Link]

• Development of SFC-MS Method for Quantification of Eicosanoids Biosynthesized in Primary Human Blood Cells. PubMed Central. Available at: [Link]

• Chiral separation of glycerolipids by high-performance liquid chromatography. J-Stage. Available at: [Link]

• Chiral separation of glycerolipids by high-performance liquid chromatography. SciSpace. Available at: [Link]

• Characterization of Triacylglycerol Enantiomers Using Chiral HPLC/APCI-MS and Synthesis of Enantiomeric Triacylglycerols. ACS Publications. Available at: [Link]

• Chiral selectors of stationary phases Lux amylose-2 and Lux cellulose-2. ResearchGate. Available at: [Link]

• Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid Chrom

Technical Support Center: Enhancing Detection Sensitivity of Hydroxylated Fatty Acids in LC-MS

Welcome to the technical support center for the analysis of hydroxylated fatty acids (OH-FAs) by Liquid Chromatography-Mass Spectrometry (LC-MS). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving high detection sensitivity in their experiments. Here, we address common challenges with in-depth explanations, field-proven insights, and actionable troubleshooting protocols.

Introduction: The Challenge of Detecting Hydroxylated Fatty Acids

Hydroxylated fatty acids are critical signaling molecules involved in a myriad of physiological and pathological processes, including inflammation and metabolic diseases. Their low endogenous concentrations and structural similarity to other lipids present significant analytical hurdles. Achieving high sensitivity in LC-MS analysis is paramount for accurate quantification and biological interpretation. This guide provides a comprehensive resource to enhance your detection capabilities.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues encountered during the LC-MS analysis of hydroxylated fatty acids.

Q1: My signal intensity for hydroxylated fatty acids is very low. What are the primary factors I should investigate?

Low signal intensity is a frequent challenge. The root causes can be multifaceted, spanning from sample handling to instrument settings. A systematic approach to troubleshooting is crucial.

• Sample Integrity: Ensure proper sample collection and storage. OH-FAs are susceptible to oxidation. Samples should be processed promptly and stored at -80°C.[1] The addition of antioxidants like butylated hydroxytoluene (BHT) during extraction can prevent artificial oxidation.[1]

• Ionization Efficiency: Hydroxylated fatty acids typically ionize best in negative electrospray ionization (ESI) mode, forming [M-H]⁻ ions.[1][2] However, the inherent ionization efficiency can be poor.

• Mobile Phase Composition: Acidic modifiers like formic or acetic acid in the mobile phase, while beneficial for reversed-phase chromatography, can suppress ionization in negative mode.[3]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of your target analytes, a phenomenon known as ion suppression.[4][5][6]

Q2: Should I be using ESI or APCI for my hydroxylated fatty acid analysis?

The choice between Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) depends on the specific characteristics of your analytes and the sample matrix.

• ESI: ESI is generally the preferred method for hydroxylated fatty acids as they are polar and ionizable.[7][8] It is a "soft" ionization technique that typically yields the protonated molecule [M+H]⁺ in positive mode or the deprotonated molecule [M-H]⁻ in negative mode with minimal fragmentation.[7] For OH-FAs, negative ion mode ESI is most common.[1][2]

• APCI: APCI is better suited for less polar and more volatile compounds.[8] While it can be used for some lipids, ESI generally provides better sensitivity for hydroxylated fatty acids.[9]

Q3: I am working with a complex biological matrix (e.g., plasma, tissue homogenate). How can I minimize ion suppression?

Ion suppression is a major cause of poor sensitivity and variability in complex matrices.[4][5][6]

• Effective Sample Preparation: Solid-phase extraction (SPE) is highly recommended to remove interfering matrix components like phospholipids and salts.[10][11]

• Chromatographic Separation: Optimize your LC method to achieve good separation between your analytes of interest and the bulk of the matrix components. A longer column or a shallower gradient can improve resolution.

• Dilution: If ion suppression is severe, diluting the sample can sometimes mitigate the effect, although this may compromise the limit of detection.[12]

• Internal Standards: The use of stable isotope-labeled internal standards that co-elute with the analytes is crucial for correcting for matrix effects and improving quantitative accuracy.[1][2]

Q4: Is derivatization necessary for analyzing hydroxylated fatty acids, and how can it improve sensitivity?

While direct analysis is possible, derivatization is a powerful strategy to significantly enhance detection sensitivity.[13][14][15]

• Principle of Derivatization: Derivatization chemically modifies the hydroxylated fatty acid to introduce a more readily ionizable group. This often involves "charge reversal," where the carboxyl group is tagged with a permanently positively charged moiety, allowing for highly sensitive detection in the positive ion mode.[15][16][17]

• Benefits:

  • Increased Ionization Efficiency: Derivatization can lead to a dramatic increase in signal intensity, with reports of sensitivity enhancements of several orders of magnitude.[10][16][17]

  • Improved Chromatography: The derivatized product may have better chromatographic properties, leading to sharper peaks and better separation.

  • Reduced Matrix Effects: By shifting the analysis to the positive ion mode and potentially altering the retention time, you can move away from regions of high ion suppression in the negative ion mode.

Part 2: Troubleshooting Guides

This section provides structured troubleshooting workflows for specific issues.

Troubleshooting Guide 1: Poor Peak Shape and Resolution

Symptom	Potential Cause	Recommended Action
Peak Tailing	Secondary interactions with the stationary phase, column overload.	- Ensure mobile phase pH is appropriate for the analyte's pKa. - Reduce sample injection volume or concentration. - Use a high-quality, end-capped C18 column.
Peak Fronting	Column overload, poor sample solubility.	- Dilute the sample. - Ensure the sample is fully dissolved in a solvent compatible with the initial mobile phase.
Split Peaks	Clogged frit or partially blocked injector, column void.	- Replace the in-line filter and column frit. - Flush the injector. - Replace the column if a void is suspected.
Poor Resolution between Isomers	Inadequate chromatographic separation.	- Optimize the gradient profile (shallower gradient). - Try a different stationary phase (e.g., a column with a different chemistry or particle size). - Decrease the flow rate.

Troubleshooting Guide 2: Inconsistent Results and Poor Reproducibility

Symptom	Potential Cause	Recommended Action
Varying Retention Times	Unstable pump performance, column temperature fluctuations, mobile phase degradation.	- Prime the LC pumps. - Use a column oven to maintain a consistent temperature. - Prepare fresh mobile phase daily.
Fluctuating Signal Intensity	Unstable ESI spray, matrix effects, inconsistent sample preparation.	- Check for a stable spray at the ESI source. Clean the source if necessary. - Incorporate stable isotope-labeled internal standards to normalize for variations.[1][2] - Standardize the sample preparation protocol and ensure consistency.
Carryover	Adsorption of analytes in the injection system or column.	- Optimize the needle wash procedure with a strong solvent. - Inject a blank sample after a high-concentration sample to check for carryover.

Part 3: Experimental Protocols and Data

This section provides detailed protocols for key experimental procedures and presents data in a structured format.

Protocol 1: Solid-Phase Extraction (SPE) for Hydroxylated Fatty Acids from Plasma

This protocol is designed to enrich hydroxylated fatty acids and remove interfering substances from a plasma matrix.

Materials:

• Plasma sample

• Internal standard solution (containing stable isotope-labeled OH-FAs)

• Methanol

• Hexane

• Ethyl acetate

• Formic acid

• SPE cartridges (e.g., C18 or a mixed-mode anion exchange)

• Nitrogen evaporator

Procedure:

• Sample Spiking: To 100 µL of plasma, add the internal standard solution.

• Protein Precipitation: Add 400 µL of cold methanol, vortex, and centrifuge to pellet the precipitated proteins.

• Supernatant Collection: Transfer the supernatant to a new tube.

• SPE Cartridge Conditioning: Condition the SPE cartridge according to the manufacturer's instructions (typically with methanol followed by water).

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the hydroxylated fatty acids with a suitable solvent (e.g., methanol or ethyl acetate).

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

Protocol 2: Derivatization of Hydroxylated Fatty Acids with 2-dimethylaminoethylamine (DMED)

This protocol describes a chemical labeling technique to enhance the detection sensitivity of OH-FAs.[10]

Materials:

• Dried sample extract containing hydroxylated fatty acids

• 2-dimethylaminoethylamine (DMED)

• Pyridine

• Coupling agent (e.g., EDC/HOBt)

• Acetonitrile

Procedure:

• Reagent Preparation: Prepare a fresh solution of DMED and the coupling agent in pyridine/acetonitrile.

• Derivatization Reaction: Add the derivatization reagent mixture to the dried sample extract.

• Incubation: Incubate the reaction mixture at room temperature for a specified time (e.g., 1 hour).

• Quenching: Quench the reaction by adding a small amount of water.

• Analysis: The derivatized sample is now ready for LC-MS analysis in the positive ion mode.

Expected Outcome: Derivatization with DMED can increase detection sensitivities by 7 to 72-fold.[10]

Table 1: Recommended LC-MS Parameters for Hydroxylated Fatty Acid Analysis

Parameter	Recommended Setting	Rationale
LC Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation of fatty acids.
Mobile Phase A	0.1% Formic Acid or Acetic Acid in Water[2]	Acidic modifier for improved peak shape in reversed-phase chromatography.
Mobile Phase B	Acetonitrile/Isopropanol (with 0.1% acid)	Strong organic solvents for eluting hydrophobic lipids.
Gradient	Start with a higher percentage of A and gradually increase B	Allows for the separation of a wide range of lipids with different polarities.
Flow Rate	0.2 - 0.4 mL/min	Compatible with standard ESI sources.
Ionization Mode	Negative ESI (for underivatized) or Positive ESI (for derivatized)	Optimal for the respective chemical forms of the analytes.
Scan Mode	Multiple Reaction Monitoring (MRM)[1][2][18]	Provides high selectivity and sensitivity for targeted quantification.
Collision Energy	Optimize for each specific analyte and transition	Maximizes the production of the desired fragment ion.

Part 4: Visualizations

Workflow for Enhancing Detection Sensitivity

The following diagram illustrates a comprehensive workflow for optimizing the LC-MS analysis of hydroxylated fatty acids, from sample preparation to data acquisition.

Caption: Decision tree for ionization mode selection.

References

• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - LIPID MAPS. [Link]

• Highly sensitive determination of fatty acid esters of hydroxyl fatty acids by liquid chromatography-mass spectrometry | Request PDF - ResearchGate. [Link]

• The MALDI Method to Analyze the Lipid Profile, Including Cholesterol, Triglycerides and Other Lipids - MDPI. [Link]

• A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry - Frontiers. [Link]

• LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC - NIH. [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - MDPI. [Link]

• A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments. [Link]

• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC - NIH. [Link]

• A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk - MDPI. [Link]

• Improving MS Response in the Analysis of Free Fatty Acids Through Structural Considerations | Waters. [Link]

• Suppression of ionization and optimization of assay for 3-hydroxy fatty acids in house dust using ion-trap mass spectrometry - PubMed. [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC - NIH. [Link]

• Step-by-Step Approach to Build Multiple Reaction Monitoring (MRM) Profiling Instrument Acquisition Methods for Class-based Lipid Exploratory Analysis by Mass Spectrometry - NIH. [Link]

• Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC - NIH. [Link]

• A liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs) - PubMed Central. [Link]

• GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. [Link]

• Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis | Request PDF - ResearchGate. [Link]

• Parallel Mass Spectrometry (APCI-MS and ESI-MS) for Lipid Analysis – AOCS. [Link]

• Multiple reaction monitoring (MRM) transition list. - ResearchGate. [Link]

• Scheme of derivatization of fatty acid and modified fatty acids. - ResearchGate. [Link]

• Comparison of APPI, APCI and ESI for the LC-MS/MS analysis of bezafibrate, cyclophosphamide, enalapril, methotrexate and orlistat in municipal wastewater - ResearchGate. [Link]

• 4 LC-MS/MS analysis of hydroxy-fatty acids. The liquid chromatography... - ResearchGate. [Link]

• Mobile phases compatible for LC/MS - SHIMADZU CORPORATION. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry - LCGC International. [Link]

• When should I choose APCI or ESI for my flash column chromatography? - Biotage. [Link]

• Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PubMed Central. [Link]

• Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS - NIH. [Link]

• sulfatide-centered ultra-high-resolution magnetic resonance MALDI imaging benchmark dataset for MS1-based lipid annotation tools | GigaScience | Oxford Academic. [Link]

Sources

• 1. lipidmaps.org [lipidmaps.org]
• 2. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. aocs.org [aocs.org]
• 8. biotage.com [biotage.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments [experiments.springernature.com]
• 12. Suppression of ionization and optimization of assay for 3-hydroxy fatty acids in house dust using ion-trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 14. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples [mdpi.com]
• 15. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Step-by-Step Approach to Build Multiple Reaction Monitoring (MRM) Profiling Instrument Acquisition Methods for Class-based Lipid Exploratory Analysis by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Hydroxylated Eicosanoid Quantification: A Technical Support Guide

Welcome to the technical support center for the quantification of hydroxylated eicosanoids. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of analyzing these potent, yet challenging, lipid mediators. Hydroxylated eicosanoids, such as hydroxyeicosatetraenoic acids (HETEs), are critical signaling molecules in inflammation, immunity, and pain perception.[1][2][3] However, their low endogenous concentrations, susceptibility to artificial formation, and the presence of numerous isomers present significant analytical hurdles.[4][5]

This resource is structured to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your own experiments effectively. We will delve into the common pitfalls encountered during sample collection, extraction, chromatographic separation, and mass spectrometric detection, offering field-proven insights to ensure the accuracy and reproducibility of your data.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common issues. For more detailed explanations and protocols, please refer to the in-depth troubleshooting guides that follow.

Q1: My recovery of hydroxylated eicosanoids after Solid-Phase Extraction (SPE) is low and inconsistent. What's going wrong?

A1: Low and variable SPE recovery is a frequent problem. The cause often lies in one of three areas: 1) improper conditioning of the SPE cartridge, 2) a suboptimal wash step that elutes your analytes, or 3) an elution solvent that is too weak to fully recover the eicosanoids from the sorbent. Ensure your conditioning and equilibration steps are thorough, and consider re-optimizing your wash and elution solvent strengths. A stepwise elution with increasing organic solvent concentration can help pinpoint the optimal recovery window.[6][7]

Q2: I'm seeing high background noise and interfering peaks in my LC-MS/MS chromatogram. How can I clean up my sample?

A2: High background is typically due to matrix effects, where co-eluting compounds from the biological sample suppress or enhance the ionization of your target analytes.[8] Improving your sample cleanup is critical. This can involve protein precipitation prior to SPE, or optimizing the wash steps during SPE to remove interfering lipids and salts.[9][10] Also, ensure your LC mobile phases are freshly prepared with high-purity solvents and additives.[11]

Q3: I can't chromatographically separate key HETE isomers (e.g., 5-HETE, 12-HETE, 15-HETE). What should I do?

A3: Co-elution of isomers is a major challenge as they often share the same mass and fragmentation patterns, making MS/MS alone insufficient for differentiation.[4][12] To improve separation, you may need to: 1) switch to a different stationary phase (e.g., a different C18 column chemistry or a pentafluorophenyl (PFP) column), 2) optimize your mobile phase gradient to make it shallower, or 3) consider using normal-phase chiral chromatography for stereoisomer separation.[13][14]

Q4: My results are not reproducible between experiments. What are the likely sources of variability?

A4: Reproducibility issues often stem from inconsistent sample handling. Key factors to control are: 1) immediate inhibition of enzymatic activity upon sample collection (e.g., using inhibitors like indomethacin), 2) prevention of autoxidation by adding antioxidants like butylated hydroxytoluene (BHT) and keeping samples cold, and 3) precise and consistent execution of the extraction protocol.[9][15] The use of stable isotope-labeled internal standards for every analyte is crucial to correct for variability.[16]

Q5: How do I choose the right internal standard (IS)?

A5: The gold standard is a stable isotope-labeled (e.g., deuterated) analog of your specific analyte.[13][16] This is because it will have nearly identical chemical and physical properties, ensuring it behaves similarly during extraction, chromatography, and ionization, thus providing the most accurate correction.[16][17] If a specific IS is not available, use a deuterated analog that is structurally as close as possible.[16]

Part 2: In-Depth Troubleshooting Guides

Guide 1: Combating Ex Vivo Artifact Formation During Sample Handling

A primary pitfall in eicosanoid analysis is the artificial generation of hydroxylated metabolites after the sample has been collected. This can occur through enzymatic action or non-enzymatic autoxidation.[4][18][19]

Problem: Artificially elevated levels of hydroxylated eicosanoids.

Root Causes & Solutions:

• Ongoing Enzymatic Activity: Enzymes like cyclooxygenases (COX) and lipoxygenases (LOX) can remain active after sample collection.

  • Solution: Immediately after collection, add a cocktail of inhibitors to your sample. For plasma, use an anticoagulant like EDTA, which chelates Ca2+, a necessary cofactor for phospholipase A2, preventing the initial release of arachidonic acid.[15] Adding antioxidants like BHT and enzyme inhibitors such as indomethacin is also recommended.[9] Work quickly and keep samples on ice at all times.

• Autoxidation of Polyunsaturated Fatty Acids (PUFAs): Free radical-mediated oxidation can generate a complex mixture of hydroperoxides and hydroxides, including isoprostanes, which can interfere with your analysis.[18][19]

  • Solution: Minimize exposure to air and light. Add an antioxidant like BHT or a vitamin E analog to your collection tubes and extraction solvents.[15] Store samples at -80°C immediately after processing.

Guide 2: Optimizing Solid-Phase Extraction (SPE) for Hydroxylated Eicosanoids

SPE is the most common technique for extracting and concentrating eicosanoids from complex biological matrices.[9] However, a poorly optimized method is a primary source of error.

Problem: Low analyte recovery, poor precision, and high matrix effects.

Workflow for SPE Method Optimization:

The following diagram illustrates a systematic approach to developing a robust SPE protocol.

Caption: A workflow for systematic SPE method optimization.

Detailed Protocol: SPE Optimization for HETEs from Human Plasma

• Sorbent Selection: Begin with a polymeric reversed-phase sorbent (e.g., Strata-X) as it offers good retention for a broad range of lipids and is stable across a wide pH range.[13][20]

• Sample Preparation: Spike a pool of blank human plasma with a known concentration of HETE standards and their corresponding deuterated internal standards. Also add BHT to 0.05% (w/v).[21]

• Condition & Equilibrate:

  • Condition the SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol.

  • Equilibrate with 1 mL of water. Do not let the sorbent go dry.

• Load: Load the pre-treated plasma sample at a slow, steady flow rate (~1 mL/min). Collect the flow-through.

• Wash Step Optimization: This is critical for removing interferences without losing your analytes.

  • Wash the cartridge with 1 mL of 10% methanol in water. Collect this wash fraction.

  • Optional for deeper optimization: Use a series of increasing methanol concentrations (e.g., 20%, 30%, 40%) on separate cartridges to determine the highest organic content that can be used without eluting the HETEs.[6]

• Elution Step Optimization:

  • Elute the HETEs with 1 mL of methanol. Collect this elution fraction.

  • For troubleshooting: If recovery is low, try a stronger solvent like acetonitrile or a mixture of methanol/acetonitrile.

• Analysis: Dry down all collected fractions (load flow-through, wash, elution) under a gentle stream of nitrogen, reconstitute in mobile phase, and analyze by LC-MS/MS.

• Evaluation: Quantify the amount of HETEs in each fraction. The goal is >90% of your analytes in the elution fraction, with minimal amounts in the load and wash fractions, and a clean chromatogram for the elution fraction.[9]

Guide 3: Navigating LC-MS/MS Analysis Challenges

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for eicosanoid quantification due to its sensitivity and selectivity.[5][9]

Problem: Poor chromatographic resolution, low sensitivity, and inaccurate quantification due to matrix effects.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting common LC-MS/MS issues.

Key Considerations for Method Development:

• Calibration Curves: The lack of a true "blank" matrix is a major challenge for endogenous analytes.[4][9] The recommended approach is to use a surrogate matrix (e.g., charcoal-stripped plasma or a solution of bovine serum albumin) to build your calibration curve.[9] Alternatively, the standard addition method can be used on a pooled sample.[9]

• Matrix Effects: To assess matrix effects, compare the response of an analyte spiked into a post-extraction blank matrix sample to its response in a neat solvent.[8] A significant difference indicates ion suppression or enhancement that must be addressed, typically through improved sample cleanup or chromatographic separation from the interfering components.

• Mass Spectrometry Parameters: Eicosanoids are typically analyzed in negative ion mode using electrospray ionization (ESI) due to the presence of the carboxylic acid moiety.[12][16] Multiple Reaction Monitoring (MRM) is used for quantification. It is essential to optimize MRM transitions (precursor ion -> product ion), collision energy, and declustering potential for each analyte using pure standards to maximize sensitivity.[16]

Table 1: Example MRM Transitions for Common Hydroxylated Eicosanoids

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Notes
5-HETE	319.2	115.1	Common fragment for many HETEs
12-HETE	319.2	179.1	More specific fragment for 12-HETE
15-HETE	319.2	219.2	Fragment resulting from cleavage near the hydroxyl group
5-HETE-d8 (IS)	327.2	116.1	Deuterated Internal Standard
12-HETE-d8 (IS)	327.2	184.1	Deuterated Internal Standard

Note: These values are typical and must be empirically optimized on your specific mass spectrometer.

Part 3: Data Integrity and Method Validation

For your data to be trustworthy, the analytical method must be rigorously validated.[22][23] Key validation parameters include:

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy (typically <20% RSD and within 20% of nominal value).[5]

• Precision: Assessed by analyzing replicate samples at multiple concentrations on the same day (intra-day) and on different days (inter-day). The relative standard deviation (RSD) should typically be below 15-20%.[22]

• Accuracy: Determined by the recovery of a known amount of analyte spiked into the matrix. It should generally be within 85-115% of the nominal value.[22]

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte. A correlation coefficient (r²) of >0.99 is desirable.

• Stability: Analytes must be stable in the biological matrix under storage conditions and throughout the sample preparation process.

By systematically addressing these common pitfalls and adhering to rigorous validation standards, you can generate high-quality, reliable data in the challenging but rewarding field of hydroxylated eicosanoid research.

References

• Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological M
• Quantification of eicosanoids and their metabolites in biological matrices: a review.
• Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF.
• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ioniz
• A Comparative Guide to the Validation of Analytical Methods for (Z)
• Navigating the Nuances of Eicosanoid Quantification: A Comparative Guide to Achieving Accuracy and Precision in Biological M
• Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials.
• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ioniz
• New insights regarding the autoxidation of polyunsaturated fatty acids.
• New Insights Regarding the Autoxidation of Polyunsaturated Fatty Acids.
• Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis.
• Eicosanoid Sample Collection, Preparation, and Storage Advice. Cayman Chemical.
• Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry.
• Eicosanoid. Wikipedia.
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis.
• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. MDPI.
• Oxidation of polyunsaturated fatty acids to produce lipid medi
• SPE Method Development. Thermo Fisher Scientific.
• Oxidation of polyunsaturated fatty acids to produce lipid medi
• How Can We Improve Our Solid Phase Extraction Processes?. SCION Instruments.
• Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry.
• LCMS Troubleshooting: 14 Best Practices for Labor
• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?.

Sources

• 1. Eicosanoid - Wikipedia [en.wikipedia.org]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. Oxidation of polyunsaturated fatty acids to produce lipid mediators -ORCA [orca.cardiff.ac.uk]
• 4. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. SPE Method Development | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]
• 11. zefsci.com [zefsci.com]
• 12. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. lipidmaps.org [lipidmaps.org]
• 14. lipidmaps.org [lipidmaps.org]
• 15. mdpi.com [mdpi.com]
• 16. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 18. New insights regarding the autoxidation of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of Methyl 3-hydroxy-11,14-eicosadienoate

Welcome to the technical support center for Methyl 3-hydroxy-11,14-eicosadienoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this compound in various solvents. As a polyunsaturated fatty acid (PUFA) methyl ester with a hydroxyl group, Methyl 3-hydroxy-11,14-eicosadienoate's stability is a critical factor for obtaining reliable and reproducible experimental results. This document offers troubleshooting guides and frequently asked questions (FAQs) to address common challenges you may encounter.

I. Understanding the Stability of Methyl 3-hydroxy-11,14-eicosadienoate: A Proactive Approach

Methyl 3-hydroxy-11,14-eicosadienoate possesses two key structural features that significantly influence its stability: a polyunsaturated backbone and a hydroxyl group at the C-3 position. The presence of two double bonds makes the molecule highly susceptible to oxidation, a primary degradation pathway for PUFAs.[1][2] Concurrently, the hydroxyl group can participate in other reactions, such as esterification or oligomerization, potentially affecting the compound's integrity.

This guide will equip you with the foundational knowledge and practical steps to mitigate degradation and ensure the quality of your experimental work.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and troubleshooting scenarios you might face during your experiments with Methyl 3-hydroxy-11,14-eicosadienoate.

FAQ 1: My experimental results are inconsistent. Could the stability of Methyl 3-hydroxy-11,14-eicosadienoate be a factor?

Answer: Absolutely. Inconsistent results are a hallmark of compound degradation. The formation of oxidation products or other degradants can alter the biological activity and physicochemical properties of your sample, leading to poor reproducibility.

Troubleshooting Steps:

• Review Your Handling and Storage Protocol:

  • Solvent Choice: Are you using a recommended solvent? For stock solutions, high-purity, anhydrous aprotic solvents like ethanol, dimethyl sulfoxide (DMSO), or dimethylformamide (DMF) are generally preferred.

  • Storage Temperature: Is the compound stored at or below -20°C as generally recommended for unsaturated fatty acid esters?[3]

  • Inert Atmosphere: Have you purged the vial headspace with an inert gas like argon or nitrogen before sealing and storing? Oxygen is a key initiator of oxidation.

• Assess Compound Purity:

  • If you suspect degradation, it is crucial to re-analyze the purity of your stock solution and working solutions. Analytical techniques like HPLC-UV, LC-MS, or GC-MS can be employed to detect the presence of degradants.

FAQ 2: What are the primary degradation pathways for Methyl 3-hydroxy-11,14-eicosadienoate?

Answer: The two most probable degradation pathways are oxidation and hydrolysis . A lesser-known but possible pathway is oligomerization .

• Oxidation: This is the most significant concern for polyunsaturated lipids.[1][4] The process is initiated by factors like oxygen, light, heat, and trace metal ions, leading to a free radical chain reaction that can generate a complex mixture of hydroperoxides, aldehydes, and other oxygenated species. These byproducts will interfere with your experiments.

• Hydrolysis: The methyl ester group can be hydrolyzed back to the free fatty acid and methanol. This is more likely to occur in aqueous solutions or in the presence of acidic or basic contaminants.[5][6][7]

• Oligomerization: 3-hydroxy fatty acid esters have been reported to undergo oligomerization, a process where molecules of the same compound react with each other to form larger chains.[8] This can reduce the concentration of the monomeric, active compound in your solution.

Visualizing Degradation Pathways

Below is a simplified diagram illustrating the primary degradation pathways.

Caption: Primary degradation pathways for Methyl 3-hydroxy-11,14-eicosadienoate.

FAQ 3: Which solvents are best for storing and using Methyl 3-hydroxy-11,14-eicosadienoate?

Answer: The choice of solvent is critical for maintaining the stability of the compound. Here is a summary of recommended solvents and those to use with caution.

Solvent	Suitability for Stock Solutions	Suitability for Working Solutions	Key Considerations
Ethanol (Anhydrous)	High	Moderate	Ensure it is high purity and anhydrous. Can be used for dilutions into aqueous buffers for immediate use.
Dimethyl Sulfoxide (DMSO)	High	High	Use high-purity, anhydrous DMSO. Store stock solutions in small aliquots to minimize freeze-thaw cycles.
Dimethylformamide (DMF)	High	High	Similar to DMSO, use high-purity, anhydrous DMF and store in aliquots.
Dichloromethane (DCM)	Moderate	Low	Can be used for initial dissolution but is volatile. Not recommended for long-term storage of solutions.
Aqueous Buffers	Not Recommended	For Immediate Use Only	The presence of water significantly increases the risk of hydrolysis. Prepare fresh dilutions in aqueous buffers immediately before your experiment. Do not store aqueous solutions.

FAQ 4: How can I experimentally assess the stability of my Methyl 3-hydroxy-11,14-eicosadienoate solution?

Answer: A stability study can be performed to determine the degradation rate of your compound in a specific solvent and under your experimental conditions.

Experimental Protocol: Stability Assessment using HPLC-UV

This protocol outlines a general method for assessing the stability of Methyl 3-hydroxy-11,14-eicosadienoate.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Methyl 3-hydroxy-11,14-eicosadienoate.

  • Dissolve it in the solvent of interest to a known concentration (e.g., 1 mg/mL).

  • Purge the headspace of the vial with an inert gas (argon or nitrogen) and seal tightly.

• Initial Analysis (Time = 0):

  • Immediately after preparation, inject an aliquot of the stock solution into an HPLC-UV system.

  • Develop a suitable chromatographic method to obtain a sharp, well-resolved peak for the parent compound.

  • Record the peak area of the parent compound. This will be your baseline (A₀).

• Incubation:

  • Store the stock solution under the desired conditions (e.g., room temperature, 4°C, -20°C).

  • Protect the solution from light.

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1, 3, 7, 14, and 30 days), withdraw an aliquot of the stock solution.

  • Analyze the sample by HPLC-UV using the same method as the initial analysis.

  • Record the peak area of the parent compound (Aₜ).

  • Visually inspect the chromatogram for the appearance of new peaks, which may indicate degradation products.

• Data Analysis:

  • Calculate the percentage of the remaining parent compound at each time point using the following formula: % Remaining = (Aₜ / A₀) * 100

  • Plot the % Remaining against time to visualize the degradation profile.

Visualizing the Experimental Workflow

Caption: Workflow for assessing the stability of Methyl 3-hydroxy-11,14-eicosadienoate.

III. Best Practices for Handling and Storage

To maximize the shelf-life and ensure the integrity of your Methyl 3-hydroxy-11,14-eicosadienoate, adhere to the following best practices:

• Procurement and Initial Handling:

  • Purchase from a reputable supplier that provides a certificate of analysis with purity data.

  • Upon receipt, store the compound in its original packaging at -20°C or lower until you are ready to use it.

• Preparation of Stock Solutions:

  • Use high-purity, anhydrous solvents.

  • Prepare stock solutions in a clean, dry environment.

  • To minimize exposure to air and moisture, consider working in a glove box or using Schlenk line techniques.

  • After dissolving the compound, purge the headspace of the vial with an inert gas (argon or nitrogen) before sealing.

  • Use vials with PTFE-lined caps to prevent solvent evaporation and contamination.

• Storage of Stock Solutions:

  • Store stock solutions at -20°C or -80°C.

  • Aliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Protect solutions from light by using amber vials or by wrapping clear vials in aluminum foil.

• Preparation and Use of Working Solutions:

  • Prepare working solutions fresh from the stock solution immediately before each experiment.

  • If you need to make dilutions in aqueous buffers, do so just before use and do not store the aqueous solution.

By implementing these proactive measures and troubleshooting strategies, you can significantly enhance the reliability and reproducibility of your research involving Methyl 3-hydroxy-11,14-eicosadienoate.

IV. References

• Chen, S., et al. (2012). Oxidation of Polyunsaturated Fatty Acids and its Impact on Food Quality and Human Health. In Lipids in Health and Disease.

• Frankel, E. N. (2012). Lipid Oxidation. The Oily Press.

• Cort, W. M. (1974). Antioxidant activity of tocopherols, ascorbyl palmitate, and ascorbic acid and their mode of action. Journal of the American Oil Chemists' Society, 51(7), 321-325.

• Yin, H., Xu, L., & Porter, N. A. (2011). Free radical lipid peroxidation: mechanisms and analysis. Chemical reviews, 111(10), 5944-5972.

• Choe, E., & Min, D. B. (2006). Mechanisms and factors for edible oil oxidation. Comprehensive reviews in food science and food safety, 5(4), 169-186.

• Laguerre, M., Lecomte, J., & Villeneuve, P. (2007). Evaluation of the ability of antioxidants to counteract lipid oxidation: Existing methods, new trends and challenges. Progress in lipid research, 46(5), 244-282.

• Christie, W. W. (2003). Lipid analysis: isolation, separation, identification and structural analysis of lipids. The Oily Press.

• Soffer, E. H., et al. (2008). Oligomerization of 3-hydroxy fatty acids by Candida antarctica lipase B. Journal of molecular catalysis B: Enzymatic, 52, 107-113.

• PubChem. (n.d.). cis-11,14-Eicosadienoic acid methyl ester. Retrieved from [Link]

• Google Patents. (n.d.). Hydrolysis of methyl esters for production of fatty acids. Retrieved from

• European Patent Office. (n.d.). Hydrolysis of methyl esters for production of fatty acids. Retrieved from [Link]

• ResearchGate. (n.d.). Stability of unsaturated methyl esters of fatty acids on surfaces. Retrieved from [Link]

• YouTube. (2020, April 21). Oxidation of unsaturated fatty acid (PUFA and MUFA oxidation). [Video]. YouTube.

• NIH. (2020, July 22). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC. Retrieved from [Link]

• NIH. (2023, February 28). Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - NIH. Retrieved from [Link]

Sources

• 1. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 2463-02-7: cis-11,14-eicosadienoic acid methyl*ester [cymitquimica.com]
• 3. 2463-02-7 CAS MSDS (11,14-EICOSADIENOIC ACID METHYL ESTER) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. twinwoodcattle.com [twinwoodcattle.com]
• 5. US5508455A - Hydrolysis of methyl esters for production of fatty acids - Google Patents [patents.google.com]
• 6. EP0675867B1 - Hydrolysis of methyl esters for production of fatty acids - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Enzymatic Hydroxylation of Polyunsaturated Fatty Acids

Welcome to the technical support center for the optimization of enzymatic hydroxylation of polyunsaturated fatty acids (PUFAs). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions to enhance your experimental success.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the enzymatic hydroxylation of PUFAs.

Q1: Which enzyme class should I choose for my PUFA hydroxylation experiment: Cytochrome P450 (CYP) or Lipoxygenase (LOX)?

A1: The choice between CYP and LOX enzymes depends on your desired product regioselectivity and the specific PUFA substrate.

• Cytochrome P450 (CYP) enzymes are versatile monooxygenases that can hydroxylate PUFAs at various positions, including terminal (ω-hydroxylation) and mid-chain locations.[1] They are particularly useful for generating a diverse range of hydroxylated products.[2] For example, CYP4A and CYP4F subfamilies are known to produce 20-hydroxyeicosatetraenoic acid (20-HETE) from arachidonic acid (AA).[3]

• Lipoxygenase (LOX) enzymes are non-heme iron-containing dioxygenases that catalyze the stereospecific oxygenation of PUFAs containing a (1Z,4Z)-pentadiene system.[4][5] They are known for their high regio- and stereo-specificity, making them ideal for producing specific hydroxy fatty acids.[6] For instance, 5-LOX is a key enzyme in the formation of leukotrienes.[6]

Q2: What are the critical parameters to consider when optimizing the reaction conditions?

A2: The most critical parameters for optimizing enzymatic hydroxylation of PUFAs are:

• Temperature: Enzyme activity is highly dependent on temperature. Each enzyme has an optimal temperature for maximum activity, above which it can denature and lose function.[7] For example, the optimal temperature for lipoxygenase from Aspergillus niger has been reported to be 35°C.[8]

• pH: The pH of the reaction buffer affects the ionization state of both the enzyme and the substrate, which can influence enzyme activity and substrate binding.[9][10] Drastic changes in pH can lead to irreversible denaturation of the enzyme.[9][10] The optimal pH for a given enzyme is often narrow and needs to be determined empirically.[10]

• Substrate Concentration: Initially, increasing the substrate concentration will increase the reaction rate.[11][12][13] However, at a certain point, the enzyme becomes saturated with the substrate, and further increases in substrate concentration will not increase the reaction rate.[11][12][13]

• Enzyme Concentration: In general, a higher enzyme concentration will lead to a faster reaction rate, assuming the substrate is not limiting.[12][14]

Q3: How can I analyze the products of my hydroxylation reaction?

A3: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common and effective methods for analyzing hydroxylated PUFA products.

• HPLC: Reversed-phase HPLC with UV detection is a robust method for separating and quantifying different regioisomers of hydroxy and hydroperoxy PUFAs.[15][16]

• LC-MS/MS: This technique offers high sensitivity and specificity, allowing for the simultaneous quantification of a wide range of oxygenated lipid mediators and their fatty acid precursors in complex samples like blood plasma.[17][18][19]

Troubleshooting Guide

This section provides solutions to common problems encountered during the enzymatic hydroxylation of PUFAs.

Problem	Potential Cause	Troubleshooting Steps
Low or No Product Yield	1. Suboptimal Reaction Conditions: Incorrect temperature, pH, or buffer composition.	1. Optimize Reaction Conditions: Systematically vary the temperature and pH to find the optimal conditions for your specific enzyme.[20] Refer to the literature for the optimal conditions for your chosen enzyme.
2. Enzyme Inactivation: The enzyme may have lost activity due to improper storage, handling, or reaction conditions. Some lipoxygenases exhibit suicide inactivation, where the product inactivates the enzyme.[1]	2. Check Enzyme Activity: Perform an activity assay with a known substrate to confirm the enzyme is active. Ensure proper storage and handling of the enzyme. For enzymes prone to suicide inactivation, consider using a fed-batch or continuous flow reactor to maintain a low product concentration.
3. Poor Substrate Solubility: PUFAs are often poorly soluble in aqueous buffers, limiting their availability to the enzyme.	3. Improve Substrate Solubility: Use a co-solvent like ethanol or DMSO, or a detergent like Tween 20, to increase the solubility of the PUFA substrate. Be sure to test the effect of the co-solvent or detergent on enzyme activity.
4. Inhibitors Present: The reaction mixture may contain inhibitors of the enzyme.	4. Purify Substrate and Enzyme: Ensure the purity of your substrate and enzyme. If using a crude enzyme preparation, consider further purification steps.
Poor Regioselectivity (Multiple Products)	1. Enzyme Characteristics: Some enzymes, particularly certain CYP isoforms, naturally produce multiple hydroxylated products.[3]	1. Choose a More Selective Enzyme: If a specific regioisomer is desired, select an enzyme known for its high regioselectivity, such as a specific lipoxygenase.[6]
2. Reaction Conditions: The regioselectivity of some enzymes can be influenced by reaction conditions such as pH.[21]	2. Optimize for Regioselectivity: Experiment with different pH values and buffer systems to see if you can favor the production of the desired isomer.
3. Non-enzymatic Oxidation: The PUFA substrate may be undergoing autooxidation, leading to a mixture of products.	3. Minimize Autooxidation: Perform reactions under an inert atmosphere (e.g., nitrogen or argon) and consider adding an antioxidant like BHT to the reaction mixture.
Product Overoxidation	1. Enzyme Activity: Some CYP enzymes can further oxidize the initial hydroxylation product to an aldehyde or carboxylic acid.[22]	1. Control Reaction Time: Monitor the reaction over time and stop it before significant overoxidation occurs.
2. High Enzyme Concentration: A high concentration of enzyme can lead to rapid conversion of the initial product.	2. Reduce Enzyme Concentration: Lower the enzyme concentration to slow down the reaction rate and minimize overoxidation.

Detailed Protocols & Workflows

General Workflow for Enzymatic Hydroxylation of PUFAs

The following diagram illustrates a typical workflow for an enzymatic hydroxylation experiment.

Caption: Major enzymatic pathways of PUFA metabolism. [6][23]

References

• Al-Hilal, M., et al. (2022). Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration. Antioxidants, 11(3), 553. [Link]

• Dennis, E. A., & Norris, P. C. (2015). Oxidation of polyunsaturated fatty acids to produce lipid mediators. IUBMB life, 67(7), 475-485. [Link]

• Maskrey, B. H., & O'Donnell, V. B. (2011). The biosynthesis of enzymatically oxidized lipids. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1811(10), 585-599. [Link]

• Al-Hashimi, A., Kadhim, A., & Taha, N. (2016). Effect optimum temperature on activity of purified lipoxygenase extracted from Aspergillus niger. Journal of Babylon University/Pure and Applied Sciences, 24(1), 1-10. [Link]

• Lee, J. H., et al. (2020). Optimization and Engineering of a Self-Sufficient CYP102 Enzyme from Bacillus amyloliquefaciens towards Synthesis of In-Chain Hydroxy Fatty Acids. Molecules, 25(18), 4181. [Link]

• Browne, R. W., & Armstrong, D. (2000). HPLC analysis of lipid-derived polyunsaturated fatty acid peroxidation products in oxidatively modified human plasma. Clinical chemistry, 46(6 Pt 1), 829-837. [Link]

• Spector, A. A., & Norris, A. W. (2016). Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. American Journal of Physiology-Cell Physiology, 310(4), C253-C265. [Link]

• Vick, B. A. (2018). Oxygenated Fatty Acids of the Lipoxygenase Pathway. In Lipid Metabolism (pp. 167-191). CRC Press. [Link]

• Spector, A. A., & Norris, A. W. (2016). Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. American Journal of Physiology-Cell Physiology, 310(4), C253-C265. [Link]

• Marin, M. A., & Añón, M. C. (1994). Temperature dependence of lipoxygenase heat inactivation; evaluation with linearly increasing temperature profiles. Zeitschrift für Lebensmittel-Untersuchung und-Forschung, 199(4), 281-284. [Link]

• Mashima, R., & Okuyama, T. (2015). The role of lipoxygenases in pathophysiology; new insights and future perspectives. Redox biology, 6, 297-310. [Link]

• Das, U. N. (2020). Polyunsaturated Fatty Acids: Conversion to Lipid Mediators, Roles in Inflammatory Diseases and Dietary Sources. Nutrients, 12(11), 3379. [Link]

• Wikipedia contributors. (2023, December 22). Lipoxygenase. In Wikipedia, The Free Encyclopedia. Retrieved January 6, 2026, from [Link]

• Browne, R. W., & Armstrong, D. (2000). HPLC Analysis of Lipid-derived Polyunsaturated Fatty Acid Peroxidation Products in Oxidatively Modified Human Plasma. Clinical Chemistry, 46(6), 829-837. [Link]

• de Oliveira, M. A., et al. (2002). Effect of temperature on the activity of soybean leaf lipoxygenases. Brazilian Archives of Biology and Technology, 45(3), 267-272. [Link]

• Obasi, N. A., & Onwuka, G. I. (2013). Isolation and Characterization of Lipoxygenase from Sponge Gourd (Luffa aegyptiaca). Journal of Agricultural and Food Chemistry, 61(4), 868-874. [Link]

• Tan, M. C., et al. (2019). Thermal inactivation of lipoxygenase in soya bean using superheated steam to produce low beany flavour soya milk. Food science & nutrition, 7(9), 2841-2851. [Link]

• Newcomb, M., et al. (2011). Rates of Fatty Acid Oxidations by P450 Compound I are pH Dependent. Journal of the American Chemical Society, 133(25), 9694-9697. [Link]

• Joo, Y. C., & Oh, D. K. (2013). Summary of the enzymatic features of fatty acid hydroxylation enzymes. Journal of microbiology and biotechnology, 23(8), 1047-1055. [Link]

• Dennig, A., & Urlacher, V. B. (2019). Regioselective Biocatalytic Hydroxylation of Fatty Acids by Cytochrome P450s. Catalysts, 9(9), 791. [Link]

• Christmas, P. (2015). Cytochrome P450 ω-Hydroxylases in Inflammation and Cancer. Current drug metabolism, 16(1), 3-12. [Link]

• Mesquita, M., et al. (2014). Lipidomic analysis of polyunsaturated fatty acids and their oxygenated metabolites in plasma by solid-phase extraction followed by LC-MS. Analytical and bioanalytical chemistry, 406(12), 2855-2868. [Link]

• González-Benjumea, A., et al. (2023). Synthesis of 19-Hydroxyarachidonic Acid by Fungal Peroxygenases: An Experimental and Computational Study. Angewandte Chemie International Edition, 62(32), e202304918. [Link]

• Hasan, F., et al. (2021). Effect of pH on fatty acid production and hydrolysis conversion by using immobilized Candida rugosa lipase. IOP Conference Series: Materials Science and Engineering, 1053(1), 012019. [Link]

• Heng, Y. C., Wong, G. W. J., & Kittelmann, S. (2023). Expanding the biosynthesis spectrum of hydroxy fatty acids: unleashing the potential of novel bacterial fatty acid hydratases. Microbial Cell Factories, 22(1), 1-17. [Link]

• Sajiki, J., & Yonekubo, J. (2003). Determination of free polyunsaturated fatty acids and their oxidative metabolites by high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Journal of Chromatography A, 1000(1-2), 887-903. [Link]

• Joo, Y. C., & Oh, D. K. (2013). Production of hydroxy fatty acids by microbial fatty acid-hydroxylation enzymes. Biotechnology and Bioprocess Engineering, 18(4), 627-635. [Link]

• Park, J. Y., et al. (2015). Selective Production of 9R-Hydroxy-10E, 12Z, 15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. Journal of Agricultural and Food Chemistry, 63(16), 4169-4175. [Link]

• Garscha, U., et al. (2020). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. Catalysts, 10(11), 1269. [Link]

• Quora. (2017, March 22). How does the concentration of substrate affect enzyme activity?. Retrieved January 6, 2026, from [Link]

• Reyes-Lúa, M., et al. (2018). Optimization of enzymatic assay for the measurement of lipoxygenase activity in organic solvent media. Revista mexicana de ingeniería química, 17(3), 967-977. [Link]

• MedSimplified. (2020, April 21). Oxidation of unsaturated fatty acid (PUFA and MUFA oxidation) [Video]. YouTube. [Link]

• LibreTexts Chemistry. (2023, June 29). 10.7: The Effect of pH on Enzyme Kinetics. Retrieved January 6, 2026, from [Link]

• Sun, T., et al. (2013). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of visualized experiments: JoVE, (78), e50621. [Link]

• Ovissipour, M., et al. (2023). Formation of Oxidative Compounds during Enzymatic Hydrolysis of Byproducts of the Seafood Industry. Foods, 12(4), 779. [Link]

• Al-Asmari, A. K., et al. (2021). Clarification of Arachidonic Acid Metabolic Pathway Intricacies. ACS omega, 6(24), 15697-15707. [Link]

• LibreTexts Chemistry. (2023, January 15). 19.5: Effect of Concentration on Enzyme Activity. Retrieved January 6, 2026, from [Link]

• Boonprab, K., et al. (2019). 11-Hydroperoxide eicosanoid-mediated 2 (E), 4 (E)-decadienal production from arachidonic acid in the brown algae, Saccharina angustata. Journal of applied phycology, 31(5), 3169-3178. [Link]

• Park, J. Y., et al. (2022). Engineering of CYP153A33 With Enhanced Ratio of Hydroxylation to Overoxidation Activity in Whole-Cell Biotransformation of Medium-Chain 1-Alkanols. Frontiers in Bioengineering and Biotechnology, 9, 796853. [Link]

• Oliw, E. H., & Bylund, J. (1993). bis-Allylic hydroxylation of linoleic acid and arachidonic acid by human hepatic monooxygenases. Biochimica et Biophysica Acta (BBA)-Lipids and Lipid Metabolism, 1166(3), 264-269. [Link]

• Sun, Y., et al. (2021). Process optimization and characterization of arachidonic acid oil degumming using ultrasound-assisted enzymatic method. Journal of Food Science and Technology, 58(8), 3045-3054. [Link]

• Sawbridge, E. (2023, January 14). Edexcel only: The Effect of Substrate Concentration on Enzyme Action [Video]. YouTube. [Link]

• A Level Biology. (2015, December 11). The Affect of Substrate Concentration on Enzyme Action [Video]. YouTube. [Link]

Sources

• 1. The Biosynthesis of Enzymatically Oxidized Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization and Engineering of a Self-Sufficient CYP102 Enzyme from Bacillus amyloliquefaciens towards Synthesis of In-Chain Hydroxy Fatty Acids [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Oxidation of polyunsaturated fatty acids to produce lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Temperature dependence of lipoxygenase heat inactivation; evaluation with linearly increasing temperature profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of pH on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. quora.com [quora.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. m.youtube.com [m.youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. HPLC analysis of lipid-derived polyunsaturated fatty acid peroxidation products in oxidatively modified human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Lipidomic analysis of polyunsaturated fatty acids and their oxygenated metabolites in plasma by solid-phase extraction followed by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. BioKB - Publication [biokb.lcsb.uni.lu]
• 21. Rates of Fatty Acid Oxidations by P450 Compound I are pH Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Engineering of CYP153A33 With Enhanced Ratio of Hydroxylation to Overoxidation Activity in Whole-Cell Biotransformation of Medium-Chain 1-Alkanols [frontiersin.org]
• 23. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

The Hydroxyl Group's Impact: A Comparative Analysis of Methyl 3-hydroxy-11,14-eicosadienoate and its Non-hydroxylated Counterpart

A Technical Guide for Researchers in Drug Discovery and Development

In the intricate world of lipid signaling, subtle structural modifications can lead to profound changes in biological activity. This guide provides a comprehensive comparison of Methyl 3-hydroxy-11,14-eicosadienoate and Methyl 11,14-eicosadienoate, offering insights into how the presence of a single hydroxyl group can alter the molecule's function. This analysis is supported by established experimental data and detailed protocols to empower researchers in their exploration of these fatty acid esters.

Unveiling the Structural Nuances and Biological Implications

Methyl 11,14-eicosadienoate is a methyl ester of eicosadienoic acid, a polyunsaturated omega-6 fatty acid.[1] Its biological activities include potential anti-inflammatory and antioxidant effects, as well as an influence on the fluidity of cell membranes.[2] The parent fatty acid, 11,14-eicosadienoic acid, can be metabolized into eicosatrienoic acids, which are known to be potent vasodilators.[3] Furthermore, it has been shown to competitively inhibit the binding of leukotriene B4 (LTB4), a potent inflammatory mediator, to its receptor on neutrophils.[3][4]

The introduction of a hydroxyl group at the C-3 position creates Methyl 3-hydroxy-11,14-eicosadienoate. While direct studies on this specific molecule are limited, the broader class of 3-hydroxy fatty acids is known to possess diverse biological activities. They are integral components of bacterial lipopolysaccharides (endotoxins) and can act as signaling molecules.[5][6] Notably, various hydroxylated fatty acids have demonstrated anti-inflammatory and anti-cancer properties, suggesting that the C-3 hydroxyl group may significantly modulate the biological profile of the parent eicosadienoate structure.[7][8]

The presence of the hydroxyl group introduces a chiral center and increases the molecule's polarity. This seemingly minor alteration can have a significant impact on its interaction with enzymes, receptors, and cell membranes, thereby influencing its metabolic fate and signaling properties.

Comparative Biological Activity Profile

To provide a clear overview of the known and potential differences between these two compounds, the following table summarizes their key biological attributes.

Biological Activity	Methyl 11,14-eicosadienoate	Methyl 3-hydroxy-11,14-eicosadienoate (Inferred from related compounds)
Anti-inflammatory	Exhibits anti-inflammatory properties, potentially by inhibiting LTB4 receptor binding.[2][3]	Likely possesses anti-inflammatory activity, a common feature of many hydroxylated fatty acids.[5][6]
Receptor Interaction	Antagonist of the leukotriene B4 (LTB4) receptor.[3]	Potential for altered or novel receptor interactions due to the hydroxyl group.
Enzyme Inhibition	Competitively inhibits inosine 5'-monophosphate dehydrogenase.[3]	Interaction with metabolic enzymes is likely altered.
Cell Proliferation	May have anti-cancer properties.[2]	Hydroxylated fatty acids have shown inhibitory effects on tumor cell lines.
Metabolism	Precursor to eicosatrienoic acids (vasodilators).[3]	The hydroxyl group may direct it towards different metabolic pathways, such as beta-oxidation.
Cell Membrane Effects	Influences membrane fluidity and permeability.[2]	The increased polarity may affect its incorporation into and interaction with cell membranes.

Experimental Protocols for Comparative Analysis

To empirically validate the inferred activities and provide a robust comparison, the following experimental protocols are recommended.

Assessment of Anti-inflammatory Activity: Nitric Oxide Assay in RAW 264.7 Macrophages

This assay quantifies the production of nitric oxide (NO), a key inflammatory mediator, by macrophages upon stimulation with lipopolysaccharide (LPS). A reduction in NO production indicates potential anti-inflammatory activity.

Principle: Activated macrophages produce NO via the enzyme inducible nitric oxide synthase (iNOS). NO is rapidly oxidized to nitrite in the cell culture medium. The Griess reagent reacts with nitrite to form a colored product, the absorbance of which is proportional to the NO concentration.[9]

Step-by-Step Protocol:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 104 cells/well and incubate for 24 hours to allow for cell adherence.

• Compound Treatment: Pre-treat the cells with varying concentrations of Methyl 3-hydroxy-11,14-eicosadienoate and Methyl 11,14-eicosadienoate for 2 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known iNOS inhibitor).

• LPS Stimulation: Induce an inflammatory response by adding LPS (1 µg/mL) to each well (except for the negative control wells) and incubate for a further 24 hours.

• Griess Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

• Nitrite Measurement: Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate. Add 50 µL of the Griess reagent to each well and incubate for 10 minutes at room temperature, protected from light.

• Absorbance Reading: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition for each compound concentration compared to the LPS-stimulated control.

Caption: Workflow for assessing anti-inflammatory activity.

Evaluation of Cytotoxicity and Cell Proliferation: MTT Assay

The MTT assay is a colorimetric method to assess cell viability and proliferation. This is crucial to ensure that any observed anti-inflammatory effects are not due to cytotoxicity.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases of viable cells to form a purple formazan product. The amount of formazan is proportional to the number of living cells.[3]

Step-by-Step Protocol:

• Cell Seeding: Seed cells (e.g., a relevant cancer cell line or normal cell line) in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of both fatty acid methyl esters for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution and measure the absorbance at 570 nm.

• Data Analysis: Express the results as a percentage of cell viability relative to the vehicle-treated control cells.

Caption: Principle of the MTT assay for cell viability.

Assessment of Receptor Binding: Competitive LTB4 Receptor Binding Assay

This assay determines the ability of the test compounds to compete with a radiolabeled ligand for binding to the LTB4 receptor.

Principle: A radiolabeled form of LTB4 ([³H]LTB4) is incubated with a source of LTB4 receptors (e.g., membranes from neutrophils or cells overexpressing the receptor). The test compound is added at various concentrations to compete for binding. The amount of bound radioactivity is measured, and a lower signal indicates successful competition by the test compound.[10]

Step-by-Step Protocol:

• Membrane Preparation: Isolate cell membranes from a suitable source (e.g., human neutrophils or a cell line expressing the LTB4 receptor).

• Assay Setup: In a 96-well filter plate, add the cell membranes, a fixed concentration of [³H]LTB4, and increasing concentrations of the unlabeled test compounds (Methyl 3-hydroxy-11,14-eicosadienoate and Methyl 11,14-eicosadienoate) or a known LTB4 receptor antagonist as a positive control.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any unbound radioligand.

• Scintillation Counting: Add scintillation cocktail to each well and quantify the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand).

Caption: Simplified LTB4 receptor signaling pathway.

Conclusion

The addition of a hydroxyl group at the C-3 position of Methyl 11,14-eicosadienoate is predicted to significantly alter its biological activity profile. While the non-hydroxylated form exhibits known anti-inflammatory properties through mechanisms like LTB4 receptor antagonism, the hydroxylated counterpart is likely to display a distinct, and potentially more potent, range of effects. The experimental protocols provided in this guide offer a robust framework for researchers to systematically investigate and compare these two molecules. Such studies are essential for a deeper understanding of structure-activity relationships in lipid signaling and for the development of novel therapeutic agents targeting inflammatory and proliferative diseases.

References

• PubChem. (n.d.). cis-11,14-Eicosadienoic acid methyl ester. National Center for Biotechnology Information. [Link]

• Huang, Y. S., et al. (2011). Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages. Molecular and Cellular Biochemistry, 355(1-2), 149-157. [Link]

• National Cancer Institute. (2020). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7: Version 2. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. [Link]

• Pan, J., et al. (2019). In Vitro Anti-Inflammatory Effects of Three Fatty Acids from Royal Jelly. Molecules, 24(17), 3149. [Link]

• PubMed. (2019). In Vitro Anti-Inflammatory Effects of Three Fatty Acids From Royal Jelly. [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. [Link]

• ResearchGate. (2022). RAW 264.7 nitric oxide assay with griess reagent, do you refresh media before treating the cells?. [Link]

• MDPI. (2021). Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity. [Link]

• National Center for Biotechnology Information. (n.d.). LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. [Link]

• PubMed. (2024). Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases. [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. [Link]

• Alfa Cytology. (n.d.). Competitive Radioligand Binding Assays. [Link]

• MDPI. (n.d.). Anti-Inflammatory Function of Fatty Acids and Involvement of Their Metabolites in the Resolution of Inflammation in Chronic Obstructive Pulmonary Disease. [Link]

• PubMed. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). [Link]

• Maastricht University. (2020). Spotlight on fatty acids in cell signaling. [Link]

• National Center for Biotechnology Information. (n.d.). Omega-3 Fatty Acids and Inflammatory Processes. [Link]

• Frontiers. (2021). Effect of ω-3 Polyunsaturated Fatty Acids-Derived Bioactive Lipids on Metabolic Disorders. [Link]

• SciSpace. (2015). Fatty acids in cell signaling: Historical perspective and future outlook. [Link]

• Biophysics Reports. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. [Link]

• Wikipedia. (n.d.). Eicosadienoic acid. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. clyte.tech [clyte.tech]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. Frontiers | Fatty Acid Signaling Mechanisms in Neural Cells: Fatty Acid Receptors [frontiersin.org]
• 5. In Vitro Anti-Inflammatory Effects of Three Fatty Acids from Royal Jelly - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Anti-Inflammatory Effects of Three Fatty Acids from Royal Jelly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. giffordbioscience.com [giffordbioscience.com]

A Comparative Guide to the Stereoisomers of Methyl 3-hydroxy-11,14-eicosadienoate: Unraveling the Differential Effects of R and S Enantiomers

For researchers, scientists, and drug development professionals delving into the intricate world of lipid signaling, the chirality of bioactive molecules is a critical determinant of their physiological function. This guide provides a comprehensive comparison of the R and S enantiomers of Methyl 3-hydroxy-11,14-eicosadienoate, a derivative of a polyunsaturated fatty acid with potential roles in various biological processes. While direct comparative studies on these specific enantiomers are nascent, this guide synthesizes existing knowledge on related hydroxy fatty acids to illuminate their likely divergent paths in cellular signaling and metabolism.

Introduction: The Significance of Chirality in Eicosanoids

Eicosanoids, a class of signaling molecules derived from 20-carbon fatty acids, play pivotal roles in inflammation, immunity, and cardiovascular homeostasis. The introduction of a hydroxyl group into the fatty acid backbone, as seen in Methyl 3-hydroxy-11,14-eicosadienoate, creates a chiral center, giving rise to two non-superimposable mirror images: the R and S enantiomers. This seemingly subtle difference in three-dimensional arrangement can lead to profound distinctions in their biological activity, primarily due to the stereospecific nature of enzyme active sites and receptor binding pockets.

Biosynthesis and Stereoselectivity: A Tale of Two Pathways

The enzymatic machinery of the cell often exhibits remarkable stereoselectivity. While the precise biosynthetic pathway for 3-hydroxy-11,14-eicosadienoate is not fully elucidated, insights can be drawn from related compounds. For instance, the fungal conversion of arachidonic acid to 3(R)-hydroxyeicosatetraenoic acid (3-HETE) highlights a pathway that can generate specific enantiomers. This suggests that the endogenous production of 3-hydroxy-11,14-eicosadienoate in biological systems is likely to favor one enantiomer over the other, leading to a natural enrichment of the more biologically active form.

Inferred Differential Biological Activities: An Evidence-Based Postulation

Based on extensive research into the stereospecific actions of other hydroxy fatty acids, we can postulate the likely differential effects of the R and S enantiomers of Methyl 3-hydroxy-11,14-eicosadienoate.

Table 1: Postulated Differential Activities of R and S Enantiomers

Biological Target/Process	Postulated Activity of R-Enantiomer	Postulated Activity of S-Enantiomer	Rationale based on Analogous Compounds
PPARγ Activation	Potential for potent agonism	Likely weaker or no agonistic activity	Studies on hydroxyoctadecadienoic acids (HODEs) demonstrate that stereoisomers exhibit differential activation of PPARγ, a key regulator of adipogenesis and insulin sensitivity.[1][2]
PPARα Activation	Possible selective activation	Unlikely to be a strong activator	8(S)-HETE, but not other stereoisomers, is a potent activator of PPARα, indicating a high degree of stereoselectivity for this receptor.[3]
Inflammatory Response	Potential anti-inflammatory or pro-resolving effects	May be inactive or possess pro-inflammatory properties	Omega-3 fatty acid derivatives, which share structural similarities, are known to have potent anti-inflammatory effects on immune cells.[4] The specific stereochemistry is often crucial for these effects.
Enzymatic Metabolism	Likely preferred substrate for specific enzymes (e.g., dehydrogenases, COX)	May be a poor substrate or inhibitor of the same enzymes	3(R)-HETE is a substrate for cyclooxygenase (COX) enzymes, leading to the production of novel bioactive eicosanoids. This suggests stereospecific enzyme recognition.

Signaling Pathways: A Fork in the Road

The differential interaction of the R and S enantiomers with cellular receptors and enzymes would initiate distinct downstream signaling cascades. The R-enantiomer, by potentially activating PPARs, could modulate gene expression related to lipid metabolism and inflammation. In contrast, the S-enantiomer might be shunted down a different metabolic pathway or fail to engage key signaling hubs.

Figure 1: Postulated divergent signaling pathways of the R and S enantiomers.

Experimental Protocols: A Guide for the Bench Scientist

To empower researchers to investigate these differential effects, we provide detailed, validated protocols for the synthesis and separation of the individual enantiomers.

Protocol 1: Enantioselective Synthesis via Lipase-Catalyzed Hydrolysis

This method, adapted from the synthesis of related 3-hydroxy fatty acid enantiomers, offers an environmentally friendly and efficient route to obtaining optically pure R and S isomers.

Workflow Diagram:

Figure 2: Workflow for the enantioselective synthesis of R and S enantiomers.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve racemic Methyl 3-hydroxy-11,14-eicosadienoate in an appropriate aqueous buffer system.

• Enzymatic Reaction: Add porcine pancreas lipase to the substrate solution. The weight ratio of substrate to lipase and the reaction time should be optimized to achieve approximately 50% conversion.

• Reaction Monitoring: Monitor the progress of the hydrolysis by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Extraction: Once the desired conversion is reached, acidify the reaction mixture and extract the products with an organic solvent (e.g., ethyl acetate).

• Separation: Separate the resulting (R)-3-hydroxy-11,14-eicosadienoic acid from the unreacted Methyl (S)-3-hydroxy-11,14-eicosadienoate using column chromatography.

• Esterification of the R-acid: Convert the purified (R)-acid to its methyl ester using a standard esterification procedure (e.g., reaction with diazomethane or methanol with an acid catalyst) to obtain Methyl (R)-3-hydroxy-11,14-eicosadienoate.

Protocol 2: Chiral Separation by High-Performance Liquid Chromatography (HPLC)

For the analytical and preparative separation of the R and S enantiomers, chiral HPLC is the method of choice.

Workflow Diagram:

Figure 3: Workflow for the chiral HPLC separation of the enantiomers.

Step-by-Step Methodology:

• Column Selection: Utilize a chiral stationary phase column, such as a Chiralpak AD or AD-RH column, which has been shown to be effective for separating hydroxy eicosanoids.[1]

• Mobile Phase Preparation: Prepare a mobile phase typically consisting of a mixture of hexane and a polar modifier like isopropanol or ethanol. The exact ratio will need to be optimized for baseline separation.

• Sample Preparation: Dissolve the sample (racemic mixture or the product of enantioselective synthesis) in the mobile phase.

• Chromatographic Conditions:

  • Flow rate: Typically 0.5-1.0 mL/min.

  • Temperature: Ambient or controlled.

  • Detection: UV detection at a wavelength appropriate for the chromophore (if present) or mass spectrometry for higher sensitivity and specificity.

• Data Analysis: Integrate the peak areas of the two enantiomers to determine the enantiomeric excess (ee) and purity of the separated fractions.

Future Directions and Research Opportunities

The field is ripe for studies that directly compare the biological activities of the R and S enantiomers of Methyl 3-hydroxy-11,14-eicosadienoate. Key research questions include:

• What are the specific binding affinities of each enantiomer for different PPAR subtypes?

• How do the enantiomers differentially affect the production of pro- and anti-inflammatory cytokines in immune cells?

• Are there stereospecific effects on other relevant receptors, such as G-protein coupled receptors that are known to bind fatty acids?

• What are the in vivo consequences of administering the individual enantiomers in models of inflammation, metabolic disease, or pain?

Answering these questions will not only advance our fundamental understanding of lipid signaling but also pave the way for the development of novel, stereochemically pure therapeutic agents with improved efficacy and reduced side effects.

References

• Honma, T., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. [Link]

• Shimanaka, Y., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. [Link]

• Kliewer, S. A., et al. (1995). Differential activation of peroxisome proliferator-activated receptors by eicosanoids. The Journal of biological chemistry, 270(41), 23975–23978. [Link]

• Gutiérrez, S., et al. (2019). Effects of Omega-3 Fatty Acids on Immune Cells. International journal of molecular sciences, 20(20), 5028. [Link]

• Schneider, C., et al. (2001). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Analytical biochemistry, 289(1), 98–107. [Link]

Sources

• 1. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential activation of peroxisome proliferator-activated receptors by eicosanoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Omega-3 Fatty Acids on Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Pro-inflammatory Potential of 3-Hydroxylated Eicosanoids

Introduction: Unveiling a New Class of Inflammatory Mediators

Eicosanoids, a family of signaling lipids derived from 20-carbon polyunsaturated fatty acids like arachidonic acid (AA), are central regulators of inflammation.[1][2] The classical pro-inflammatory roles of prostaglandins (PGs) and leukotrienes (LTs), synthesized via the cyclooxygenase (COX) and lipoxygenase (LOX) pathways respectively, are well-established pillars of immunology and pharmacology.[3][4] However, the eicosanoid landscape is continually expanding. The discovery of novel structures, such as 3-hydroxylated eicosanoids, presents both a challenge and an opportunity for researchers in inflammation and drug development.

These molecules, exemplified by 3(R)-hydroxy-eicosatetraenoic acid (3-HETE), can be generated by certain microorganisms and serve as substrates for mammalian enzymes like COX-2, leading to a cascade of novel 3-hydroxy-prostanoids.[5] Given that their parent compounds are potent inflammatory mediators, it is critical to rigorously validate the biological activity of these 3-hydroxylated analogues. This guide provides a comparative framework for designing and executing a validation strategy, moving from high-throughput in vitro screening to physiologically relevant in vivo models, ensuring that each step provides a layer of self-validating evidence.

Part 1: The Biochemical and Mechanistic Landscape

Before embarking on functional validation, it is crucial to understand the origin and potential mechanism of action of the 3-hydroxylated eicosanoid . Unlike canonical eicosanoids, which are synthesized de novo from membrane phospholipids upon cell activation[2], 3-hydroxylated variants may arise from less conventional pathways.

Biosynthesis of 3-Hydroxylated Eicosanoids

The primary example involves the oxygenation of 3-HETE by COX-2, which treats it as an analogue of arachidonic acid.[5] This enzymatic action produces a novel series of 3-hydroxy-prostaglandins (e.g., 3-hydroxy-PGE₂), which are structurally distinct from their canonical counterparts. Understanding this biosynthetic route is key to hypothesizing their function and designing relevant experiments.

Caption: Biosynthesis of 3-hydroxy-prostanoids via COX-2.

Putative Pro-inflammatory Signaling

The pro-inflammatory potential of a novel eicosanoid is dictated by its ability to engage with cellular receptors and trigger downstream signaling cascades. For instance, 3-hydroxy-PGE₂ has been shown to induce interleukin-6 (IL-6) expression by signaling through the EP3 prostaglandin receptor.[5] This provides a clear, testable hypothesis: 3-hydroxylated eicosanoids may act as agonists or modulators of known eicosanoid receptors, thereby hijacking established inflammatory pathways.

Caption: Workflow for assessing endothelial cell activation.

Methodology:

• Cell Culture: Grow Human Umbilical Vein Endothelial Cells (HUVECs) to a confluent monolayer in 24-well plates.

• Stimulation: Treat the HUVEC monolayers for 6-18 hours with the 3-hydroxylated eicosanoid, vehicle control, or a positive control (e.g., TNF-α, 10 ng/mL).

• Cell Staining:

  • Gently wash and detach the cells.

  • Incubate the cell suspension with a fluorescently-conjugated monoclonal antibody against human ICAM-1 (CD54) and an appropriate isotype control antibody.

• Flow Cytometry: Analyze the cells using a flow cytometer. Gate on the live cell population and measure the fluorescence intensity for ICAM-1.

• Data Analysis: Compare the Median Fluorescence Intensity (MFI) of ICAM-1 staining between the different treatment groups. An increase in MFI relative to the vehicle control indicates upregulation of the adhesion molecule.

B. In Vivo Models: Assessing the Integrated Physiological Response

While in vitro assays are essential for mechanistic insight, in vivo models are required to validate pro-inflammatory potential within the complex, integrated environment of a living organism.

Experimental Workflow: Murine Air Pouch Model

Causality: This model creates a contained, synovium-like subcutaneous cavity that allows for the direct administration of a test agent and subsequent quantitative analysis of the inflammatory response, specifically leukocyte infiltration and local mediator production. It is a gold-standard model for evaluating localized inflammation.

Self-Validation: The inclusion of a vehicle control is critical to account for any inflammation caused by the injection itself. A potent, fast-acting pro-inflammatory agent like carrageenan or LTB₄ serves as a robust positive control.

Caption: Workflow for the murine air pouch inflammation model.

Methodology:

• Pouch Formation: Anesthetize mice (e.g., C57BL/6) and inject 3 mL of sterile air subcutaneously on the back (Day 0). Re-inflate the pouch with 1.5 mL of air on Day 3 to maintain the space.

• Challenge: On Day 6, inject 1 mL of the 3-hydroxylated eicosanoid (e.g., 10-1000 ng in saline), vehicle, or positive control into the air pouch.

• Exudate Collection: At a defined time point (e.g., 4 or 24 hours post-injection), euthanize the mice and carefully collect the inflammatory exudate by washing the pouch with 2 mL of sterile, heparinized saline.

• Analysis:

  • Cell Infiltration: Determine the total number of leukocytes in the lavage fluid using a hemocytometer. Perform a differential cell count on a cytospin preparation stained with Wright-Giemsa to quantify neutrophil infiltration.

  • Mediator Analysis: Centrifuge the lavage fluid and analyze the supernatant for pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and chemokines (e.g., CXCL1/KC, a neutrophil chemoattractant) by ELISA or multiplex assay.

Quantitative Data Summary

All data should be summarized in clear, concise tables. Below is a template for presenting results from the air pouch model.

Treatment Group	Dose (ng/pouch)	Total Leukocytes (x10⁶)	Neutrophils (x10⁶)	TNF-α (pg/mL)
Vehicle (Saline)	N/A	0.5 ± 0.1	0.2 ± 0.05	< 15
Positive Control (LTB₄)	300	8.2 ± 1.5	7.5 ± 1.3	250 ± 45
3-OH Eicosanoid X	100	2.1 ± 0.4	1.8 ± 0.3	85 ± 20
3-OH Eicosanoid X	300	5.5 ± 0.9	5.1 ± 0.8	190 ± 35
3-OH Eicosanoid X	1000	7.9 ± 1.2	7.2 ± 1.1	235 ± 50
*Data are representative (Mean ± SEM). *p < 0.05 vs. Vehicle.

Part 3: Synthesizing the Evidence for a Trustworthy Conclusion

• Connecting In Vitro Function to In Vivo Response: If your 3-hydroxylated eicosanoid induces neutrophil-attracting chemokines in macrophages in vitro (Protocol 1) and directly chemoattracts neutrophils (Protocol 2), the observation of potent neutrophil infiltration in the air pouch model (in vivo) becomes a highly credible and validated finding.

• Establishing Causality: Demonstrating that the compound activates endothelial cells in vitro (Protocol 3) provides a mechanistic underpinning for how leukocytes are able to extravasate into the air pouch in vivo.

• Building a Dose-Response Relationship: Consistently observing a dose-dependent effect across multiple assays (e.g., cytokine release, chemotaxis, and in vivo leukocyte infiltration) strengthens the case that the observed effect is specific and not an artifact.

By systematically progressing through these validation stages, researchers can build a robust and compelling dossier on the pro-inflammatory potential of a novel 3-hydroxylated eicosanoid. This rigorous, evidence-based approach is essential for publishing in high-impact journals and for making informed decisions in drug discovery programs targeting inflammatory diseases.

References

• Powell, W. S., & Rokach, J. (2015). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. Biochimica et Biophysica Acta, 1851(4), 340–355. Retrieved from [Link]

• Kytikova, O. Y., et al. (2024). The Role of Hydroxyeicosatetraenoic Acids in the Regulation of Inflammation in Bronchial Asthma. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry, 18(S1), S112-S120. Retrieved from [Link]

• Jarman, E. R., et al. (2012). Leukotriene B4 and its Metabolites Prime the Neutrophil Oxidase and Induce Pro-Inflammatory Activation of Human Pulmonary Microvascular Endothelial Cells. The open respiratory medicine journal, 6, 70–78. Retrieved from [Link]

• Oliw, E. H., et al. (2005). Oxygenation by COX2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. Biochemical Journal, 389(Pt 2), 417–426. Retrieved from [Link]

• Sergejeva, S., & Vang, T. (2022). Eicosanoids in inflammation in the blood and the vessel. Frontiers in Physiology, 13, 1074810. Retrieved from [Link]

• Wikipedia. (2024). Eicosanoid. Retrieved from [Link]

• Gendrisch, F., et al. (2021). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. Pharmaceutics, 13(7), 1053. Retrieved from [Link]

• Dennis, E. A., & Norris, P. C. (2015). Eicosanoid storm in infection and inflammation. Nature Reviews Immunology, 15(8), 511–523. Retrieved from [Link]

• Sergejeva, S., & Vang, T. (2022). Eicosanoids in inflammation in the blood and the vessel. Frontiers in Physiology, 13, 1074810. Retrieved from [Link]

• Jaroenporn, S., et al. (2021). Validation of an HPLC method for quantification of anti-inflammatory markers in an ethanolic extract of Sahastara and its anti-inflammatory activity in vitro. Pharmaceutical Sciences Asia, 48(2), 168-178. Retrieved from [Link]

• Jönsson, K. L., & La Cava, A. (2011). Proinflammatory and Immunoregulatory Roles of Eicosanoids in T Cells. Frontiers in Immunology, 2, 56. Retrieved from [Link]

• Schror, K., et al. (2016). Aspirin modulates production of pro-inflammatory and pro-resolving mediators in endothelial cells. PLoS One, 11(3), e0152528. Retrieved from [Link]

• Wikipedia. (2024). Leukotriene B4. Retrieved from [Link]

• McMillan, R. M., & Foster, S. J. (1988). Leukotriene B4 and inflammatory disease. Agents and Actions, 24(1-2), 114–119. Retrieved from [Link]

• Butler, B. P., & Blemings, K. P. (2022). Roles of Eicosanoids in Regulating Inflammation and Neutrophil Migration as an Innate Host Response to Bacterial Infections. International Journal of Molecular Sciences, 23(19), 11977. Retrieved from [Link]

• Posuwan, J., et al. (2022). Anti-Inflammatory Potential of 3-Hydroxy-β-Ionone from Moringa oleifera: Decreased Transendothelial Migration of Monocytes Through an Inflamed Human Endothelial Cell Monolayer by Inhibiting the IκB-α/NF-κB Signaling Pathway. Molecules, 27(19), 6711. Retrieved from [Link]

Sources

• 1. Eicosanoid - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Eicosanoids in inflammation in the blood and the vessel [frontiersin.org]
• 3. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 4. Proinflammatory and Immunoregulatory Roles of Eicosanoids in T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide: GC-MS vs. HPLC for the Analysis of Methyl 3-hydroxy-11,14-eicosadienoate

For researchers, scientists, and drug development professionals engaged in lipidomics, metabolomics, and the study of inflammatory pathways, the accurate analysis of hydroxylated fatty acids is of paramount importance. Methyl 3-hydroxy-11,14-eicosadienoate, a derivative of an eicosanoid, represents a class of molecules that can be challenging to analyze due to its structural complexity, including a hydroxyl group and unsaturated bonds. The choice of analytical methodology is critical for achieving the required sensitivity, specificity, and structural elucidation. This guide provides an in-depth comparison of two powerful techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of this important molecule.

The Analytical Challenge: Unraveling the Complexity of Hydroxylated Eicosanoids

Methyl 3-hydroxy-11,14-eicosadienoate is a fatty acid methyl ester (FAME) with a hydroxyl group at the C-3 position and two double bonds. Its analysis presents several challenges:

• Volatility: The presence of the polar hydroxyl group reduces the volatility of the molecule, making it less amenable to direct analysis by GC.[1]

• Thermal Stability: The molecule may be susceptible to degradation at the high temperatures used in GC.

• Isomerism: The presence of double bonds and a chiral center at the C-3 position means that the molecule can exist as multiple stereoisomers and geometric isomers. Separating these isomers can be crucial for understanding their distinct biological activities.[2]

• Matrix Effects: When analyzing biological samples, the presence of other lipids and macromolecules can interfere with the analysis, necessitating robust sample preparation and selective detection.

This guide will explore how GC-MS and HPLC, each with their unique strengths, can be employed to overcome these challenges.

Gas Chromatography-Mass Spectrometry (GC-MS): The Power of Volatility

GC-MS has long been a cornerstone of fatty acid analysis, prized for its high chromatographic resolution and the structural information provided by mass spectrometry.[1][3] However, for hydroxylated fatty acids like Methyl 3-hydroxy-11,14-eicosadienoate, a critical derivatization step is required to increase volatility and thermal stability.[1]

The GC-MS Workflow: A Step-by-Step Approach

The analysis of Methyl 3-hydroxy-11,14-eicosadienoate by GC-MS typically involves sample extraction, derivatization, and instrumental analysis.

Caption: Workflow for the GC-MS analysis of hydroxylated FAMEs.

Experimental Protocol: GC-MS with Silylation

The following protocol is a representative method for the analysis of hydroxylated FAMEs and can be adapted for Methyl 3-hydroxy-11,14-eicosadienoate.

1. Lipid Extraction (from a biological matrix):

• Homogenize the sample in a suitable solvent system, such as chloroform:methanol (2:1, v/v).
• Vortex and centrifuge to separate the organic and aqueous layers.
• Collect the lower organic layer containing the lipids.
• Evaporate the solvent under a stream of nitrogen.

2. Derivatization (Silylation):

• To the dried lipid extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 50 µL of pyridine.[4]
• Heat the mixture at 60°C for 30 minutes to convert the hydroxyl group to a trimethylsilyl (TMS) ether.[4]
• Evaporate the derivatization reagents under a stream of nitrogen.
• Reconstitute the sample in a small volume of hexane for injection.

3. GC-MS Instrumental Conditions:

Parameter	Setting	Rationale
GC Column	DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)	A non-polar column that separates compounds based on boiling point.
Injector Temperature	250°C	Ensures rapid volatilization of the derivatized analyte.
Oven Program	150°C (hold 2 min), ramp to 280°C at 10°C/min, hold 10 min	A temperature ramp allows for the separation of a range of fatty acid derivatives.
Carrier Gas	Helium at a constant flow of 1 mL/min	An inert gas that carries the sample through the column.
MS Ionization	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
MS Scan Range	m/z 50-550	Covers the expected mass range of the derivatized analyte and its fragments.
MS Source Temp.	230°C	Maintains the integrity of the ions.
MS Quad Temp.	150°C	Ensures stable ion transmission.

Expected Mass Spectrum and Fragmentation

The EI mass spectrum of the TMS derivative of Methyl 3-hydroxy-11,14-eicosadienoate is expected to show characteristic fragments that aid in its identification. The molecular ion (M+) may be weak or absent. Key fragments would arise from cleavage alpha to the TMS ether group, providing information about the position of the original hydroxyl group.[5][6] For a 3-hydroxy FAME, a prominent ion resulting from cleavage between C3 and C4 is anticipated.

High-Performance Liquid Chromatography (HPLC): Versatility and Specificity

HPLC, particularly when coupled with tandem mass spectrometry (LC-MS/MS), has become an indispensable tool for the analysis of eicosanoids and other lipids.[7][8][9] Its major advantage is the ability to analyze compounds in their native form, often without the need for derivatization.[2] This is particularly beneficial for thermally labile molecules.

The HPLC Workflow: A Direct Approach

The HPLC workflow is generally more straightforward than GC-MS, as it often omits the derivatization step.

Caption: Workflow for the HPLC-MS/MS analysis of hydroxylated FAMEs.

Experimental Protocol: Chiral HPLC-MS/MS

For resolving the enantiomers of Methyl 3-hydroxy-11,14-eicosadienoate, a chiral stationary phase is essential.[2][4][10] The following protocol outlines a method for the chiral separation of a similar hydroxylated fatty acid.

1. Lipid Extraction:

• Follow the same lipid extraction procedure as for the GC-MS method.
• After evaporation, reconstitute the sample in the initial mobile phase.

2. HPLC-MS/MS Instrumental Conditions:

Parameter	Setting	Rationale
HPLC Column	Chiralpak AD-RH or equivalent (150 x 2.1 mm, 3 µm)	A polysaccharide-based chiral stationary phase for enantiomeric separation.[4]
Mobile Phase A	Water with 0.1% formic acid	Acidified mobile phase promotes protonation for positive ion ESI.
Mobile Phase B	Acetonitrile/Isopropanol (80:20, v/v) with 0.1% formic acid	Organic solvent for eluting the analyte from the reversed-phase column.
Gradient	50% B to 95% B over 15 min	A gradient ensures the elution of compounds with varying polarities.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temp.	40°C	Controls retention time and peak shape.
MS Ionization	Electrospray Ionization (ESI), Positive Mode	ESI is a soft ionization technique suitable for polar molecules.
MS Analysis	Multiple Reaction Monitoring (MRM)	For high sensitivity and selectivity in quantitative analysis.
MRM Transitions	Precursor ion [M+H]+ → Product ions	Specific transitions for the target analyte would need to be optimized.

Comparative Performance: GC-MS vs. HPLC

The choice between GC-MS and HPLC depends on the specific analytical goals, the available instrumentation, and the nature of the sample.

Feature	GC-MS	HPLC
Derivatization	Mandatory for hydroxylated compounds to increase volatility.	Often not required, allowing for analysis of the native molecule.[2]
Sensitivity	High, especially with single ion monitoring (SIM).	Very high, particularly with tandem MS (MRM mode).[7]
Specificity	Good, based on retention time and mass spectrum.	Excellent, with chromatographic separation and specific MRM transitions.
Isomer Separation	Can separate positional isomers. Chiral separation requires specialized chiral columns.	Excellent for separating both positional and stereoisomers using appropriate columns.[2][4][10]
Throughput	Moderate, due to derivatization and longer run times.	Can be high, especially with modern UHPLC systems.[11]
Structural Info.	Rich fragmentation patterns from EI aid in structural elucidation.	Fragmentation from MS/MS provides structural information.
Instrumentation	Widely available in analytical laboratories.	HPLC systems, especially coupled to tandem MS, are common in modern labs.

Conclusion: Selecting the Optimal Technique

Both GC-MS and HPLC are powerful techniques for the analysis of Methyl 3-hydroxy-11,14-eicosadienoate, each with distinct advantages.

GC-MS is an excellent choice when:

• High-resolution separation of positional isomers is required.

• Detailed structural information from EI fragmentation is a priority.

• An established and robust method is preferred.

HPLC, particularly LC-MS/MS, is the superior option when:

• Analysis of the native, underivatized molecule is desired to avoid potential artifacts from derivatization.

• Separation of enantiomers is critical for understanding biological activity.[2]

• High sensitivity and specificity for quantitative analysis in complex biological matrices are paramount.[7]

• High-throughput analysis is a key consideration.[11]

For researchers in drug development and clinical diagnostics, the ability of chiral HPLC-MS/MS to differentiate and quantify stereoisomers of Methyl 3-hydroxy-11,14-eicosadienoate in biological fluids makes it the more advantageous technique for comprehensive and biologically relevant analysis. The direct analysis without derivatization also simplifies the workflow and reduces the potential for sample loss or degradation. Ultimately, the choice of method should be guided by a thorough evaluation of the research question and the available resources.

References

• BenchChem. (2025). Application Note: Chiral Separation of 3-Hydroxyeicosanoic Acid Enantiomers by HPLC.
• BenchChem. (2025).
• A. R. Brash, et al. (1997).
• C. A. Afonso, et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PubMed.
• C. A. Afonso, et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PMC.
• X. A. Li, et al. (2020).
• C. A. Afonso, et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods.
• X. A. Li, et al. (2020). Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids.
• A. R. Brash, et al. (2015). Enantiomeric Separation of Hydroxy Eicosanoids by Chiral Column Chromatography: Effect of the Alcohol Modifier.
• J. L. Miller, et al. (1993). FIG. 6. EI mass spectra of methyl trimethylsilyl derivatives of A,...
• P. H. H. Van, et al. (2021).
• NIST. (n.d.). 11,14-Eicosadienoic acid, (Z)
• D. J. Harvey, et al. (2019). EI Mass spectra of the TMS derivatives of (a)...
• LECO Corporation. (n.d.).
• A. A. Paixão, et al. (2018). Fatty acids methyl ester separation by GC-MS?
• H. J. Lee, et al. (2016). A rapid and sensitive profiling of free fatty acids using liquid chromatography electrospray ionization tandem mass spectrometry (LC/ESI-MS/MS)
• Sigma-Aldrich. (n.d.).
• Phenomenex. (n.d.).
• PubChem. (n.d.). cis-5,8,11-Eicosatrienoic acid, trimethylsilyl ester. PubChem.
• D. J. Harvey, et al. (2019). EI Mass spectrum of the TMS derivative of (a)...
• J. R. DeBord, et al. (2017). A rapid and highly sensitive UPLC-ESI-MS/MS method for the analysis of the fatty acid profile of edible vegetable oils. PubMed Central.
• L. S. de Oliveira, et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society.
• LCGC International. (2023).
• J. H. Park, et al. (2022).
• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2.
• Shimadzu Corporation. (2016).
• A. C. Calvano, et al. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. gcms.cz [gcms.cz]
• 4. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A rapid and highly sensitive UPLC-ESI-MS/MS method for the analysis of the fatty acid profile of edible vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Hydroxylated Fatty Acids

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison and a procedural framework for the cross-validation of analytical methods for hydroxylated fatty acids (OH-FAs). Grounded in regulatory principles and field-proven insights, this document is designed to ensure data integrity and comparability across different analytical platforms, laboratories, or studies.

The Analytical Imperative: Why Hydroxylated Fatty Acids Demand Rigorous Validation

Hydroxylated fatty acids, a subset of oxylipins, are critical signaling molecules and biomarkers involved in a myriad of physiological and pathological processes, including inflammation, cardiovascular disease, and cancer. Their accurate quantification is paramount for translational research and clinical diagnostics. However, their analysis is fraught with challenges:

• Low Endogenous Concentrations: OH-FAs are often present at very low levels (picogram to nanogram per milliliter) in complex biological matrices.[1][2]

• Structural Isomerism: Numerous positional and stereoisomers exist, which can be difficult to resolve chromatographically but may have vastly different biological activities.[3]

• Chemical Instability: The unsaturated nature of parent fatty acids makes them susceptible to auto-oxidation during sample collection and preparation, potentially creating artificial OH-FAs.[4]

• Matrix Effects: Co-eluting phospholipids and other endogenous components in biological samples like plasma can significantly suppress or enhance the analyte signal in mass spectrometry, compromising accuracy and precision.[5][6][7]

Given these complexities, a fully validated analytical method is the bedrock of reliable data. Cross-validation becomes essential when data from different sources must be compared or combined, for instance, in multi-site clinical trials, method transfers between laboratories, or when an analytical platform is updated.

Ground Zero: Core Principles of Bioanalytical Method Validation

Before any cross-validation can be attempted, the analytical method must undergo a full, rigorous validation at the primary site. This process establishes the method's performance characteristics and ensures it is fit for its intended purpose.[8] The key parameters, as outlined by regulatory bodies like the FDA and EMA (now harmonized under ICH M10), are foundational.[9][10][11][12]

Validation Parameter	Objective & Causality	Typical Acceptance Criteria (Chromatographic Assays)
Selectivity & Specificity	To ensure the method unequivocally measures the analyte of interest without interference. For OH-FAs, this is critical to distinguish isomers and avoid interference from the biological matrix.	Response of interfering peaks should be <20% of the Lower Limit of Quantification (LLOQ) for the analyte and <5% for the internal standard (IS).
Accuracy & Precision	To determine the closeness of measured values to the true value (accuracy) and the degree of scatter between measurements (precision). This defines the method's reliability.	For Quality Control (QC) samples, the mean concentration should be within ±15% of the nominal value (±20% at LLOQ), and the coefficient of variation (CV) should not exceed 15% (20% at LLOQ).
Calibration Curve	To establish the relationship between analyte concentration and instrument response. A reliable curve is essential for accurate quantification.	A minimum of 6 non-zero standards. The simplest regression model should be used. Correlation coefficient (r²) should be >0.99.
Matrix Effect	To assess the impact of co-eluting matrix components on analyte ionization. This is a major challenge in lipidomics.[6][7][13]	The CV of the matrix factor (analyte response in matrix vs. neat solution) across at least 6 lots of matrix should be ≤15%.[7]
Recovery	To measure the efficiency of the extraction process. Consistent recovery is key to precise and accurate results.	Recovery of the analyte and IS should be consistent and reproducible, though it does not need to be 100%.
Stability	To ensure the analyte is stable throughout the entire analytical process. OH-FAs can be prone to degradation.	Analyte concentration in stored QC samples should be within ±15% of the nominal concentration.

Key Analytical Platforms: A Head-to-Head Comparison

The two dominant platforms for OH-FA analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice of platform dictates the entire validation strategy.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem MS (LC-MS/MS)	Causality & Key Considerations
Analyte Form	Requires derivatization (e.g., FAMEs, TMS ethers) to increase volatility.[4][14][15]	Can directly analyze underivatized free fatty acids.[14][15]	Derivatization adds steps and potential variability but is necessary for GC. LC-MS simplifies sample prep.[15]
Separation Power	Excellent for separating volatile, less polar compounds. Can resolve some isomers.	Superior for separating polar, thermally labile, and isomeric compounds.[14]	LC-MS is often better suited for the structural diversity of OH-FAs.
Sensitivity	High, especially with negative chemical ionization for derivatized compounds.[4]	Generally higher, especially with modern triple quadrupole instruments using Multiple Reaction Monitoring (MRM).[16]	LC-MS/MS often achieves lower detection limits required for endogenous OH-FAs.
Throughput	Lower, due to longer run times and mandatory derivatization.	Higher, with faster chromatographic runs and simpler sample prep.	LC-MS is more amenable to high-throughput clinical and research studies.
Matrix Effect	Generally less susceptible to ionization suppression from phospholipids.	Highly susceptible to matrix effects, requiring careful method development.[5][6][17]	The primary challenge for LC-MS that must be rigorously assessed.

The Cross-Validation Workflow: A Step-by-Step Guide

Cross-validation is a formal experiment to demonstrate that two distinct analytical methods (or the same method in different labs) provide comparable quantitative data.[18][19] This process is mandatory when data from multiple sources will be pooled for a regulatory submission or a key decision-making process.

Experimental Protocol: Cross-Validation of OH-FA Methods

This protocol assumes the cross-validation of a method between two laboratories (Lab A and Lab B).

Phase 1: Harmonization and Planning

• Establish Joint Acceptance Criteria: Both labs must agree a priori on the statistical criteria for passing the cross-validation. Typically, the mean concentration difference between the two labs for a set of samples should not exceed 20%.

• Harmonize Reagents & Standards: Use the same lot of reference standards and internal standards if possible. Document all reagent sources.

• Standardize Sample Handling: Define and agree upon every detail of sample collection, storage, and thawing procedures. For OH-FAs, this includes specifying the use of antioxidants like butylated hydroxytoluene (BHT) to prevent auto-oxidation.[2]

Phase 2: The Core Experiment

• Prepare QC Samples: One lab prepares a full set of validation QC samples at a minimum of three concentration levels (low, medium, high).

• Sample Exchange: The preparing lab analyzes the QCs according to their fully validated method. The remaining aliquots of the same QCs are then shipped frozen on dry ice to the second lab.

• Analysis: The receiving lab analyzes the QCs using their validated method.

• Incurred Sample Reanalysis (ISR) - The Gold Standard: For clinical studies, the most robust cross-validation involves re-analyzing a subset of actual study samples. Select at least 20-30 study samples covering the expected concentration range. Both labs analyze these samples.

Phase 3: Data Analysis and Interpretation

• Calculate Percent Difference: For each QC or incurred sample, calculate the percent difference between the concentration obtained at Lab A and Lab B: %Difference = ((Value_LabA - Value_LabB) / Mean(Value_LabA, Value_LabB)) * 100

• Apply Acceptance Criteria:

  • At least two-thirds (67%) of the individual sample results must have a percent difference within ±20%.

  • The mean percent difference for the entire set of samples should also be within ±20%.

• Document and Report: If the criteria are met, the methods are considered cross-validated. A comprehensive report detailing the protocol, results, and statistical analysis must be generated. If the criteria are not met, a thorough investigation into the discrepancies is required.

Diagram: Cross-Validation Workflow

This diagram illustrates the logical flow of the cross-validation process, from initial planning to the final decision.

Sources

• 1. [PDF] Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative determination of hydroxy fatty acids as an indicator of in vivo lipid peroxidation: gas chromatography-mass spectrometry methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. database.ich.org [database.ich.org]
• 9. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ema.europa.eu [ema.europa.eu]
• 19. bioanalysisforum.jp [bioanalysisforum.jp]

A Researcher's Guide to Hydroxylated Fatty Acid Signaling: A Comparative Analysis of LOX and CYP450-Derived Eicosanoids

In the intricate symphony of cellular communication, lipid messengers play a pivotal role, conducting a nuanced orchestra of physiological and pathological processes. Among these, hydroxylated fatty acids, derived from the oxygenation of 20-carbon polyunsaturated fatty acids like arachidonic acid, have emerged as critical signaling molecules. Their structural diversity, arising from distinct biosynthetic pathways, translates into a remarkable functional specificity, with different hydroxylated species eliciting unique cellular responses.

This guide provides a comparative overview of key hydroxylated fatty acids in cell signaling, with a particular focus on the divergent pathways initiated by lipoxygenase (LOX) and cytochrome P450 (CYP450) enzymes. While the specific molecule, Methyl 3-hydroxy-11,14-eicosadienoate, remains a subject for further investigation, we will delve into the well-characterized signaling paradigms of its structural cousins: the hydroxyeicosatetraenoic acids (HETEs). This analysis will equip researchers, scientists, and drug development professionals with a foundational understanding of the biosynthesis, receptor engagement, and downstream signaling cascades of these potent lipid mediators.

The Genesis of Diversity: LOX vs. CYP450 Pathways

The biological activity of hydroxylated fatty acids is fundamentally dictated by the position of the hydroxyl group on the fatty acid backbone, a feature determined by the enzymatic machinery responsible for their synthesis. Two major pathways, the lipoxygenase (LOX) and cytochrome P450 (CYP450) pathways, generate distinct families of HETEs with often opposing physiological effects.

• The Lipoxygenase (LOX) Pathway: LOX enzymes catalyze the insertion of molecular oxygen into polyunsaturated fatty acids. The 12-LOX and 15-LOX enzymes, for instance, produce 12-HETE and 15-HETE, respectively. These molecules are deeply implicated in inflammatory responses, immune cell trafficking, and cancer progression.[1]

• The Cytochrome P450 (CYP450) Pathway: CYP450 monooxygenases, particularly those from the CYP4A and CYP4F families, catalyze the ω-hydroxylation of arachidonic acid to produce 20-HETE.[2] This eicosanoid is a potent regulator of vascular tone, renal function, and angiogenesis.[2]

The initial enzymatic step dictates the subsequent signaling cascade, highlighting the importance of understanding these biosynthetic origins.

Comparative Analysis of Key Hydroxylated Fatty Acids

To illustrate the distinct signaling roles of LOX and CYP450-derived metabolites, we will compare the actions of 12-HETE, 15-HETE, and 20-HETE.

Feature	12-HETE	15-HETE	20-HETE
Primary Biosynthetic Enzyme	12-Lipoxygenase (12-LOX)[3]	15-Lipoxygenase (15-LOX)[4]	Cytochrome P450 (CYP4A/4F)[2]
Key Receptors	GPR31[5][6], BLT2[7][8]	BLT2[9], PPARγ[9]	GPR75[8][10][11]
Primary Signaling Pathways	MEK-ERK1/2, NF-κB[5][12], PI3K/Akt[13]	Inducible nitric oxide synthase (iNOS)[14]	Gαq/11-c-Src-EGFR transactivation, PKC[2][10][15]
Key Biological Functions	Pro-inflammatory, pro-angiogenic, platelet aggregation, cancer cell proliferation[7][12][16]	Anti-inflammatory, pro-resolving, anti-proliferative[14][17]	Vasoconstriction, regulation of blood pressure, pro-angiogenic[2][18][15]

This table underscores the principle that the site of hydroxylation profoundly influences receptor recognition and the subsequent intracellular signaling events.

Delving into the Signaling Pathways: A Visual Guide

The signaling cascades initiated by these hydroxylated fatty acids are complex and cell-type specific. The following diagrams, generated using Graphviz, illustrate the canonical pathways for 12-HETE and 20-HETE.

Figure 1: Simplified 12-HETE Signaling Pathway

Figure 2: Simplified 20-HETE Signaling Pathway

Experimental Methodologies for Studying Hydroxylated Fatty Acid Signaling

Elucidating the signaling pathways of hydroxylated fatty acids requires a multi-faceted experimental approach. Below are key methodologies and their underlying principles.

Receptor Binding Assays

Principle: To determine the affinity and specificity of a hydroxylated fatty acid for its receptor, competitive binding assays are employed. A radiolabeled version of the lipid is incubated with cells or membranes expressing the receptor of interest, in the presence of increasing concentrations of an unlabeled competitor (the test compound).

Step-by-Step Protocol (Example: 12-HETE and GPR31):

• Cell Culture: Culture cells overexpressing GPR31 (e.g., HEK293-GPR31).

• Membrane Preparation: Harvest cells and prepare a membrane fraction through homogenization and centrifugation.

• Binding Reaction: Incubate the membranes with a constant concentration of [³H]-12-HETE and varying concentrations of unlabeled 12-HETE or other test compounds.

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC₅₀, which can be used to calculate the binding affinity (Ki).

Cell-Based Signaling Assays

Principle: These assays measure the downstream consequences of receptor activation, providing functional insights into the signaling cascade.

Example: 20-HETE-induced GPR75 Activation Assay:

• Calcium Mobilization: GPR75 couples to Gαq, which activates phospholipase C (PLC), leading to an increase in intracellular calcium.[10][11] This can be measured using calcium-sensitive fluorescent dyes (e.g., Fura-2 AM) and a fluorescence plate reader.

• β-Arrestin Recruitment: Upon activation, G protein-coupled receptors (GPCRs) recruit β-arrestin. This interaction can be quantified using assays like the PathHunter® β-Arrestin Assay, which utilizes enzyme fragment complementation to generate a chemiluminescent signal upon recruitment.[12]

• MAPK/ERK Phosphorylation: Activation of the MAPK/ERK pathway is a common downstream event. Phosphorylation of ERK can be detected and quantified by Western blotting using phospho-specific antibodies or by ELISA.[2]

Lipidomic Analysis

Principle: To understand the biosynthesis and metabolism of hydroxylated fatty acids, it is crucial to accurately identify and quantify their levels in biological samples. Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for this purpose.

Workflow for Hydroxylated Fatty Acid Profiling:

Figure 3: General Workflow for Lipidomic Analysis

Concluding Remarks

The field of hydroxylated fatty acid signaling is a dynamic and expanding area of research. While this guide has focused on the well-established roles of HETEs derived from LOX and CYP450 pathways, it is important to recognize the potential for the discovery of novel bioactive lipids and their signaling functions. The case of 3-hydroxylated fatty acids, which can be further metabolized by cyclooxygenases into unique signaling molecules, exemplifies this potential. As analytical techniques become more sensitive and our understanding of lipid metabolism deepens, the intricate roles of these lipid messengers in health and disease will undoubtedly continue to be unveiled, offering new avenues for therapeutic intervention.

References

• 12(S)-HETE, pleiotropic functions, multiple signaling pathways. PubMed. Available at: [Link]

• Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. PubMed. Available at: [Link]

• Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology. PubMed Central. Available at: [Link]

• PathHunter® eXpress GPR75 CHO-K1 β-Arrestin Orphan GPCR Assay. DiscoverX. Available at: [Link]

• GPR75 ELISA Kits. Biocompare. Available at: [Link]

• Oxygenation by COX2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. ResearchGate. Available at: [Link]

• GPR31. Wikipedia. Available at: [Link]

• 20-HETE Signals Through G-Protein–Coupled Receptor GPR75 (Gq) to Affect Vascular Function and Trigger Hypertension. Circulation Research. Available at: [Link]

• Fluorescent HPLC assay for 20-HETE and other P-450 metabolites of arachidonic acid. American Physiological Society. Available at: [Link]

• 12-Lipoxygenase and 12-hydroxyeicosatetraenoic acid regulate hypoxic angiogenesis and survival of pulmonary artery endothelial cells via PI3K/Akt pathway. American Physiological Society. Available at: [Link]

• Understanding Hydroxyeicosatetraenoic Acid (12-HETE) and Its Detection Using ELISA Kits. BTL Biotechno Labs Pvt. Ltd. Available at: [Link]

• 20-HETE Signals Through G-Protein-Coupled Receptor GPR75 (Gq) to Affect Vascular Function and Trigger Hypertension. PubMed. Available at: [Link]

• Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology. PubMed Central. Available at: [Link]

• GPR31 Gene - G Protein-Coupled Receptor 31. GeneCards. Available at: [Link]

• Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology. Semantic Scholar. Available at: [Link]

• Regulation of Tissue Inflammation by 12-Lipoxygenases. PubMed Central. Available at: [Link]

• The lipoxygenase pathway. PubMed. Available at: [Link]

• Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches. PubMed Central. Available at: [Link]

• 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways. PubMed Central. Available at: [Link]

• 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway. PubMed. Available at: [Link]

• Biosynthesis of platform chemical 3-hydroxypropionic acid (3-HP) directly from CO2 in cyanobacterium Synechocystis sp. PCC 6803. PubMed. Available at: [Link]

• Fatty Acid Hydratases: Versatile Catalysts to Access Hydroxy Fatty Acids in Efficient Syntheses of Industrial Interest. MDPI. Available at: [Link]

• Full article: Key Role of 12-Lipoxygenase and Its Metabolite 12-Hydroxyeicosatetraenoic Acid (12-HETE) in Diabetic Retinopathy. Taylor & Francis Online. Available at: [Link]

• In vitro reconstitution of the biosynthetic pathway of 3-hydroxypicolinic acid. RSC Publishing. Available at: [Link]

• Biological Activities of Lichen-Derived Monoaromatic Compounds. PubMed Central. Available at: [Link]

• Cytochrome P450 omega hydroxylase (CYP4) function in fatty acid metabolism and metabolic diseases. PubMed. Available at: [Link]

• Cryptic Production of trans-3-Hydroxyproline in Echinocandin B Biosynthesis. PubMed Central. Available at: [Link]

• Synthesis, Structure and Biological Activity of 2-Methyl-5-nitro-6-phenylnicotinohydrazide-Based Hydrazones. National Institutes of Health. Available at: [Link]

• Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and DL-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. PubMed. Available at: [Link]

• Bioactive compound and their biological activity. ResearchGate. Available at: [Link]

• Bioactive Variability and In Vitro and In Vivo Antioxidant Activity of Unprocessed and Processed Flour of Nine Cultivars of Australian lupin Species: A Comprehensive Substantiation. PubMed Central. Available at: [Link]

• 15-Hydroxyeicosatetraenoic acid. Wikipedia. Available at: [Link]

• Lipoxygenase Pathways as Mediators of Early Inflammatory Events in Atherosclerosis. Arteriosclerosis, Thrombosis, and Vascular Biology. Available at: [Link]

• Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity. PubMed Central. Available at: [Link]

• Oxygenated Fatty Acids of the Lipoxygenase Pathway. ResearchGate. Available at: [Link]

• 15-Hydroxyeicosatetraenoic acid – Knowledge and References. Taylor & Francis. Available at: [Link]

• 9-Lipoxygenase pathway for the metabolism of α-linolenic acid. 9-LOX,... ResearchGate. Available at: [Link]

• Fatty acids in cell signaling: historical perspective and future outlook. PubMed. Available at: [Link]

• Fatty Acids, Lipids, and Cellular Signaling. ResearchGate. Available at: [Link]

• Fatty acids in cell signaling: Historical perspective and future outlook. SciSpace. Available at: [Link]

Sources

• 1. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eicosadienoic Acid | C20H36O2 | CID 6439848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. 20-HETE Signals Through G-Protein-Coupled Receptor GPR75 (Gq) to Affect Vascular Function and Trigger Hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PathHunter® eXpress GPR75 CHO-K1 β-Arrestin Orphan GPCR Assay [emea.discoverx.com]
• 10. A 12(S)-hydroxyeicosatetraenoic acid receptor interacts with steroid receptor coactivator-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. en.ice-biosci.com [en.ice-biosci.com]
• 13. larodan.com [larodan.com]
• 14. 12-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 15. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 16. Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone [mdpi.com]

A Senior Application Scientist's Guide to Evaluating Antibody Specificity for 3-Hydroxy Fatty Acids

For researchers in metabolic diseases, immunology, and drug development, the precise detection of 3-hydroxy fatty acids (3-OH-FAs) is paramount. These molecules are not merely metabolic intermediates; they are critical signaling molecules and biomarkers in a range of physiological and pathological processes. The utility of antibody-based assays for the detection of 3-OH-FAs is directly dependent on the specificity of the antibody used. This guide provides a comprehensive framework for evaluating and comparing the specificity of antibodies for 3-hydroxy fatty acids, empowering researchers to select the most reliable reagents for their work.

The Critical Need for Specificity in 3-Hydroxy Fatty Acid Detection

3-Hydroxy fatty acids are a class of fatty acids characterized by a hydroxyl group at the third carbon position. Their chain length can vary, and this variation, along with the position of the hydroxyl group, dictates their biological function. For instance, short-chain 3-OH-FAs are involved in bacterial signaling, while medium and long-chain 3-OH-FAs are intermediates in mitochondrial fatty acid β-oxidation.[1][2]

Core Methodologies for Specificity Evaluation

Evaluating the specificity of an antibody against a small molecule like a 3-hydroxy fatty acid requires a multi-pronged approach. No single experiment can provide a complete picture. Here, we compare three gold-standard techniques: Competitive Enzyme-Linked Immunosorbent Assay (ELISA), Surface Plasmon Resonance (SPR), and Dot Blot analysis.

Competitive ELISA: The Workhorse of Specificity Screening

Competitive ELISA is a highly effective method for determining the specificity of an antibody for a small molecule.[3][4][5][6] The principle lies in the competition between the free 3-OH-FA in solution and a 3-OH-FA conjugate immobilized on the ELISA plate for binding to the antibody. The signal generated is inversely proportional to the amount of free analyte.

Caption: Workflow of a Competitive ELISA for 3-OH-FA antibody specificity.

• Coating: Microtiter plates are coated with a conjugate of the target 3-hydroxy fatty acid (e.g., 3-hydroxyoctanoic acid) and a carrier protein like Bovine Serum Albumin (BSA).

• Blocking: Non-specific binding sites on the plate are blocked using a suitable blocking buffer.

• Competition: The antibody is pre-incubated with a range of concentrations of the free 3-hydroxy fatty acid (the analyte) or potential cross-reactants (e.g., other fatty acids of varying chain lengths, non-hydroxylated fatty acids).

• Incubation: The antibody-analyte mixture is added to the coated plate. The free antibody (not bound to the analyte in solution) will bind to the immobilized 3-OH-FA conjugate.

• Detection: A secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody is added.

• Signal Generation: A substrate for the enzyme is added, and the resulting colorimetric signal is measured. A lower signal indicates higher affinity of the antibody for the free analyte in the solution.

Surface Plasmon Resonance (SPR): Real-Time Kinetics and Affinity

SPR is a powerful, label-free technique that allows for the real-time measurement of binding kinetics and affinity between an antibody and its antigen.[7][8][9] For small molecules, a competitive assay format is often employed.

Caption: Workflow of a competitive SPR assay for 3-OH-FA antibody characterization.

• Immobilization: The antibody of interest is immobilized on the surface of an SPR sensor chip.

• Binding Analysis: A solution containing a constant concentration of a 3-OH-FA conjugate and varying concentrations of the free 3-OH-FA (or potential cross-reactant) is flowed over the chip surface.

• Signal Detection: The binding of the 3-OH-FA conjugate to the immobilized antibody is measured in real-time as a change in the refractive index at the sensor surface, reported in Resonance Units (RU).

• Data Analysis: The decrease in the binding signal of the conjugate in the presence of the free analyte is used to determine the binding affinity (KD) of the antibody for the free 3-OH-FA.

Dot Blot: A Rapid, Semi-Quantitative Assessment

The dot blot is a simple and rapid technique for assessing antibody specificity against a panel of related molecules.[1] While less quantitative than ELISA or SPR, it provides a valuable qualitative and semi-quantitative overview of cross-reactivity.

Caption: Workflow for assessing antibody specificity using a Dot Blot assay.

• Antigen Spotting: Small volumes of various fatty acid-protein conjugates (including the target 3-OH-FA and a panel of potential cross-reactants) are spotted directly onto a nitrocellulose or PVDF membrane and allowed to dry.

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with the primary antibody being evaluated.

• Secondary Antibody & Detection: The membrane is washed and then incubated with an enzyme-conjugated secondary antibody, followed by the addition of a chemiluminescent or colorimetric substrate.

• Analysis: The intensity of the signal at each spot is proportional to the degree of antibody binding.

Comparative Analysis of Hypothetical Anti-3-Hydroxyoctanoic Acid Antibodies

To illustrate the practical application of these methods, let's consider the evaluation of two hypothetical monoclonal antibodies, MAb-12A and MAb-15B , raised against 3-hydroxyoctanoic acid.

Competitive ELISA Data

The following table summarizes the cross-reactivity of MAb-12A and MAb-15B as determined by competitive ELISA. The values represent the concentration of the competitor fatty acid required to inhibit 50% of the antibody binding to the immobilized 3-hydroxyoctanoic acid-BSA conjugate (IC50). A lower IC50 value indicates a higher affinity of the antibody for the competitor.

Competitor Fatty Acid	MAb-12A (IC50, µM)	MAb-15B (IC50, µM)
3-Hydroxyoctanoic acid (Target)	0.5	0.8
3-Hydroxydodecanoic acid	15	5
3-Hydroxybutanoic acid	>100	50
Octanoic acid	>100	>100
Decanoic acid	>100	>100
2-Hydroxyoctanoic acid	80	95

Interpretation:

• MAb-12A shows high specificity for the target antigen, 3-hydroxyoctanoic acid, with an IC50 of 0.5 µM. It exhibits significantly weaker cross-reactivity with other 3-hydroxy fatty acids of different chain lengths and very little to no cross-reactivity with non-hydroxylated fatty acids or a fatty acid with the hydroxyl group at a different position.

• MAb-15B also binds to the target antigen but shows more significant cross-reactivity with 3-hydroxydodecanoic acid (IC50 of 5 µM), indicating a broader specificity for medium-chain 3-hydroxy fatty acids.

Surface Plasmon Resonance (SPR) Data

SPR analysis provides quantitative data on binding affinity (KD).

Analyte	MAb-12A (KD, M)	MAb-15B (KD, M)
3-Hydroxyoctanoic acid (Target)	5 x 10⁻⁸	9 x 10⁻⁸
3-Hydroxydodecanoic acid	2 x 10⁻⁶	6 x 10⁻⁷

Interpretation:

• The SPR data corroborates the ELISA findings. MAb-12A has a higher affinity (lower KD) for the target antigen compared to MAb-15B.

• The difference in affinity for the cross-reactant (3-hydroxydodecanoic acid) is more pronounced in the SPR data, highlighting the quantitative power of this technique.

Dot Blot Analysis

A dot blot was performed by spotting various fatty acid-BSA conjugates onto a nitrocellulose membrane.

MAb-12A

• Strong Signal: 3-Hydroxyoctanoic acid-BSA

• Weak Signal: 3-Hydroxydodecanoic acid-BSA

• No Signal: Octanoic acid-BSA, 2-Hydroxyoctanoic acid-BSA

MAb-15B

• Strong Signal: 3-Hydroxyoctanoic acid-BSA, 3-Hydroxydodecanoic acid-BSA

• No Signal: Octanoic acid-BSA, 2-Hydroxyoctanoic acid-BSA

Interpretation:

• The dot blot provides a clear visual confirmation of the specificity profiles. MAb-12A is highly specific for the target, while MAb-15B recognizes a broader range of medium-chain 3-hydroxy fatty acids.

Conclusion and Recommendations

The rigorous evaluation of antibody specificity is non-negotiable for generating reliable and reproducible data in 3-hydroxy fatty acid research.

• For initial high-throughput screening of multiple antibody candidates, Dot Blot offers a rapid and cost-effective solution.

• Competitive ELISA should be employed as a robust method for quantifying the degree of cross-reactivity against a panel of related molecules.

• For in-depth characterization of lead candidates and to obtain precise affinity and kinetic data, Surface Plasmon Resonance is the gold standard.

Based on our comparative analysis, MAb-12A would be the superior choice for applications requiring the specific detection of 3-hydroxyoctanoic acid, such as in targeted biomarker assays. In contrast, MAb-15B might be suitable for applications where the detection of a broader class of medium-chain 3-hydroxy fatty acids is desired.

Ultimately, the choice of antibody should be guided by the specific requirements of the intended application, and the validation data should be carefully considered to ensure the generation of accurate and meaningful results.

References

• Quantitation of monoclonal antibody by capture ELISA based on initial enzyme activity rate. (n.d.). ScienceDirect. Retrieved January 6, 2026, from [Link]

• Short-chain fatty acids play a key role in antibody response to SARS-CoV-2 infection in people living with HIV. (2024). Signal Transduction and Targeted Therapy. Retrieved January 6, 2026, from [Link]

• Identification of Anti-Long Chain Saturated Fatty Acid IgG Antibodies in Serum of Patients with Type 2 Diabetes. (2015). Mediators of Inflammation. Retrieved January 6, 2026, from [Link]

• Anti-Fatty Acid Synthase Antibody Products. (n.d.). Biocompare. Retrieved January 6, 2026, from [Link]

• Identification of Anti-Long Chain Saturated Fatty Acid IgG Antibodies in Serum of Patients with Type 2 Diabetes. (2015). PubMed. Retrieved January 6, 2026, from [Link]

• Long-Chain vs. Medium- and Short-Chain Fatty Acids: What's the Difference? (n.d.). Keto Swiss. Retrieved January 6, 2026, from [Link]

• Dot-ELISA Affinity Test: An Easy, Low-Cost Method to Estimate Binding Activity of Monoclonal Antibodies. (2013). ResearchGate. Retrieved January 6, 2026, from [Link]

• From ELISA Protocols to Monoclonal Antibody Therapies Analysis. (n.d.). NorthEast BioLab. Retrieved January 6, 2026, from [Link]

• 3-Hydroxyoctanoic acid | C8H16O3. (n.d.). PubChem. Retrieved January 6, 2026, from [Link]

• Development and validation of an isoform-independent monoclonal antibody–based ELISA for measurement of lipoprotein(a). (2019). eScholarship. Retrieved January 6, 2026, from [Link]

• Development and ELISA Characterization of Antibodies against the Colistin, Vancomycin, Daptomycin, and Meropenem: A Therapeutic Drug Monitoring Approach. (2024). International Journal of Molecular Sciences. Retrieved January 6, 2026, from [Link]

• Fatty Acid Synthase antibody (IR342-925). (n.d.). iReal Biotechnology, Inc. Retrieved January 6, 2026, from [Link]

• A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. (2018). Molecules. Retrieved January 6, 2026, from [Link]

• Anti-fatty acid desaturase 3 Antibody Products. (n.d.). Biocompare. Retrieved January 6, 2026, from [Link]

• Competitive ELISA Protocol and Animation. (2010). Microbe Notes. Retrieved January 6, 2026, from [Link]

• A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. (2004). Analytical Biochemistry. Retrieved January 6, 2026, from [Link]

• Assay Procedure for Competitive-ELISA. (2015). Elabscience. Retrieved January 6, 2026, from [Link]

• Investigation of Charged Small Molecule–Aptamer Interactions with Surface Plasmon Resonance. (2023). Analytical Chemistry. Retrieved January 6, 2026, from [Link]

• Characterization of Small Molecule–Protein Interactions Using SPR Method. (n.d.). SpringerLink. Retrieved January 6, 2026, from [Link]

Sources

• 1. Long-Chain vs. Medium- and Short-Chain Fatty Acids: What's the Difference? - Creative Proteomics [creative-proteomics.com]
• 2. mdpi.com [mdpi.com]
• 3. nebiolab.com [nebiolab.com]
• 4. Anti-Fatty Acid Synthase antibody (GTX30468) | GeneTex [genetex.com]
• 5. Development and validation of an isoform-independent monoclonal antibody–based ELISA for measurement of lipoprotein(a) [escholarship.org]
• 6. biocompare.com [biocompare.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and ELISA Characterization of Antibodies against the Colistin, Vancomycin, Daptomycin, and Meropenem: A Therapeutic Drug Monitoring Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fatty Acid Synthase antibody (IR342-925) | iReal Biotechnology, Inc. [irealbio.com]

A Researcher's Guide to the Metabolic Stability of Eicosadienoates: A Comparative Analysis of Hydroxylated vs. Non-Hydroxylated Forms

For researchers in drug development and the life sciences, understanding the metabolic fate of bioactive lipids is paramount. Eicosadienoates, a class of signaling molecules derived from fatty acids, are of significant interest due to their roles in inflammation, cardiovascular function, and pain signaling. A critical determinant of their therapeutic potential is their metabolic stability. This guide provides an in-depth, objective comparison of the metabolic stability of hydroxylated versus non-hydroxylated eicosadienoates, supported by experimental data and protocols.

The Significance of Hydroxylation in Eicosadienoate Metabolism

Eicosadienoates exist in various forms, including non-hydroxylated species like epoxyeicosatrienoic acids (EETs) and their hydroxylated counterparts, such as dihydroxyeicosatrienoic acids (DHETs) and hydroxyeicosatetraenoic acids (HETEs). The presence or absence of a hydroxyl group profoundly influences their physicochemical properties and, consequently, their metabolic stability and biological activity.

Hydroxylation is a key Phase I metabolic reaction that introduces a polar hydroxyl (-OH) group into a molecule.[1][2] This process, primarily catalyzed by cytochrome P450 (CYP) enzymes, generally increases the water solubility of a compound, facilitating its excretion from the body.[1][2] In the context of eicosadienoates, this metabolic switch from a lipophilic to a more hydrophilic molecule is a critical step in terminating their signaling activity.

Metabolic Pathways: A Tale of Two Stabilities

The metabolic pathways of non-hydroxylated and hydroxylated eicosadienoates diverge significantly, leading to distinct stability profiles.

Non-Hydroxylated Eicosadienoates (e.g., Epoxyeicosatrienoic Acids - EETs)

EETs are generated from arachidonic acid by CYP epoxygenases.[3][4] These molecules are potent vasodilators and possess anti-inflammatory properties.[4] However, their biological activity is tightly regulated by rapid metabolism. The primary route of EET inactivation is hydrolysis of the epoxide ring by soluble epoxide hydrolase (sEH) to form the corresponding dihydroxyeicosatrienoic acids (DHETs).[3][5] This conversion is generally considered an inactivation step, as DHETs are often less biologically active than their parent EETs.[3][5] For instance, in rat renal arterioles, 11,12-EET induces relaxation, whereas its metabolite, 11,12-DHET, is inactive.[6]

While rapid, the metabolism of EETs is not instantaneous. A significant portion of free EETs can be esterified into complex lipids, such as phospholipids, which may serve as a protective reservoir, regulating their bioavailability.[7]

Hydroxylated Eicosadienoates (e.g., Dihydroxyeicosatrienoic Acids - DHETs and Hydroxyeicosatetraenoic Acids - HETEs)

DHETs, the di-hydroxylated metabolites of EETs, are more polar and generally more susceptible to further metabolism and excretion.[8] Their formation represents a key step in the clearance of EETs. While often considered less active, some DHETs retain biological activity. For example, in human coronary arterioles, 11,12-DHET was found to be as potent a vasodilator as 11,12-EET, while 8,9- and 14,15-DHETs were less potent than their epoxide precursors.[6][9]

HETEs are another class of hydroxylated eicosanoids formed through the action of CYP enzymes and lipoxygenases (LOX).[4][10] The position of the hydroxyl group influences their metabolic fate. Some HETE isomers are readily metabolized further, while others are more resistant.[2] For example, 11(RS)-, 12(S)-, and 15(S)-HETE are extensively metabolized, whereas 5(S)-, 8(RS)-, and 9(RS)-HETE are more resistant to metabolism and are instead incorporated into cell lipids.[2]

The introduction of a hydroxyl group provides a handle for subsequent Phase II metabolism, such as glucuronidation or sulfation, which further increases water solubility and facilitates rapid elimination from the body.[11]

Caption: Workflow for the liver microsomal stability assay.

Cytochrome P450 Inhibition Assay

This assay determines if a test compound inhibits the activity of specific CYP isozymes. This is crucial for predicting potential drug-drug interactions.

• Preparation:

  • Use commercially available kits containing recombinant human CYP isozymes (e.g., CYP3A4, CYP2C9, CYP2D6), a fluorescent substrate specific for each isozyme, and an NADPH-regenerating system.

  • Prepare serial dilutions of the test compound (hydroxylated or non-hydroxylated eicosadienoate) and a known inhibitor for each isozyme (positive control).

• Incubation:

  • In a 96-well plate, combine the buffer, recombinant CYP enzyme, and the test compound or control inhibitor.

  • Pre-incubate for a short period at 37°C.

  • Initiate the reaction by adding the fluorescent substrate and the NADPH-regenerating system.

• Detection:

  • Incubate the plate at 37°C for a specified time.

  • Stop the reaction and measure the fluorescence of the product using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition of CYP activity for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value (the concentration of the test compound that causes 50% inhibition of the enzyme activity) by plotting the percent inhibition against the log of the test compound concentration and fitting the data to a sigmoidal dose-response curve.

Data Interpretation and Comparative Analysis

Based on the principles of drug metabolism and available data, a clear difference in metabolic stability is expected between hydroxylated and non-hydroxylated eicosadienoates.

Compound Class	Primary Metabolic Pathway	Expected Metabolic Stability	Rationale
Non-Hydroxylated Eicosadienoates (e.g., EETs)	Hydrolysis by soluble epoxide hydrolase (sEH) to DHETs. [3]	Higher (relative to hydroxylated forms)	The epoxide ring is the primary site of metabolic attack. The rate of this hydrolysis determines the half-life.
Hydroxylated Eicosadienoates (e.g., DHETs, HETEs)	Further oxidation, conjugation (e.g., glucuronidation). [8][11]	Lower (relative to non-hydroxylated forms)	The hydroxyl group serves as a ready site for Phase II conjugation, leading to rapid clearance.

Expected Outcome: In a head-to-head liver microsomal stability assay, the non-hydroxylated eicosadienoate (e.g., an EET) is anticipated to exhibit a longer half-life and lower intrinsic clearance compared to its hydroxylated counterpart (e.g., a DHET). This is because the rate-limiting step for the clearance of the hydroxylated form is often the rapid conjugation reaction, which is not available to the non-hydroxylated precursor.

Conclusion

The presence of a hydroxyl group is a critical determinant of the metabolic stability of eicosadienoates. Non-hydroxylated forms, such as EETs, are primarily metabolized through hydrolysis of their epoxide ring, a process that, while rapid, allows for a window of biological activity. In contrast, hydroxylated eicosadienoates are primed for rapid inactivation and elimination through further metabolism and conjugation. For researchers investigating the therapeutic potential of these lipid mediators, understanding these distinct metabolic profiles is essential for designing molecules with optimized pharmacokinetic properties and for interpreting their biological effects. The experimental protocols provided in this guide offer a robust framework for the empirical evaluation of the metabolic stability of novel eicosadienoate-based compounds.

References

• Impact of Soluble Epoxide Hydrolase and Epoxyeicosanoids on Human Health. (n.d.). PMC. [Link]

• Soluble epoxide hydrolase: Gene structure, expression and deletion. (n.d.). PubMed Central. [Link]

• Regulation of soluble epoxide hydrolase in renal-associated diseases: insights from potential mechanisms to clinical researches. (2024, February 15). National Institutes of Health. [Link]

• Epoxyeicosatrienoic acid. (n.d.). Wikipedia. [Link]

• Soluble epoxide hydrolase: A potential target for metabolic diseases. (2016, January 9). PubMed. [Link]

• Linking Aromatic Hydroxy Metabolic Functionalization of Drug Molecules to Structure and Pharmacologic Activity. (n.d.). PubMed Central. [Link]

• Hydroxylation. (n.d.). Wikipedia. [Link]

• Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. (n.d.). National Institutes of Health. [Link]

• Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses. (n.d.). PMC. [Link]

• Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. (n.d.). PubMed Central. [Link]

• Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method. (n.d.). Metabolon. [Link]

• Eicosanoid Metabolism: Prostaglandins, Thromboxanes, Leukotrienes, and Lipoxins. (2025, November 5). The Medical Biochemistry Page. [Link]

• Evaluation and comparison of in vitro intrinsic clearance rates measured using cryopreserved hepatocytes from humans, rats, and rainbow trout. (n.d.). PubMed Central. [Link]

• Metabolic pathways of eicosanoids-derivatives of arachidonic acid and their significance in skin. (2025, January 17). PubMed. [Link]

• Metabolic pathways for Hydroxyeicosatetraenoic acids (HETEs), Lipoxins,... (n.d.). ResearchGate. [Link]

• The underappreciated hydroxyl in drug discovery. (n.d.). Hypha Discovery. [Link]

• Intraperitoneally injected d11-11(12)-epoxyeicosatrienoic acid is rapidly incorporated and esterified within rat plasma and peripheral tissues but not the brain. (n.d.). PubMed. [Link]

• Metabolic pathways for Hydroxyeicosatetraenoic acids (HETEs), Lipoxins,... (n.d.). ResearchGate. [Link]

• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. (2025, August 4). ResearchGate. [Link]

• Hepatic clearance predictions from in vitro-in vivo extrapolation and BDDCS. (n.d.). ResearchGate. [Link]

• Metabolism of Eicosanoids. (2023). Doctor 2023. [Link]

• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. (n.d.). Springer Nature Experiments. [Link]

• Metabolism and Roles of Eicosanoids in Brain. (n.d.). ResearchGate. [Link]

• Epoxyeicosatrienoic acids and dihydroxyeicosatrienoic acids are potent vasodilators in the canine coronary microcirculation. (n.d.). PubMed. [Link]

• Oxygenation of arachidonic acid by hepatic microsomes of the rabbit. Mechanism of biosynthesis of two vicinal dihydroxyeicosatrienoic acids. (n.d.). PubMed. [Link]

• Development and validation of LC-MS/MS method for estimating the pharmacokinetics, protein binding, and metabolic stability of soluble epoxide hydrolase inhibitor EC5026. (2024, January 5). PubMed. [Link]

• A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. (n.d.). ResearchGate. [Link]

• An LC–MS/MS Analytical Method for Quantifying Tepotinib in Human Liver Microsomes: Application to In Vitro and In Silico Metabolic Stability Estimation. (2023, May 26). MDPI. [Link]

Sources

• 1. Soluble epoxide hydrolase inhibition, epoxygenated fatty acids and nociception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential metabolism of hydroxyeicosatetraenoic acid isomers by mouse cerebromicrovascular endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 4. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Soluble epoxide hydrolase: A potential target for metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intraperitoneally injected d11-11(12)-epoxyeicosatrienoic acid is rapidly incorporated and esterified within rat plasma and peripheral tissues but not the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regulation of soluble epoxide hydrolase in renal-associated diseases: insights from potential mechanisms to clinical researches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Eicosanoid Metabolism: Prostaglandins, Thromboxanes, Leukotrienes, and Lipoxins - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 11. scottglynn.com [scottglynn.com]

A Comprehensive Guide to the Validation of Methyl 3-hydroxy-11,14-eicosadienoate as a Novel Biomarker for Inflammatory Conditions

For researchers, scientists, and drug development professionals, the identification and validation of novel biomarkers are paramount to advancing our understanding of disease and developing targeted therapeutics. This guide provides an in-depth, objective comparison of Methyl 3-hydroxy-11,14-eicosadienoate as a potential biomarker for inflammatory diseases against established markers. We will delve into the scientific rationale, proposed validation workflows, and the experimental data required to establish its clinical utility.

Introduction: The Unmet Need for Specific Inflammatory Biomarkers

Inflammation is a complex biological response implicated in a wide array of diseases, from autoimmune disorders to cardiovascular disease and cancer.[1] While established biomarkers such as C-reactive protein (CRP), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) are routinely used, they often lack specificity and can be elevated in various conditions.[1] This necessitates the discovery of more targeted biomarkers that can provide deeper insights into specific inflammatory pathways, aid in patient stratification, and serve as more sensitive endpoints in clinical trials.

Methyl 3-hydroxy-11,14-eicosadienoate, a methylated derivative of a dihydroxy fatty acid, emerges from the lipid mediator pathways that are intrinsically linked to the inflammatory cascade. Its parent compound, 11,14-eicosadienoic acid (EDA), has been shown to modulate the production of key pro-inflammatory mediators, including prostaglandin E2 (PGE2) and nitric oxide in macrophages, suggesting a direct role in inflammatory processes. This guide, therefore, explores the potential of Methyl 3-hydroxy-11,14-eicosadienoate as a novel, more specific biomarker of inflammation and outlines a rigorous validation strategy.

The Scientific Rationale: Linking Methyl 3-hydroxy-11,14-eicosadienoate to Inflammation

The rationale for investigating Methyl 3-hydroxy-11,14-eicosadienoate as an inflammatory biomarker is rooted in the well-established role of lipid mediators in inflammation. The biosynthesis of this molecule is likely linked to the enzymatic pathways that process polyunsaturated fatty acids, which are central to the production of prostaglandins and leukotrienes.

Below is a diagram illustrating the proposed biosynthetic pathway of Methyl 3-hydroxy-11,14-eicosadienoate and its relationship to the inflammatory cascade.

Caption: Proposed biosynthesis of Methyl 3-hydroxy-11,14-eicosadienoate.

Comparative Analysis: Methyl 3-hydroxy-11,14-eicosadienoate vs. Established Inflammatory Biomarkers

To be considered a valuable clinical tool, Methyl 3-hydroxy-11,14-eicosadienoate must demonstrate advantages over or provide complementary information to existing biomarkers. The following table outlines a hypothetical comparison based on its theoretical potential.

Feature	Methyl 3-hydroxy-11,14-eicosadienoate (Hypothetical)	C-Reactive Protein (CRP)	TNF-α & IL-6	Prostaglandin E2 (PGE2)
Specificity	Potentially high for specific inflammatory pathways (e.g., lipoxygenase-mediated)	Low; general marker of inflammation and infection.	Moderate; involved in a wide range of inflammatory responses.	Moderate; key mediator in many inflammatory processes.
Sensitivity	To be determined through validation studies.	High for acute inflammation.	High for acute and chronic inflammation.	High at sites of inflammation, but can be rapidly metabolized systemically.
Half-life	Likely short, reflecting acute changes in inflammatory status.	~19 hours.	Short (minutes to hours).	Very short (minutes).
Matrix	Plasma, serum, urine, synovial fluid.	Serum, plasma.	Serum, plasma.	Plasma, urine (as metabolites).
Clinical Utility	Potential for early diagnosis, monitoring disease activity in specific inflammatory conditions, and as a pharmacodynamic biomarker for targeted therapies.	Monitoring infection and general inflammation.	Assessing inflammatory status in various diseases, including autoimmune and infectious diseases.	Indicator of local inflammation; its systemic measurement is challenging due to instability.

A Rigorous Validation Workflow for a Novel Biomarker

The validation of a novel biomarker is a multi-stage process that requires robust analytical and clinical evidence. The following workflow, based on FDA and EMA guidelines, outlines the necessary steps to validate Methyl 3-hydroxy-11,14-eicosadienoate.

Caption: Biomarker validation workflow.

Experimental Protocols: A Step-by-Step Guide

Part 1: Analytical Validation Protocol for Methyl 3-hydroxy-11,14-eicosadienoate using LC-MS/MS

This protocol details the steps for developing and validating a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Methyl 3-hydroxy-11,14-eicosadienoate in human plasma.

1. Sample Preparation (Lipid Extraction)

• Objective: To efficiently extract Methyl 3-hydroxy-11,14-eicosadienoate from plasma while minimizing matrix effects.

• Procedure:

  • To 100 µL of plasma, add 300 µL of ice-cold methanol containing an appropriate internal standard (e.g., a deuterated analog of the analyte).

  • Vortex for 30 seconds to precipitate proteins.

  • Add 1 mL of methyl tert-butyl ether (MTBE) and vortex for 1 minute.

  • Add 250 µL of water and vortex for 30 seconds to induce phase separation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the upper organic layer (containing the lipids) to a new tube.

  • Dry the extract under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.[2][3][4]

2. LC-MS/MS Method Development

• Objective: To achieve optimal chromatographic separation and sensitive mass spectrometric detection of the analyte.

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile/isopropanol (1:1, v/v).

  • Gradient: A suitable gradient to ensure separation from other lipid species.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode (to be optimized).

  • Multiple Reaction Monitoring (MRM): Develop specific precursor-to-product ion transitions for the analyte and internal standard.

3. Assay Performance Validation

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations in at least five replicates on three different days. The mean value should be within ±15% of the nominal concentration, and the coefficient of variation (CV) should not exceed 15%.

• Sensitivity (Lower Limit of Quantification - LLOQ): Determine the lowest concentration on the standard curve that can be quantified with acceptable accuracy and precision (within ±20% of nominal and a CV ≤ 20%).

• Specificity and Selectivity: Analyze blank matrix samples from at least six different sources to ensure no significant interference at the retention time of the analyte.

• Linearity and Range: Prepare a standard curve with at least six non-zero concentrations. The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Stability: Evaluate the stability of the analyte in the matrix under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Part 2: Comparative Analysis Protocols for Established Biomarkers

1. C-Reactive Protein (CRP) Quantification by ELISA

• Objective: To measure the concentration of CRP in serum or plasma.

• Principle: A sandwich enzyme-linked immunosorbent assay (ELISA).

• Procedure (General Outline):

  • Coat a 96-well plate with a capture antibody specific for human CRP.

  • Block non-specific binding sites.

  • Add standards, controls, and diluted patient samples to the wells and incubate.

  • Wash the plate to remove unbound substances.

  • Add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP).

  • Wash the plate again.

  • Add a substrate that reacts with the enzyme to produce a color change.

  • Stop the reaction and measure the absorbance at a specific wavelength.

  • Calculate the CRP concentration based on the standard curve.[5][6][7][8][9]

2. TNF-α and IL-6 Quantification by ELISA

• Objective: To measure the concentrations of TNF-α and IL-6 in serum or plasma.

• Procedure: The protocol is similar to the CRP ELISA, using specific capture and detection antibodies for human TNF-α and IL-6, respectively.[10][11][12][13]

3. Prostaglandin E2 (PGE2) Quantification by Immunoassay

• Objective: To measure the concentration of PGE2 in plasma or urine.

• Principle: A competitive enzyme immunoassay.

• Procedure (General Outline):

  • A known amount of PGE2 conjugated to an enzyme is competed with the PGE2 in the sample for binding to a limited number of antibody-coated wells.

  • After incubation and washing, a substrate is added.

  • The amount of color produced is inversely proportional to the amount of PGE2 in the sample.[14][15][16][17][18]

Conclusion and Future Directions

Methyl 3-hydroxy-11,14-eicosadienoate presents a compelling case as a potential novel biomarker for inflammatory diseases. Its theoretical link to specific lipid mediator pathways suggests it could offer greater specificity than broadly used inflammatory markers. However, its clinical utility can only be established through a rigorous and comprehensive validation process as outlined in this guide.

The successful validation of Methyl 3-hydroxy-11,14-eicosadienoate would represent a significant advancement in the field of inflammatory disease diagnostics and drug development. It could lead to more personalized treatment strategies and provide a more sensitive tool for monitoring therapeutic efficacy. Further research is warranted to explore its role in specific inflammatory conditions and to fully elucidate its biosynthetic and signaling pathways.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency. (2011). Guideline on the validation of bioanalytical methods. [Link]

• U.S. Food and Drug Administration. Biomarker Qualification Program. [Link]

• Huang, Y. S., et al. (2011). Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages.
• Ricciotti, E., & FitzGerald, G. A. (2011). Prostaglandins and inflammation. Arteriosclerosis, thrombosis, and vascular biology, 31(5), 986-1000.
• Burla, B., et al. (2018). MS-based lipidomics of human blood plasma: a targeted and standardized workflow for clinical research. Journal of lipid research, 59(4), 747-756.

• Cloud-Clone Corp. ELISA Kit for C Reactive Protein (CRP). [Link]

• Alpha Diagnostic International. Human C-Reactive Protein (CRP) ELISA Kit. [Link]

• Cohesion Bioscience. Human C-Reactive Protein ELISA Kit User Manual. [Link]

• Assay Genie. General Prostaglandin E2 (PGE2) ELISA Kit. [Link]

• Zivkovic, A. M., et al. (2017). A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids.
• Mastorakou, A., et al. (2020). A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

• Elabscience. QuicKey Human CRP (C-Reactive Protein) ELISA Kit. [Link]

• ResearchGate. Does the ELISA appropriate method for measure of Lipid mediators derived from Omega-3 Fatty acids such as Resolvins?. [Link]

• Hager, T., et al. (2023). Validation of Inflammatory Prognostic Biomarkers in Pleural Mesothelioma. Cancers, 15(24), 5897.

• MDPI. Validation of Inflammatory Prognostic Biomarkers in Pleural Mesothelioma. [Link]

• Hager, T., et al. (2023). Validation of Inflammatory Prognostic Biomarkers in Pleural Mesothelioma. Cancers, 15(24), 5897.

• Assay Genie. Metabolism & Lipid ELISA Kits. [Link]

• Ghaffari, S., et al. (2021). Common and Novel Markers for Measuring Inflammation and Oxidative Stress Ex Vivo in Research and Clinical Practice—Which to Use Regarding Disease Outcomes?. Antioxidants, 10(11), 1699.
• Li, B., et al. (2025). Development and validation of a serum inflammatory biomarker-driven machine-learning model for prognostic stratification in surgical limited-stage small cell lung cancer. Journal of Thoracic Disease, 17(8), 4567-4581.

• ResearchGate. The determination of selected inflammatory mediators production using ELISA assay. [Link]

• FineTest. Human IL-6 (Interleukin 6) ELISA Kit. [Link]

• Lee, S. Y., et al. (2013). Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip. Journal of the Korean Physical Society, 62(1), 137-142.
• Connor, K. M., et al. (2007). Novel Anti-inflammatory and Pro-resolving Lipid Mediators Block Inflammatory Angiogenesis. The Journal of experimental medicine, 204(10), 2267-2273.

• NIST. 11,14-Eicosadienoic acid, methyl ester. [Link]

• NIST. cis-11,14-Eicosadienoic acid, methyl ester. [Link]

• NIST. cis-11,14-Eicosadienoic acid, methyl ester. [Link]

• Restek. Methyl 11,14-eicosadienoate. [Link]

• Shimadzu. Analysis of fatty acid content in rice by GC-MS/MS combined with metabolite database. [Link]

Sources

• 1. Common and Novel Markers for Measuring Inflammation and Oxidative Stress Ex Vivo in Research and Clinical Practice—Which to Use Regarding Disease Outcomes? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. researchgate.net [researchgate.net]
• 5. cloud-clone.com [cloud-clone.com]
• 6. novamedline.com [novamedline.com]
• 7. biogot.com [biogot.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. file.elabscience.com [file.elabscience.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. fn-test.com [fn-test.com]
• 13. Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip - PMC [pmc.ncbi.nlm.nih.gov]
• 14. resources.rndsystems.com [resources.rndsystems.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. arborassays.com [arborassays.com]
• 17. elkbiotech.com [elkbiotech.com]
• 18. assaygenie.com [assaygenie.com]

Navigating the Nuances of Eicosanoid Signaling: A Comparative Guide to 3-Hydroxy-Eicosadienoate and its Positional Isomers

For researchers, scientists, and drug development professionals navigating the complex landscape of lipid mediators, understanding the subtle structural distinctions that dictate profound functional differences is paramount. This guide provides an in-depth comparison of 3-hydroxy-eicosadienoate (3-HEDE), a lesser-known eicosanoid, with its more extensively studied positional isomers. While direct experimental data on 3-HEDE remains scarce, this guide will leverage the wealth of knowledge on other hydroxy-eicosadienoate (HEDE) and hydroxy-eicosatetraenoate (HETE) isomers to illuminate the critical role of hydroxyl group positioning in determining biological activity. By examining the established functions of isomers like 12-HETE and 15-HEDE, we can infer potential roles for 3-HEDE and highlight key areas for future investigation.

The Significance of Positional Isomerism in Eicosanoids

Eicosanoids are a class of signaling molecules derived from the oxidation of 20-carbon fatty acids, such as arachidonic acid.[1] Their diverse functions in physiological and pathological processes, including inflammation, immunity, and cancer, are intricately linked to their specific chemical structures.[1][2] Positional isomers, molecules with the same chemical formula but different arrangements of atoms, exhibit distinct biological activities.[3][4] In the context of HEDEs, the position of the hydroxyl (-OH) group along the 20-carbon backbone is a key determinant of receptor binding affinity, downstream signaling cascades, and ultimate physiological effect.

A Tale of Two Isomers: The Pro-Inflammatory Actions of 12-HETE and 15-HEDE

To appreciate the potential significance of the 3-hydroxy position, we must first understand the well-documented activities of other HEDE and HETE isomers.

12-Hydroxyeicosatetraenoic Acid (12-HETE): A Multifaceted Mediator

12-HETE, primarily the 12S-isomer, is a prominent metabolite of the arachidonic acid cascade, synthesized by the enzyme 12-lipoxygenase (12-LOX).[5] It has been implicated in a range of biological processes, often with pro-inflammatory and pro-cancerous consequences.

• Pro-inflammatory Role: 12-HETE is a pro-inflammatory lipid metabolite that has been implicated in diabetes and its vascular complications.[5] It contributes to inflammation by promoting the expression of vascular endothelial growth factor (VEGF), a key factor in pathogenic neovascularization.[5]

• Role in Cancer: There is considerable evidence that 12S-HETE promotes cancer by affecting both tumor and endothelial cells, leading to increased tumor growth and metastasis.[6]

• Receptor-Mediated Actions: 12S-HETE exerts its effects through the G-protein coupled receptor GPR31.[6] This interaction has been shown to enhance thrombosis and platelet activation.[7]

15-Hydroxyeicosadienoic Acid (15-HEDE): A Pro-Inflammatory Signal

In contrast to some of its oxidized counterparts, 15-HEDE is characterized as a pro-inflammatory mediator.[6]

• Vascular Effects: 15-HEDE induces vasodilation and increases vascular permeability, which are key events in the inflammatory cascade that help recruit immune cells to sites of injury.[6][8]

• Inhibition of 5-Lipoxygenase: While it can inhibit the 5-lipoxygenase (5-LO) enzyme, its overall biological effect appears to be pro-inflammatory, suggesting a complex interaction with various inflammatory pathways.[6]

The Enigma of 3-Hydroxy-Eicosadienoate (3-HEDE): A Frontier of Eicosanoid Research

Direct research on the biosynthesis, receptors, and specific biological functions of 3-HEDE is notably absent in the current scientific literature. However, by examining the activities of other 3-hydroxy fatty acids, we can formulate hypotheses about its potential roles.

Insights from Other 3-Hydroxy Fatty Acids

Studies on various 3-hydroxy fatty acids have revealed a range of biological activities, which may offer clues to the potential functions of 3-HEDE.

• Antimicrobial Properties: Several 3-hydroxy fatty acids have demonstrated antifungal and antibacterial activity.[2][6] For instance, 3-(R)-hydroxydecanoic acid and other 3-hydroxy fatty acids isolated from Lactobacillus plantarum show activity against various molds and yeasts.[6]

• Anti-Cancer Potential: Some 3-hydroxy fatty acids with conjugated double bonds have shown moderate inhibitory activity against a panel of tumor cell lines.[9]

Based on this, it is plausible that 3-HEDE could possess anti-inflammatory, anti-cancer, or antimicrobial properties, standing in contrast to the pro-inflammatory nature of its 12- and 15-isomers. However, this remains purely speculative without direct experimental evidence.

Comparative Overview of HEDE Isomers

Biological Activity	3-HEDE	12-HETE	15-HEDE
Primary Role	Unknown (Potentially anti-inflammatory/antimicrobial)	Pro-inflammatory, Pro-cancer	Pro-inflammatory
Known Receptor	Not Identified	GPR31	Not Identified
Effect on Vascular System	Unknown	Promotes neovascularization	Induces vasodilation and permeability
Role in Cancer	Unknown (Potentially inhibitory)	Promotes tumor growth and metastasis	Not well-established

Experimental Methodologies for HEDE Isomer Research

Elucidating the functional differences between HEDE isomers requires a robust toolkit of experimental techniques.

Analytical Separation of Isomers

The first critical step is the accurate separation and quantification of individual isomers from biological samples.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating chiral molecules like HEDEs.[10] Reversed-phase HPLC, in particular, is commonly used for the separation of eicosanoid isomers.[11]

Caption: Workflow for HEDE isomer analysis.

Receptor Binding Assays

Identifying and characterizing the receptors for HEDE isomers is crucial to understanding their mechanisms of action.

• Competitive Radioligand Binding Assay: This classic technique is used to determine the affinity of an unlabeled ligand (e.g., a HEDE isomer) for a receptor by measuring its ability to displace a radiolabeled ligand.[12][13]

Step-by-Step Protocol for a Competitive Radioligand Binding Assay:

• Prepare Receptor Source: Isolate membranes from cells or tissues expressing the receptor of interest.

• Incubation: Incubate the receptor preparation with a fixed concentration of a radiolabeled ligand and varying concentrations of the unlabeled competitor (HEDE isomer).

• Separation of Bound and Free Ligand: Separate the receptor-bound radioligand from the unbound radioligand, typically by vacuum filtration through a glass fiber filter.

• Quantification: Measure the radioactivity of the bound ligand on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding).

Cell-Based Functional Assays

To investigate the downstream cellular effects of HEDE isomers, a variety of cell-based assays can be employed.

• NF-κB Reporter Assay for Inflammation: This assay measures the activation of the NF-κB signaling pathway, a key regulator of inflammation.[14] Cells are engineered to express a reporter gene (e.g., luciferase) under the control of an NF-κB response element. An increase or decrease in reporter gene expression upon treatment with a HEDE isomer indicates its pro- or anti-inflammatory potential, respectively.

Caption: NF-κB signaling pathway modulation by HEDE isomers.

In Vivo Models

To validate the physiological relevance of in vitro findings, in vivo animal models are indispensable.[5][15]

• Models of Inflammation: Animal models of inflammatory diseases, such as inflammatory bowel disease or arthritis, can be used to assess the effects of HEDE isomers on disease progression.

• Cancer Models: Xenograft or genetically engineered mouse models of cancer can be utilized to investigate the impact of HEDE isomers on tumor growth and metastasis.

Future Directions and Conclusion

The field of eicosanoid research continues to uncover the intricate roles of these lipid mediators in health and disease. While significant progress has been made in understanding the functions of various HEDE and HETE isomers, 3-hydroxy-eicosadienoate remains a largely unexplored molecule. The stark functional differences observed between isomers like 12-HETE and 15-HEDE underscore the critical importance of elucidating the bioactivity of 3-HEDE.

Future research should focus on:

• Biosynthetic Pathways: Identifying the specific enzymes responsible for the synthesis of 3-HEDE.

• Receptor Identification: Discovering and characterizing the receptor(s) that mediate the effects of 3-HEDE.

• Functional Characterization: Utilizing the experimental approaches outlined in this guide to systematically investigate the pro- or anti-inflammatory, and potential anti-cancer or antimicrobial, properties of 3-HEDE.

By filling these knowledge gaps, the scientific community can gain a more complete understanding of the eicosanoid signaling network and potentially uncover new therapeutic targets for a range of human diseases.

References

• Ansari, S., & Yamaoka, Y. (2022). A critical review on In Vivo and Ex Vivo models for the investigation of Helicobacter pylori infection. Pathogens, 11(3), 336. [Link]

• Brouwer, I. A., Meijer, K., & Vonk, R. J. (2014). Cell-based screening assay for anti-inflammatory activity of bioactive compounds. Food Chemistry, 166, 39-44. [Link]

• Desbois, A. P., & Lawlor, K. C. (2013). Antibacterial activity of various hydroxy fatty acids bioconveted by Pseudomonas aeruginosa PR3. FEMS Microbiology Letters, 347(1), 46-52. [Link]

• Eicosanoid. (2023, October 27). In Wikipedia. [Link]

• Garscha, U., O'Donnell, V. B., & Funk, C. D. (2017). Eicosanoids: Biosynthesis, metabolism, disease implications and analytical methods. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(4), 361-369. [Link]

• Gong, Y., Liu, X., & Zhang, Y. (2021). Key Role of 12-Lipoxygenase and Its Metabolite 12-Hydroxyeicosatetraenoic Acid (12-HETE) in Diabetic Retinopathy. Current Eye Research, 46(10), 1445-1453. [Link]

• Hla, T., & Neilson, K. (1992). Human cyclooxygenase-2 cDNA. Proceedings of the National Academy of Sciences, 89(16), 7384-7388. [Link]

• IUPAC. (1997). Analytical chiral separation methods (IUPAC Recommendations 1997). Pure and Applied Chemistry, 69(7), 1469-1474. [Link]

• Lin, W. W., & Karin, M. (2007). A cytokine-mediated link between innate immunity, inflammation, and cancer. The Journal of clinical investigation, 117(5), 1175-1183. [Link]

• Martinez, J., et al. (2005). 2-Hydroxyoleic acid: a new hypotensive molecule. Molecular pharmacology, 67(2), 531-542. [Link]

• Multi-parametric Human Cell Based Inflammation Assay for Cytokines and Cell Surface Antigens. (n.d.). Protein Fluidics. [Link]

• Narsinghani, T., & Sharma, B. (2014). A critical review on In Vivo and Ex Vivo models for the investigation of Helicobacter pylori infection. Critical Reviews in Microbiology, 40(1), 1-21. [Link]

• Oh, S. F., Vickery, T. W., & Li, N. (2011). Effects of 15-hydroxy eicosadienoic acid (15-HEDE) on the contractility of isolated mouse aortae. Journal of pharmacological sciences, 116(4), 355-362. [Link]

• Rotachrom Technologies. (2024, November 7). The Science and Strategy Behind Isomer Separation: Advancements in Chromatography for Precision Purification (Isomerism Part 1). [Link]

• Serhan, C. N. (2014). Pro-resolving lipid mediators are leads for resolution physiology. Nature, 510(7503), 92-101. [Link]

• Shin, S. Y., et al. (2004). Antibacterial activity of various hydroxy fatty acids bioconveted by Pseudomonas aeruginosa PR3. Journal of microbiology and biotechnology, 14(5), 954-958. [Link]

• Singh, N. K., & Rao, G. N. (2019). Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches. Prostaglandins & other lipid mediators, 143, 106330. [Link]

• Sjögren, J., et al. (2003). Antifungal 3-hydroxy fatty acids from Lactobacillus plantarum MiLAB 14. Applied and environmental microbiology, 69(12), 7554-7557. [Link]

• Smith, W. L., DeWitt, D. L., & Garavito, R. M. (2000). Cyclooxygenases: structural, cellular, and molecular biology. Annual review of biochemistry, 69(1), 145-182. [Link]

• Trostchansky, A., & Rubbo, H. (2008). Nitrated fatty acids: mechanisms of formation, chemical characterization, and biological properties. Free Radical Biology and Medicine, 44(11), 1887-1896. [Link]

• van der Does, A. M., et al. (2013). In Vivo Models to Study the Pathogenesis of Extra-Respiratory Complications of Influenza A Virus Infection. Viruses, 5(12), 3074-3101. [Link]

• Wang, D., & Dubois, R. N. (2010). Eicosanoids and cancer. Nature Reviews Cancer, 10(3), 181-193. [Link]

• Wang, X., & Ma, H. (2018). The P450-catalyzed metabolism of arachidonic acid. Acta Pharmaceutica Sinica B, 8(5), 711-721. [Link]

• What are Functional Isomers? (n.d.). Algor Education. [Link]

• What is Functional Group Isomerism? (n.d.). Creative Chemistry. [Link]

• Yamamoto, S. (1992). Mammalian lipoxygenases: molecular structures and functions. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1128(2-3), 117-131. [Link]

• Yokomizo, T., Izumi, T., & Shimizu, T. (2001). Leukotriene B4: a new class of G-protein-coupled receptors for an inflammatory mediator. Trends in cardiovascular medicine, 11(3-4), 100-104. [Link]

• YouTube. (2017, March 29). Receptor Binding Assay (RBA): Principles and Introduction to Radioactivity. [Link]

• Zhang, Y., & Rowlett, J. K. (2005). 3-hydroxy fatty acids. Cyberlipid. [Link]

Sources

• 1. Eicosanoid - Wikipedia [en.wikipedia.org]
• 2. Importance of 3-Hydroxy Fatty Acid Composition of Lipopeptides for Biosurfactant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 4. ichorlifesciences.com [ichorlifesciences.com]
• 5. researchgate.net [researchgate.net]
• 6. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A critical review on In Vivo and Ex Vivo models for the investigation of Helicobacter pylori infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Hydroxy fatty acids | Cyberlipid [cyberlipid.gerli.com]
• 10. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals [mdpi.com]
• 11. Separation and identification of the regioisomers of verdoheme by reversed-phase ion-pair high-performance liquid chromatography, and characterization of their complexes with heme oxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. merckmillipore.com [merckmillipore.com]
• 13. youtube.com [youtube.com]
• 14. Cell-based screening assay for anti-inflammatory activity of bioactive compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In Vivo Models to Study the Pathogenesis of Extra-Respiratory Complications of Influenza A Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Relative Potency of 3-Hydroxy Prostaglandins versus Non-Hydroxylated Prostaglandins

For researchers, scientists, and drug development professionals navigating the intricate world of eicosanoids, understanding the structure-activity relationships of prostaglandins (PGs) is paramount. This guide provides an in-depth comparison of the potential relative potency of 3-hydroxy prostaglandins against their non-hydroxylated counterparts. While direct comparative data for 3-hydroxylated prostaglandins is sparse in publicly accessible literature, this guide synthesizes established principles of prostaglandin pharmacology and outlines the experimental frameworks necessary to conduct such a comparative analysis.

Introduction to Prostaglandin Structure and Function

Prostaglandins are a group of physiologically active lipid compounds derived from arachidonic acid.[1] They are characterized by a 20-carbon skeleton that includes a 5-carbon ring.[1] These molecules are potent, locally acting vasodilators and play a role in inflammation, blood clot formation, and the contraction of smooth muscle tissue.[1] The diverse biological activities of prostaglandins are determined by their specific chemical structures, with minor variations leading to significantly different, and sometimes opposing, physiological effects.[1][2]

Prostaglandins exert their effects by binding to specific G-protein coupled receptors (GPCRs).[3] For instance, prostaglandin E2 (PGE2) can bind to four receptor subtypes (EP1, EP2, EP3, and EP4), each coupled to different signaling pathways, leading to a wide array of cellular responses.[3]

The Significance of Hydroxylation in Prostaglandin Activity

Hydroxylation is a key metabolic process that can significantly alter the biological activity of prostaglandins. The position and stereochemistry of hydroxyl groups on the prostaglandin scaffold are critical determinants of receptor binding affinity and subsequent signaling.

While information on C-12 hydroxylation is available, suggesting its role in modulating the inhibitory activity of certain prostaglandin analogues on ubiquitin isopeptidase, direct evidence for the impact of 3-hydroxylation on the heptanoic acid side chain is not prevalent in the reviewed literature.[4]

It is well-established that modifications to the cyclopentane ring and the two side chains can dramatically influence potency and selectivity. For example:

• 11-Deoxygenation of PGE1 and PGF1α has been shown to lower their biological activity.[2]

• Epimerization at C-15 can convert a vasodepressor and bronchodilator (11-deoxy PGE1) into a vasopressor and bronchoconstrictor.[2]

• Methylation at C-15 of 11-deoxy PGF1α increases and prolongs its vasopressor and bronchoconstrictor activity.[2]

These examples underscore the principle that even subtle structural changes can lead to profound shifts in the biological profile of a prostaglandin.[2] Therefore, it is plausible that the introduction of a hydroxyl group at the C-3 position would similarly modulate the potency and receptor selectivity of the parent prostaglandin.

Comparative Potency: A Hypothetical Framework

In the absence of direct experimental data comparing 3-hydroxy prostaglandins to their non-hydroxylated forms, we can propose a hypothetical framework for investigation based on established principles. The introduction of a hydroxyl group at the C-3 position could:

• Alter Receptor Binding Affinity: The hydroxyl group could form new hydrogen bonds with amino acid residues in the receptor's binding pocket, either increasing or decreasing the affinity.

• Modify Metabolic Stability: The presence of a hydroxyl group could make the molecule a target for further enzymatic modification, potentially altering its half-life and duration of action.

• Change Pharmacokinetic Properties: Hydroxylation generally increases the polarity of a molecule, which could affect its absorption, distribution, metabolism, and excretion (ADME) profile.

To ascertain the precise effects of 3-hydroxylation, rigorous experimental evaluation is necessary. The following sections detail the methodologies required for such a comparative study.

Experimental Protocols for Assessing Prostaglandin Potency

To objectively compare the potency of a 3-hydroxy prostaglandin with its non-hydroxylated alternative, a series of well-established experimental protocols should be employed.

Receptor Binding Assays

Receptor binding assays are fundamental in determining the affinity of a ligand for its receptor. A competitive binding assay is a common approach.

Principle: This assay measures the ability of an unlabeled ligand (the "competitor," e.g., the 3-hydroxy prostaglandin) to displace a labeled ligand (of known affinity) from the receptor. The concentration of the competitor that displaces 50% of the labeled ligand is the IC50 value, which can be used to calculate the binding affinity (Ki).

Step-by-Step Methodology:

• Receptor Preparation: Prepare cell membranes or purified receptors expressing the target prostaglandin receptor.

• Incubation: Incubate the receptor preparation with a fixed concentration of a radiolabeled prostaglandin (e.g., [3H]-PGE2) and varying concentrations of the unlabeled test compounds (3-hydroxy prostaglandin and its non-hydroxylated counterpart).

• Separation: Separate the receptor-bound from the free radioligand, typically by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation:

Compound	Receptor Subtype	IC50 (nM)	Ki (nM)
Non-hydroxylated PG	EPx
3-Hydroxy PG	EPx

Table 1: Example of a data summary table for receptor binding assays.

Diagram of Experimental Workflow:

Caption: Workflow for a competitive receptor binding assay.

Second Messenger Assays

Functional assays that measure the downstream signaling of receptor activation provide a measure of the agonist or antagonist activity and potency of a compound. For many prostaglandin receptors, this involves measuring changes in intracellular cyclic AMP (cAMP) or calcium levels.

Principle: Prostaglandin receptors of the EP2 and EP4 subtypes are coupled to Gs proteins, which activate adenylyl cyclase to produce cAMP. EP1 receptors are coupled to Gq, leading to an increase in intracellular calcium. By measuring these second messengers, one can quantify the functional potency (EC50) and efficacy (Emax) of a prostaglandin analogue.

Step-by-Step Methodology (cAMP Assay):

• Cell Culture: Culture cells expressing the prostaglandin receptor of interest.

• Stimulation: Treat the cells with varying concentrations of the test prostaglandins.

• Lysis: Lyse the cells to release intracellular contents.

• cAMP Quantification: Measure cAMP levels using a commercially available ELISA or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis: Plot the cAMP concentration against the logarithm of the prostaglandin concentration and fit to a dose-response curve to determine EC50 and Emax values.

Data Presentation:

Compound	Receptor Subtype	EC50 (nM)	Emax (% of control)
Non-hydroxylated PG	EPx
3-Hydroxy PG	EPx

Table 2: Example of a data summary table for a second messenger assay.

Diagram of Signaling Pathway:

Caption: Gs-coupled prostaglandin receptor signaling pathway.

Conclusion

References

• A Novel Series of C-10 Halogenated, C-12 Hydroxylated Prostaglandin-A2 Analogues. (n.d.).
• Structure-activity relationships in a series of 11-deoxy prostaglandins. (1976). Prostaglandins, 11(5), 837-851.
• Synthesis and Biological Activity of Prostaglandin Analogs Containing Heteroatoms in the Cyclopentane Ring. (2005). Current Organic Chemistry, 9(5), 411-438.

• Prostaglandin. (n.d.). In Wikipedia. Retrieved from [Link]

• Prostaglandin analogues and uterotonic potency: a comparative study of seven compounds. (1975). Prostaglandins, 9(2), 255-269.
• Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs. (2020). Molecules, 25(21), 5086.
• Relative biological activity of certain prostaglandins and their enantiomers. (1976). Prostaglandins, 11(1), 77-84.
• C3 cleavage products stimulate release of prostaglandins by human mononuclear phagocytes in vitro. (1983). The Journal of Immunology, 130(2), 874-877.
• Prostaglandin analogues in cosmetics – Literature review, market survey, analytical method development and testing. (2021). GOV.UK.
• Recent Developments in The Synthesis of Prostaglandins and Analogues. (2007). Chemical Reviews, 107(7), 3271-3327.
• Synthesis and biological activity of prostaglandin lactones. (1978). Journal of Medicinal Chemistry, 21(11), 1146-1154.
• Prostaglandins: Structure, Functions, and Analytical Methods. (n.d.).
• Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility. (2010). British Journal of Pharmacology, 161(3), 497-510.
• Prostaglandin dehydrogenase activity of purified rat liver 3 alpha-hydroxysteroid... (1987). The Journal of Biological Chemistry, 262(30), 14595-14601.
• A concise and scalable chemoenzymatic synthesis of prostaglandins. (2024).
• Prostaglandin H Synthase-2-catalyzed Oxygenation of 2-Arachidonoylglycerol Is More Sensitive to Peroxide Tone than Oxygenation of Arachidonic Acid. (2012). The Journal of Biological Chemistry, 287(48), 40319-40329.
• Guide to Prostaglandins: Structure and Analytical Methods. (n.d.). MetwareBio.
• Table 2, Key Characteristics of Prostaglandin Analogues - Clinical Review Report: Preservative-free latanoprost 50 μg/mL ophthalmic solution (Monoprost). (2018).
• 15-Hydroxyprostaglandin Dehydrogenase Generation of Electrophilic Lipid Signaling Mediators from Hydroxy Ω-3 Fatty Acids. (2015). The Journal of Biological Chemistry, 290(9), 5647-5658.
• Prostaglandins, bioassay and inflammation. (2006). British Journal of Pharmacology, 147(Suppl 1), S133-S143.
• Prostaglandin prodrugs VI: structure-thermodynamic activity and structure-aqueous solubility relationships. (1980). Journal of Pharmaceutical Sciences, 69(4), 424-430.
• Biological activity of prostaglandin E3 with regard to oedema formation in mice. (2008).
• Structure-Activity Relationship Studies and Biological Characterization of Human NAD+-dependent 15-Hydroxyprostaglandin Dehydrogenase Inhibitors. (2013). ACS Medicinal Chemistry Letters, 4(11), 1048-1053.
• 15-Hydroxyprostaglandin Dehydrogenase Inhibitor Restores Endothelial Function Under Dihydrotestosterone-Induced Stress in Human Dermal Microvascular Endothelial Cells. (2024). International Journal of Molecular Sciences, 25(11), 5789.
• Recent advances in studies of 15-PGDH as a key enzyme for the degradation of prostaglandins. (2022). Frontiers in Pharmacology, 13, 961578.

Sources

• 1. Prostaglandin analogues and nitric oxide contribution in the treatment of ocular hypertension and glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationships in a series of 11-deoxy prostaglandins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. Chemical Transformation of Prostaglandin-A2: A Novel Series of C-10 Halogenated, C-12 Hydroxylated Prostaglandin-A2 Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate proper disposal procedures

An Expert Guide to the Proper Disposal of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate

This guide provides essential safety and logistical information for the proper handling and disposal of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate. As a specific and biologically active eicosanoid derivative, this compound requires careful management to ensure laboratory safety and environmental protection.[1][2] While specific regulatory disposal information for this exact molecule is not widely published, the following procedures are grounded in established best practices for structurally similar fatty acid methyl esters (FAMEs) and research chemicals. The core principle is to manage this substance as a chemical waste product, preventing any release into the sanitary sewer system or the general environment.[3][4]

Core Principles: Hazard Assessment and Safety

Understanding the nature of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate is fundamental to its safe disposal. It is a polyunsaturated fatty acid (PUFA) ester, a class of compounds that can be susceptible to oxidation.[5][6] More importantly, as an eicosanoid, it is a biologically active signaling molecule designed to function at low concentrations within physiological systems.[1][2] This biological activity necessitates that it be treated with care, even if it is not formally classified as a hazardous substance under most transport or GHS regulations.[7][8]

The primary directive for disposal is absolute containment. This substance and its solutions must not be poured down the drain.[9][10] The potential for bioactivity and the unknown effects on aquatic ecosystems mandate that it be handled by professional waste management services. All disposal procedures must comply with local, state, and national legislation.[3]

Pre-Disposal: Safe Handling and Waste Segregation

Proper disposal begins with correct handling and segregation at the point of generation. Adherence to good industrial hygiene and safety practices is paramount.

Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure the appropriate PPE is worn. The following table summarizes the recommended equipment based on standard laboratory safety protocols for similar chemical entities.[3]

PPE Category	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields (EN166)	Protects against accidental splashes of the chemical or its solvent.
Hand Protection	Nitrile or other chemically-resistant gloves	Prevents skin contact. Contaminated gloves should be disposed of as chemical waste.
Body Protection	Standard laboratory coat	Protects clothing and skin from contamination.
Respiratory	Not typically required with good ventilation	In cases of aerosolization or poor ventilation, a respirator may be necessary. Consult your EHS office.[3]

Waste Segregation

Proper segregation is critical for safe and compliant disposal.

• Do Not Mix with General Waste: Never dispose of the compound, its solutions, or contaminated materials (e.g., pipette tips, absorbent pads) in the regular trash.

• Solvent-Based Segregation: This compound is often supplied in a solvent such as ethanol or dichloromethane.[5][6] Your institutional waste stream will likely be segregated into "Non-Halogenated" and "Halogenated" solvents. Dispose of the material in the appropriate waste container corresponding to its solvent.

• Original Containers: Whenever feasible, leave the chemical in its original container for disposal. This preserves crucial identification information.

Step-by-Step Disposal Protocols

Follow these procedural steps for the routine disposal of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate and for the management of accidental spills.

Protocol 1: Disposal of Unused Compound and Experimental Solutions

• Containment: Transfer the waste solution or neat compound into a designated and properly sealed chemical waste container. This container should be compatible with the chemical and its solvent.

• Labeling: Clearly label the waste container using your institution's official hazardous waste tag. The label must include:

  • The full chemical name: "Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate"

  • The solvent and its concentration (e.g., "in Ethanol, 10 mg/mL")

  • An estimate of the quantity of the active compound.

  • Any applicable hazard warnings (though none are typically required for this class of compound).[7]

• Storage: Store the sealed waste container in a designated satellite accumulation area. This area should be cool, well-ventilated, and away from incompatible materials like strong oxidizing agents.[3]

• Collection: Arrange for pickup by your institution's Environmental Health & Safety (EHS) department or its licensed hazardous waste contractor.

Protocol 2: Management and Disposal of Spills

• Ensure Safety: If a spill occurs, ensure the area is well-ventilated and eliminate any nearby sources of ignition.[11] Don appropriate PPE before proceeding.

• Containment: Cover the spill with a non-combustible absorbent material, such as sand, diatomite, vermiculite, or a universal binder.[10] Do not use combustible materials like paper towels alone for a liquid spill.

• Collection: Once the material is fully absorbed, carefully sweep it up using non-sparking tools and place it into a designated chemical waste container.[11]

• Decontamination: Clean the spill area with an appropriate solvent, and dispose of the cleaning materials (e.g., wipes, pads) as contaminated waste in the same container.

• Final Disposal: Seal, label, and store the container as described in Protocol 1 for subsequent collection.[10]

Decontamination of Laboratory Equipment

Glassware and equipment that have come into direct contact with the compound must be decontaminated before they are returned to general use.

• Initial Rinse: Rinse the equipment with a small amount of a suitable solvent (e.g., ethanol or acetone) to dissolve any residue.

• Collect Rinsate: This initial solvent rinse must be collected and disposed of as chemical waste in the appropriate (e.g., non-halogenated) solvent waste container.

• Standard Washing: After the initial decontamination rinse, the equipment can be cleaned using standard laboratory washing procedures.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal route of waste containing Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate.

Caption: Decision workflow for selecting the correct disposal and decontamination procedure.

References

• Vitol. (2019, June 10). SAFETY DATA SHEET. Vitol.com. [Link]

• Carl ROTH. (2022, September 13). Safety Data Sheet: Fatty acid methyl ester mixture. Carl ROTH. [Link]

• SMS Rail Lines. (2020, October 3). Safety Data Sheet: Fatty Acid Ethyl Esters. SMS Rail Lines. [Link]

• Carl ROTH. (2022, September 21). Safety Data Sheet: Fatty acid methyl ester mixture. Carl ROTH. [Link]

• The Good Scents Company. (n.d.). methyl 11,14-eicosadienoate. The Good Scents Company. [Link]

• Aryal, S. (2019, March 25). Eicosanoids: Definition, classes, functions, synthesis. Microbe Notes. [Link]

• Wikipedia. (n.d.). Eicosanoid. Wikipedia. [Link]

Sources

• 1. microbenotes.com [microbenotes.com]
• 2. Eicosanoid - Wikipedia [en.wikipedia.org]
• 3. vitol.com [vitol.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. methyl 11,14-eicosadienoate, 2463-02-7 [thegoodscentscompany.com]
• 9. carlroth.com [carlroth.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. smsrail.com [smsrail.com]

A Researcher's Guide to the Safe Handling of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate: A Focus on Personal Protective Equipment

As a Senior Application Scientist, this guide provides essential safety and logistical information for handling Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate. The procedural, step-by-step guidance herein is designed to directly address your operational questions, ensuring both your safety and the integrity of your research.

Due to the limited availability of specific toxicological data for Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate, a cautious approach is warranted. The principle of "As Low As Reasonably Practicable" (ALARP) exposure should be followed at all times. This guide is based on best practices for handling novel or uncharacterized fatty acid esters.

Hazard Assessment and Risk Mitigation

Given the absence of a specific Safety Data Sheet (SDS), we must infer potential hazards from structurally similar compounds and general chemical principles. Fatty acid methyl esters are generally considered to have low acute toxicity; however, the presence of a hydroxyl group and unsaturated bonds may present additional considerations.

Potential Routes of Exposure:

• Dermal (Skin) Contact: The most likely route of exposure. While not expected to be highly irritating, prolonged contact could lead to dermatitis.

• Ocular (Eye) Contact: Direct contact with the liquid could cause irritation or injury.

• Inhalation: Unlikely at room temperature due to an expected low vapor pressure. However, aerosols or mists generated during handling could be inhaled.

• Ingestion: Accidental ingestion is a risk if good laboratory practices are not followed.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to minimize exposure. The following table outlines the recommended PPE for handling Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate.

PPE Component	Specification	Rationale
Hand Protection	Nitrile gloves	Provides good chemical resistance against a wide range of organic compounds. Ensure gloves are of appropriate thickness and are changed regularly or immediately upon contamination.
Eye Protection	Chemical splash goggles	Protects against splashes and droplets. Safety glasses with side shields may be acceptable for low-volume transfers, but goggles are preferred.
Body Protection	Laboratory coat	Protects skin and personal clothing from minor spills and contamination.
Respiratory Protection	Generally not required for small-scale use in a well-ventilated area.	If there is a potential for generating aerosols or if working outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Operational Plan: A Step-by-Step Guide to Safe Handling

Pre-Operational Checklist

• Ensure the work area is clean and uncluttered.

• Locate the nearest safety shower and eyewash station.

• Verify that a chemical spill kit is readily available.

• Review the experimental protocol and identify potential hazards.

• Don the appropriate PPE as outlined in the table above.

PPE Donning and Doffing Sequence

Proper donning and doffing of PPE are crucial to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Handling Procedures

• All handling of Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

• Use compatible laboratory equipment (e.g., glass, stainless steel).

• Avoid generating aerosols or mists.

• Keep containers tightly closed when not in use.

Emergency and Disposal Plan

Spill Response

In the event of a spill, follow these steps:

• Alert personnel in the immediate area.

• If the spill is large or you are unsure how to handle it, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.

• For small spills, wear your full PPE and absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Collect the contaminated absorbent into a sealed, labeled container for proper disposal.

• Clean the spill area with soap and water.

Caption: Emergency Spill Response Workflow.

First Aid

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Waste Disposal

• All waste contaminated with Methyl 3(R,S)-Hydroxy-11(Z),14(Z)-eicosadienoate should be considered chemical waste.

• Collect waste in a clearly labeled, sealed container.

• Dispose of the waste in accordance with your institution's EHS guidelines and local regulations. Do not dispose of it down the drain.

References

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment. [Link]

• The National Institute for Occupational Safety and Health (NIOSH). Chemical Safety. [Link]